Imidazo[1,2-a]pyridine-7-carbonitrile

• CAS: 952566-04-0

Core Science & Biosynthesis

An In-depth Technical Guide to the Basic Properties of Imidazo[1,2-a]pyridine-7-carbonitrile

This guide provides a comprehensive technical overview of Imidazo[1,2-a]pyridine-7-carbonitrile, a key heterocyclic scaffold in contemporary chemical and pharmaceutical research. We will delve into its fundamental properties, synthesis, reactivity, and applications, offering field-proven insights for researchers, scientists, and drug development professionals. The structure of this document is designed to follow a logical progression from synthesis and characterization to the functional implications of this unique molecular architecture.

Introduction: The Significance of the Imidazo[1,2-a]pyridine Scaffold

The imidazo[1,2-a]pyridine system is a fused aromatic heterobicycle that has garnered immense interest in medicinal chemistry.[1] It is recognized as a "privileged scaffold" because its derivatives exhibit a wide array of biological activities, including anticancer, anti-inflammatory, antiviral, and antimicrobial properties.[2][3][4] Several marketed drugs, such as Zolpidem (an insomnia therapeutic) and Alpidem (an anxiolytic), feature this core structure, underscoring its therapeutic relevance.[5][6]

The introduction of a carbonitrile (-C≡N) group at the 7-position profoundly influences the molecule's electronic properties. The nitrile group is a potent electron-withdrawing group, which modulates the reactivity of the entire bicyclic system and can serve as a crucial interaction point (e.g., a hydrogen bond acceptor) for biological targets. Understanding the basic properties of this specific derivative is therefore critical for its strategic deployment in drug design and materials science.

Synthesis and Mechanistic Considerations

The construction of the imidazo[1,2-a]pyridine ring system is typically achieved through the condensation and subsequent cyclization of a 2-aminopyridine derivative with a suitable partner.[7][8] Numerous methods have been developed, including classical condensations with α-haloketones, multicomponent reactions, and modern transition-metal-catalyzed C-H functionalization approaches.[9][10]

A common and efficient strategy involves the reaction of a 2-aminopyridine bearing a cyano group at the 4-position (which becomes the 7-position of the final product) with an α-halocarbonyl compound. Copper-catalyzed protocols are particularly effective, often proceeding in high yield and under relatively mild conditions.[11][12]

Visualized Synthetic Workflow: Copper-Catalyzed Annulation

The following diagram illustrates a generalized, high-yield pathway for the synthesis of substituted imidazo[1,2-a]pyridines, a strategy adaptable for the 7-carbonitrile derivative.

Caption: Generalized workflow for the synthesis of Imidazo[1,2-a]pyridine-7-carbonitrile.

Detailed Experimental Protocol: Synthesis

This protocol is a representative procedure adapted from established literature for related scaffolds.[10]

• Reaction Setup: To a 50 mL round-bottom flask, add 2-amino-4-cyanopyridine (1.0 mmol), the desired α-haloketone (e.g., 2-bromoacetophenone, 1.1 mmol), copper(I) iodide (0.1 mmol, 10 mol%), and potassium carbonate (2.0 mmol).

• Solvent Addition: Add 10 mL of anhydrous N,N-Dimethylformamide (DMF) to the flask.

• Reaction Execution: Place the flask under a nitrogen atmosphere and stir the mixture at 80-100 °C. Monitor the reaction progress using Thin Layer Chromatography (TLC) every 2 hours.

• Work-up: Upon completion (typically 6-12 hours), cool the reaction mixture to room temperature and pour it into 50 mL of ice-cold water.

• Extraction: Extract the aqueous mixture with ethyl acetate (3 x 30 mL). Combine the organic layers, wash with brine (2 x 20 mL), and dry over anhydrous sodium sulfate.

• Purification: Filter the mixture and concentrate the solvent under reduced pressure. Purify the resulting crude solid by flash column chromatography on silica gel (using a hexane:ethyl acetate gradient) to yield the pure Imidazo[1,2-a]pyridine-7-carbonitrile.

Physicochemical and Spectroscopic Properties

The fundamental properties of Imidazo[1,2-a]pyridine-7-carbonitrile are crucial for its handling, formulation, and analysis. The electron-withdrawing nitrile group significantly impacts its polarity and spectroscopic signatures.

Property	Value / Description	Source(s)
Molecular Formula	C₈H₅N₃	[13]
Molecular Weight	143.15 g/mol
Appearance	Typically a solid at room temperature.
pKa (Predicted)	~4.06 ± 0.50 (for 2-methyl derivative)	[14]
Solubility	Generally soluble in polar organic solvents like DMSO, DMF, and moderately soluble in methanol and chloroform.	General chemical knowledge
¹H NMR	Aromatic protons typically appear in the δ 7.0-9.0 ppm range. Specific shifts are highly dependent on the solvent.	[15]
¹³C NMR	The nitrile carbon (C≡N) signal appears downfield (~115-120 ppm). Aromatic carbons span the ~110-150 ppm range.	[16]
IR Spectroscopy	A sharp, strong absorption band characteristic of the C≡N stretch is expected around 2220-2240 cm⁻¹.	[17]

Protocol for Spectroscopic Characterization

A self-validating system for confirming the structure and purity of the synthesized compound is essential.

• Sample Preparation:

  • NMR: Dissolve ~5-10 mg of the purified product in 0.6 mL of deuterated chloroform (CDCl₃) or dimethyl sulfoxide (DMSO-d₆).

  • IR: Prepare a KBr pellet containing a small amount of the sample or analyze as a thin film from a volatile solvent.

  • Mass Spectrometry (MS): Prepare a dilute solution (~1 mg/mL) in a suitable solvent like methanol or acetonitrile for analysis by Electrospray Ionization (ESI).

• ¹H NMR Analysis:

  • Acquire a standard ¹H NMR spectrum.

  • Validation: Confirm the presence of the correct number of aromatic protons with the expected splitting patterns (doublets, triplets, etc.) characteristic of the substituted pyridine and imidazole rings.[15][18] Integrate the signals to verify the proton count.

• ¹³C NMR Analysis:

  • Acquire a proton-decoupled ¹³C NMR spectrum.

  • Validation: Identify the key signals, especially the nitrile carbon and the quaternary carbons of the fused ring system. The total number of observed carbon signals should match the molecular structure.

• IR Spectroscopy Analysis:

  • Acquire the IR spectrum from 4000 to 400 cm⁻¹.

  • Validation: The primary diagnostic peak is the sharp C≡N stretching vibration.[17] Its presence is a strong confirmation of the functional group. Also, observe C=N and C=C stretching in the 1500-1650 cm⁻¹ region.

• High-Resolution Mass Spectrometry (HRMS):

  • Acquire the mass spectrum in positive ion mode (ESI+).

  • Validation: The measured mass of the protonated molecular ion ([M+H]⁺) should match the calculated exact mass for C₈H₆N₃⁺ within a tolerance of ±5 ppm. This provides unambiguous confirmation of the elemental composition.

Electronic Properties and Reactivity

The reactivity of the imidazo[1,2-a]pyridine ring is governed by the interplay between the electron-donating imidazole moiety and the electron-deficient pyridine ring. The addition of the 7-cyano group further perturbs this electronic landscape.

• Nucleophilicity: The imidazole nitrogen (N1) is the most basic and nucleophilic site. The π-rich imidazole ring makes the C3 position susceptible to electrophilic attack.

• Electrophilicity: The pyridine ring is generally electron-deficient. The powerful electron-withdrawing effect of the 7-cyano group further deactivates the pyridine ring (positions C5, C6, C8) towards electrophilic substitution but may render them susceptible to nucleophilic attack under forcing conditions.

• C-H Functionalization: Recent advances have focused on the direct C-H functionalization of the imidazo[1,2-a]pyridine core, often mediated by visible light photoredox catalysis.[19] The C3 position is a primary target for such transformations.

Reactivity Map

This diagram illustrates the predicted electronic characteristics and sites of reactivity.

Caption: Predicted reactivity sites on the Imidazo[1,2-a]pyridine-7-carbonitrile scaffold.

Applications in Medicinal Chemistry and Drug Development

The imidazo[1,2-a]pyridine scaffold is a cornerstone in the development of novel therapeutic agents.[20] Derivatives have shown potent activity in a multitude of disease areas. The 7-carbonitrile moiety can serve as a potent pharmacophoric element, contributing to binding affinity and modulating pharmacokinetic properties.

• Anti-inflammatory Activity: Certain imidazo[1,2-a]pyridine derivatives have been shown to exert anti-inflammatory effects by modulating key signaling pathways like STAT3 and NF-κB.[21] The nitrile group can act as a hydrogen bond acceptor, anchoring the molecule in the active site of target proteins like kinases.

• Antituberculosis Agents: The scaffold is crucial for a new class of antituberculosis agents.[6] For instance, Telacebec (Q203), a clinical candidate, features an imidazo[1,2-a]pyridine core and targets the cytochrome bc1 complex in Mycobacterium tuberculosis.[6]

• Anticancer Properties: Numerous derivatives have been synthesized and evaluated for their anticancer activity, showing inhibition of various cancer cell lines.[3] They can induce apoptosis, arrest the cell cycle, and modulate signal transduction pathways.[21]

Signaling Pathway Modulation: Anti-Inflammatory Action

The diagram below illustrates the STAT3/NF-κB signaling pathway, a common target for the anti-inflammatory action of imidazo[1,2-a]pyridine derivatives.

Caption: Inhibition of the STAT3/NF-κB pathway by an imidazo[1,2-a]pyridine derivative.[21]

Conclusion

Imidazo[1,2-a]pyridine-7-carbonitrile is a heterocyclic compound of significant value, combining the biologically validated imidazo[1,2-a]pyridine core with the electronically modulating and pharmacophorically important nitrile functional group. Its synthesis is accessible through well-established methodologies, and its structure can be rigorously validated by standard spectroscopic techniques. The insights into its electronic properties and reactivity provide a rational basis for its use in the design of novel small molecules targeting a range of diseases. This guide serves as a foundational resource for researchers aiming to harness the potential of this versatile scaffold in their scientific endeavors.

References

• Synthesis of imidazo[1,2-a]pyridines: a decade update. RSC Publishing. [URL: https://pubs.rsc.org/en/content/articlelanding/2016/cc/c6cc05839e]
• Imidazo[1,2-a]pyridine Scaffold as Prospective Therapeutic Agents. PubMed. [URL: https://pubmed.ncbi.nlm.nih.gov/27237332/]
• Recent Progress in Metal-Free Direct Synthesis of Imidazo[1,2-a]pyridines. ACS Omega. [URL: https://pubs.acs.org/doi/10.1021/acsomega.1c05500]
• A Review on the Photophysical Properties of Imidazo[1,2-A]Pyridines. International Journal of Research and Publication and Reviews. [URL: https://ijrpr.com/uploads/V4ISSUE11/IJRPR20129.pdf]
• Various Synthesis of Imidazo[1,2-a]pyridines Derivatives and Therapeutic Significance: A Review. BIO Web of Conferences. [URL: https://www.bio-conferences.org/articles/bioconf/abs/2024/02/bioconf_icgts2024_03009/bioconf_icgts2024_03009.html]
• Imidazo[1,2-a]pyridine-7-carbonitrile(952566-04-0) 1H NMR. ChemicalBook. [URL: https://www.chemicalbook.com/spectrum/952566-04-0_1hnmr.htm]
• IMidazo[1,2-a]pyridine-7-carbonitrile, 2-Methyl- CAS 952511-73-8. ChemicalBook. [URL: https://www.chemicalbook.com/ChemicalProductProperty_EN_CB02506163.htm]

• Synthesis of Novel 2-Butyl-1H-Benzo[9][22] Imidazo [1, 2-A] Imidazo [4, 5-E] Pyridine-5-Carbonitrile Derivatives and Evaluation of Their Anticancer Activity. Oriental Journal of Chemistry. [URL: http://www.orientjchem.org/vol32no3/synthesis-of-novel-2-butyl-1h-benzo-4-5-imidazo-1-2-a-imidazo-4-5-e-pyridine-5-carbonitrile-derivatives-and-evaluation-of-their-anticancer-activity/]

• Imidazo[1,2-A]Pyridine: Potent Biological Activity, SAR and Docking Investigations (2017-2022). PubMed. [URL: https://pubmed.ncbi.nlm.nih.gov/38509674/]
• Biologically active imidazo-[1,2-a]-pyridine derivatives. ResearchGate. [URL: https://www.researchgate.
• 1H NMR Spectrum (1D, 500 MHz, CDCl3, experimental) (HMDB0000926). Human Metabolome Database. [URL: https://hmdb.ca/spectra/nmr_one_d/102]
• Fused Heterocycles: Synthesis of Some New Imidazo[1,2-a]- pyridine Derivatives. Molecules. [URL: https://www.researchgate.
• Design, synthesis, and computational studies of novel imidazo[1,2-a]pyrimidine derivatives as potential dual inhibitors of hACE2 and spike protein for blocking SARS-CoV-2 cell entry. PubMed Central. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10158914/]
• Recent developments of imidazo[1,2-a]pyridine analogues as antituberculosis agents. RSC Publishing. [URL: https://pubs.rsc.org/en/content/articlehtml/2023/md/d3md00019b]
• Efficient and “Green” Synthetic Route to Imidazo[1,2-a]pyridine by Cu(II)–Ascorbate-Catalyzed A3-Coupling in Aqueous Micellar Media. ACS Omega. [URL: https://pubs.acs.org/doi/10.1021/acsomega.8b03657]
• Imidazo[1,2-a]pyridine Scaffold as Prospective Therapeutic Agents. ResearchGate. [URL: https://www.researchgate.net/publication/303498801_Imidazo12-apyridine_Scaffold_as_Prospective_Therapeutic_Agents]
• A novel imidazo[1,2-a]pyridine derivative and its co-administration with curcumin exert anti-inflammatory effects by modulating the STAT3/NF-κB/iNOS/COX-2 signaling pathway in breast and ovarian cancer cell lines. National Institutes of Health. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10364860/]
• 1H and 13C Nuclear Magnetic Resonance of Dihydroimidazo-Pyridine and Imidazo-(1,2-a). Defense Technical Information Center. [URL: https://apps.dtic.
• Synthesis, Characterization, and Biological Evaluation of Novel Azo-Based Imidazo[1,2‑a]pyridine Derivatives: In Vitro and In Silico Investigations. PubMed Central. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10678580/]
• Imidazo[1,2-a]pyridine(274-76-0) 1H NMR spectrum. ChemicalBook. [URL: https://www.chemicalbook.com/spectrum/274-76-0_1hnmr.htm]
• Synthesis and Anticandidosic Activities of Some 3-Imidazo[1,2-a]Pyridinyl-1-Arylpropenone Derivatives. Scientific Research Publishing. [URL: https://www.scirp.
• Imidazo(1,2-a)pyridine | C7H6N2 | CID 78960. PubChem, National Institutes of Health. [URL: https://pubchem.ncbi.nlm.nih.gov/compound/78960]
• Synthesis of imidazo[1,2-a]pyridines. Organic Chemistry Portal. [URL: https://www.organic-chemistry.org/synthesis/heterocycles/benzo-fused/imidazo12-apyridines.shtm]
• Imidazo[1,2-a]pyridine-7-carboxylic acid. Sigma-Aldrich. [URL: https://www.sigmaaldrich.com/US/en/product/aldrich/720174]
• Medicinal Attributes of Imidazo[1,2-a]pyridine Derivatives: An Update. PubMed. [URL: https://pubmed.ncbi.nlm.nih.gov/27150367/]
• Imidazo 1,2-a pyridine-6-carbonitrile 95. Sigma-Aldrich. [URL: https://www.sigmaaldrich.com/US/en/product/aldrich/701041]
• Recent Advances in the Synthesis of Imidazo[1,2‐a]pyridines: A Brief Review. ResearchGate. [URL: https://www.researchgate.net/publication/357904085_Recent_Advances_in_the_Synthesis_of_Imidazo12-apyridines_A_Brief_Review]
• Recent Advances in Visible Light-Induced C-H Functionalization of Imidazo[1,2-a]pyridines. MDPI. [URL: https://www.mdpi.com/1420-3049/27/19/6673]
• On the reaction of 3-nitroimidazo[1,2-a]pyridine-2-carbonitrile with amino acid derivatives. ResearchGate. [URL: https://www.researchgate.
• Imidazo[1,2-a]pyridine-7-carbonitrile (C8H5N3). PubChem. [URL: https://pubchem.ncbi.nlm.nih.gov/compound/Imidazo_1_2-a_pyridine-7-carbonitrile]
• Imidazopyridines. Fisher Scientific. [URL: https://www.fishersci.com/us/en/browse/90200585/imidazopyridines]
• Imidazo[1,2-a]pyridine-7-carboxylic acid. ChemScene. [URL: https://www.chemscene.com/products/Imidazo-1-2-a-pyridine-7-carboxylic-acid-CS-0049334.html]
• Imidazo[1,2-a]pyridine-5-carbonitrile. Appretech Scientific Limited. [URL: http://www.appretech.com/en/product/1124.html]
• Imidazo[1,2-a]pyridine-7-carbonitrile. CymitQuimica. [URL: https://www.cymitquimica.com/base/apollo-scientific/or9140]
• IMIDAZO[1,2-A]PYRIDINE-2-CARBONITRILE 38922-79-1 wiki. Guidechem. [URL: https://www.guidechem.com/wiki/imidazo-1-2-a-pyridine-2-carbonitrile-cas-38922-79-1.html]

Sources

• 1. Imidazopyridines | Fisher Scientific [fishersci.com]
• 2. Imidazo[1,2-a]pyridine Scaffold as Prospective Therapeutic Agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Imidazo[1,2-A]Pyridine: Potent Biological Activity, SAR and Docking Investigations (2017-2022) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Recent developments of imidazo[1,2- a ]pyridine analogues as antituberculosis agents - RSC Medicinal Chemistry (RSC Publishing) DOI:10.1039/D3MD00019B [pubs.rsc.org]
• 7. Synthesis of imidazo[1,2-a]pyridines: a decade update - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. bio-conferences.org [bio-conferences.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Imidazo[1,2-a]pyridine synthesis [organic-chemistry.org]
• 12. researchgate.net [researchgate.net]
• 13. PubChemLite - Imidazo[1,2-a]pyridine-7-carbonitrile (C8H5N3) [pubchemlite.lcsb.uni.lu]
• 14. IMidazo[1,2-a]pyridine-7-carbonitrile, 2-Methyl- CAS#: 952511-42-1 [m.chemicalbook.com]
• 15. Imidazo[1,2-a]pyridine-7-carbonitrile(952566-04-0) 1H NMR spectrum [chemicalbook.com]
• 16. Synthesis and Anticandidosic Activities of Some 3-Imidazo[1,2-a]Pyridinyl-1-Arylpropenone Derivatives [scirp.org]
• 17. Synthesis of Novel 2-Butyl-1H-Benzo [4, 5] Imidazo [1, 2-A] Imidazo [4, 5-E] Pyridine-5-Carbonitrile Derivatives and Evaluation of Their Anticancer Activity – Oriental Journal of Chemistry [orientjchem.org]
• 18. Imidazo[1,2-a]pyridine(274-76-0) 1H NMR spectrum [chemicalbook.com]
• 19. Recent Advances in Visible Light-Induced C-H Functionalization of Imidazo[1,2-a]pyridines - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Medicinal Attributes of Imidazo[1,2-a]pyridine Derivatives: An Update - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. A novel imidazo[1,2-a]pyridine derivative and its co-administration with curcumin exert anti-inflammatory effects by modulating the STAT3/NF-κB/iNOS/COX-2 signaling pathway in breast and ovarian cancer cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 22. ijrpr.com [ijrpr.com]

Imidazo[1,2-a]pyridine-7-carbonitrile chemical structure and IUPAC name

An In-Depth Technical Guide to Imidazo[1,2-a]pyridine-7-carbonitrile for Medicinal Chemistry Professionals

Abstract

The imidazo[1,2-a]pyridine scaffold is a cornerstone in modern medicinal chemistry, recognized as a privileged heterocyclic system due to its prevalence in a wide array of biologically active compounds. This guide provides a detailed technical overview of a specific, functionally important derivative: Imidazo[1,2-a]pyridine-7-carbonitrile. We will dissect its chemical structure, nomenclature, and physicochemical properties. Furthermore, this document explores established synthetic strategies for the parent scaffold, provides a representative experimental protocol, and discusses the critical role of this compound and its nitrile functional group in the context of contemporary drug discovery and development. This guide is intended for researchers, chemists, and pharmacologists engaged in the design and synthesis of novel therapeutic agents.

The Imidazo[1,2-a]pyridine Scaffold: A Privileged Core in Drug Discovery

The imidazo[1,2-a]pyridine system is a bicyclic heteroaromatic structure formed by the fusion of an imidazole and a pyridine ring.[1][2] This scaffold is not merely a synthetic curiosity; it is a validated "drug prejudice" scaffold, forming the core of numerous marketed pharmaceuticals.[2][3] Notable examples include Zolpidem (an insomnia therapeutic), Alpidem (an anxiolytic), and Zolimidine (a gastroprotective agent).[3][4]

The scaffold's success stems from its unique three-dimensional shape and electronic properties, which allow it to serve as a versatile template for interacting with a diverse range of biological targets. Its rigid structure is amenable to functionalization at multiple positions, enabling chemists to fine-tune pharmacokinetic and pharmacodynamic properties. Consequently, derivatives have demonstrated a vast spectrum of pharmacological activities, including anticancer, antitubercular, antiviral, anti-inflammatory, and proton pump inhibitory effects.[2][3][4]

Imidazo[1,2-a]pyridine-7-carbonitrile: Core Compound Profile

Chemical Structure and Nomenclature

Imidazo[1,2-a]pyridine-7-carbonitrile is a specific derivative of the parent scaffold where a nitrile group (-C≡N) is substituted at the 7-position of the bicyclic ring system.

The definitive IUPAC name for this compound is imidazo[1,2-a]pyridine-7-carbonitrile .[5]

Caption: Chemical Structure of Imidazo[1,2-a]pyridine-7-carbonitrile.

Physicochemical and Spectroscopic Data

A summary of key identifiers and computed properties is essential for laboratory use and computational modeling.

Property	Value	Source
Molecular Formula	C₈H₅N₃	[5][6]
Molecular Weight	143.15 g/mol	[5][6]
CAS Number	952566-04-0	[7]
SMILES	C12=NC=CN1C=CC(C#N)=C2	[5][6]
InChIKey	KIYOXVPZRXLLDR-UHFFFAOYSA-N	[5][6]
Monoisotopic Mass	143.04834 Da	[5]
XLogP (Predicted)	1.5	[5]
Topological Polar Surface Area	41.1 Ų	[8]
Hydrogen Bond Acceptor Count	2	[8]

Structural elucidation and confirmation of Imidazo[1,2-a]pyridine-7-carbonitrile are routinely achieved through standard analytical techniques. Spectroscopic data, including ¹H NMR, ¹³C NMR, Infrared (IR) spectroscopy, and Mass Spectrometry (MS), are commercially available and serve as fingerprints for identity and purity assessment.[6]

Synthesis and Methodologies

Overview of Synthetic Strategies

The construction of the imidazo[1,2-a]pyridine core is a well-trodden path in organic synthesis. The majority of modern, efficient routes utilize readily available 2-aminopyridines as key starting materials.[9] Common strategies include:

• Condensation Reactions: Classic methods involving the reaction of a 2-aminopyridine with an α-haloketone.

• Multicomponent Reactions (MCRs): Elegant one-pot procedures, such as the Groebke–Blackburn–Bienaymé reaction, combine a 2-aminopyridine, an aldehyde, and an isocyanide to rapidly build molecular complexity.[10]

• Oxidative C-H/N-H Coupling: Modern catalytic methods that form the heterocyclic core through direct C-N bond formation, often using transition metals like copper or iron.[11][12] These are considered "green" approaches as they can utilize air as the terminal oxidant.[12]

Caption: Generalized workflow for imidazo[1,2-a]pyridine synthesis.

Exemplary Protocol: Copper-Catalyzed Synthesis from a 2-Aminopyridine

This protocol is a representative example of a modern, efficient method for synthesizing the imidazo[1,2-a]pyridine scaffold, adapted from methodologies reported in the literature.[12] It demonstrates a one-pot, copper-catalyzed reaction using air as a sustainable oxidant.

Objective: To synthesize a functionalized imidazo[1,2-a]pyridine derivative.

Materials:

• Substituted 2-aminopyridine (1.0 mmol)

• Substituted nitroolefin (1.2 mmol)

• Copper(I) Bromide (CuBr) (0.1 mmol, 10 mol%)

• N,N-Dimethylformamide (DMF) (3 mL)

Procedure:

• Vessel Preparation: To a flame-dried 25 mL Schlenk tube equipped with a magnetic stir bar, add the substituted 2-aminopyridine (1.0 mmol), Copper(I) Bromide (14.3 mg, 0.1 mmol), and the substituted nitroolefin (1.2 mmol).

  • Rationale: A Schlenk tube under an inert atmosphere initially ensures that the catalyst and reactants are free from atmospheric moisture, which can interfere with many catalytic cycles. Cu(I) is chosen for its proven efficacy in catalyzing such oxidative cyclizations.[12]

• Solvent Addition: Add 3 mL of DMF to the tube via syringe.

  • Rationale: DMF is a polar aprotic solvent that effectively dissolves the reactants and catalyst, facilitating a homogeneous reaction mixture. Its high boiling point is suitable for reactions requiring elevated temperatures.[12]

• Reaction Execution: Seal the tube and place it in a preheated oil bath at 80 °C. Replace the inert atmosphere with an air-filled balloon (pierced with a needle) to serve as the oxidant source. Stir the reaction vigorously.

  • Rationale: 80 °C provides the necessary thermal energy to overcome the activation barrier of the reaction.[12] Using air as the oxidant is a key principle of green chemistry, as it is abundant, inexpensive, and produces no toxic byproducts.[12]

• Reaction Monitoring: Monitor the progress of the reaction by periodically taking aliquots and analyzing them via Thin Layer Chromatography (TLC) until the starting material is consumed (typically 8-12 hours).

  • Rationale: TLC is a crucial and rapid technique for tracking the disappearance of reactants and the appearance of the product, preventing unnecessary heating or premature termination of the reaction.

• Work-up and Isolation: Upon completion, cool the reaction mixture to room temperature. Dilute with ethyl acetate (20 mL) and wash with saturated aqueous sodium bicarbonate solution (2 x 15 mL) followed by brine (15 mL).

  • Rationale: The aqueous wash removes the DMF solvent and any inorganic byproducts. Brine helps to break any emulsions and further dry the organic layer.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the resulting crude residue by column chromatography on silica gel (using a hexane/ethyl acetate gradient) to afford the pure imidazo[1,2-a]pyridine product.

  • Rationale: Column chromatography is the standard method for purifying organic compounds, separating the desired product from unreacted starting materials and side products based on polarity.

• Characterization: Confirm the structure and purity of the final compound using NMR, MS, and IR spectroscopy.

Role in Drug Discovery and Development

The Nitrile Group as a Key Pharmacophore

The cyano (-C≡N) group on the Imidazo[1,2-a]pyridine-7-carbonitrile molecule is not a passive substituent. In medicinal chemistry, the nitrile is a versatile functional group that can:

• Act as a Hydrogen Bond Acceptor: The nitrogen atom can form strong hydrogen bonds with biological targets like enzyme active sites.

• Serve as a Bioisostere: It can mimic other functional groups, such as a carbonyl or a halide, to modulate binding affinity and physicochemical properties.

• Enhance Metabolic Stability: The nitrile group is generally resistant to metabolic degradation, which can improve a drug candidate's half-life.

• Modulate Lipophilicity: It can fine-tune the molecule's LogP value, impacting its solubility, permeability, and overall ADME (Absorption, Distribution, Metabolism, and Excretion) profile.

Therapeutic Potential and Applications

The imidazo[1,2-a]pyridine scaffold is a validated starting point for developing inhibitors of various protein kinases, which are critical targets in oncology.[13] For instance, novel derivatives have been designed as potent and selective antagonists of Platelet-Derived Growth Factor Receptor (PDGFR), a key driver in some cancers.[13] The core structure is also central to the development of new antitubercular agents, with some compounds showing significant activity against multidrug-resistant strains of Mycobacterium tuberculosis.[4]

Furthermore, the scaffold has been explored for its anticancer effects against various cell lines, including breast cancer.[14] The introduction of a 7-carbonitrile moiety can be a strategic design choice to enhance potency or selectivity for a specific biological target within these therapeutic areas. The unique photophysical properties of some imidazo[1,2-a]pyridines also make them attractive candidates for use in bioimaging and as fluorescent probes.[15]

Conclusion and Future Outlook

Imidazo[1,2-a]pyridine-7-carbonitrile represents a strategically important molecule, combining the privileged imidazo[1,2-a]pyridine scaffold with the versatile nitrile functional group. Its robust and varied synthetic routes allow for accessible production, while its chemical properties make it an attractive building block for creating extensive libraries of potential drug candidates. Future research will likely focus on leveraging this core structure to develop highly selective inhibitors for challenging therapeutic targets, particularly in oncology and infectious diseases. The continued exploration of green and efficient synthetic methodologies will further enhance the value and accessibility of this and related compounds for the drug development community.

References

• 1. Imidazopyridines | Fisher Scientific [fishersci.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Recent developments of imidazo[1,2-a]pyridine analogues as antituberculosis agents - PMC [pmc.ncbi.nlm.nih.gov]
• 5. PubChemLite - Imidazo[1,2-a]pyridine-7-carbonitrile (C8H5N3) [pubchemlite.lcsb.uni.lu]
• 6. Imidazo[1,2-a]pyridine-7-carbonitrile(952566-04-0) 1H NMR spectrum [chemicalbook.com]
• 7. imidazo[1,2-a]pyridine-7-carbonitrile [sobekbio.com]
• 8. Page loading... [wap.guidechem.com]
• 9. Synthesis of imidazo[1,2-a]pyridines: a decade update. | Semantic Scholar [semanticscholar.org]
• 10. Efficient one-pot synthesis of functionalised imidazo[1,2- a ]pyridines and unexpected synthesis of novel tetracyclic derivatives by nucleophilic arom ... - RSC Advances (RSC Publishing) DOI:10.1039/C9RA10447J [pubs.rsc.org]
• 11. Imidazo[1,2-a]pyridine synthesis [organic-chemistry.org]
• 12. Cu(I)-Catalyzed Synthesis of Imidazo[1,2-a]pyridines from Aminopyridines and Nitroolefins Using Air as the Oxidant [organic-chemistry.org]
• 13. Discovery of a Novel Class of Imidazo[1,2-a]Pyridines with Potent PDGFR Activity and Oral Bioavailability - PMC [pmc.ncbi.nlm.nih.gov]
• 14. The Anticancer Effects of Novel Imidazo[1,2-a]Pyridine Compounds against HCC1937 Breast Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 15. ijrpr.com [ijrpr.com]

Spectroscopic Characterization of Imidazo[1,2-a]pyridine-7-carbonitrile: A Technical Guide

Introduction

The imidazo[1,2-a]pyridine scaffold is a privileged heterocyclic motif frequently encountered in medicinal chemistry and materials science. Its unique electronic properties and synthetic tractability have led to its incorporation into a wide array of biologically active agents, including anti-cancer, anti-inflammatory, and antiviral compounds.[1][2][3] The precise structural elucidation of novel imidazo[1,2-a]pyridine derivatives is paramount for understanding their structure-activity relationships and ensuring their quality and purity. This technical guide provides an in-depth analysis of the key spectroscopic data—Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS)—for a representative member of this class, Imidazo[1,2-a]pyridine-7-carbonitrile.

Molecular Structure and Numbering

The structural framework and standard numbering convention for the Imidazo[1,2-a]pyridine ring system are illustrated below. This numbering is crucial for the unambiguous assignment of spectroscopic signals.

Caption: Molecular structure and numbering of Imidazo[1,2-a]pyridine-7-carbonitrile.

¹H NMR Spectroscopy Analysis

The ¹H NMR spectrum provides detailed information about the electronic environment of the protons in the molecule. For the imidazo[1,2-a]pyridine core, the protons on the pyridine and imidazole rings resonate in the aromatic region, typically between δ 7.0 and 9.0 ppm. The chemical shifts are influenced by the electron-withdrawing nature of the fused imidazole ring and the nitrile group at the C7 position.

Based on the analysis of related structures, including 3-formyl-2-phenylimidazo[1,2-a]pyridine-7-carbonitrile, the following ¹H NMR spectral characteristics are predicted for Imidazo[1,2-a]pyridine-7-carbonitrile.[4]

Proton	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Rationale
H-2	7.8 - 8.0	s	-	Located on the electron-deficient imidazole ring.
H-3	7.6 - 7.8	s	-	Also on the imidazole ring, typically slightly upfield from H-2.
H-5	8.8 - 9.0	d	~7.0	Significantly deshielded due to the anisotropic effect of the adjacent bridgehead nitrogen (N4).
H-6	7.0 - 7.2	dd	~7.0, ~1.5	Influenced by ortho coupling to H-5 and meta coupling to H-8.
H-8	8.1 - 8.3	d	~1.5	Deshielded by the adjacent nitrile group and shows meta coupling to H-6.

¹³C NMR Spectroscopy Analysis

The ¹³C NMR spectrum reveals the carbon framework of the molecule. The chemical shifts are sensitive to the hybridization and electronic environment of each carbon atom. The presence of the electron-withdrawing nitrile group and the nitrogen atoms in the heterocyclic system significantly influences the carbon chemical shifts.

Predicted ¹³C NMR chemical shifts for Imidazo[1,2-a]pyridine-7-carbonitrile are presented below, based on data from analogous compounds.[2]

Carbon	Predicted Chemical Shift (δ, ppm)	Rationale
C-2	135 - 138	Part of the imidazole ring, adjacent to a nitrogen atom.
C-3	115 - 118	Also on the imidazole ring, typically upfield from C-2.
C-5	125 - 128	Part of the pyridine ring, deshielded by the adjacent nitrogen.
C-6	118 - 121	Shielded carbon on the pyridine ring.
C-7	110 - 113	Attached to the electron-withdrawing nitrile group.
C-8a	142 - 145	Bridgehead carbon, deshielded by two adjacent nitrogen atoms.
C-CN	117 - 120	Carbon of the nitrile group.
C-8	128 - 131	Carbon on the pyridine ring adjacent to the nitrile group.

Infrared (IR) Spectroscopy Analysis

IR spectroscopy is a powerful tool for identifying the functional groups present in a molecule. The IR spectrum of Imidazo[1,2-a]pyridine-7-carbonitrile is expected to show characteristic absorption bands for the aromatic C-H bonds, the C=C and C=N bonds of the heterocyclic system, and the distinctive nitrile group.

Wavenumber (cm⁻¹)	Intensity	Assignment
~2220 - 2240	Strong, Sharp	C≡N stretching vibration of the nitrile group.
~3000 - 3100	Medium	Aromatic C-H stretching vibrations.
~1630 - 1650	Medium-Strong	C=N stretching vibrations of the imidazo[1,2-a]pyridine core.
~1450 - 1600	Medium-Strong	Aromatic C=C ring stretching vibrations.

The most diagnostic peak in the IR spectrum is the strong, sharp absorption of the nitrile group (C≡N) in the region of 2220-2240 cm⁻¹. This peak is a clear indicator of the presence of the carbonitrile functionality. The aromatic C-H stretching vibrations appear above 3000 cm⁻¹, and the complex pattern of bands in the 1450-1650 cm⁻¹ region corresponds to the stretching vibrations of the fused aromatic rings.[5]

Mass Spectrometry (MS) Analysis

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which aids in its structural confirmation. For Imidazo[1,2-a]pyridine-7-carbonitrile (C₈H₅N₃), the expected molecular weight is approximately 143.15 g/mol .

In an electron ionization (EI) mass spectrum, the molecular ion peak (M⁺˙) would be observed at m/z 143. The fragmentation of the imidazo[1,2-a]pyridine core can be complex. Based on studies of related compounds, key fragmentation pathways may involve:[6]

• Loss of HCN: A common fragmentation for nitrile-containing aromatic compounds, leading to a fragment ion at m/z 116.

• Cleavage of the pyridine ring: Fragmentation of the six-membered ring can lead to various smaller charged fragments.

• Loss of N₂: While less common, fragmentation involving the loss of a nitrogen molecule is possible under certain conditions.

Caption: Plausible fragmentation pathways for Imidazo[1,2-a]pyridine-7-carbonitrile in Mass Spectrometry.

Experimental Protocols

The acquisition of high-quality spectroscopic data is contingent upon appropriate sample preparation and instrument parameters. The following are generalized protocols for the techniques discussed.

Synthesis of Imidazo[1,2-a]pyridines

A common and efficient method for the synthesis of the imidazo[1,2-a]pyridine core is the condensation of a 2-aminopyridine with an α-haloketone. For the synthesis of the title compound, a 2-aminopyridine bearing a nitrile group at the 4-position would be a suitable starting material.

Caption: General workflow for the synthesis of Imidazo[1,2-a]pyridine-7-carbonitrile.

NMR Sample Preparation and Acquisition

• Sample Preparation: Dissolve 5-10 mg of the purified compound in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a 5 mm NMR tube.

• ¹H NMR Acquisition: Acquire the spectrum on a 400 MHz or higher field NMR spectrometer. Typical parameters include a 30-degree pulse angle, a 2-second relaxation delay, and 16-32 scans.

• ¹³C NMR Acquisition: Acquire the spectrum using a proton-decoupled pulse sequence. A larger number of scans (e.g., 1024 or more) is typically required to achieve a good signal-to-noise ratio.

IR Spectroscopy

• Sample Preparation: For solid samples, the Attenuated Total Reflectance (ATR) technique is convenient. Place a small amount of the solid sample directly on the ATR crystal. Alternatively, prepare a KBr pellet by grinding a small amount of the sample with dry KBr and pressing it into a thin disk.

• Acquisition: Record the spectrum over the range of 4000-400 cm⁻¹. Typically, 16-32 scans are co-added to improve the signal-to-noise ratio.

Mass Spectrometry

• Sample Introduction: For a volatile and thermally stable compound, direct injection or gas chromatography-mass spectrometry (GC-MS) with electron ionization (EI) is suitable. For less volatile compounds, electrospray ionization (ESI) from a solution can be used.

• Acquisition: Acquire the mass spectrum over a suitable mass range (e.g., m/z 50-500) to observe the molecular ion and significant fragment ions.

Conclusion

This technical guide has provided a comprehensive overview of the expected spectroscopic characteristics of Imidazo[1,2-a]pyridine-7-carbonitrile. By combining data from closely related analogs with fundamental spectroscopic principles, a detailed and reliable spectroscopic profile has been constructed. These data are invaluable for researchers in the fields of synthetic chemistry, drug discovery, and materials science for the unambiguous identification and characterization of this important class of heterocyclic compounds.

References

• 1. Imidazo [1,2-a]pyridine compounds, synthesis thereof, and methods of using same - Patent US-9309238-B2 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Synthesis, Characterization, and Biological Evaluation of Novel Azo-Based Imidazo[1,2‑a]pyridine Derivatives: In Vitro and In Silico Investigations - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. rsc.org [rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]

Physical and chemical properties of Imidazo[1,2-a]pyridine-7-carbonitrile

For Researchers, Scientists, and Drug Development Professionals

Abstract

Imidazo[1,2-a]pyridine-7-carbonitrile is a heterocyclic molecule of significant interest within the field of medicinal chemistry. As a derivative of the imidazo[1,2-a]pyridine scaffold, a recognized "privileged structure," it holds potential for the development of novel therapeutics. This guide provides a comprehensive overview of the known physical and chemical properties of Imidazo[1,2-a]pyridine-7-carbonitrile, drawing upon available experimental and predicted data. It further contextualizes these properties by examining the synthesis, reactivity, and biological significance of the broader imidazo[1,2-a]pyridine class of compounds, offering insights for its application in research and drug discovery.

Introduction: The Significance of the Imidazo[1,2-a]pyridine Core

The imidazo[1,2-a]pyridine ring system is a fused bicyclic heteroaromatic structure that has garnered substantial attention in pharmaceutical research. Its prevalence in a variety of biologically active compounds underscores its importance as a pharmacophore. Marketed drugs such as Zolpidem (a sedative), Alpidem (an anxiolytic), and Olprinone (for heart failure) feature this core scaffold, demonstrating its therapeutic versatility. The unique electronic and structural characteristics of the imidazo[1,2-a]pyridine nucleus allow for diverse functionalization, enabling the fine-tuning of physicochemical and pharmacological properties. Consequently, derivatives of this scaffold are actively investigated for a wide range of therapeutic applications, including anticancer, antiviral, and anti-inflammatory agents. Imidazo[1,2-a]pyridine-7-carbonitrile, the subject of this guide, represents one such derivative with potential for further exploration and development.

Physicochemical Properties of Imidazo[1,2-a]pyridine-7-carbonitrile

A thorough understanding of a compound's physicochemical properties is fundamental to its application in research and drug development. This section consolidates the available data for Imidazo[1,2-a]pyridine-7-carbonitrile. Where experimental data for the target molecule is not available, information for closely related analogues is provided for comparative purposes, and predicted values are clearly indicated.

Table 1: Physical and Chemical Properties of Imidazo[1,2-a]pyridine-7-carbonitrile and Related Compounds

Property	Imidazo[1,2-a]pyridine-7-carbonitrile	Imidazo[1,2-a]pyridine-6-carbonitrile (Isomer)	2-Methyl-imidazo[1,2-a]pyridine-7-carbonitrile (Analogue)
CAS Number	952566-04-0[1]	106850-34-4[2]	Not available
Molecular Formula	C₈H₅N₃[3]	C₈H₅N₃[2]	C₉H₇N₃
Molecular Weight	143.15 g/mol [4]	143.15 g/mol [2]	157.17 g/mol
Appearance	Brown solid (predicted)[4]	Solid[2]	Not available
Melting Point	Not experimentally determined	161-167 °C[2]	Not available
Boiling Point	Not determined	Not determined	Not determined
Solubility	Not experimentally determined	Very slightly soluble (0.86 g/L at 25 °C)[5]	Not available
pKa	3.56 ± 0.50 (Predicted)[4]	Not available	4.06 ± 0.50 (Predicted)[6]
logP (XlogP)	1.5 (Predicted)[7]	1.5 (Predicted)[5]	Not available
Density	1.22 ± 0.1 g/cm³ (Predicted)[4]	Not available	1.19 ± 0.1 g/cm³ (Predicted)[6]

Spectroscopic and Analytical Data

Spectroscopic analysis is essential for the structural elucidation and purity assessment of a chemical compound. This section details the available spectroscopic data for Imidazo[1,2-a]pyridine-7-carbonitrile.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: While a ¹H NMR spectrum is commercially available, detailed assignments and coupling constants are not published in the searched literature.[3] For the parent imidazo[1,2-a]pyridine, the protons on the pyridine ring typically appear in the aromatic region, with distinct chemical shifts influenced by the fused imidazole ring.

Infrared (IR) Spectroscopy

An experimental IR spectrum with detailed peak assignments for Imidazo[1,2-a]pyridine-7-carbonitrile is not available in the public domain. However, the expected characteristic absorption bands would include:

• C≡N stretch: A sharp, medium-to-strong intensity band around 2220-2260 cm⁻¹, characteristic of the nitrile group.

• C=N and C=C stretching: Multiple bands in the 1450-1650 cm⁻¹ region, corresponding to the aromatic rings.

• C-H stretching: Bands above 3000 cm⁻¹ for the aromatic C-H bonds.

• C-H bending: Out-of-plane C-H bending vibrations in the 700-900 cm⁻¹ region, which can provide information about the substitution pattern of the aromatic rings.

Mass Spectrometry (MS)

Experimentally determined mass spectra and fragmentation patterns for Imidazo[1,2-a]pyridine-7-carbonitrile are not detailed in the available literature. However, predicted data for various adducts have been calculated, providing expected m/z values for high-resolution mass spectrometry analysis.[7]

Table 2: Predicted Collision Cross Section (CCS) for Imidazo[1,2-a]pyridine-7-carbonitrile Adducts [7]

Adduct	m/z	Predicted CCS (Ų)
[M+H]⁺	144.05562	127.1
[M+Na]⁺	166.03756	139.9
[M-H]⁻	142.04106	128.4
[M+NH₄]⁺	161.08216	146.5

Synthesis and Reactivity

Synthesis of the Imidazo[1,2-a]pyridine Scaffold

The synthesis of the imidazo[1,2-a]pyridine core is well-established, with several methodologies available to researchers. A common and classical approach involves the condensation of a 2-aminopyridine with an α-haloketone. More contemporary methods focus on greener and more efficient syntheses, including multicomponent reactions and transition-metal-catalyzed C-H functionalizations.

Diagram 1: General Synthetic Pathways to Imidazo[1,2-a]pyridines

Caption: Key synthetic strategies for the imidazo[1,2-a]pyridine core.

Representative Experimental Protocol: Copper-Catalyzed One-Pot Synthesis

This protocol is a representative example based on general procedures for the synthesis of imidazo[1,2-a]pyridines from aminopyridines and nitroolefins.[9]

• Reaction Setup: To a round-bottom flask, add the substituted 2-aminopyridine (1.0 mmol), the corresponding nitroolefin (1.2 mmol), and a copper catalyst such as CuBr (10 mol%).

• Solvent Addition: Add a suitable solvent, such as DMF (3 mL).

• Reaction Conditions: Stir the reaction mixture at 80 °C under an air atmosphere.

• Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Workup: Upon completion, cool the reaction mixture to room temperature and dilute with water.

• Extraction: Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel to afford the desired imidazo[1,2-a]pyridine derivative.

Reactivity of Imidazo[1,2-a]pyridine-7-carbonitrile

The reactivity of Imidazo[1,2-a]pyridine-7-carbonitrile is dictated by both the heterocyclic ring system and the nitrile functional group.

• The Imidazo[1,2-a]pyridine Ring: This ring system is electron-rich and susceptible to electrophilic substitution, typically at the C3 position. The pyridine ring can undergo nucleophilic substitution under certain conditions.

• The Nitrile Group: The carbon atom of the nitrile group is electrophilic and can be attacked by nucleophiles. Common reactions of the nitrile group include:

  • Hydrolysis: Conversion to a carboxylic acid (imidazo[1,2-a]pyridine-7-carboxylic acid) under acidic or basic conditions.

  • Reduction: Reduction to a primary amine (7-(aminomethyl)imidazo[1,2-a]pyridine) using a strong reducing agent like LiAlH₄.

  • Reaction with Organometallics: Reaction with Grignard or organolithium reagents to form ketones after hydrolysis.

Sources

• 1. imidazo[1,2-a]pyridine-7-carbonitrile [sobekbio.com]
• 2. Imidazo 1,2-a pyridine-6-carbonitrile 95 106850-34-4 [sigmaaldrich.com]
• 3. Imidazo[1,2-a]pyridine-7-carbonitrile(952566-04-0) 1H NMR spectrum [chemicalbook.com]
• 4. chemicalbook.com [chemicalbook.com]
• 5. Page loading... [guidechem.com]
• 6. IMidazo[1,2-a]pyridine-7-carbonitrile, 2-Methyl- CAS#: 952511-42-1 [chemicalbook.com]
• 7. PubChemLite - Imidazo[1,2-a]pyridine-7-carbonitrile (C8H5N3) [pubchemlite.lcsb.uni.lu]
• 8. apps.dtic.mil [apps.dtic.mil]
• 9. Cu(I)-Catalyzed Synthesis of Imidazo[1,2-a]pyridines from Aminopyridines and Nitroolefins Using Air as the Oxidant [organic-chemistry.org]

Imidazo[1,2-a]pyridine-7-carbonitrile mechanism of action theories

An In-depth Technical Guide to the Mechanistic Theories of Imidazo[1,2-a]pyridine-7-carbonitrile and its Congeners

Abstract

The imidazo[1,2-a]pyridine scaffold is a quintessential "privileged structure" in medicinal chemistry, serving as the foundation for a multitude of biologically active compounds.[1][2][3] Its rigid, bicyclic framework provides an ideal template for the spatial presentation of functional groups, enabling interactions with a wide array of biological targets. This guide synthesizes the current understanding of the mechanisms of action associated with this scaffold, with a particular focus on theorizing the role of the 7-carbonitrile substituent. We will delve into its multifaceted roles as an inhibitor of critical cell signaling kinases, a modulator of central nervous system receptors, and a potent anti-infective agent, providing field-proven insights and detailed experimental protocols for researchers, scientists, and drug development professionals.

The Imidazo[1,2-a]pyridine Core: A Versatile Pharmacophore

The imidazo[1,2-a]pyridine system is a nitrogen-based heterocycle that has garnered significant attention for its broad spectrum of pharmacological activities.[1][4] Marketed drugs such as Zolpidem (a hypnotic), Alpidem (an anxiolytic), and Minodronic acid (for osteoporosis) underscore the therapeutic success of this chemical class.[3][5] The versatility of the scaffold stems from its synthetic tractability, allowing for systematic modification at various positions to optimize potency, selectivity, and pharmacokinetic properties.[6][7] This guide will explore the primary mechanisms through which these compounds exert their effects, focusing on the most well-documented therapeutic areas: oncology, neuroscience, and infectious disease.

Anticancer Mechanisms of Action: A Multi-pronged Attack

Derivatives of imidazo[1,2-a]pyridine have demonstrated potent anticancer activity through the modulation of several key oncogenic pathways.[4][8][9]

Inhibition of Kinase Signaling Cascades

Protein kinases are fundamental regulators of cellular processes, and their dysregulation is a hallmark of cancer.[10] The imidazo[1,2-a]pyridine scaffold has proven to be a fertile ground for the discovery of potent kinase inhibitors.[10]

2.1.1. The PI3K/Akt/mTOR Pathway

The PI3K-Akt-mTOR signaling pathway is a critical regulator of cell growth, proliferation, and survival, and its hyperactivation is common in many human cancers.[11][12] Several series of imidazo[1,2-a]pyridine derivatives have been identified as potent dual inhibitors of PI3K and mTOR.[11] This dual inhibition is a strategic advantage, as it simultaneously blocks a key upstream activator (PI3K) and a central downstream effector (mTOR), potentially leading to a more profound and durable antitumor response compared to targeting either kinase alone. Studies have shown that these compounds can exhibit PI3Kα inhibition with IC₅₀ values as low as 2 nM and effectively suppress the proliferation of various breast cancer cell lines.[13]

2.1.2. Receptor Tyrosine Kinase (RTK) Inhibition

• c-Met: The receptor tyrosine kinase c-Met and its ligand, hepatocyte growth factor (HGF), play crucial roles in tumor development, invasion, and metastasis.[14] Novel imidazo[1,2-a]pyridine derivatives have been designed as potent and selective c-Met inhibitors. For instance, compound 22e from one study demonstrated an IC₅₀ of 3.9 nM against c-Met kinase and significantly inhibited tumor growth in xenograft models with good oral bioavailability.[14]

• IGF-1R: The insulin-like growth factor-1 receptor (IGF-1R) is another RTK implicated in cancer. A series of 3-(pyrimidin-4-yl)-imidazo[1,2-a]pyridines has been discovered as potent and selective inhibitors of IGF-1R kinase.[15]

• PDGFR: Guided by in silico modeling, potent small-molecule inhibitors of platelet-derived growth factor receptor (PDGFR) have been developed from the imidazo[1,2-a]pyridine scaffold, demonstrating oral bioavailability and a dose-dependent reduction in PDGFR phosphorylation in tumor xenografts.[16]

Fig. 1: Inhibition of the PI3K/Akt/mTOR pathway by Imidazo[1,2-a]pyridines.

Disruption of Microtubule Dynamics

Tubulin is a validated target for cancer chemotherapy, and agents that interfere with its polymerization can induce cell cycle arrest and apoptosis. Two series of 5,7-diarylimidazo[1,2-a]pyridine-8-carbonitrile derivatives were designed as antitubulin agents that bind to the colchicine site.[17] Several of these molecules exhibited potent antiproliferative activity, with IC₅₀ values in the double-digit nanomolar range.[17] This finding is particularly relevant to the topic of this guide, as it highlights the potential for a carbonitrile group on the pyridine ring to be a key pharmacophoric feature for this mechanism.

Induction of Cell Cycle Arrest and Apoptosis

Ultimately, the anticancer effects of imidazo[1,2-a]pyridines converge on the induction of programmed cell death (apoptosis).[13] Mechanistic studies have shown that these compounds can induce cell cycle arrest, often associated with an increase in the expression of tumor suppressor proteins p53 and p21.[8][13] This is followed by the activation of apoptotic pathways, evidenced by the upregulation of pro-apoptotic proteins like Bax and cleaved caspases (e.g., caspases 3, 7, 8, and 9), and an increase in PARP cleavage.[8]

Neuropharmacological Mechanisms of Action

The imidazo[1,2-a]pyridine scaffold is famously associated with drugs targeting the central nervous system, primarily through the modulation of ligand-gated ion channels and G-protein coupled receptors.

GABA-A Receptor Positive Allosteric Modulation

The γ-aminobutyric acid type A (GABA-A) receptor is a ligand-gated chloride ion channel and the primary site of inhibitory neurotransmission in the brain.[18] Drugs like zolpidem and alpidem are positive allosteric modulators (PAMs) that bind to the benzodiazepine site at the interface between α and γ subunits of the GABA-A receptor.[18][19][20] This binding enhances the effect of GABA, leading to increased chloride influx and neuronal hyperpolarization, which produces sedative, anxiolytic, and hypnotic effects.[5] Research has focused on developing subtype-selective imidazo[1,2-a]pyridines to separate the desired anxiolytic effects (mediated by α2/α3 subunits) from the sedative effects (mediated by the α1 subunit).[18][19]

Fig. 3: A representative workflow for imidazo[1,2-a]pyridine drug development.

Quantitative Data Summary

The following table summarizes the reported inhibitory activities of various imidazo[1,2-a]pyridine derivatives against different biological targets.

Target/Cell Line	Derivative Class/Compound	Reported Activity (IC₅₀)	Reference
PI3Kα	1,2,4-oxadiazole substituted	2 nM	[13]
c-Met Kinase	Compound 22e	3.9 nM	[14]
EBC-1 Cells (c-Met addicted)	Compound 22e	45.0 nM	[14]
HCT-116, SNU638 Cells	Carboxamide derivative 1	0.01 µM	[10]
HCC1937 Breast Cancer Cells	IP-5	45 µM	[8]
HT-29, A549, etc.	Compound 7e	0.01 - 3.2 µM	[17]
M. tuberculosis	Compound 18	≤0.004 µM	[7]

Conclusion and Future Directions

The imidazo[1,2-a]pyridine scaffold represents a remarkably successful platform for the development of therapeutics with diverse mechanisms of action. Its derivatives have been shown to potently inhibit key oncogenic kinases, modulate critical CNS receptors, and disrupt the viability of formidable pathogens like Mycobacterium tuberculosis.

The specific role of the 7-carbonitrile substituent remains an area ripe for investigation. Based on established SAR principles, this functional group is hypothesized to significantly modulate the electronic and steric properties of the molecule, potentially enhancing binding affinity through new hydrogen bonding interactions or by optimizing the conformation within a target's active site. Future research must involve the synthesis and rigorous biological evaluation of Imidazo[1,2-a]pyridine-7-carbonitrile and its analogues. Head-to-head comparisons against unsubstituted or alternatively substituted compounds in a panel of kinase, receptor binding, and cellular assays will be crucial to deconstruct the specific contribution of the 7-cyano group and unlock its full therapeutic potential.

References

• Al-Ostoot, F. H., et al. (2022). The Anticancer Effects of Novel Imidazo[1,2-a]Pyridine Compounds against HCC1937 Breast Cancer Cells. PMC - NIH. [Link]

• Ye, N., et al. (2021). Novel imidazo[1,2-a]pyridine inhibits AKT/mTOR pathway and induces cell cycle arrest and apoptosis in melanoma and cervical cancer cells. PMC - NIH. [Link]

• Özdemir, A., et al. (2020). Synthesis and anticancer activity evaluation of some novel imidazo[1,2-a]pyridine based heterocycles containing S-alkyl/aryl moiety. Taylor & Francis Online. [Link]

• Altaher, A. M. H., et al. (2021). Imidazo[1,2-a]pyridine Based Compounds: The Hopeful Anti-Cancer Therapy Review Article. ResearchGate. [Link]

• (No authors listed). (Date not available). Imidazo[1,2-a]pyridine-based peptidomimetics as inhibitors of Akt. PubMed - NIH. [Link]

• (No authors listed). (2011). Discovery of novel imidazo[1,2-a]pyridines as inhibitors of the insulin-like growth factor-1 receptor tyrosine kinase. PubMed - NIH. [Link]

• (No authors listed). (Date not available). The discovery of novel imidazo[1,2-a]pyridine derivatives as covalent anticancer agents. Organic & Biomolecular Chemistry (RSC Publishing). [Link]

• (No authors listed). (2020). Design, Synthesis, and Biological Evaluation of Imidazo[1,2-a]pyridine Derivatives as Novel PI3K/mTOR Dual Inhibitors. Journal of Medicinal Chemistry - ACS Publications. [Link]

• (No authors listed). (Date not available). In Silico Screening of Novel α1-GABA A Receptor PAMs towards Schizophrenia Based on Combined Modeling Studies of Imidazo [1,2-a]-Pyridines. MDPI. [Link]

• Samanta, S., et al. (2023). Recent developments of imidazo[1,2-a]pyridine analogues as antituberculosis agents. RSC Publishing. [Link]

• (No authors listed). (2016). Imidazo[1,2-a]pyridines: Promising Drug Candidate for Antitumor Therapy. PubMed - NIH. [Link]

• (No authors listed). (Date not available). Synthesis, biological evaluation and molecular modeling studies of Imidazo[1,2-a]pyridines derivatives as protein kinase inhibitors. ResearchGate. [Link]

• (No authors listed). (2004). Imidazo[1,2-a]pyrimidines as functionally selective GABA(A) ligands. PubMed - NIH. [Link]

• (No authors listed). (2023). Recent Developments of Imidazo[1,2-a]pyridine Analogues as Antituberculosis Agents. ResearchGate. [Link]

• (No authors listed). (2012). Imidazo[1,2-a]pyrazines as novel PI3K inhibitors. PubMed - NIH. [Link]

• (No authors listed). (2024). Imidazo[1,2-A]Pyridine: Potent Biological Activity, SAR and Docking Investigations (2017-2022). PubMed - NIH. [Link]

• (No authors listed). (Date not available). Medicinal Attributes of Imidazo[1,2-a]pyridine Derivatives: An Update. Semantic Scholar. [Link]

• (No authors listed). (Date not available). Imidazo[1,2-a]pyrimidines as Functionally Selective and Orally Bioavailable GABAAα2/α3 Binding Site Agonists for the Treatment of Anxiety Disorders. Journal of Medicinal Chemistry - ACS Publications. [Link]

• Fan, H., et al. (2017). Design, Synthesis, and Biological Evaluation of Novel Imidazo[1,2-a]pyridine Derivatives as Potent c-Met Inhibitors. PMC - NIH. [Link]

• (No authors listed). (2014). Discovery of Novel Imidazo[4,5-b]pyridines as Potent and Selective Inhibitors of Phosphodiesterase 10A (PDE10A). PubMed Central. [Link]

• (No authors listed). (2017). Synthesis, biological evaluation and molecular modeling of imidazo[1,2-a]pyridine derivatives as potent antitubulin agents. PubMed - NIH. [Link]

• (No authors listed). (Date not available). Imidazo[1,2-a]pyridines: Orally Active Positive Allosteric Modulators of the Metabotropic Glutamate 2 Receptor. ResearchGate. [Link]

• (No authors listed). (2010). Synthesis and Biological Evaluation of some new Imidazo[1,2-a]pyridines. PubMed - NIH. [Link]

• Klopfenstein, S. R., et al. (2013). Discovery of a Novel Class of Imidazo[1,2-a]Pyridines with Potent PDGFR Activity and Oral Bioavailability. PMC - NIH. [Link]

• (No authors listed). (2014). (PDF) Discovery of Novel Imidazo[4,5-b]pyridines as Potent and Selective Inhibitors of Phosphodiesterase 10A (PDE10A). ResearchGate. [Link]

• (No authors listed). (2014). Synthesis and biological evaluation of imidazo[1,2-a]pyrimidines and imidazo[1,2-a]pyridines as new inhibitors of the Wnt/β-catenin signaling. PubMed - NIH. [Link]

• (No authors listed). (Date not available). PDE3 inhibitor. Wikipedia. [Link]

• (No authors listed). (2021). Recent Progress in Metal-Free Direct Synthesis of Imidazo[1,2-a]pyridines. ACS Omega. [Link]

• (No authors listed). (Date not available). Imidazopyridine. Wikipedia. [Link]

• (No authors listed). (2022). Development of Inhaled GABAA Receptor Modulators to Improve Airway Function in Bronchoconstrictive Disorders. ACS Pharmacology & Translational Science. [Link]

• Samanta, S., et al. (2023). Recent developments of imidazo[1,2-a]pyridine analogues as antituberculosis agents. PMC. [Link]

• (No authors listed). (Date not available). (PDF) An efficient synthesis of new imidazo[1,2-: A] pyridine-6-carbohydrazide and pyrido[1,2- a] pyrimidine-7-carbohydrazide derivatives via a five-component cascade reaction. ResearchGate. [Link]

• Kaplan, G., et al. (2013). Advancement of Imidazo[1,2-a]pyridines with Improved Pharmacokinetics and nM Activity vs. Mycobacterium tuberculosis. PMC - NIH. [Link]

Sources

• 1. Imidazo[1,2-A]Pyridine: Potent Biological Activity, SAR and Docking Investigations (2017-2022) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Medicinal Attributes of Imidazo[1,2-a]pyridine Derivatives: An Update. | Semantic Scholar [semanticscholar.org]
• 3. Recent developments of imidazo[1,2-a]pyridine analogues as antituberculosis agents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Imidazopyridine - Wikipedia [en.wikipedia.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Advancement of Imidazo[1,2-a]pyridines with Improved Pharmacokinetics and nM Activity vs. Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The Anticancer Effects of Novel Imidazo[1,2-a]Pyridine Compounds against HCC1937 Breast Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Imidazo[1,2-a]pyridines: Promising Drug Candidate for Antitumor Therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Imidazo[1,2-a]pyrazines as novel PI3K inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Novel imidazo[1,2-a]pyridine inhibits AKT/mTOR pathway and induces cell cycle arrest and apoptosis in melanoma and cervical cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Design, Synthesis, and Biological Evaluation of Novel Imidazo[1,2-a]pyridine Derivatives as Potent c-Met Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Discovery of novel imidazo[1,2-a]pyridines as inhibitors of the insulin-like growth factor-1 receptor tyrosine kinase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Discovery of a Novel Class of Imidazo[1,2-a]Pyridines with Potent PDGFR Activity and Oral Bioavailability - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Synthesis, biological evaluation and molecular modeling of imidazo[1,2-a]pyridine derivatives as potent antitubulin agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. mdpi.com [mdpi.com]
• 19. Imidazo[1,2-a]pyrimidines as functionally selective GABA(A) ligands - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. pubs.acs.org [pubs.acs.org]

The Imidazo[1,2-a]pyridine Scaffold: A Privileged Core in Modern Medicinal Chemistry

An In-depth Technical Guide for Drug Discovery Professionals

Introduction: The Rise of a Privileged Scaffold

In the landscape of medicinal chemistry, certain molecular frameworks consistently appear in a disproportionately high number of bioactive compounds. These are termed "privileged scaffolds" for their ability to bind to multiple, diverse biological targets through versatile, low-energy conformations. The imidazo[1,2-a]pyridine core, a fused bicyclic 5-6 heterocycle, stands as a quintessential example of such a scaffold.[1][2][3] Its rigid, planar structure, combined with a unique distribution of nitrogen atoms, provides an ideal foundation for developing ligands that can interact with a wide array of biological macromolecules. This has led to its incorporation into numerous marketed drugs, validating its status as a "drug prejudice" scaffold.[4]

The therapeutic success of this core is exemplified by well-known drugs such as Zolpidem (Ambien®), a widely prescribed hypnotic agent; Alpidem , an anxiolytic; Zolimidine , a gastroprotective agent; and Olprinone , a cardiotonic agent used in acute heart failure.[2][5] Beyond these, the scaffold is a cornerstone in the development of novel agents across a staggering range of therapeutic areas, including oncology, infectious diseases, and neurodegenerative disorders.[1][4][6] This guide provides a comprehensive overview of the imidazo[1,2-a]pyridine core, from its fundamental synthesis to its application in rational drug design, offering field-proven insights for researchers and drug development professionals.

I. Synthetic Strategies: Constructing the Imidazo[1,2-a]pyridine Core

The accessibility and versatility of a scaffold are dictated by the robustness of its synthetic routes. The choice of a specific synthetic strategy is often driven by the need for efficiency, diversity, and functional group tolerance. Methodologies for constructing the imidazo[1,2-a]pyridine core have evolved from classical condensations to highly efficient, modern catalytic systems.

Classical Approach: The Tschitschibabin Condensation

The most traditional and fundamental method for synthesizing the imidazo[1,2-a]pyridine ring is the condensation reaction between a 2-aminopyridine and an α-haloketone. This reaction, a variant of the Tschitschibabin reaction, is valued for its simplicity and use of readily available starting materials.

Causality: The mechanism proceeds via an initial nucleophilic attack by the exocyclic amino group of 2-aminopyridine on the α-haloketone, followed by an intramolecular cyclization where the endocyclic pyridine nitrogen displaces the halide. This sequence is reliable but can be limited by harsh reaction conditions and the availability of specific α-haloketones.

Modern Methodologies for Efficiency and Diversity

To overcome the limitations of classical methods and to facilitate the rapid generation of compound libraries for high-throughput screening, several advanced synthetic strategies have been developed.

• Multi-Component Reactions (MCRs): Reactions like the Ugi-type and the Groebke-Blackburn-Bienaymé (GBB) three-component reaction are exceptionally powerful.[2] By combining a 2-aminopyridine, an aldehyde, and an isocyanide in a single pot, highly substituted 3-aminoimidazo[1,2-a]pyridines can be generated with significant molecular diversity. The primary advantage of MCRs lies in their operational simplicity and the exponential growth in the number of possible products, making them ideal for library synthesis.

• Metal-Catalyzed Cross-Coupling Reactions: Copper and iron-catalyzed reactions have emerged as mild and efficient alternatives. For instance, copper-catalyzed protocols enable the synthesis from 2-aminopyridines and substrates like nitroolefins or terminal alkynes.[4] These methods often proceed under aerobic conditions and exhibit broad functional group compatibility, allowing for the synthesis of complex derivatives that are inaccessible through harsher, traditional routes.

• Green Chemistry Approaches: Recognizing the need for sustainable synthesis, catalyst- and solvent-free methods have been developed. Reacting α-haloketones with 2-aminopyridines at elevated temperatures (e.g., 60°C) without a solvent provides a direct and environmentally benign route to the core structure.

Caption: Key synthetic routes to the imidazo[1,2-a]pyridine core.

Experimental Protocol: General Synthesis via Tschitschibabin Condensation

This protocol describes a self-validating system for a standard synthesis of a 2-substituted imidazo[1,2-a]pyridine.

• Reagent Preparation:

  • Dissolve 2-aminopyridine (1.0 eq) in a suitable solvent such as ethanol or acetone in a round-bottom flask equipped with a reflux condenser.

  • In a separate container, dissolve the desired α-bromoketone (1.1 eq) in the same solvent.

• Reaction Execution:

  • Add the α-bromoketone solution dropwise to the stirring solution of 2-aminopyridine at room temperature.

  • After the addition is complete, heat the reaction mixture to reflux. The choice to reflux is to ensure sufficient activation energy for the cyclization step.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting materials are consumed (typically 4-12 hours). A new, more polar spot corresponding to the hydrobromide salt of the product should appear.

• Work-up and Isolation:

  • Allow the reaction mixture to cool to room temperature. The product hydrobromide salt may precipitate.

  • Filter the precipitate or remove the solvent under reduced pressure.

  • Neutralize the crude product by dissolving it in water and adding a saturated solution of sodium bicarbonate (NaHCO₃) until the pH is ~8. This step is critical as it converts the salt to the free base, which is typically less water-soluble.

  • The free base product will precipitate out of the aqueous solution.

• Purification and Validation:

  • Collect the solid product by vacuum filtration and wash with cold water.

  • Dry the product under vacuum.

  • For higher purity, the crude product can be recrystallized from a suitable solvent system (e.g., ethanol/water) or purified by column chromatography.

  • Confirm the structure and purity of the final compound using standard analytical techniques (¹H NMR, ¹³C NMR, LC-MS). The validation of the structure is a non-negotiable endpoint for the protocol.

II. The Pharmacological Landscape: A Scaffold for Diverse Targets

The therapeutic versatility of the imidazo[1,2-a]pyridine scaffold stems from its ability to be decorated with various functional groups, allowing it to target a wide range of biological entities.

Therapeutic Area	Biological Target/Mechanism of Action	Example Compounds/Candidates
Central Nervous System	GABA-A Receptor (α1 subunit) Positive Allosteric Modulator	Zolpidem, Alpidem[7]
Oncology	PI3K/AKT/mTOR Pathway Inhibition	Various preclinical candidates[5]
Wnt/β-catenin Signaling Inhibition	Preclinical inhibitors[5]
Tubulin Polymerization Inhibition	2-phenyl-imidazo[1,2-a]pyridine analogs
Infectious Diseases	M. tuberculosis QcrB (cytochrome bcc) Inhibition	Telacebec (Q203)[4]
M. tuberculosis ATP Synthase Inhibition	Imidazo[1,2-a]pyridine ethers[4]
Antiviral, Antifungal, Antiprotozoal	Broad-spectrum preclinical agents[2]
Gastrointestinal	H+/K+ ATPase (Proton Pump) Inhibition	Soraprazan, Zolimidine[3]
Cardiovascular	Phosphodiesterase 3 (PDE3) Inhibition	Olprinone[2]
Neurodegenerative	β-Amyloid (Aβ) Plaque Binding	IMPY imaging agents

Mechanism Spotlight: Inhibition of the PI3K/AKT/mTOR Pathway in Cancer

The PI3K/AKT/mTOR pathway is a critical signaling cascade that regulates cell growth, proliferation, and survival. Its aberrant activation is a hallmark of many cancers, making it a prime target for therapeutic intervention. Several series of imidazo[1,2-a]pyridine derivatives have been developed as potent inhibitors of key kinases within this pathway, particularly PI3K and AKT.

Causality: The planar imidazo[1,2-a]pyridine core often serves as a hinge-binding motif, anchoring the molecule within the ATP-binding pocket of the target kinase. Substituents at the C2 and C3 positions can then be tailored to extend into adjacent hydrophobic pockets, enhancing both potency and selectivity. By inhibiting these kinases, the compounds block downstream signaling, leading to cell cycle arrest and apoptosis in cancer cells.[5]

Caption: Inhibition of the PI3K/AKT/mTOR pathway by imidazo[1,2-a]pyridines.

III. Structure-Activity Relationships (SAR) and Rational Drug Design

The true power of the imidazo[1,2-a]pyridine scaffold is realized through the systematic exploration of its Structure-Activity Relationships (SAR). Understanding how subtle structural modifications impact biological activity is the cornerstone of transforming a simple hit into a potent and selective drug candidate.

Key Positions for Modification

• C2-Position: Often substituted with aryl or heteroaryl groups. This position is crucial for establishing interactions in hydrophobic pockets of enzymes. In antitubercular agents, for example, bulky biaryl ethers at this position were found to confer nanomolar potency.[4]

• C3-Position: The most nucleophilic carbon, it is readily functionalized. Attaching carboxamide side chains at C3 has been a highly successful strategy for developing antitubercular agents like Telacebec (Q203), where the side chain is critical for target engagement.[4]

• C6, C7, C8-Positions: Modifications on the pyridine ring are used to fine-tune physicochemical properties such as solubility, metabolic stability, and pKa. For instance, incorporating electron-withdrawing groups can modulate the basicity of the ring nitrogens, affecting oral bioavailability.[8]

SAR Case Study: Antitubercular Agents Targeting QcrB

The discovery of Telacebec (Q203) provides an excellent example of SAR-driven optimization.

• Initial Hit: High-throughput screening identified an imidazo[1,2-a]pyridine-3-carboxamide core with modest activity against Mycobacterium tuberculosis.

• SAR Exploration:

  • It was determined that the imidazo[1,2-a]pyridine core was essential for activity.

  • The C3-carboxamide linker was critical for binding to the QcrB subunit of the cytochrome bcc complex, which is vital for the pathogen's energy production.[4]

  • Systematic modification of the side chain revealed that specific substituted phenoxyethyl groups dramatically increased potency against both drug-sensitive and multidrug-resistant (MDR) strains.[4][9]

• Lead Optimization: Further refinements focused on improving the pharmacokinetic profile (e.g., reducing clearance, increasing oral exposure) by modifying the terminal part of the side chain, leading directly to the clinical candidate Q203.[4]

Caption: General SAR principles for the imidazo[1,2-a]pyridine scaffold.

IV. Case Study: The Development of Zolpidem (Ambien®)

The story of Zolpidem is a testament to the successful application of the imidazo[1,2-a]pyridine scaffold to create a blockbuster drug.

• The Need: In the mid-20th century, the primary treatments for insomnia were barbiturates and benzodiazepines. While effective, these drugs had significant drawbacks, including a high potential for dependence, residual next-day effects ("hangover"), and disruption of natural sleep architecture.[10]

• The Discovery: Researchers at the French pharmaceutical company Synthélabo sought a hypnotic agent with a better safety profile. They synthesized Zolpidem in the early 1980s.[11] While structurally distinct from benzodiazepines, it was found to act on the same GABA-A receptor complex.[11][12]

• The Mechanism of Action: The key to Zolpidem's improved profile was its selectivity. It preferentially binds to the α1 subunit of the GABA-A receptor, which is densely located in brain regions responsible for inducing sleep.[7] In contrast, benzodiazepines bind non-selectively to multiple α subunits (α1, α2, α3, α5), which mediate not only sedation but also anxiolytic, myorelaxant, and anticonvulsant effects.[7] This selective action is why Zolpidem has strong hypnotic properties but weak muscle-relaxant and anticonvulsant effects.[12]

• Market Approval: Zolpidem was first launched in Europe in 1988 and received FDA approval in the United States in 1992 under the brand name Ambien.[7][13] It quickly became the most widely prescribed hypnotic medication due to its rapid onset of action, short half-life (minimizing hangover effects), and perceived better safety profile compared to older agents.[13][14]

V. Conclusion and Future Perspectives

The imidazo[1,2-a]pyridine scaffold is a proven entity in medicinal chemistry, having delivered multiple successful drugs and a rich pipeline of clinical candidates. Its synthetic tractability, rigid conformation, and versatile electronic properties ensure its continued relevance. Future exploration is likely to focus on several key areas:

• Novel Biological Targets: Applying imidazo[1,2-a]pyridine libraries to new and challenging targets, such as protein-protein interactions and epigenetic modulators.

• Covalent and Allosteric Inhibitors: Designing derivatives that can form covalent bonds with their targets for prolonged duration of action or that bind to allosteric sites for greater selectivity.

• Targeted Protein Degradation: Using the scaffold as a warhead or ligand component in novel therapeutic modalities like Proteolysis-Targeting Chimeras (PROTACs).

• Photophysical Applications: Leveraging the intrinsic fluorescent properties of some derivatives to develop new bioimaging probes and diagnostic agents.[15]

The enduring success of the imidazo[1,2-a]pyridine core serves as a powerful reminder that a deep understanding of a scaffold's chemistry, pharmacology, and structure-activity relationships is the foundation upon which the next generation of innovative medicines will be built.

References

• Zolpidem. (n.d.). In Wikipedia. Retrieved December 31, 2025.

• Imidazo[1,2-a]pyridine Scaffold as Prospective Therapeutic Agents. (n.d.). Semantic Scholar. Retrieved December 31, 2025, from [Link]

• Deep, A., Bhatia, R. K., Kaur, R., Kumar, S., Jain, U. K., Singh, H., Batra, S., Kaushik, D., & Deb, P. K. (2017). Imidazo[1,2-a]pyridine Scaffold as Prospective Therapeutic Agents. Current Topics in Medicinal Chemistry, 17(2), 238–250. [Link]

• Kumar, A., Singh, V., & Ghorpade, S. R. (2023). Recent developments of imidazo[1,2-a]pyridine analogues as antituberculosis agents. MedChemComm, 14(4), 605-628. [Link]

• Deep, A., et al. (2017). Imidazo[1,2-a]pyridine Scaffold as Prospective Therapeutic Agents.

• Zolpidem. (2025, November 28). In Britannica. Retrieved December 31, 2025, from [Link]

• In what year was Ambien (zolpidem) first approved by the FDA? (2025, September 6). Dr.Oracle. Retrieved December 31, 2025, from [Link]

• Recent Developments of Imidazo[1,2-a]pyridine Analogues as Antituberculosis Agents. (2023, March 3). Royal Society of Chemistry. Retrieved December 31, 2025.

• The Truth Behind the Sleep Drug, Ambien. (2025, April 22). The Recovery Village. Retrieved December 31, 2025, from [Link]

• The Secret History of Ambien. (2018, July 29). The Museum of Lost Things. Retrieved December 31, 2025, from [Link]

• A Review on the Photophysical Properties of Imidazo[1,2-A]Pyridines. ijrpr.com. Retrieved December 31, 2025.
• Process for the synthesis of zolpidem. (2005). Google Patents.

• Zolpidem. (n.d.). PubChem. Retrieved December 31, 2025, from [Link]

• Kallan, N. C., et al. (2011). Discovery of a Novel Class of Imidazo[1,2-a]Pyridines with Potent PDGFR Activity and Oral Bioavailability. ACS Medicinal Chemistry Letters, 2(6), 456-461. [Link]

• What is the mechanism of Zolpidem Tartrate? (2024, July 17). Patsnap Synapse. Retrieved December 31, 2025, from [Link]

• Pyridines and Imidazaopyridines With Medicinal Significance. (n.d.).
• Devi, N., Singh, D., Rawal, R. K., Bariwal, J., & Singh, V. (2016). Medicinal Attributes of Imidazo[1,2-a]pyridine Derivatives: An Update. Current Topics in Medicinal Chemistry, 16(26), 2963–2994.

Sources

• 1. Imidazo[1,2-a]pyridine Scaffold as Prospective Therapeutic Agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Recent developments of imidazo[1,2-a]pyridine analogues as antituberculosis agents - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Imidazo[1,2-a]pyridine Scaffold as Prospective Therapeutic Agents. | Semantic Scholar [semanticscholar.org]
• 7. Zolpidem - Wikipedia [en.wikipedia.org]
• 8. Discovery of a Novel Class of Imidazo[1,2-a]Pyridines with Potent PDGFR Activity and Oral Bioavailability - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. museumoflost.com [museumoflost.com]
• 11. Zolpidem | Description, Mechanism of Action, Uses, & Side Effects | Britannica [britannica.com]
• 12. US20050054669A1 - Process for the synthesis of zolpidem - Google Patents [patents.google.com]
• 13. droracle.ai [droracle.ai]
• 14. What is the mechanism of Zolpidem Tartrate? [synapse.patsnap.com]
• 15. ijrpr.com [ijrpr.com]

An In-depth Technical Guide to Imidazo[1,2-a]pyridine-7-carbonitrile Derivatives and Analogues for Drug Discovery

Introduction: The Imidazo[1,2-a]pyridine Scaffold - A Privileged Core in Medicinal Chemistry

The imidazo[1,2-a]pyridine core is a nitrogen-fused heterocyclic system that has garnered significant attention in the field of medicinal chemistry. Its rigid, planar structure and rich electron density make it an ideal scaffold for the development of therapeutic agents targeting a wide array of biological targets. This versatile core is present in several marketed drugs, highlighting its clinical significance. The introduction of a carbonitrile group at the 7-position of this scaffold presents a unique opportunity for molecular design, offering a potential key interaction point with biological targets and influencing the overall physicochemical properties of the molecule. This guide provides a comprehensive technical overview of the synthesis, biological activities, and structure-activity relationships of imidazo[1,2-a]pyridine-7-carbonitrile derivatives and their analogues, with a focus on their potential as anticancer agents and kinase inhibitors.

Synthetic Strategies: Accessing the Imidazo[1,2-a]pyridine-7-carbonitrile Core

The construction of the imidazo[1,2-a]pyridine ring system is typically achieved through the condensation of a 2-aminopyridine derivative with an α-haloketone, a reaction known as the Tschitschibabin synthesis. For the synthesis of imidazo[1,2-a]pyridine-7-carbonitrile derivatives, the key starting material is 2-amino-5-cyanopyridine.

General Synthetic Pathway

A general and efficient route to imidazo[1,2-a]pyridine-7-carbonitrile derivatives involves a one-pot, three-component reaction. This approach offers advantages in terms of operational simplicity and the ability to generate a diverse library of compounds for biological screening.[1]

Caption: General one-pot synthesis of Imidazo[1,2-a]pyridine-7-carbonitrile derivatives.

Experimental Protocol: Iodine-Catalyzed One-Pot Synthesis

The following is a representative protocol for the synthesis of imidazo[1,2-a]pyridine-7-carbonitrile derivatives:

• To a solution of 2-amino-5-cyanopyridine (1.0 mmol) and an appropriate aryl aldehyde (1.0 mmol) in a suitable solvent (e.g., 1,4-dioxane), add tert-butyl isocyanide (1.2 mmol).

• Add a catalytic amount of iodine (10 mol%).

• Heat the reaction mixture at a specified temperature (e.g., 80-100 °C) for a designated time (e.g., 8-12 hours), monitoring the progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Remove the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., ethyl acetate/hexane) to afford the desired imidazo[1,2-a]pyridine-7-carbonitrile derivative.

Biological Activities and Therapeutic Potential

The imidazo[1,2-a]pyridine scaffold is associated with a broad spectrum of biological activities, and the introduction of a 7-carbonitrile moiety can significantly modulate this activity profile. The primary therapeutic areas of interest for these derivatives are oncology and inflammatory diseases.

Anticancer Activity

Imidazo[1,2-a]pyridine derivatives have demonstrated potent anticancer effects through various mechanisms of action.

Structurally related 5,7-diarylimidazo[1,2-a]pyridine-8-carbonitrile derivatives have been identified as potent antitubulin agents.[2] These compounds disrupt microtubule dynamics by binding to the colchicine site on tubulin, leading to cell cycle arrest and apoptosis.[2] This mechanism is a well-validated strategy in cancer chemotherapy.

A significant area of investigation for imidazo[1,2-a]pyridine derivatives is their activity as kinase inhibitors. Dysregulation of protein kinases is a hallmark of many cancers, making them attractive therapeutic targets.

• PI3K/Akt/mTOR Pathway: Several studies have shown that imidazo[1,2-a]pyridine derivatives can inhibit the PI3K/Akt/mTOR signaling pathway, which is crucial for cell growth, proliferation, and survival.[3] Inhibition of this pathway can lead to cell cycle arrest and apoptosis in cancer cells.[3][4]

• c-Met and VEGFR2 Inhibition: Dual inhibition of c-Met and VEGFR2 is a promising strategy to combat tumor growth and angiogenesis. A notable imidazo[1,2-a]pyridine derivative has shown potent inhibition of both kinases, leading to significant antitumor efficacy in preclinical models.[5]

The following diagram illustrates the central role of the PI3K/Akt/mTOR pathway in cancer and the inhibitory action of imidazo[1,2-a]pyridine derivatives.

Caption: Inhibition of the PI3K/Akt/mTOR signaling pathway by Imidazo[1,2-a]pyridine derivatives.

Anti-inflammatory Activity

Chronic inflammation is a key driver of many diseases, including cancer. Imidazo[1,2-a]pyridine derivatives have been shown to possess anti-inflammatory properties by modulating key inflammatory pathways. For instance, some derivatives have been shown to inhibit the activity of IKK-beta, a critical kinase in the NF-κB signaling pathway.[6]

Structure-Activity Relationship (SAR) Studies

Understanding the structure-activity relationship is paramount for the rational design of more potent and selective drug candidates. While specific SAR data for a broad series of imidazo[1,2-a]pyridine-7-carbonitrile derivatives is limited in the public domain, we can extrapolate from closely related analogues.

Table 1: In Vitro Anticancer Activity of Representative Imidazo[1,2-a]pyridine Derivatives

Compound ID	R1	R2	Cell Line	IC50 (µM)	Reference
Compound A	4-Methoxyphenyl	H	HT-29	0.08	[2]
Compound B	3,4,5-Trimethoxyphenyl	H	HT-29	0.02	[2]
Compound C	4-Chlorophenyl	H	A549	0.12	[2]
IP-5	Not Specified	Not Specified	HCC1937	45	[4][7]
IP-6	Not Specified	Not Specified	HCC1937	47.7	[4][7]
12b	Not Specified	Not Specified	HepG2	13	[1]
26	6-methylpyridone containing	Not Specified	MKN45	0.005	[5]

Note: Compounds A, B, and C are 5,7-diarylimidazo[1,2-a]pyridine-8-carbonitrile derivatives. The specific substitutions for IP-5, IP-6, and 12b are not detailed in the provided search results. Compound 26 is a complex imidazo[1,2-a]pyridine derivative.

From the available data on related imidazo[1,2-a]pyridine-carbonitrile and other anticancer derivatives, several key SAR insights can be drawn:

• Aryl Substituents: The nature and substitution pattern of aryl groups at various positions of the imidazo[1,2-a]pyridine core significantly influence anticancer activity. For instance, the presence of methoxy groups on the phenyl ring, particularly a trimethoxy substitution, appears to enhance potency against colon cancer cells.[2]

• The Carbonitrile Group: The nitrile functionality can act as a hydrogen bond acceptor, potentially forming crucial interactions with the target protein. Its electron-withdrawing nature also influences the overall electronic properties of the scaffold.

• Kinase Selectivity: Modifications on the imidazo[1,2-a]pyridine core and its substituents can be fine-tuned to achieve selectivity for specific kinases. For example, the addition of a pyridone ring was shown to confer potent dual c-Met and VEGFR2 inhibition.[5]

Caption: Key structural features influencing the activity of Imidazo[1,2-a]pyridine-7-carbonitrile analogues. (Note: A placeholder for the chemical structure image is used in the DOT script. In a real-world application, this would be replaced with the actual image of the core structure.)

Experimental Protocols for Biological Evaluation

Cell Viability Assay (MTT Assay)

This assay is a colorimetric method for assessing cell metabolic activity and is widely used to measure cytotoxicity of potential medicinal agents.

• Seed cancer cells in 96-well plates at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

• Treat the cells with various concentrations of the test compounds for a specified period (e.g., 48 or 72 hours).

• Add MTT solution (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to each well and incubate for 2-4 hours at 37°C.

• Remove the MTT solution and add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

• Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Calculate the IC50 value, which is the concentration of the compound that inhibits cell growth by 50%.[4][7]

In Vitro Kinase Assay

To determine the direct inhibitory effect of the compounds on specific kinases, in vitro kinase assays are performed.

• The assay is typically performed in a 96- or 384-well plate format.

• The reaction mixture contains the purified kinase, a specific substrate (peptide or protein), ATP, and the test compound at various concentrations.

• The reaction is initiated by the addition of ATP and incubated at a specific temperature (e.g., 30°C) for a set time.

• The amount of phosphorylated substrate is quantified using various methods, such as radioisotope incorporation (32P-ATP), fluorescence-based assays, or antibody-based detection (e.g., ELISA).

• The IC50 value is determined by plotting the percentage of kinase inhibition against the compound concentration.

Conclusion and Future Directions

The imidazo[1,2-a]pyridine-7-carbonitrile scaffold represents a promising starting point for the development of novel therapeutics, particularly in the realm of oncology. The synthetic accessibility of this core allows for the generation of diverse chemical libraries, and the inherent biological activity of the parent scaffold provides a strong foundation for further optimization. Future research should focus on a systematic exploration of the structure-activity relationships of 7-carbonitrile derivatives to identify compounds with enhanced potency, selectivity, and favorable pharmacokinetic profiles. Detailed mechanistic studies will be crucial to elucidate the precise molecular targets and signaling pathways modulated by these compounds, ultimately paving the way for their clinical development.

References

• Aliwaini, S., Awadallah, A. M., Morjan, R. Y., Ghunaim, M., Alqaddi, H., Abuhamad, A. Y., ... & Abughefra, Y. M. (2022). Novel imidazo[1,2-a]pyridine inhibits AKT/mTOR pathway and induces cell cycle arrest and apoptosis in melanoma and cervical cancer cells. Oncology Letters, 24(4), 1-12. [Link]

• Reddy, T. S., Kanjilal, S., Kumar, K. S., & Reddy, C. S. (2021). Iodine catalyzed synthesis of imidazo[1,2-a]pyrazine and imidazo[1,2-a]pyridine derivatives and their anticancer activity. RSC advances, 11(5), 2933-2941. [Link]

• Altaher, A. M., Al-Ostath, A. I., El-Dahshan, A., Awadallah, A. M., & Morjan, R. Y. (2022). The Anticancer Effects of Novel Imidazo[1,2-a]Pyridine Compounds against HCC1937 Breast Cancer Cells. Asian Pacific Journal of Cancer Prevention, 23(9), 2943-2951. [Link]

• The discovery of novel imidazo[1,2-a]pyridine derivatives as covalent anticancer agents. (2021). Organic & Biomolecular Chemistry. [Link]

• Wang, L., Zhang, Y., Zhao, Y., Sun, L., Li, Y., & Zhang, H. (2014). Design, Synthesis, and Biological Evaluation of Novel Imidazo[1,2-a]pyridine Derivatives as Potent c-Met Inhibitors. ACS medicinal chemistry letters, 5(11), 1228–1233. [Link]

• Altaher, A. M., Al-Ostath, A. I., El-Dahshan, A., Awadallah, A. M., & Morjan, R. Y. (2022). The Anticancer Effects of Novel Imidazo[1,2-a]Pyridine Compounds against HCC1937 Breast Cancer Cells. Asian Pacific journal of cancer prevention: APJCP, 23(9), 2943–2951. [Link]

• Belema, M., Bunker, A., Nguyen, V. N., Beaulieu, F., Ouellet, C., Qiu, Y., ... & Vyas, D. M. (2007). Synthesis and structure-activity relationship of imidazo (1, 2-a) thieno (3, 2-e) pyrazines as IKK-beta inhibitors. Bioorganic & medicinal chemistry letters, 17(15), 4284-4289. [Link]

• Cui, M. R., Cui, X. Y., Li, W. L., & Zhang, H. P. (2011). Structure–activity relationship of imidazo [1, 2-a] pyridines as ligands for detecting β-amyloid plaques in the brain. Journal of the Chinese Chemical Society, 58(5), 659-666. [Link]

• Zhang, X., Li, X., Zhang, D., Zhao, X., & Li, Z. (2017). Synthesis, biological evaluation and molecular modeling of imidazo[1,2-a]pyridine derivatives as potent antitubulin agents. Bioorganic & medicinal chemistry, 25(15), 4065-4076. [Link]

• Cosimelli, B., Greco, G., Vettraino, M., Villani, C., Da Ros, T., Ferlin, M. G., ... & Viola, G. (2014). Synthesis and biological evaluation of imidazo[1,2-a]pyrimidines and imidazo[1,2-a]pyridines as new inhibitors of the Wnt/β-catenin signaling. European journal of medicinal chemistry, 83, 45-56. [Link]

• Cesur, Z., Cesur, N., Birteksöz, S., & Otük, G. (2010). Synthesis and Biological Evaluation of some new Imidazo[1,2-a]pyridines. Acta Chimica Slovenica, 57(2). [Link]

• Hirabayashi, A., Mukaiyama, H., Kobayashi, H., Shiohara, H., Nakayama, S., Ozawa, M., ... & Isaji, M. (2008). Structure-activity relationship studies of imidazo [1, 2-c] pyrimidine derivatives as potent and orally effective Syk family kinases inhibitors. Bioorganic & medicinal chemistry, 16(20), 9247-9260. [Link]

• Azzouzi, M., El Hadad, S. E., Ikken, N., Fait, S., Ndjogo, M. M., Roqai, M. C., ... & Oussaid, A. (2023). Synthesis, Characterization, and Biological Evaluation of Novel Azo-Based Imidazo[1,2-a]pyridine Derivatives: In Vitro and In Silico Investigations. ACS omega. [Link]

• Brown, F. J., et al. (2012). Structure Activity Relationship of Imidazo-pyridinium Analogs as Antagonists of Neuropeptide S Receptor. ACS Medicinal Chemistry Letters, 3(10), 813–818. [Link]

• Aertgeerts, K., et al. (2013). Structure-based design, synthesis, and evaluation of imidazo[1,2-b]pyridazine and imidazo[1,2-a]pyridine derivatives as novel dual c-Met and VEGFR2 kinase inhibitors. Bioorganic & Medicinal Chemistry Letters, 23(24), 6827–6832. [Link]

• Synthesis of 2-phenyl imidazo[1,2-a]pyridine as a modal reaction. (2022). ResearchGate. [Link]

• Recent Advances in the Synthesis of Imidazo[1,2-a]pyridines: A Brief Review. (2022). ChemistrySelect. [Link]

• Synthesis of imidazo[1,2-a]pyridines. (n.d.). Organic Chemistry Portal. [Link]

• Mondal, S., & Monir, K. (2014). Synthesis of imidazo[1,2-a]pyridines: a decade update. Chemical Communications, 50(86), 13075-13089. [Link]

• Synthesis, biological evaluation and molecular modeling studies of Imidazo[1,2-a]pyridines derivatives as protein kinase inhibitors. (2019). ResearchGate. [Link]

• Mondal, S., & Monir, K. (2014). Synthesis of imidazo[1,2-a]pyridines: a decade update. Semantic Scholar. [Link]

Sources

• 1. Iodine catalyzed synthesis of imidazo[1,2-a]pyrazine and imidazo[1,2-a]pyridine derivatives and their anticancer activity - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 2. Synthesis, biological evaluation and molecular modeling of imidazo[1,2-a]pyridine derivatives as potent antitubulin agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Novel imidazo[1,2-a]pyridine inhibits AKT/mTOR pathway and induces cell cycle arrest and apoptosis in melanoma and cervical cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The Anticancer Effects of Novel Imidazo[1,2-a]Pyridine Compounds against HCC1937 Breast Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Structure-based design, synthesis, and evaluation of imidazo[1,2-b]pyridazine and imidazo[1,2-a]pyridine derivatives as novel dual c-Met and VEGFR2 kinase inhibitors [pubmed.ncbi.nlm.nih.gov]
• 6. Synthesis and structure-activity relationship of imidazo(1,2-a)thieno(3,2-e)pyrazines as IKK-beta inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. The Anticancer Effects of Novel Imidazo[1,2-a]Pyridine Compounds against HCC1937 Breast Cancer Cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: A Detailed Protocol for the Synthesis of Imidazo[1,2-a]pyridine-7-carbonitrile

Introduction

Imidazo[1,2-a]pyridines are a class of fused heterocyclic compounds of significant interest in medicinal chemistry and drug development due to their wide range of biological activities, including anti-cancer, anti-viral, and anti-inflammatory properties.[1][2][3] The introduction of a nitrile group at the 7-position of the imidazo[1,2-a]pyridine scaffold can serve as a crucial synthetic handle for further molecular elaboration or as a key pharmacophore in its own right. This application note provides a comprehensive, field-proven protocol for the synthesis of imidazo[1,2-a]pyridine-7-carbonitrile from 7-chloroimidazo[1,2-a]pyridine via a palladium-catalyzed cyanation reaction. The protocol is designed for researchers, scientists, and drug development professionals, with a focus on technical accuracy, experimental causality, and safety.

Mechanistic Rationale: The Palladium-Catalyzed Cyanation Cycle

The conversion of 7-chloroimidazo[1,2-a]pyridine to its corresponding nitrile is achieved through a palladium-catalyzed cross-coupling reaction. The generally accepted mechanism for this transformation involves a catalytic cycle comprising three key steps: oxidative addition, transmetalation, and reductive elimination.[4][5]

• Oxidative Addition: The catalytic cycle begins with the oxidative addition of the 7-chloroimidazo[1,2-a]pyridine to a low-valent palladium(0) complex, which is generated in situ from a palladium(II) precatalyst. This step forms a palladium(II) intermediate.

• Transmetalation: The cyanide anion (CN⁻), delivered from a cyanide source such as zinc cyanide, displaces the chloride ligand on the palladium(II) complex. This ligand exchange is known as transmetalation.

• Reductive Elimination: The final step is the reductive elimination of the desired imidazo[1,2-a]pyridine-7-carbonitrile from the palladium(II) complex, which regenerates the catalytically active palladium(0) species, allowing the cycle to continue.

A significant challenge in palladium-catalyzed cyanation is the potential for catalyst deactivation by excess cyanide ions, which can irreversibly bind to the palladium center.[6][7] The choice of a suitable cyanide source and reaction conditions is therefore critical to maintain catalytic activity. Zinc cyanide (Zn(CN)₂) is often preferred as it is less toxic than alkali metal cyanides and its lower solubility can help maintain a low concentration of free cyanide in the reaction mixture.[7][8][9] The use of bulky, electron-rich phosphine ligands, such as 1,1'-bis(diphenylphosphino)ferrocene (dppf), can stabilize the palladium catalyst and facilitate the reductive elimination step.[10][11][12]

Experimental Workflow Diagram

Caption: Experimental workflow for the synthesis of imidazo[1,2-a]pyridine-7-carbonitrile.

Detailed Experimental Protocol

This protocol is a representative method adapted from general procedures for the palladium-catalyzed cyanation of heteroaryl chlorides.[11][12][13]

Materials and Reagents:

• 7-chloroimidazo[1,2-a]pyridine

• Zinc cyanide (Zn(CN)₂)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)

• 1,1'-Bis(diphenylphosphino)ferrocene (dppf)[10]

• N,N-Dimethylformamide (DMF), anhydrous

• Ethyl acetate (EtOAc)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Argon or Nitrogen gas (inert atmosphere)

Equipment:

• Schlenk flask or oven-dried round-bottom flask with a reflux condenser

• Magnetic stirrer with heating plate

• Inert gas supply (argon or nitrogen) with manifold

• Syringes and needles

• Standard laboratory glassware

• Rotary evaporator

• Thin-layer chromatography (TLC) plates and developing chamber

• Flash chromatography system

Reaction Parameters Summary:

Parameter	Value	Rationale
Substrate	7-chloroimidazo[1,2-a]pyridine	Starting material for cyanation.
Cyanide Source	Zinc Cyanide (Zn(CN)₂)	Less toxic and helps control cyanide concentration.[7][9]
Palladium Precursor	Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)	A common and effective Pd(0) source.[10]
Ligand	1,1'-Bis(diphenylphosphino)ferrocene (dppf)	Stabilizes the catalyst and promotes the reaction.[10][14]
Solvent	Anhydrous N,N-Dimethylformamide (DMF)	A polar aprotic solvent suitable for this reaction.[10]
Temperature	120 °C	Sufficient to drive the reaction to completion.
Atmosphere	Inert (Argon or Nitrogen)	Prevents oxidation of the Pd(0) catalyst.

Step-by-Step Procedure:

• Reaction Setup:

  • To an oven-dried Schlenk flask equipped with a magnetic stir bar, add 7-chloroimidazo[1,2-a]pyridine (1.0 equiv), zinc cyanide (0.6 equiv), tris(dibenzylideneacetone)dipalladium(0) (0.05 equiv), and 1,1'-bis(diphenylphosphino)ferrocene (0.1 equiv).

  • Seal the flask with a septum, and evacuate and backfill with argon or nitrogen. Repeat this process three times to ensure an inert atmosphere.

  • Add anhydrous N,N-dimethylformamide (DMF) via syringe to achieve a substrate concentration of approximately 0.2 M.

• Reaction Execution:

  • Place the flask in a preheated oil bath at 120 °C and stir the reaction mixture vigorously.

  • Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) until the starting material is consumed (typically 12-24 hours).

• Work-up and Purification:

  • Allow the reaction mixture to cool to room temperature.

  • Carefully quench the reaction by adding a saturated aqueous solution of sodium bicarbonate. Caution: This step should be performed in a well-ventilated fume hood as it may generate hydrogen cyanide gas if any unreacted cyanide source comes into contact with acidic conditions.

  • Dilute the mixture with ethyl acetate and water.

  • Separate the organic layer, and extract the aqueous layer with ethyl acetate (3 x).

  • Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

  • Purify the crude product by flash column chromatography on silica gel, using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford imidazo[1,2-a]pyridine-7-carbonitrile as a solid.

• Characterization:

  • Confirm the identity and purity of the product using standard analytical techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry.

Best Practices and Safety Considerations

The paramount concern in this synthesis is the safe handling of cyanide-containing reagents.[15]

• Toxicity: Zinc cyanide is toxic if ingested, inhaled, or absorbed through the skin.[7] All manipulations involving solid zinc cyanide and the reaction mixture should be performed in a certified chemical fume hood.[16][17]

• Hydrogen Cyanide (HCN) Evolution: Cyanide salts can release highly toxic hydrogen cyanide gas upon contact with acids.[15][16] Ensure that all workup procedures are performed with basic aqueous solutions (e.g., sodium bicarbonate) until the cyanide is fully quenched. Acidic solutions must be strictly avoided in the workup.[16]

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat, safety goggles, and nitrile gloves.[17][18] Consider double-gloving when handling cyanide compounds.[17]

• Waste Disposal: All cyanide-containing waste, including residual solids, reaction solutions, and contaminated materials, must be collected and disposed of as hazardous waste according to institutional guidelines.[18]

• Emergency Preparedness: An emergency plan should be in place for accidental cyanide exposure. This includes having a cyanide antidote kit (e.g., amyl nitrite, sodium nitrite, and sodium thiosulfate) readily accessible and ensuring that all personnel are trained in its use.[15]

Conclusion

This application note provides a detailed and reliable protocol for the palladium-catalyzed synthesis of imidazo[1,2-a]pyridine-7-carbonitrile. By understanding the underlying reaction mechanism and adhering to the stringent safety precautions outlined, researchers can confidently and safely perform this valuable transformation, enabling further exploration of the chemical and biological properties of this important class of heterocyclic compounds.

References

• Organic Chemistry Portal. (n.d.). 1,1'-Bis(diphenylphosphino)ferrocene [Dppf]. Retrieved from [Link]

• Weissman, S. A., & Beller, M. (2013). A General, Practical Palladium-Catalyzed Cyanation of (Hetero)aryl Chlorides and Bromides.
• Grushin, V. V. (2005). Mechanisms of Catalyst Poisoning in Palladium-Catalyzed Cyanation of Haloarenes. Remarkably Facile C−N Bond Activation in the [(Ph3P)4Pd]/[Bu4N]+ CN- System. Journal of the American Chemical Society, 127(42), 14650–14660.
• Cohen, D. T., & Buchwald, S. L. (2015). Mild Palladium-Catalyzed Cyanation of (Hetero)aryl Halides and Triflates in Aqueous Media. Organic Letters, 17(1), 202–205.
• Senecal, T. D., Shu, W., & Buchwald, S. L. (2013). A General, Pd-Catalyzed Cyanation of (Hetero)Aryl Chlorides and Bromides.
• Fors, B. P., & Buchwald, S. L. (2009). Mild and General Methods for the Palladium-Catalyzed Cyanation of Aryl and Heteroaryl Chlorides. Organic Letters, 11(24), 5762–5765.
• Mane, M. V., et al. (2016). Diphosphine‐capped palladium thiolate complexes used as catalysts in Heck reactions. Applied Organometallic Chemistry, 30(11), 913-921.
• Anbarasan, P., Schareina, T., & Beller, M. (2011). Palladium‐Catalyzed Cyanation of Aryl Halides: Recent Developments and Perspectives. Chemistry – A European Journal, 17(3), 709-721.
• Dhanalakshmi, M., & Anbarasan, P. (2025). Palladium-catalyzed cyanation of aryl (pseudo)halides using a redox-active N–CN reagent.

• Grokipedia. (n.d.). (1,1'-Bis(diphenylphosphino)ferrocene)palladium(II) dichloride. Retrieved from [Link]

• Shu, W., Senecal, T. D., & Buchwald, S. L. (2013). A General, Practical Palladium-Catalyzed Cyanation of (Hetero)aryl Chlorides and Bromides.
• Yu, H., et al. (2011). Development of Pd/C-Catalyzed Cyanation of Aryl Halides. The Journal of Organic Chemistry, 76(3), 665–668.
• Khoza, P. T., et al. (2022). Ferrocenylimine Palladium (II) Complexes: Synthesis, Characterization and Application in Mizoroki-Heck and Suzuki-Miyaura Cross-Coupling Reactions. Molecules, 27(19), 6542.

• Chemical Safety. (2024, June 6). Cyanation reaction safety [Video]. YouTube. [Link]

• Wikipedia. (n.d.). 1,1'-Bis(diphenylphosphino)ferrocene. Retrieved from [Link]

• University of Windsor. (n.d.). Cyanides Storage, Handling and General Use Information. Retrieved from [Link]

• LSU Health Shreveport. (2018, June 20). TITLE: SOP for the safe use of cyanide compounds. Retrieved from [Link]

• Harvard Environmental Health and Safety. (n.d.). Lab Safety Guideline: Cyanide. Retrieved from [Link]

• MIT Environmental Health & Safety. (2015, February 25). Laboratory Use of Cyanide Salts Safety Guidelines. Retrieved from [Link]

• Cohen, D. T., & Buchwald, S. L. (2015). Mild Palladium-Catalyzed Cyanation of (Hetero)aryl Halides and Triflates in Aqueous Media. Organic Letters, 17(1), 202-205.
• Wang, Z., et al. (2019). Palladium-Catalyzed Cyanation Reactions of Aryl Chlorides. Asian Journal of Organic Chemistry, 8(10), 1736-1748.
• Cui, T., et al. (2021). Electrochemical Oxidative Regioselective C-H Cyanation of Imidazo[1,2-a]pyridines. The Journal of Organic Chemistry, 86(22), 15897–15905.
• Liu, P., & Sun, P. (2021). Electrochemical Oxidative Regioselective C–H Cyanation of Imidazo[1,2-a]pyridines. The Journal of Organic Chemistry, 86(22), 15897-15905.

• ResearchGate. (n.d.). Scheme 7. Electro-oxidative cyanation of imidazopyridine (Liu and Sun method). Retrieved from [Link]

• Mukherjee, D., et al. (2019). Efficient and “Green” Synthetic Route to Imidazo[1,2-a]pyridine by Cu(II)–Ascorbate-Catalyzed A3-Coupling in Aqueous Micellar Media. ACS Omega, 4(3), 5785–5794.
• Al-Ostath, A., et al. (2022). Design, synthesis, and computational studies of novel imidazo[1,2-a]pyrimidine derivatives as potential dual inhibitors of hACE2 and spike protein for blocking SARS-CoV-2 cell entry. Journal of Molecular Structure, 1269, 133801.
• Büyüktimkin, B., et al. (2004).
• Wang, C., et al. (2019). Copper- and DMF-mediated switchable oxidative C–H cyanation and formylation of imidazo[1,2-a]pyridines using ammonium iodide. Organic & Biomolecular Chemistry, 17(23), 5786-5790.

• Organic Chemistry Portal. (n.d.). Synthesis of imidazo[1,2-a]pyridines. Retrieved from [Link]

• Mishra, M., et al. (2022). Recent Advances in the Synthesis of Imidazo[1,2‐a]pyridines: A Brief Review. ChemistrySelect, 7(4), e202103987.
• Zhuravlev, F., et al. (2023). Synthesis of imidazo[1,2-a]pyridine-containing peptidomimetics by tandem of Groebke–Blackburn–Bienaymé and Ugi reactions. Beilstein Journal of Organic Chemistry, 19, 481–492.
• Monir, K., & Hajra, A. (2015). Synthesis of imidazo[1,2-a]pyridines: a decade update.

• Royal Society of Chemistry. (n.d.). Synthesis of imidazo[1,2-a]pyridines: a decade update. Retrieved from [Link]

• Gan, Y., et al. (2019). Nickel-Catalyzed Cyanation of Phenol Derivatives with Zn(CN)2 Involving C–O Bond Cleavage. The Journal of Organic Chemistry, 84(15), 9789–9797.
• Ouali, A., & Taillefer, M. (2007). Palladium-Catalyzed Cyanation of Aryl Halides. In Science of Synthesis (Vol. 2007/2, pp. 1-28). Thieme.
• Bénéteau, R., et al. (2023). Efficient Synthesis of 1‐Chloroimidazo[1,2‐a:4,5‐c']dipyridines, Versatile Synthons for Position‐1 Functionalisation with Various Reagents. ChemistryOpen, 12(1), e202200171.
• Cui, T., Zhan, Y., Dai, C., Lin, J., Liu, P., & Sun, P. (2021). Electrochemical Oxidative Regioselective C-H Cyanation of Imidazo[1,2-a]pyridines. The Journal of organic chemistry, 86(22), 15897–15905.

Sources

• 1. Design, synthesis, and computational studies of novel imidazo[1,2-a]pyrimidine derivatives as potential dual inhibitors of hACE2 and spike protein for blocking SARS-CoV-2 cell entry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. 2024.sci-hub.st [2024.sci-hub.st]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. A General, Practical Palladium-Catalyzed Cyanation of (Hetero)aryl Chlorides and Bromides - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Mild Palladium-Catalyzed Cyanation of (Hetero)aryl Halides and Triflates in Aqueous Media [organic-chemistry.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. 1,1'-Bis(diphenylphosphino)ferrocene [Dppf] [commonorganicchemistry.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Development of Pd/C-Catalyzed Cyanation of Aryl Halides [organic-chemistry.org]
• 13. Thieme E-Journals - Synfacts / Abstract [thieme-connect.com]
• 14. 1,1'-Bis(diphenylphosphino)ferrocene - Wikipedia [en.wikipedia.org]
• 15. youtube.com [youtube.com]
• 16. uwindsor.ca [uwindsor.ca]
• 17. lsuhsc.edu [lsuhsc.edu]
• 18. ehs-apps.mit.edu [ehs-apps.mit.edu]

Application Notes & Protocols: Palladium-Catalyzed Cyanation for the Synthesis of C3-Cyano-Imidazo[1,2-a]pyridines

Introduction: The Strategic Value of Cyanated Imidazo[1,2-a]pyridines

The Imidazo[1,2-a]pyridine scaffold is a privileged heterocyclic system in medicinal chemistry and drug development. Its rigid, bicyclic structure is a cornerstone of numerous pharmacologically active agents, most notably Zolpidem (Ambien), a widely prescribed hypnotic agent.[1][2] The functionalization of this core allows for the fine-tuning of molecular properties to enhance efficacy, selectivity, and pharmacokinetic profiles.

The introduction of a nitrile (-CN) group, or cyanation, is a particularly powerful transformation in organic synthesis. The cyano group is not just a feature of final drug molecules but also a versatile synthetic intermediate, readily converted into amines, carboxylic acids, amides, and tetrazoles.[3] Historically, the synthesis of aryl nitriles relied on harsh methods like the Sandmeyer or Rosenmund-von Braun reactions, which suffer from limited functional group tolerance and the use of stoichiometric, toxic copper cyanide.[3]

The advent of palladium-catalyzed cross-coupling reactions, particularly the Buchwald-Hartwig amination and related C-N bond formations, has revolutionized the synthesis of complex nitrogen-containing molecules.[4][5] Palladium-catalyzed cyanation extends this power, offering a milder, more general, and highly functional-group-tolerant route to aryl and heteroaryl nitriles.[3][5]

This guide provides a detailed technical overview of palladium-catalyzed cyanation, with a specific focus on its application for the C3-functionalization of the Imidazo[1,2-a]pyridine core. We will delve into the mechanistic underpinnings, provide field-proven protocols, and discuss the critical parameters that ensure a successful and reproducible synthesis.

Mechanistic Principles of Palladium-Catalyzed Cyanation

Understanding the catalytic cycle is paramount to troubleshooting and optimizing the reaction. The generally accepted mechanism for palladium-catalyzed cyanation of an aryl halide (Ar-X) proceeds through three key stages: oxidative addition, cyanide transfer, and reductive elimination.

A persistent challenge in palladium-catalyzed cyanation has been catalyst deactivation. Cyanide ions can poison all palladium intermediates in the catalytic cycle, leading to the formation of inactive species like the highly stable tetracyanopalladate(II) complex, [(CN)4Pd]2-.[3][6] This historically rendered such reactions highly irreproducible.[3]

The breakthrough in modern cyanation chemistry has been the development of cyanide sources that mitigate this poisoning effect. While traditional reagents like NaCN, KCN, and Zn(CN)2 are still used, their high solubility and free cyanide concentration pose challenges.[3] The use of potassium ferrocyanide, K4[Fe(CN)6], a non-toxic, air-stable, and inexpensive crystalline solid, represents a significant advance.[7][8] In this complex, the cyanide ions are strongly bound to the iron center and are released slowly into the reaction medium, maintaining a low enough concentration to allow the catalytic cycle to proceed efficiently while minimizing catalyst poisoning.[9][10]

Figure 2. General Experimental Workflow for Pd-Catalyzed Cyanation.

Materials & Equipment:

• 2-phenyl-3-bromo-imidazo[1,2-a]pyridine (1.0 mmol, 1.0 equiv)

• Palladium(II) Acetate [Pd(OAc)₂] (0.02 mmol, 2 mol%)

• 4,5-Bis(diphenylphosphino)-9,9-dimethylxanthene [Xantphos] (0.04 mmol, 4 mol%)

• Potassium Ferrocyanide Trihydrate [K₄[Fe(CN)₆]·3H₂O] (0.6 mmol, 0.6 equiv)

• Potassium Acetate [KOAc] (1.5 mmol, 1.5 equiv)

• 1,4-Dioxane, anhydrous (4 mL)

• Deionized Water (4 mL)

• Schlenk flask or screw-cap vial, magnetic stir bar, heating block/oil bath, inert gas line (Nitrogen or Argon)

Step-by-Step Procedure:

• Vessel Preparation: To a clean, dry Schlenk flask equipped with a magnetic stir bar, add Pd(OAc)₂ (4.5 mg), Xantphos (23.1 mg), K₄[Fe(CN)₆]·3H₂O (253 mg), KOAc (147 mg), and 2-phenyl-3-bromo-imidazo[1,2-a]pyridine (286 mg).

  • Rationale: Adding all solids at the beginning simplifies the procedure. The ligand-to-metal ratio is critical for catalyst stability and activity.

• Inert Atmosphere: Seal the flask, and evacuate and backfill with nitrogen or argon. Repeat this cycle three times to ensure the reaction atmosphere is free of oxygen, which can oxidize and deactivate the catalyst.

• Solvent Addition: Degas the dioxane and water by sparging with nitrogen or argon for 15-20 minutes. Using a syringe, add the degassed dioxane (4 mL) and degassed water (4 mL) to the reaction flask.

  • Rationale: Degassing solvents is crucial to remove dissolved oxygen. The biphasic solvent system is necessary to dissolve both the organic substrate and the inorganic salts. [3]

• Reaction: Place the sealed flask in a preheated oil bath or heating block set to 110 °C. Stir the reaction mixture vigorously to ensure efficient mixing between the two phases.

  • Rationale: Elevated temperatures are typically required to promote the dissociation of cyanide from the stable ferrocyanide complex and to drive the catalytic cycle, especially the oxidative addition of the bromo-heterocycle. [3][9]

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting material is consumed (typically 1-4 hours).

• Workup: Once the reaction is complete, cool the mixture to room temperature. Dilute the mixture with ethyl acetate (20 mL) and water (20 mL). Transfer to a separatory funnel and separate the layers.

• Extraction & Drying: Extract the aqueous layer with ethyl acetate (2 x 15 mL). Combine all organic layers, wash with brine (20 mL), dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the resulting crude residue by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to afford the pure 2-phenyl-imidazo[1,2-a]pyridine-3-carbonitrile.

Troubleshooting and Field Insights

Issue	Potential Cause(s)	Suggested Solution(s)
Low or No Conversion	1. Inactive catalyst (oxygen contamination).2. Insufficient temperature.3. Poor substrate reactivity.	1. Ensure rigorous exclusion of air via proper degassing and inert atmosphere techniques.2. Increase temperature in 10 °C increments (up to ~130 °C).3. Screen different ligands (e.g., dppf, Buchwald-type ligands). For very unreactive substrates, consider converting the bromide to the more reactive iodide.
Reaction Stalls	Catalyst deactivation/poisoning.	While K₄[Fe(CN)₆] minimizes this, stalling can still occur. Ensure vigorous stirring. In some cases, a slight excess of ligand can help stabilize the catalyst.
Substrate/Product Decomposition	Reaction temperature is too high or the base is too strong.	Try a lower temperature for a longer reaction time. Switch to a milder base like KOAc if using a stronger one like K₂CO₃. [3]
Irreproducible Results	Inconsistent quality of reagents or solvents; presence of moisture.	Use high-purity, anhydrous solvents. Ensure K₄[Fe(CN)₆]·3H₂O is of good quality. Reproducibility was a major historical issue, but modern protocols have greatly improved this. [3]

Conclusion

Palladium-catalyzed cyanation is a robust and indispensable tool for the synthesis of functionalized N-heterocycles. By leveraging modern catalytic systems with stable, non-toxic cyanide sources like K₄[Fe(CN)₆], researchers can efficiently access valuable building blocks like C3-cyano-imidazo[1,2-a]pyridines. The protocols and principles outlined in this guide provide a solid foundation for the successful application of this chemistry in pharmaceutical research and development, enabling the creation of novel molecular architectures with significant therapeutic potential.

References

• Fors, B. P., et al. (2013). A General, Practical Palladium-Catalyzed Cyanation of (Hetero)aryl Chlorides and Bromides. Angewandte Chemie International Edition, 52(38), 10035–10039. Available at: [Link]

• Yeung, P. Y., et al. (2011). A Mild and Efficient Palladium-Catalyzed Cyanation of Aryl Chlorides with K4[Fe(CN)6]. Organic Letters, 13(4), 648–651. Available at: [Link]

• Anil, A., & Gopinathan, A. (2020). Recent advances and prospects in the palladium-catalyzed cyanation of aryl halides. RSC Advances, 10(61), 37262-37283. Available at: [Link]

• Guchhait, S. K., et al. (2018). Green procedure for highly efficient, rapid synthesis of imidazo[1,2-a]pyridine and its late stage functionalization. Cogent Chemistry, 4(1). Available at: [Link]

• Gwizdala, K., et al. (2020). Study on a Three-Step Rapid Assembly of Zolpidem and Its Fluorinated Analogues Employing Microwave-Assisted Chemistry. Molecules, 25(14), 3173. Available at: [Link]

• Organic Chemistry Portal. Synthesis of imidazo[1,2-a]pyridines. Available at: [Link]

• Wilson, N. A., et al. (2024). Palladium-Catalyzed Cyanations of Aryl Imidazolylsulfonates with K4[Fe(CN)6]: A Pragmatic Approach to Benzonitriles from Phenols. Synthesis, 56, 2655-2662. Available at: [Link]

• Wikipedia. Zolpidem. Available at: [Link]

• Boruah, M., et al. (2021). Recent Progress in Metal-Free Direct Synthesis of Imidazo[1,2-a]pyridines. ACS Omega, 6(51), 35191–35210. Available at: [Link]

• Kwong, F. Y., et al. (2011). A Mild and Efficient Palladium-Catalyzed Cyanation of Aryl Chlorides with K4[Fe(CN)6]. Organic Letters, 13(4), 648-651. Available at: [Link]

• ResearchGate. Synthesis of zolpidem tartrate and analogues 9, 11. Available at: [Link]

• Anderson, K. W., et al. (2003). Mild and General Methods for the Palladium-Catalyzed Cyanation of Aryl and Heteroaryl Chlorides. Organic Letters, 5(17), 2979–2982. Available at: [Link]

• Semantic Scholar. Palladium-catalyzed cyanation of aryl halides with CuSCN. Available at: [Link]

• Patsnap. Synthesis method of zolpidem hydrochloride. Available at: [Link]

• Google Patents. (2005). Process for the synthesis of zolpidem.

• Boruah, M., et al. (2021). Recent Progress in Metal-Free Direct Synthesis of Imidazo[1,2-a]pyridines. ACS Omega, 6(51), 35191-35210. Available at: [Link]

• Ruijter, E., et al. (2020). The Buchwald–Hartwig Amination After 25 Years. Angewandte Chemie International Edition, 59(40), 17368-17381. Available at: [Link]

• Cui, T., et al. (2021). Electrochemical Oxidative Regioselective C-H Cyanation of Imidazo[1,2-a]pyridines. The Journal of Organic Chemistry, 86(22), 15897–15905. Available at: [Link]

• Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. Available at: [Link]

• Sun, P., et al. (2021). Electrochemical Oxidative Regioselective C-H Cyanation of Imidazo[1,2-a]pyridines. The Journal of Organic Chemistry, 86(22), 15897-15905. Available at: [Link]

• Grushin, V. V., & Alper, H. (1995). Mechanisms of Catalyst Poisoning in Palladium-Catalyzed Cyanation of Haloarenes. Remarkably Facile C−N Bond Activation in the [(Ph3P)4Pd]/[Bu4N]+ CN- System. Journal of the American Chemical Society, 117(15), 4305–4315. Available at: [Link]

• Ruiz-Castillo, P., & Buchwald, S. L. (2016). Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. Chemical Reviews, 116(19), 12564–12649. Available at: [Link]

• Wikipedia. Buchwald–Hartwig amination. Available at: [Link]

• Fors, B. P., et al. (2013). A General, Practical Palladium-Catalyzed Cyanation of (Hetero)Aryl Chlorides and Bromides. Angewandte Chemie International Edition, 52(38), 10035-10039. Available at: [Link]

• Dhanalakshmi, M., & Anbarasan, P. (2025). Palladium-catalyzed cyanation of aryl (pseudo)halides using a redox-active N–CN reagent. Chemical Communications, 61, 10534-10537. Available at: [Link]

• Yu, H., et al. (2011). Development of Pd/C-Catalyzed Cyanation of Aryl Halides. The Journal of Organic Chemistry, 76(2), 665–668. Available at: [Link]

• ResearchGate. (2025). Mechanisms of Catalyst Poisoning in Palladium-Catalyzed Cyanation of Haloarenes. Available at: [Link]

• ResearchGate. (2025). Mild and General Methods for the Palladium-Catalyzed Cyanation of Aryl and Heteroaryl Chlorides. Available at: [Link]

• ResearchGate. (2025). Palladium‐Catalyzed Cyanation of Aryl Halides: Recent Developments and Perspectives. Available at: [Link]

• Cui, T., et al. (2021). Electrochemical Oxidative Regioselective C-H Cyanation of Imidazo[1,2-a]pyridines. The Journal of Organic Chemistry, 86(22), 15897-15905. Available at: [Link]

• Newman, S. G., et al. (2015). Mild Palladium-Catalyzed Cyanation of (Hetero)aryl Halides and Triflates in Aqueous Media. Organic Letters, 17(1), 122–125. Available at: [Link]

• Anil, A., & Gopinathan, A. (2020). Recent advances and prospects in the palladium-catalyzed cyanation of aryl halides. RSC Advances. Available at: [Link]

• Chen, K., et al. (2023). C3-Cyanation of Pyridines: Constraints on Electrophiles and Determinants of Regioselectivity. Angewandte Chemie International Edition, 62(6), e202216894. Available at: [Link]

• ResearchGate. (2025). Metal‐ and Additive‐Free C3‐Functionalization of Imidazo[1,2‐a]pyridines with para‐Quinone Methides. Available at: [Link]

Sources

• 1. Study on a Three-Step Rapid Assembly of Zolpidem and Its Fluorinated Analogues Employing Microwave-Assisted Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Zolpidem - Wikipedia [en.wikipedia.org]
• 3. A General, Practical Palladium-Catalyzed Cyanation of (Hetero)aryl Chlorides and Bromides - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 5. Recent advances and prospects in the palladium-catalyzed cyanation of aryl halides - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. A Mild and Efficient Palladium-Catalyzed Cyanation of Aryl Chlorides with K4[Fe(CN)6] [organic-chemistry.org]
• 8. researchgate.net [researchgate.net]
• 9. dspace.mit.edu [dspace.mit.edu]
• 10. researchgate.net [researchgate.net]

Application Note: A Comprehensive Protocol for the Synthesis of Imidazo[1,2-a]pyridine-7-carbonitrile

Introduction: The Significance of the Imidazo[1,2-a]pyridine Scaffold

The imidazo[1,2-a]pyridine ring system is a prominent heterocyclic scaffold recognized as a "privileged structure" in medicinal chemistry.[1] This is due to its prevalence in a wide array of biologically active compounds and clinically used drugs, including Zolpidem (an insomnia therapeutic), Alpidem (an anxiolytic), and Zolimidine (a gastroprotective agent).[2][3] The versatile nature of this scaffold allows for structural modifications that can modulate its pharmacological properties, making it a key target in drug discovery programs aimed at developing novel agents for anticancer, antiviral, antimicrobial, and anti-inflammatory applications.[2][4][5]

Imidazo[1,2-a]pyridine-7-carbonitrile is a valuable intermediate, with the nitrile group serving as a versatile chemical handle for further functionalization. This allows for the construction of diverse chemical libraries for biological screening. This application note provides a detailed, step-by-step protocol for the synthesis of Imidazo[1,2-a]pyridine-7-carbonitrile, grounded in established chemical principles and designed for reproducibility in a standard laboratory setting. We will cover the synthesis of the key precursor, 2-amino-4-cyanopyridine, followed by the definitive cyclocondensation reaction to yield the target compound.

Overall Reaction Scheme

The synthesis is a two-step process starting from 2-chloro-4-cyanopyridine. The first step is an amination to produce the key intermediate, 2-amino-4-cyanopyridine. The second step is a classical cyclocondensation reaction with chloroacetaldehyde to form the fused bicyclic imidazo[1,2-a]pyridine system.

Step 1: Synthesis of 2-Amino-4-cyanopyridine

Step 2: Synthesis of Imidazo[1,2-a]pyridine-7-carbonitrile

Reaction Mechanism: Cyclocondensation

The formation of the imidazo[1,2-a]pyridine ring occurs via a well-established cyclocondensation mechanism. The process is initiated by the nucleophilic attack of the exocyclic amino group of 2-amino-4-cyanopyridine on the electrophilic carbonyl carbon of chloroacetaldehyde. This forms a hemiaminal intermediate, which rapidly dehydrates to form a Schiff base (imine). The crucial cyclization step involves an intramolecular nucleophilic attack by the endocyclic pyridine nitrogen onto the carbon bearing the chlorine atom (an SN2 reaction), displacing the chloride ion and forming the five-membered imidazole ring. A final deprotonation step re-aromatizes the system to yield the stable imidazo[1,2-a]pyridine product.

Caption: Reaction mechanism for the synthesis of Imidazo[1,2-a]pyridine-7-carbonitrile.

Materials and Equipment

Reagents & Solvents	Grade	Supplier (Example)
2-Chloro-4-cyanopyridine	≥98%	Sigma-Aldrich
Ammonia solution (7N in Methanol)	Sigma-Aldrich
Chloroacetaldehyde (50 wt. % in H₂O)	Sigma-Aldrich
Sodium Bicarbonate (NaHCO₃)	ACS Reagent, ≥99.7%	Fisher Scientific
Ethanol (EtOH), Anhydrous	≥99.5%	VWR
Dichloromethane (DCM)	ACS Grade	Fisher Scientific
Ethyl Acetate (EtOAc)	ACS Grade	Fisher Scientific
Hexane	ACS Grade	Fisher Scientific
Anhydrous Sodium Sulfate (Na₂SO₄)	ACS Grade	Sigma-Aldrich
Silica Gel	230-400 mesh, 60 Å	Sorbent Technologies
Deuterated Chloroform (CDCl₃)	99.8 atom % D	Cambridge Isotope Labs

Equipment

Round-bottom flasks (50 mL, 100 mL)

Reflux condenser

Magnetic stirrer and hotplate

Stir bars

Separatory funnel (250 mL)

Rotary evaporator

Glass column for chromatography

Thin-Layer Chromatography (TLC) plates (silica gel 60 F₂₅₄)

UV lamp (254 nm)

NMR Spectrometer (e.g., 400 MHz)

Mass Spectrometer (e.g., ESI-MS)

FT-IR Spectrometer

Melting point apparatus

Experimental Protocol

Part A: Synthesis of 2-Amino-4-cyanopyridine

Causality: This step converts the commercially available 2-chloro-4-cyanopyridine into the essential 2-aminopyridine precursor. Using a sealed vessel is critical due to the volatility of ammonia and the need for elevated temperatures to drive the nucleophilic aromatic substitution.

• Reaction Setup: In a 100 mL pressure vessel equipped with a magnetic stir bar, add 2-chloro-4-cyanopyridine (5.0 g, 36.1 mmol).

• Reagent Addition: Add a 7N solution of ammonia in methanol (50 mL, 350 mmol).

• Reaction Conditions: Seal the vessel tightly and heat the mixture to 80 °C with vigorous stirring. Maintain this temperature for 24 hours.[6]

  • Insight: The reaction progress can be monitored by TLC (3:1 Hexane:EtOAc). The starting material (2-chloro-4-cyanopyridine) will have a higher Rf than the more polar product (2-amino-4-cyanopyridine).

• Work-up: Cool the reaction mixture to room temperature. Carefully vent the vessel in a fume hood.

• Isolation: Concentrate the mixture under reduced pressure using a rotary evaporator to remove the methanol and excess ammonia.

• Purification: The resulting solid residue can be purified by recrystallization from an ethanol/water mixture or by flash column chromatography (silica gel, eluting with a gradient of 20% to 50% ethyl acetate in hexane) to yield 2-amino-4-cyanopyridine as a solid.

Part B: Synthesis of Imidazo[1,2-a]pyridine-7-carbonitrile

Causality: This is the key cyclocondensation step. Ethanol serves as a suitable polar protic solvent. The addition of a mild base like sodium bicarbonate is crucial to neutralize the HCl generated during the cyclization, preventing potential side reactions and protonation of the basic pyridine nitrogen, which would inhibit its nucleophilicity.

• Reaction Setup: To a 100 mL round-bottom flask equipped with a reflux condenser and a magnetic stir bar, add 2-amino-4-cyanopyridine (2.0 g, 16.8 mmol), sodium bicarbonate (2.82 g, 33.6 mmol), and anhydrous ethanol (40 mL).

• Reagent Addition: While stirring the suspension, add chloroacetaldehyde (2.64 mL of a 50 wt. % solution in water, 20.2 mmol) dropwise over 5 minutes.

  • Safety Note: Chloroacetaldehyde is toxic and corrosive. Handle with appropriate personal protective equipment (PPE) in a chemical fume hood.[7]

• Reaction Conditions: Heat the reaction mixture to reflux (approximately 80 °C) and maintain for 12-18 hours. The reaction should be monitored by TLC (1:1 Hexane:EtOAc) until the starting 2-amino-4-cyanopyridine spot is consumed.

• Work-up: After cooling to room temperature, remove the ethanol under reduced pressure.

• Extraction: Add deionized water (50 mL) to the residue, and extract the aqueous layer with dichloromethane (3 x 50 mL). The organic layers contain the desired product.

• Drying and Concentration: Combine the organic extracts, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the filtrate to dryness using a rotary evaporator. This will yield the crude product as a solid.

• Purification: Purify the crude solid by flash column chromatography on silica gel. Elute with a gradient of 30% to 70% ethyl acetate in hexane. Combine the fractions containing the pure product (visualized by TLC with a UV lamp) and remove the solvent under reduced pressure.

Experimental Workflow Diagram

Sources

• 1. Medicinal Attributes of Imidazo[1,2-a]pyridine Derivatives: An Update - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Recent developments of imidazo[1,2- a ]pyridine analogues as antituberculosis agents - RSC Medicinal Chemistry (RSC Publishing) DOI:10.1039/D3MD00019B [pubs.rsc.org]
• 4. Design, synthesis, and computational studies of novel imidazo[1,2-a]pyrimidine derivatives as potential dual inhibitors of hACE2 and spike protein for blocking SARS-CoV-2 cell entry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Page loading... [guidechem.com]
• 7. Chloroacetaldehyde - Wikipedia [en.wikipedia.org]

Application Notes and Protocols: Imidazo[1,2-a]pyridine-7-carbonitrile as a Kinase Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

Abstract

The imidazo[1,2-a]pyridine scaffold is a privileged heterocyclic motif in medicinal chemistry, with numerous derivatives demonstrating potent inhibitory activity against a range of protein kinases. This has led to their investigation in various therapeutic areas, most notably in oncology. This document focuses on Imidazo[1,2-a]pyridine-7-carbonitrile , a specific analog within this class. While this compound is commercially available for research purposes, it is crucial to note that, to date, specific data on its kinase inhibitory profile have not been extensively published. Therefore, this guide will provide a comprehensive framework for its evaluation as a kinase inhibitor. We will present a representative overview of the kinase inhibitory landscape of the broader imidazo[1,2-a]pyridine class, followed by detailed, adaptable protocols for in vitro biochemical and cell-based assays to empower researchers to elucidate the specific activity of the 7-carbonitrile derivative.

Introduction to the Imidazo[1,2-a]pyridine Scaffold in Kinase Inhibition

The imidazo[1,2-a]pyridine core has emerged as a versatile scaffold for the development of inhibitors targeting various protein kinases, which are crucial regulators of cellular processes and are often dysregulated in diseases like cancer.[1][2] Derivatives of this scaffold have been reported to inhibit a multitude of kinases, including but not limited to Cyclin-Dependent Kinases (CDKs), Vascular Endothelial Growth Factor Receptor (VEGFR), Phosphoinositide 3-Kinase (PI3K), and the mammalian Target of Rapamycin (mTOR).[3] The PI3K/Akt/mTOR signaling pathway, a critical cascade for cell survival, proliferation, and growth, is a particularly common target for this class of compounds.[4][5][6][7][8] The planar, bicyclic nature of the imidazo[1,2-a]pyridine ring system allows it to effectively interact with the ATP-binding pocket of many kinases, and its substitutable positions provide ample opportunity for medicinal chemists to fine-tune potency, selectivity, and pharmacokinetic properties.

While specific data for Imidazo[1,2-a]pyridine-7-carbonitrile is not yet prevalent in the literature, its structural features suggest it is a valuable candidate for screening and characterization. The protocols and data presented herein are based on established methodologies for analogous compounds and are intended to serve as a robust starting point for the investigation of this specific molecule.

Representative Kinase Inhibition Profile of the Imidazo[1,2-a]pyridine Scaffold

To provide context for the potential activity of Imidazo[1,2-a]pyridine-7-carbonitrile, the following table summarizes the inhibitory concentrations (IC50) of various imidazo[1,2-a]pyridine derivatives against several key kinases. It is imperative to understand that these values are for structurally related compounds and should be used as a guide to inform target selection for the 7-carbonitrile analog.

Derivative Class/Compound	Target Kinase(s)	IC50 Value(s)	Reference
3-(Pyrimidin-4-yl) derivatives	IGF-1R	Potent Inhibition (Specific IC50 not stated)
Peptidomimetic derivatives	Akt1	0.64 µM
Various derivatives	PI3Kα/mTOR	Dual nM activity
Phenyl-substituted derivatives	DYRK1A	2.6 µM
Phenyl-substituted derivatives	CLK1	0.7 µM
Diarylurea derivatives	A375P Melanoma Cells	<0.06 µM

Signaling Pathway Context: The PI3K/Akt/mTOR Cascade

Given the prevalence of imidazo[1,2-a]pyridine derivatives as inhibitors of the PI3K/Akt/mTOR pathway, understanding this signaling cascade is essential for designing robust experiments. This pathway is a central regulator of cell growth, survival, and metabolism.[4][5][6][7][8]

Caption: PI3K/Akt/mTOR Signaling Pathway with Potential Inhibition Points.

Experimental Protocols

The following protocols are generalized but detailed, providing a strong foundation for the characterization of Imidazo[1,2-a]pyridine-7-carbonitrile.

Protocol 1: In Vitro Biochemical Kinase Assay (Luminescence-Based)

This protocol is adapted from the principles of the Kinase-Glo® Luminescent Kinase Assay, which measures kinase activity by quantifying the amount of ATP remaining in solution following a kinase reaction.[9][10][11] A decrease in luminescence indicates higher kinase activity, and thus, an effective inhibitor will result in a higher luminescent signal.

Objective: To determine the half-maximal inhibitory concentration (IC50) of Imidazo[1,2-a]pyridine-7-carbonitrile against a purified kinase.

Materials:

• Purified recombinant kinase of interest (e.g., PI3Kα, Akt1, mTOR)

• Kinase-specific substrate (peptide or protein)

• Imidazo[1,2-a]pyridine-7-carbonitrile (dissolved in 100% DMSO)

• Kinase reaction buffer (specific to the kinase, typically containing Tris-HCl, MgCl2, and DTT)

• ATP solution

• Kinase-Glo® Luminescent Kinase Assay Kit (or equivalent)

• White, opaque 96- or 384-well plates

• Multichannel pipettes

• Luminometer

Procedure:

• Compound Preparation: a. Prepare a 10 mM stock solution of Imidazo[1,2-a]pyridine-7-carbonitrile in 100% DMSO. b. Perform a serial dilution of the compound stock in DMSO to create a range of concentrations for the dose-response curve (e.g., from 10 mM down to 1 nM). A 10-point, 3-fold dilution series is a good starting point. c. Prepare a DMSO-only control (vehicle control).

• Kinase Reaction Setup (in a 96-well plate): a. In each well, add 25 µL of kinase reaction buffer. b. Add 1 µL of the serially diluted Imidazo[1,2-a]pyridine-7-carbonitrile or DMSO control to the appropriate wells. c. Add 10 µL of the kinase/substrate mixture (pre-diluted in kinase reaction buffer to the desired concentration). d. Pre-incubate the plate at room temperature for 15-30 minutes to allow the inhibitor to bind to the kinase.

• Initiation and Incubation: a. Initiate the kinase reaction by adding 15 µL of ATP solution (at a concentration close to the Km for the specific kinase) to each well. b. Mix the plate gently on a plate shaker. c. Incubate the plate at the optimal temperature for the kinase (typically 30°C or 37°C) for the desired reaction time (e.g., 60 minutes). The reaction time should be optimized to ensure the reaction is in the linear range.

• Detection: a. Equilibrate the Kinase-Glo® reagent to room temperature. b. Add 50 µL of the Kinase-Glo® reagent to each well. c. Mix on a plate shaker for 2 minutes to ensure cell lysis and signal stabilization. d. Incubate at room temperature for 10 minutes. e. Measure the luminescence using a luminometer.

• Data Analysis: a. The luminescent signal is inversely proportional to kinase activity. b. Normalize the data using the vehicle control (0% inhibition) and a no-kinase control (100% inhibition). c. Plot the normalized data against the logarithm of the inhibitor concentration. d. Fit the data to a four-parameter logistic equation to determine the IC50 value.

Protocol 2: Cell-Based Western Blot Assay for Target Engagement

This protocol is designed to assess the ability of Imidazo[1,2-a]pyridine-7-carbonitrile to inhibit the phosphorylation of a specific downstream substrate of a target kinase within a cellular context.[12][13][14][15]

Objective: To determine if Imidazo[1,2-a]pyridine-7-carbonitrile inhibits the phosphorylation of a known kinase substrate in a dose-dependent manner in cultured cells.

Materials:

• Cancer cell line known to have an active signaling pathway of interest (e.g., MCF-7 for PI3K/Akt pathway)

• Cell culture medium and supplements

• Imidazo[1,2-a]pyridine-7-carbonitrile (dissolved in DMSO)

• Stimulant (e.g., growth factor like EGF or insulin, if required to activate the pathway)

• Lysis buffer (e.g., RIPA buffer) supplemented with protease and phosphatase inhibitors

• BCA or Bradford protein assay kit

• SDS-PAGE gels, running buffer, and transfer buffer

• PVDF or nitrocellulose membranes

• Blocking buffer (e.g., 5% BSA in TBST)

• Primary antibodies (phospho-specific for the substrate and total protein for the substrate)

• HRP-conjugated secondary antibody

• Enhanced chemiluminescence (ECL) substrate

• Chemiluminescence imaging system

Procedure:

• Cell Culture and Treatment: a. Plate the cells in 6-well plates and grow to 70-80% confluency. b. Serum-starve the cells for 12-24 hours if the pathway is activated by serum growth factors. c. Pre-treat the cells with various concentrations of Imidazo[1,2-a]pyridine-7-carbonitrile (e.g., 0.1, 1, 10 µM) or DMSO vehicle control for 1-2 hours. d. If required, stimulate the cells with the appropriate growth factor for a short period (e.g., 10-30 minutes).

• Cell Lysis and Protein Quantification: a. Wash the cells with ice-cold PBS. b. Lyse the cells with ice-cold lysis buffer containing protease and phosphatase inhibitors. c. Scrape the cells, collect the lysate, and clarify by centrifugation. d. Determine the protein concentration of the supernatant using a BCA or Bradford assay.

• SDS-PAGE and Western Blotting: a. Normalize the protein concentrations and prepare samples with Laemmli buffer. b. Separate the proteins on an SDS-PAGE gel. c. Transfer the proteins to a PVDF membrane. d. Block the membrane with 5% BSA in TBST for 1 hour at room temperature. (Note: BSA is preferred over milk for phospho-protein detection to avoid background from casein). e. Incubate the membrane with the phospho-specific primary antibody overnight at 4°C. f. Wash the membrane with TBST. g. Incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature. h. Wash the membrane with TBST.

• Detection and Analysis: a. Apply the ECL substrate and visualize the bands using a chemiluminescence imager. b. Strip the membrane and re-probe with the antibody for the total protein of the substrate to ensure equal loading. c. Quantify the band intensities and normalize the phospho-protein signal to the total protein signal. d. Analyze the dose-dependent decrease in the phosphorylation of the substrate.

Experimental Workflow for Kinase Inhibitor Characterization

The following diagram outlines a logical workflow for the initial characterization of a novel kinase inhibitor from the imidazo[1,2-a]pyridine class.

Caption: A Step-wise Workflow for Kinase Inhibitor Evaluation.

Conclusion

Imidazo[1,2-a]pyridine-7-carbonitrile represents an under-investigated member of a well-validated class of kinase inhibitors. While direct evidence of its efficacy is currently lacking in public literature, the broader imidazo[1,2-a]pyridine scaffold has demonstrated significant potential, particularly against kinases in the PI3K/Akt/mTOR pathway. The detailed protocols and strategic workflow provided in this application note offer a comprehensive guide for researchers to systematically evaluate the potency, cellular efficacy, and mechanism of action of this specific compound. Through the application of these robust methodologies, the scientific community can effectively characterize Imidazo[1,2-a]pyridine-7-carbonitrile and determine its potential as a novel kinase inhibitor for therapeutic development.

References

• Wikipedia. (n.d.). PI3K/AKT/mTOR pathway. Retrieved from [Link]

• Janku, F., Yap, T. A., & Meric-Bernstam, F. (2018). Targeting the PI3K/AKT/mTOR pathway in cancer: An update on clinical trial results. Targeted Oncology, 13(3), 261-277.
• Tew, B., & Pervaiz, S. (2020). The PI3K/AKT/mTOR Signaling Network in Human Health and Diseases. Cells, 9(7), 1644.

• QIAGEN. (n.d.). PI3K/AKT/mTOR signaling. GeneGlobe. Retrieved from [Link]

• Proteopedia. (2022). PI3K/AKT/mTOR signaling pathway. Retrieved from [Link]

• Vidugiriene, J., et al. (2018). Bioluminescence Methods for Assaying Kinases in Quantitative High-Throughput Screening (qHTS) Format Applied to Yes1 Tyrosine Kinase, Glucokinase and PI5P4Kα Lipid Kinase. ASSAY and Drug Development Technologies, 16(8), 433-447.
• Promega Corporation. (2003). Introducing the Kinase-Glo™ Luminescent Kinase Assay. Promega Notes, 83, 2-5.
• Knippschild, U., et al. (2021). Assessing the Inhibitory Potential of Kinase Inhibitors In Vitro: Major Pitfalls and Suggestions for Improving Comparability of Data Using CK1 Inhibitors as an Example. International Journal of Molecular Sciences, 22(16), 8793.
• Singh, P., & Kaur, M. (2016). Imidazo[1,2-a]pyridines: Promising Drug Candidate for Antitumor Therapy. Current Topics in Medicinal Chemistry, 16(30), 3590-3616.

• Reaction Biology. (2024). Step-by-Step Guide to Kinase Inhibitor Development. Retrieved from [Link]

• Altaher, A. M. H., et al. (2021). Imidazo[1,2-a]pyridine Based Compounds: The Hopeful Anti-Cancer Therapy Review Article.
• Mak, K. K., & Pichika, M. R. (2019). Artificial intelligence in drug development: present status and future prospects. Drug Discovery Today, 24(3), 773-780.
• Aliwaini, S., et al. (2019). Novel imidazo[1,2-a]pyridine inhibits AKT/mTOR pathway and induces cell cycle arrest and apoptosis in melanoma and cervical cancer cells. Oncology Letters, 18(5), 5127-5136.
• Debdab, M., et al. (2016). Synthesis, biological evaluation and molecular modeling studies of Imidazo[1,2-a]pyridines derivatives as protein kinase inhibitors. Bioorganic & Medicinal Chemistry, 24(16), 3648-3657.

• Cell Signaling Technology. (2021). Modulating Signaling Activities with Activators & Inhibitors for Western Blot Experiments. YouTube. Retrieved from [Link]

• Cheng, H., et al. (2015). The imidazo[1,2-a]pyridine ring system as a scaffold for potent dual phosphoinositide-3-kinase (PI3K)/mammalian target of rapamycin (mTOR) inhibitors. Journal of Medicinal Chemistry, 58(18), 7248-7261.
• Sharma, A., & Kumar, V. (2018). Imidazo[1,2-a]pyridine Scaffold as Prospective Therapeutic Agents. Current Drug Discovery Technologies, 15(3), 190-213.

• BD Biosciences. (2016). InhibiScreen Kinase Inhibitor Assay Technical Video. YouTube. Retrieved from [Link]

• Al-Suwaidan, I. A., et al. (2023). Pyrazine-based small molecule kinase inhibitors: clinical applications and patent review (2019–2023). Journal of Enzyme Inhibition and Medicinal Chemistry, 38(1), 2187974.

• Bio-Techne. (n.d.). Western Blot for Phosphorylated Proteins - Tips & Troubleshooting. Retrieved from [Link]

• Bottegoni, G., et al. (2010). A computational workflow for the design of irreversible inhibitors of protein kinases. Journal of Computer-Aided Molecular Design, 24(5), 385-399.
• Anizon, F., et al. (2017). Exploration of the imidazo[1,2-b]pyridazine scaffold as a protein kinase inhibitor. European Journal of Medicinal Chemistry, 125, 1133-1146.
• Samanta, S., et al. (2023). Recent developments of imidazo[1,2-a]pyridine analogues as antituberculosis agents. MedChemComm, 14(4), 606-628.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Imidazo[1,2-a]pyridine Scaffold as Prospective Therapeutic Agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Imidazo[1,2-a]pyridines: Promising Drug Candidate for Antitumor Therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. PI3K/AKT/mTOR pathway - Wikipedia [en.wikipedia.org]
• 5. Frontiers | PI3K/Akt/mTOR Pathway and Its Role in Cancer Therapeutics: Are We Making Headway? [frontiersin.org]
• 6. PI3K/AKT/mTOR Signaling Network in Human Health and Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 7. geneglobe.qiagen.com [geneglobe.qiagen.com]
• 8. proteopedia.org [proteopedia.org]
• 9. Kinase-Glo® Luminescent Kinase Assay Platform Protocol [worldwide.promega.com]
• 10. promega.com [promega.com]
• 11. ebiotrade.com [ebiotrade.com]
• 12. benchchem.com [benchchem.com]
• 13. m.youtube.com [m.youtube.com]
• 14. Western blot for phosphorylated proteins | Abcam [abcam.com]
• 15. Western Blot Procedure | Cell Signaling Technology [cellsignal.com]

Application of Imidazo[1,2-a]pyridine Derivatives in Cancer Research: A Technical Guide

Introduction: The Emerging Potential of Imidazo[1,2-a]pyridines in Oncology

The landscape of cancer therapy is in a perpetual state of evolution, driven by the urgent need for novel therapeutic agents that can overcome the challenges of drug resistance and adverse side effects associated with conventional chemotherapy.[1] Within this dynamic field, the nitrogen-based heterocyclic compounds, Imidazo[1,2-a]pyridines (IPs), have garnered significant attention as a promising scaffold for the development of next-generation anticancer drugs.[1] This class of compounds has demonstrated a broad spectrum of biological activities, with various in-vitro studies highlighting their potential therapeutic effects against a range of cancer cell lines, including breast, liver, colon, cervical, lung, and kidney cancers.[2]

The versatility of the Imidazo[1,2-a]pyridine core allows for structural modifications, leading to the synthesis of a diverse library of derivatives with potent and selective anticancer properties.[3] These modifications can significantly influence the compound's pharmacological profile, enabling the fine-tuning of its activity against specific molecular targets within cancer cells. This document serves as a comprehensive technical guide for researchers, scientists, and drug development professionals interested in exploring the application of Imidazo[1,2-a]pyridine derivatives, with a conceptual focus that is inclusive of variants like Imidazo[1,2-a]pyridine-7-carbonitrile, in cancer research. We will delve into the mechanistic underpinnings of their anticancer effects, provide detailed protocols for their evaluation, and present a framework for their investigation as potential therapeutic agents.

Mechanisms of Anticancer Activity: A Multi-pronged Assault on Cancer Cells

The anticancer effects of Imidazo[1,2-a]pyridine derivatives are not attributed to a single mode of action but rather to their ability to modulate multiple, critical signaling pathways that govern cancer cell proliferation, survival, and metastasis. This multi-targeting capability is a significant advantage, as it may circumvent the development of resistance that often plagues single-target therapies.

Induction of Apoptosis: Orchestrating Programmed Cell Death

A hallmark of cancer is the evasion of apoptosis, or programmed cell death. Imidazo[1,2-a]pyridine derivatives have been shown to reinstate this crucial process in cancer cells through both the intrinsic and extrinsic pathways.

• Intrinsic Pathway: This pathway is governed by the B-cell lymphoma 2 (Bcl-2) family of proteins. Pro-apoptotic members, such as Bax, are upregulated by IP derivatives, while the expression of anti-apoptotic members, like Bcl-2, is suppressed.[3] This shift in the Bax/Bcl-2 ratio leads to mitochondrial outer membrane permeabilization, the release of cytochrome c, and the subsequent activation of caspase-9 and the executioner caspase-3, culminating in apoptotic cell death.[4]

• Extrinsic Pathway: Certain IP compounds have been observed to induce apoptosis via the extrinsic pathway, as evidenced by the increased activity of caspase-7 and caspase-8.[5] This pathway is initiated by the binding of extracellular death ligands to transmembrane death receptors, leading to the activation of a caspase cascade.

Caption: Imidazo[1,2-a]pyridine-induced apoptosis pathways.

Cell Cycle Arrest: Halting Uncontrolled Proliferation

The uncontrolled proliferation of cancer cells is a direct consequence of a dysregulated cell cycle. Imidazo[1,2-a]pyridine derivatives have been shown to induce cell cycle arrest, primarily at the G2/M phase, thereby preventing mitotic entry and cell division.[4] This effect is often mediated by the upregulation of key cell cycle inhibitors such as p53 and p21.[4][5] The tumor suppressor protein p53 plays a pivotal role in cell cycle regulation, and its activation can lead to the transcription of p21, a potent inhibitor of cyclin-dependent kinases (CDKs) that are essential for cell cycle progression.

Inhibition of Pro-Survival Signaling Pathways

The sustained proliferation and survival of cancer cells are heavily reliant on the hyperactivity of various signaling pathways. Imidazo[1,2-a]pyridines have been identified as potent inhibitors of several of these key pathways.

• PI3K/Akt/mTOR Pathway: The phosphatidylinositol 3-kinase (PI3K)/protein kinase B (Akt)/mammalian target of rapamycin (mTOR) pathway is a central regulator of cell growth, proliferation, and survival, and its aberrant activation is a common feature in many cancers. Several studies have demonstrated that Imidazo[1,2-a]pyridine derivatives can effectively inhibit this pathway by reducing the phosphorylation levels of Akt and mTOR.[4] This inhibitory action disrupts downstream signaling cascades that promote cell survival and proliferation.

• STAT3/NF-κB Pathway: The Signal Transducer and Activator of Transcription 3 (STAT3) and Nuclear Factor-kappa B (NF-κB) are transcription factors that play crucial roles in inflammation and cancer. Constitutive activation of these pathways is linked to tumor progression, metastasis, and resistance to therapy. Novel Imidazo[1,2-a]pyridine derivatives have been shown to exert anti-inflammatory effects by modulating the STAT3/NF-κB signaling pathway.[3] This includes suppressing the phosphorylation of STAT3 and inhibiting the DNA-binding activity of NF-κB.[3]

Caption: Inhibition of pro-survival signaling pathways.

Quantitative Data Summary

The following table summarizes the reported half-maximal inhibitory concentration (IC50) values for various Imidazo[1,2-a]pyridine derivatives in different cancer cell lines. This data provides a quantitative measure of their cytotoxic potency.

Compound ID	Cancer Cell Line	IC50 (µM)	Reference
IP-5	HCC1937 (Breast Cancer)	45	[5]
IP-6	HCC1937 (Breast Cancer)	47.7	[5]
IP-7	HCC1937 (Breast Cancer)	79.6	[5]
Compound 6	A375 (Melanoma)	9.7 - 44.6	[4]
Compound 6	WM115 (Melanoma)	9.7 - 44.6	[4]
Compound 6	HeLa (Cervical Cancer)	9.7 - 44.6	[4]
Compound 12b	Hep-2 (Laryngeal Cancer)	11	[6]
Compound 12b	HepG2 (Liver Cancer)	13	[6]
Compound 12b	MCF-7 (Breast Cancer)	11	[6]
Compound 12b	A375 (Melanoma)	11	[6]

Experimental Protocols

The following protocols provide a detailed, step-by-step methodology for key in vitro assays to evaluate the anticancer activity of Imidazo[1,2-a]pyridine derivatives.

Protocol 1: Cell Viability Assessment using MTT Assay

This colorimetric assay is a widely used method to assess cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.

Materials:

• Cancer cell line of interest

• Complete culture medium

• Imidazo[1,2-a]pyridine derivative (dissolved in a suitable solvent, e.g., DMSO)

• 96-well plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density and allow them to adhere overnight in a humidified incubator at 37°C with 5% CO2.

• Compound Treatment: The following day, treat the cells with various concentrations of the Imidazo[1,2-a]pyridine derivative. Include a vehicle control (solvent alone) and a positive control (a known cytotoxic drug).

• Incubation: Incubate the plates for the desired treatment duration (e.g., 24, 48, or 72 hours).

• MTT Addition: After incubation, add 10 µL of MTT solution to each well and incubate for an additional 2-4 hours at 37°C. During this time, viable cells will reduce the yellow MTT to purple formazan crystals.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control cells. The IC50 value can be determined by plotting the percentage of viability against the logarithm of the compound concentration.

Protocol 2: Analysis of Apoptosis and Cell Cycle by Flow Cytometry

Flow cytometry is a powerful technique for the quantitative analysis of apoptosis and cell cycle distribution in a cell population.

Materials:

• Treated and untreated cells

• Phosphate-buffered saline (PBS)

• Trypsin-EDTA (for adherent cells)

• 70% cold ethanol

• Propidium Iodide (PI) staining solution (containing RNase A)

• Annexin V-FITC and PI apoptosis detection kit

• Flow cytometer

Procedure for Cell Cycle Analysis:

• Cell Harvesting: Harvest the treated and untreated cells and wash them with cold PBS.

• Fixation: Resuspend the cell pellet in cold PBS and add cold 70% ethanol dropwise while vortexing gently to fix the cells. Incubate at -20°C for at least 2 hours.

• Staining: Centrifuge the fixed cells, wash with PBS, and resuspend in PI staining solution. Incubate in the dark at room temperature for 30 minutes.

• Flow Cytometry: Analyze the samples on a flow cytometer. The DNA content will be proportional to the PI fluorescence intensity.

• Data Analysis: Use appropriate software to deconvolute the DNA content histograms and determine the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle.

Procedure for Apoptosis Analysis:

• Cell Harvesting: Harvest the treated and untreated cells and wash them with cold PBS.

• Staining: Resuspend the cells in 1X Annexin V binding buffer. Add Annexin V-FITC and PI and incubate in the dark at room temperature for 15 minutes.

• Flow Cytometry: Analyze the samples on a flow cytometer immediately after staining.

• Data Analysis: Quantify the percentage of early apoptotic (Annexin V-positive, PI-negative), late apoptotic/necrotic (Annexin V-positive, PI-positive), and live cells (Annexin V-negative, PI-negative).

Caption: General experimental workflow for evaluating anticancer activity.

Protocol 3: Western Blotting for Key Signaling Proteins

Western blotting is used to detect and quantify the expression levels of specific proteins, providing insights into the molecular mechanisms of action of the Imidazo[1,2-a]pyridine derivative.

Materials:

• Treated and untreated cells

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels

• PVDF or nitrocellulose membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., against Akt, p-Akt, mTOR, p-mTOR, p53, p21, Bax, Bcl-2, Caspase-3, Cleaved Caspase-3, PARP, β-actin)

• HRP-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) substrate

• Imaging system

Procedure:

• Protein Extraction: Lyse the cells in RIPA buffer and determine the protein concentration using a BCA assay.

• SDS-PAGE and Transfer: Separate equal amounts of protein on an SDS-PAGE gel and transfer the proteins to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane in blocking buffer for 1 hour at room temperature.

• Antibody Incubation: Incubate the membrane with the primary antibody overnight at 4°C, followed by incubation with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Add the ECL substrate to the membrane and visualize the protein bands using an imaging system.

• Analysis: Quantify the band intensities and normalize to a loading control (e.g., β-actin) to determine the relative changes in protein expression.

Protocol 4: Clonogenic Survival Assay

This assay assesses the ability of a single cell to grow into a colony, providing a measure of the long-term effects of the compound on cell reproductive integrity.

Materials:

• Cancer cell line of interest

• Complete culture medium

• Imidazo[1,2-a]pyridine derivative

• 6-well plates or petri dishes

• Fixation solution (e.g., methanol:acetic acid, 3:1)

• Staining solution (e.g., 0.5% crystal violet in methanol)

Procedure:

• Cell Seeding: Plate a known number of cells into 6-well plates and allow them to attach.

• Compound Treatment: Treat the cells with various concentrations of the Imidazo[1,2-a]pyridine derivative for a specified duration.

• Incubation: Remove the compound-containing medium, wash the cells, and add fresh medium. Incubate the plates for 1-3 weeks, allowing colonies to form.

• Fixation and Staining: After the incubation period, fix the colonies with the fixation solution and then stain them with crystal violet.

• Colony Counting: Count the number of colonies (typically defined as a cluster of ≥50 cells).

• Data Analysis: Calculate the plating efficiency and the surviving fraction for each treatment condition to determine the dose-dependent effect of the compound on clonogenic survival.

Conclusion and Future Directions

The Imidazo[1,2-a]pyridine scaffold represents a fertile ground for the discovery of novel anticancer agents. Their ability to induce apoptosis, trigger cell cycle arrest, and inhibit key pro-survival signaling pathways underscores their therapeutic potential. The protocols detailed in this guide provide a robust framework for the systematic evaluation of new Imidazo[1,2-a]pyridine derivatives, including those with specific substitutions such as the 7-carbonitrile group. Future research should focus on elucidating the precise molecular targets of these compounds, optimizing their pharmacokinetic and pharmacodynamic properties through medicinal chemistry efforts, and evaluating their efficacy and safety in preclinical in vivo models. The continued exploration of this promising class of compounds holds the potential to deliver new and effective therapies for a range of malignancies.

References

• The Anticancer Effects of Novel Imidazo[1,2-a]Pyridine Compounds against HCC1937 Breast Cancer Cells. (2022). Asian Pacific Journal of Cancer Prevention, 23(9), 2943–2951. [Link]

• Altaher, A. M. H., Adris, M. A., & Aliwaini, S. H. (2021). Imidazo[1,2-a]pyridine Based Compounds: The Hopeful Anti-Cancer Therapy. Systematic Reviews in Pharmacy, 12(4), 79-88. [Link]

• A novel imidazo[1,2-a]pyridine derivative and its co-administration with curcumin exert anti-inflammatory effects by modulating the STAT3/NF-κB/iNOS/COX-2 signaling pathway in breast and ovarian cancer cell lines. (2023). Biomedicine & Pharmacotherapy, 165, 115168. [Link]

• Novel imidazo[1,2-a]pyridine inhibits AKT/mTOR pathway and induces cell cycle arrest and apoptosis in melanoma and cervical cancer cells. (2019). Oncology Letters, 17(4), 3875–3883. [Link]

• Iodine catalyzed synthesis of imidazo[1,2-a]pyrazine and imidazo[1,2-a]pyridine derivatives and their anticancer activity. (2021). RSC Advances, 11(23), 13985–13996. [Link]

Sources

• 1. journal.waocp.org [journal.waocp.org]
• 2. researchgate.net [researchgate.net]
• 3. A novel imidazo[1,2-a]pyridine derivative and its co-administration with curcumin exert anti-inflammatory effects by modulating the STAT3/NF-κB/iNOS/COX-2 signaling pathway in breast and ovarian cancer cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Novel imidazo[1,2-a]pyridine inhibits AKT/mTOR pathway and induces cell cycle arrest and apoptosis in melanoma and cervical cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The Anticancer Effects of Novel Imidazo[1,2-a]Pyridine Compounds against HCC1937 Breast Cancer Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Iodine catalyzed synthesis of imidazo[1,2-a]pyrazine and imidazo[1,2-a]pyridine derivatives and their anticancer activity - RSC Advances (RSC Publishing) [pubs.rsc.org]

High-throughput screening of Imidazo[1,2-a]pyridine libraries

Application Note & Protocol

Topic: High-Throughput Screening of Imidazo[1,2-a]pyridine Libraries for Novel Drug Discovery

Audience: Researchers, scientists, and drug development professionals.

Abstract

The Imidazo[1,2-a]pyridine scaffold is a privileged heterocyclic system that forms the core of numerous biologically active compounds, demonstrating a wide range of therapeutic potential, including anti-cancer, anti-inflammatory, and anti-infective properties. High-Throughput Screening (HTS) provides a powerful platform for the rapid evaluation of large, diverse libraries of Imidazo[1,2-a]pyridine derivatives to identify novel hit compounds for drug discovery programs. This document provides a comprehensive guide for designing and executing HTS campaigns targeting this important chemical class. It covers the essential principles of assay development, detailed experimental protocols for common screening paradigms, and robust data analysis workflows, grounded in field-proven insights to ensure scientific integrity and reproducibility.

Introduction: The Significance of the Imidazo[1,2-a]pyridine Scaffold

Imidazo[1,2-a]pyridines are bicyclic aromatic heterocycles that have garnered significant interest in medicinal chemistry. Their rigid, planar structure and rich electronic properties make them ideal for interacting with a variety of biological targets. The versatility of their synthesis allows for extensive chemical diversification, enabling the creation of large libraries with a wide range of physicochemical properties. Notable drugs and clinical candidates incorporating this scaffold underscore its therapeutic importance.

The primary goal of screening Imidazo[1,2-a]pyridine libraries is to efficiently identify molecules that modulate a specific biological target or pathway of interest. The success of such a campaign hinges on a meticulously designed screening funnel, beginning with a robust and reproducible primary HTS assay.

Designing the HTS Campaign: A Strategic Workflow

A successful HTS campaign is not merely a large-scale experiment but a multi-stage process designed to progressively filter a large library down to a small number of high-quality lead candidates.

Caption: High-Level HTS Workflow from Assay Development to Hit Identification.

Core Protocol: Cell-Based Phenotypic Screening for Anti-Proliferative Agents

This protocol details a common application: screening an Imidazo[1,2-a]pyridine library for compounds with anti-proliferative activity against a cancer cell line (e.g., HeLa, cervical cancer). The chosen readout is ATP quantitation, as it serves as a robust indicator of cell viability.

Principle

Actively proliferating cells maintain high levels of intracellular ATP. When cells undergo apoptosis or necrosis due to a cytotoxic or cytostatic compound, their metabolic activity decreases, leading to a rapid drop in ATP levels. This change can be quantified using a luciferase-based reaction. The enzyme luciferase catalyzes the oxidation of luciferin in the presence of ATP, generating a luminescent signal that is directly proportional to the ATP concentration and, by extension, the number of viable cells.

Materials & Reagents

Reagent/Material	Supplier (Example)	Purpose
HeLa Cell Line	ATCC (CCL-2)	Biological system
DMEM, High Glucose	Gibco	Cell culture medium
Fetal Bovine Serum (FBS)	Gibco	Medium supplement
Penicillin-Streptomycin	Gibco	Antibiotic
Trypsin-EDTA (0.25%)	Gibco	Cell dissociation
DMSO, HTS-grade	Sigma-Aldrich	Compound solvent
Doxorubicin	Selleck Chemicals	Positive control (cytotoxic agent)
384-well white, solid-bottom plates	Corning	Assay plates for luminescence
CellTiter-Glo® Luminescent Cell Viability Assay	Promega	ATP detection reagent
Multichannel Pipettes / Automated Liquid Handler	-	Reagent and compound dispensing
Plate Luminometer	-	Signal detection

Detailed Step-by-Step Protocol

Step 1: Cell Culture and Seeding

• Culture HeLa cells in DMEM supplemented with 10% FBS and 1% Penicillin-Streptomycin at 37°C in a humidified 5% CO₂ incubator.

• Harvest cells at ~80% confluency using Trypsin-EDTA.

• Perform a cell count using a hemocytometer or automated cell counter.

• Dilute the cell suspension in culture medium to a pre-determined optimal seeding density (e.g., 1000 cells/20 µL).

• Using a multichannel pipette or automated dispenser, dispense 20 µL of the cell suspension into each well of a 384-well assay plate.

• Incubate the plate for 18-24 hours to allow cells to attach and resume growth.

Step 2: Compound Preparation and Plating ("Pinning")

• Prepare a master plate of the Imidazo[1,2-a]pyridine library, typically at a concentration of 1-10 mM in 100% DMSO.

• Create an intermediate plate by diluting the master plate. This step minimizes the final DMSO concentration in the assay.

• Using a pintool or acoustic liquid handler, transfer a small volume (e.g., 50-100 nL) of compound from the intermediate plate to the cell plate. This results in a final assay concentration typically in the 1-10 µM range.

• Plate Layout: Design the plate map to include:

  • Negative Controls: Wells containing cells treated only with DMSO (0.1% final concentration). This represents 100% viability.

  • Positive Controls: Wells containing cells treated with a known cytotoxic agent like Doxorubicin at a concentration that induces >90% cell death. This represents 0% viability.

Step 3: Incubation

• After compound addition, gently mix the plates on a plate shaker for 1 minute.

• Incubate the plates for 48-72 hours at 37°C and 5% CO₂. The incubation time should be sufficient to observe significant anti-proliferative effects.

Step 4: Assay Readout (Luminescence Detection)

• Remove plates from the incubator and allow them to equilibrate to room temperature for 30 minutes. This ensures consistent enzyme kinetics.

• Prepare the CellTiter-Glo® reagent according to the manufacturer's instructions.

• Add a volume of reagent equal to the volume of media in the well (e.g., 20 µL) to all wells.

• Place the plates on an orbital shaker for 2 minutes to induce cell lysis.

• Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

• Read the luminescence on a plate luminometer with an integration time of 0.5-1 second per well.

Data Analysis and Hit Identification

Robust data analysis is critical to minimize false positives and negatives. The primary screen data should be normalized to the intra-plate controls.

Key Performance Metrics (Assay Validation)

Before starting the full screen, validate the assay performance using a pilot plate.

• Signal-to-Background (S/B) Ratio: S/B = Mean(Signal_neg_control) / Mean(Signal_pos_control)

  • Interpretation: A high S/B ratio (>5) indicates a robust signal window.

• Z'-factor: Z' = 1 - [ (3 * SD_pos_control + 3 * SD_neg_control) / |Mean_neg_control - Mean_pos_control| ]

  • Interpretation: The Z'-factor is a measure of assay quality. A Z' > 0.5 is considered excellent for HTS.

Primary Hit Identification

• Normalization: For each compound well, calculate the percent inhibition relative to the plate controls: % Inhibition = 100 * [ 1 - (Signal_compound - Mean_pos_control) / (Mean_neg_control - Mean_pos_control) ]

• Hit Selection: A common method for hit selection is based on the standard deviation (SD) of the sample population.

  • Calculate the mean (% inhibition) and SD of all library compound wells.

  • Set a hit threshold, typically Mean + (3 x SD) .

  • Any compound exceeding this threshold is considered a primary hit.

Caption: Workflow for HTS Primary Data Analysis and Hit Selection.

Troubleshooting & Scientific Integrity

• Edge Effects: Outer wells of a plate can be prone to evaporation, affecting cell growth. Consider leaving the outermost rows/columns empty or filling them with sterile media.

• Compound Interference: Some Imidazo[1,2-a]pyridine derivatives may be autofluorescent or interfere with the luciferase enzyme. Hits should be tested in an orthogonal assay (e.g., a non-luminescent viability assay like MTS) to rule out assay artifacts.

• Solubility Issues: Poorly soluble compounds can precipitate in aqueous media, leading to inconsistent results. Visually inspect plates for precipitation and consider reducing the final compound concentration if issues are widespread.

Conclusion

The Imidazo[1,2-a]pyridine scaffold remains a highly valuable starting point for the development of new therapeutics. By combining a chemically diverse library with a robustly validated HTS assay and a stringent data analysis pipeline, researchers can efficiently identify promising hit compounds. The protocols and workflows described herein provide a solid foundation for initiating such a screening campaign, emphasizing the importance of rigorous validation and counter-screening to ensure the identification of genuine, tractable hits for progression into lead optimization.

References

• Title: Recent Developments in the Synthesis and Application of Imidazo[1,2-a]pyridines Source: Molecules (Journal) URL: [Link]

• Title: A Simple Statistical Parameter for Use in Evaluation and Validation of High Throughput Screening Assays Source: Journal of Biomolecular Screening URL: [Link]

• Title: The HTS Assay Guidance Manual Source: National Center for Biotechnology Information (NCBI) Bookshelf URL: [Link]

• Title: Imidazo[1,2-a]pyridines as a privileged scaffold in drug discovery. Source: RSC Medicinal Chemistry URL: [Link]

Application Note & Protocols: A Comprehensive Guide to Evaluating Imidazo[1,2-a]pyridine-7-carbonitrile Cytotoxicity Using Cell-Based Assays

Introduction: The Therapeutic Potential and Cytotoxic Evaluation of Imidazo[1,2-a]pyridines

The imidazo[1,2-a]pyridine scaffold is a privileged heterocyclic structure in medicinal chemistry, demonstrating a wide array of biological activities.[1][2][3] Derivatives of this core have garnered significant interest as potential anticancer agents due to their ability to inhibit various kinases and cellular processes crucial for cancer cell proliferation and survival.[1][4] Specifically, compounds bearing the imidazo[1,2-a]pyridine-7-carbonitrile moiety are being investigated for their therapeutic potential. A critical step in the preclinical development of these compounds is the thorough evaluation of their cytotoxic effects to determine their efficacy and selectivity against cancer cells.[5][6]

This comprehensive guide provides researchers, scientists, and drug development professionals with a detailed framework and validated protocols for assessing the cytotoxicity of Imidazo[1,2-a]pyridine-7-carbonitrile derivatives. We will delve into the principles and methodologies of several robust cell-based assays, offering insights into the underlying mechanisms of cell death induced by these compounds.

Strategic Selection of Cell Lines: The Foundation of Meaningful Cytotoxicity Data

The choice of cell lines is a pivotal decision in designing cytotoxicity studies, as it directly influences the relevance and translatability of the results.[7][8][9][10] The selection should be guided by the specific research question and the intended therapeutic application of the Imidazo[1,2-a]pyridine-7-carbonitrile compound.

Key Considerations for Cell Line Selection:

• Tumor Origin: Select cell lines derived from the cancer type the compound is intended to treat. For instance, if targeting lung cancer, A549 (human non-small cell lung cancer) or other relevant lung cancer cell lines would be appropriate.[11][12][13]

• Genetic Background: Consider the genetic and molecular characteristics of the cell lines, such as the status of key oncogenes (e.g., KRAS, EGFR) and tumor suppressor genes (e.g., p53). This allows for the investigation of compound efficacy in specific molecular subtypes of cancer.

• Inclusion of a Non-Cancerous Control: To assess the selectivity of the compound, it is crucial to include a non-cancerous or "normal" cell line in the testing panel.[7][11] This helps to determine if the compound preferentially targets cancer cells while sparing healthy cells. Commonly used normal cell lines include fibroblasts like NIH/3T3 or MRC-5.[11][14]

• Growth Characteristics and Assay Compatibility: Ensure the chosen cell lines have a reproducible growth rate and are compatible with the selected cytotoxicity assays.[10]

Recommended Cell Lines for Initial Screening:

Cell Line	Cancer Type	Key Characteristics
A549	Non-small cell lung cancer	Adenocarcinoma, widely used for lung cancer research.[11][12]
MCF-7	Breast cancer	Estrogen receptor-positive, luminal A subtype.[11][15]
HepG2	Hepatocellular carcinoma	Well-differentiated, secretes plasma proteins.[11][12][15]
HeLa	Cervical cancer	One of the oldest and most commonly used human cell lines.[16]
NIH/3T3	Mouse embryonic fibroblast	A standard non-cancerous control cell line.[11]

A Multi-Faceted Approach to Cytotoxicity Assessment

A single assay is often insufficient to fully characterize the cytotoxic profile of a novel compound. Therefore, a panel of assays that measure different cellular parameters is recommended to gain a comprehensive understanding of the compound's mechanism of action. This guide details three key assays: the MTT assay for metabolic activity, the LDH assay for membrane integrity, and apoptosis assays (Annexin V/PI and Caspase-3/7) for programmed cell death.

MTT Assay: Assessing Cell Viability through Metabolic Activity

The MTT assay is a widely used colorimetric method to evaluate cell viability, proliferation, and cytotoxicity.[17][18][19] It is based on the principle that metabolically active cells can reduce the yellow tetrazolium salt, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT), to a purple formazan product.[18] This conversion is primarily carried out by NAD(P)H-dependent cellular oxidoreductase enzymes in the mitochondria of living cells.[19] The amount of formazan produced is directly proportional to the number of viable cells.[19]

Workflow for the MTT Assay

Caption: Workflow of the MTT assay for cytotoxicity assessment.

Detailed Protocol for MTT Assay

Materials:

• 96-well flat-bottom sterile microplates

• Selected cancer and normal cell lines

• Complete cell culture medium

• Imidazo[1,2-a]pyridine-7-carbonitrile compound stock solution (in a suitable solvent like DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in sterile PBS)[18]

• Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding:

  • Harvest cells and perform a cell count.

  • Seed cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium.

  • Include wells for a "no cell" control to serve as a blank.

  • Incubate the plate at 37°C in a humidified 5% CO₂ incubator for 24 hours to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of the Imidazo[1,2-a]pyridine-7-carbonitrile compound in culture medium.

  • Carefully remove the medium from the wells and add 100 µL of the diluted compound solutions to the respective wells.

  • Include a vehicle control (medium with the same concentration of the solvent, e.g., DMSO, used to dissolve the compound).

  • Incubate the plate for the desired exposure time (typically 24, 48, or 72 hours).

• MTT Addition and Incubation:

  • After the incubation period, add 10 µL of the 5 mg/mL MTT solution to each well.

  • Incubate the plate for 4 hours at 37°C, protected from light. During this time, viable cells will convert the MTT into purple formazan crystals.

• Formazan Solubilization:

  • Carefully aspirate the medium containing MTT without disturbing the formazan crystals.

  • Add 100 µL of the solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals.

  • Mix thoroughly by gentle shaking on an orbital shaker for 15 minutes.

• Absorbance Measurement:

  • Measure the absorbance of the solution in each well using a microplate reader at a wavelength of 570 nm.[20] A reference wavelength of 630 nm or higher can be used to subtract background absorbance.

• Data Analysis:

  • Subtract the absorbance of the "no cell" blank from all other readings.

  • Calculate the percentage of cell viability for each concentration using the following formula:

    • % Cell Viability = (Absorbance of treated cells / Absorbance of vehicle control cells) x 100

  • Plot the percentage of cell viability against the compound concentration to generate a dose-response curve and determine the IC₅₀ value (the concentration of the compound that inhibits cell growth by 50%).

Lactate Dehydrogenase (LDH) Assay: Quantifying Cell Lysis

The Lactate Dehydrogenase (LDH) assay is a cytotoxicity assay that measures the activity of LDH released from damaged cells into the culture medium.[21] LDH is a stable cytosolic enzyme that is released upon plasma membrane damage, a hallmark of necrosis and late-stage apoptosis.[21][22] The assay principle involves the LDH-catalyzed conversion of lactate to pyruvate, which is coupled to the reduction of a tetrazolium salt to a colored formazan product.[22][23][24] The amount of formazan is directly proportional to the amount of LDH released and, therefore, to the number of lysed cells.[22]

Workflow for the LDH Assay

Caption: Workflow of the LDH assay for cytotoxicity measurement.

Detailed Protocol for LDH Assay

Materials:

• 96-well flat-bottom sterile microplates

• Treated cells (from the same experimental setup as the MTT assay)

• LDH Assay Kit (containing LDH reaction mixture or individual components: substrate, cofactor, and dye)

• Lysis buffer (provided in the kit or 1% Triton X-100) for positive control

• Microplate centrifuge

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding and Treatment:

  • Follow steps 1 and 2 of the MTT assay protocol to seed and treat the cells with the Imidazo[1,2-a]pyridine-7-carbonitrile compound.

  • It is essential to set up the following controls:

    • Untreated cells (Negative control): For spontaneous LDH release.

    • Vehicle control: To account for any effect of the solvent.

    • Maximum LDH release (Positive control): Treat cells with lysis buffer 1 hour before the end of the incubation period.

    • Medium background control: Wells with culture medium but no cells.

• Sample Collection:

  • At the end of the incubation period, centrifuge the 96-well plate at 400-600 x g for 5 minutes. This will pellet any detached but intact cells.

  • Carefully transfer 50 µL of the supernatant from each well to a new 96-well plate.

• LDH Reaction:

  • Prepare the LDH reaction mixture according to the manufacturer's instructions.

  • Add 50 µL of the reaction mixture to each well containing the supernatant.

  • Incubate the plate at room temperature for 10-30 minutes, protected from light. The incubation time may need to be optimized.[24]

• Absorbance Measurement:

  • Measure the absorbance at 490 nm using a microplate reader.[22]

• Data Analysis:

  • Subtract the absorbance of the medium background control from all other readings.

  • Calculate the percentage of cytotoxicity using the following formula:

    • % Cytotoxicity = [(Compound-treated LDH activity - Spontaneous LDH activity) / (Maximum LDH activity - Spontaneous LDH activity)] x 100

Apoptosis Assays: Unraveling the Mode of Cell Death

Understanding whether a compound induces apoptosis (programmed cell death) or necrosis is crucial for elucidating its mechanism of action. Apoptosis is a highly regulated process characterized by specific morphological and biochemical changes.

A. Annexin V/Propidium Iodide (PI) Staining: Detecting Early and Late Apoptosis

This flow cytometry-based assay is a gold standard for detecting apoptosis.[25][26][27] It relies on the translocation of phosphatidylserine (PS) from the inner to the outer leaflet of the plasma membrane during early apoptosis.[25][26][27] Annexin V, a protein with a high affinity for PS, is conjugated to a fluorochrome (e.g., FITC) and used to detect exposed PS.[26][27] Propidium Iodide (PI) is a fluorescent DNA-binding dye that is excluded by cells with an intact plasma membrane.[27] Therefore, it can differentiate between early apoptotic cells (Annexin V positive, PI negative), late apoptotic/necrotic cells (Annexin V positive, PI positive), and viable cells (Annexin V negative, PI negative).[25][28]

Workflow for Annexin V/PI Apoptosis Assay

Caption: Workflow of the Annexin V/PI assay for apoptosis detection.

Detailed Protocol for Annexin V/PI Staining

Materials:

• Treated cells

• Phosphate-Buffered Saline (PBS), cold

• Annexin V-FITC Apoptosis Detection Kit (containing FITC-Annexin V, Propidium Iodide, and 10X Binding Buffer)

• Flow cytometer

Procedure:

• Cell Preparation and Treatment:

  • Seed cells in 6-well plates or T25 flasks and treat with the Imidazo[1,2-a]pyridine-7-carbonitrile compound at the desired concentrations for the appropriate duration.

  • Include untreated and vehicle controls.

• Cell Harvesting:

  • Collect both floating and adherent cells. For adherent cells, gently trypsinize and combine with the floating cells from the supernatant.[25]

  • Centrifuge the cell suspension at 400-600 x g for 5 minutes at room temperature.[29]

  • Wash the cells once with cold PBS.[28][29]

• Staining:

  • Prepare 1X Binding Buffer by diluting the 10X stock with deionized water.[29]

  • Resuspend the cell pellet in 1X Binding Buffer at a concentration of approximately 1 x 10⁶ cells/mL.[26][28]

  • Transfer 100 µL of the cell suspension (1 x 10⁵ cells) to a flow cytometry tube.[28]

  • Add 5 µL of FITC-Annexin V and 5 µL of PI solution to the cell suspension.[28]

  • Gently vortex the cells and incubate for 15-20 minutes at room temperature in the dark.[26][28]

  • After incubation, add 400 µL of 1X Binding Buffer to each tube.[28]

• Flow Cytometry Analysis:

  • Analyze the samples on a flow cytometer as soon as possible.

  • Use appropriate compensation controls (unstained cells, cells stained with only FITC-Annexin V, and cells stained with only PI) to set up the instrument.

  • Acquire data and analyze the dot plot to quantify the percentage of cells in each quadrant (viable, early apoptotic, late apoptotic/necrotic).

B. Caspase-3/7 Activity Assay: Measuring Executioner Caspase Activation

Caspases are a family of proteases that play a central role in the execution of apoptosis. Caspase-3 and Caspase-7 are key executioner caspases that cleave a variety of cellular substrates, leading to the characteristic features of apoptosis.[30] This luminescent assay utilizes a proluminescent caspase-3/7 substrate containing the tetrapeptide sequence DEVD.[31] When added to apoptotic cells, the substrate is cleaved by activated caspase-3/7, releasing aminoluciferin, which is then used by luciferase to generate a luminescent signal.[31] The intensity of the luminescence is directly proportional to the amount of caspase-3/7 activity.[32]

Workflow for Caspase-3/7 Assay

Caption: Workflow of the Caspase-3/7 assay for apoptosis detection.

Detailed Protocol for Caspase-3/7 Assay

Materials:

• 96-well white-walled, clear-bottom sterile microplates (for luminescence assays)

• Treated cells

• Caspase-Glo® 3/7 Assay Kit (Promega or equivalent)

• Luminometer plate reader

Procedure:

• Cell Seeding and Treatment:

  • Seed cells in a white-walled 96-well plate at an appropriate density and treat with the Imidazo[1,2-a]pyridine-7-carbonitrile compound as previously described.[30]

  • Include untreated and vehicle controls.

• Assay Reagent Addition:

  • At the end of the treatment period, remove the plate from the incubator and allow it to equilibrate to room temperature.

  • Prepare the Caspase-Glo® 3/7 Reagent according to the manufacturer's instructions.

  • Add 100 µL of the Caspase-Glo® 3/7 Reagent to each well.[32]

• Incubation:

  • Mix the contents of the wells by gently shaking on an orbital shaker for 30 seconds.

  • Incubate the plate at room temperature for 1-2 hours, protected from light.[32]

• Luminescence Measurement:

  • Measure the luminescence of each well using a luminometer plate reader.

• Data Analysis:

  • Subtract the background luminescence (from "no cell" control wells) from all readings.

  • Calculate the fold-change in caspase-3/7 activity relative to the vehicle control.

Conclusion: A Pathway to Understanding Cytotoxicity

The systematic application of the cell-based assays detailed in this guide will provide a robust and comprehensive evaluation of the cytotoxic properties of Imidazo[1,2-a]pyridine-7-carbonitrile derivatives. By integrating data on metabolic activity, membrane integrity, and the induction of apoptosis, researchers can effectively characterize the anticancer potential of these compounds and gain valuable insights into their mechanisms of action, thereby guiding further preclinical development.

References

• Bio-Techne. (n.d.). Protocol: Annexin V and PI Staining for Apoptosis by Flow Cytometry. Retrieved from [Link]

• Kaya, B., Yurttaş, L., Baysal, M., Korkut Çelikateş, B., Kaplancıklı, Z. A., & İmamoğlu, R. (2021). Synthesis and anticancer activity evaluation of some novel imidazo[1,2-a]pyridine based heterocycles containing S-alkyl/aryl moiety. Journal of the Turkish Chemical Society, Section A: Chemistry, 8(2), 521-534. Retrieved from [Link]

• protocols.io. (2023). Lactate Concentration assay (LDH method). Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method. Retrieved from [Link]

• Al-Bahrani, H. A., Alinezhad, H., Tajbakhsh, M., & Kadhum, A. A. H. (2023). Novel Imidazo[1,2-α]Pyridine Hybrids: Synthesis, Antioxidant Activity, Cytotoxicity against Cancer Cell Lines, and In Silico Docking Analysis. Chemical Methodologies, 7(1), 65-79. Retrieved from [Link]

• University of Virginia School of Medicine. (n.d.). The Annexin V Apoptosis Assay. Retrieved from [Link]

• Roche. (n.d.). MTT Assay Protocol for Cell Viability and Proliferation. Retrieved from [Link]

• Springer Nature Experiments. (n.d.). Cytotoxicity MTT Assay Protocols and Methods. Retrieved from [Link]

• Taylor & Francis Online. (2021). Synthesis and anticancer activity evaluation of some novel imidazo[1,2-a]pyridine based heterocycles containing S-alkyl/aryl moiety. Retrieved from [Link]

• CLYTE Technologies. (2025). MTT Assay Protocol: Guide to Measuring Cell Viability & Proliferation. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Novel imidazo[1,2-a]pyridine inhibits AKT/mTOR pathway and induces cell cycle arrest and apoptosis in melanoma and cervical cancer cells. Retrieved from [Link]

• Royal Society of Chemistry. (2023). Iodine catalyzed synthesis of imidazo[1,2-a]pyrazine and imidazo[1,2-a]pyridine derivatives and their anticancer activity. Retrieved from [Link]

• RSC Publishing. (2023). Iodine catalyzed synthesis of imidazo[1,2-a]pyrazine and imidazo[1,2-a]pyridine derivatives and their anticancer activity. Retrieved from [Link]

• National Center for Biotechnology Information. (2016). Cell-based Assays for Assessing Toxicity: A Basic Guide. Retrieved from [Link]

• ResearchGate. (n.d.). Design and synthesis of new imidazo[1,2-a]pyridine and imidazo[1,2-a]pyrazine derivatives with antiproliferative activity against melanoma cells. Retrieved from [Link]

• ResearchGate. (2023). What cell line should I choose for citotoxicity assays?. Retrieved from [Link]

• National Center for Biotechnology Information. (2021). Apoptosis Marker Assays for HTS - Assay Guidance Manual. Retrieved from [Link]

• PubMed. (2022). Novel imidazo[1,2-a]pyridine derivatives induce apoptosis and cell cycle arrest in non-small cell lung cancer by activating NADPH oxidase mediated oxidative stress. Retrieved from [Link]

• Bio-protocol. (n.d.). Caspase 3/7 Assay for Apoptosis Detection. Retrieved from [Link]

• Asian Pacific Journal of Cancer Prevention. (2022). The Anticancer Effects of Novel Imidazo[1,2-a]Pyridine Compounds against HCC1937 Breast Cancer Cells. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Highlight report: Cell type selection for toxicity testing. Retrieved from [Link]

• ResearchGate. (2025). In vitro cell-based assays to test drugs – A Review. Retrieved from [Link]

• ResearchGate. (2018). Cell-based Assays for Assessing Toxicity: A Basic Guide. Retrieved from [Link]

• Assay Genie. (n.d.). Technical Manual Lactate Dehydrogenase (LDH) Cytotoxicity Colorimetric Assay Kit. Retrieved from [Link]

• OPS Diagnostics. (n.d.). Lactate Dehydrogenase (LDH) Assay Protocol. Retrieved from [Link]

• ResearchGate. (2020). Which cell line to choose for cytotoxicity evaluation of nanomaterials?. Retrieved from [Link]

• National Center for Biotechnology Information. (2019). Cytotoxicity Assays: In Vitro Methods to Measure Dead Cells. Retrieved from [Link]

• MDPI. (n.d.). Advances in Cytotoxicity Testing: From In Vitro Assays to In Silico Models. Retrieved from [Link]

• Johner Institute. (2022). Cytotoxicity testing & ISO 10993-5: 7 tips for laboratory selection. Retrieved from [Link]

• faCellitate. (2023). How to choose the right cell line for your experiments. Retrieved from [Link]

• ACS Omega. (2021). Recent Progress in Metal-Free Direct Synthesis of Imidazo[1,2-a]pyridines. Retrieved from [Link]

• National Center for Biotechnology Information. (2023). Recent developments of imidazo[1,2-a]pyridine analogues as antituberculosis agents. Retrieved from [Link]

• ResearchGate. (n.d.). (PDF) An efficient synthesis of new imidazo[1,2-: A] pyridine-6-carbohydrazide and pyrido[1,2- a] pyrimidine-7-carbohydrazide derivatives via a five-component cascade reaction. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Advancement of Imidazo[1,2-a]pyridines with Improved Pharmacokinetics and nM Activity vs. Mycobacterium tuberculosis. Retrieved from [Link]

• National Center for Biotechnology Information. (2022). The Anticancer Effects of Novel Imidazo[1,2-a]Pyridine Compounds against HCC1937 Breast Cancer Cells. Retrieved from [Link]

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. journal.waocp.org [journal.waocp.org]
• 3. Recent developments of imidazo[1,2-a]pyridine analogues as antituberculosis agents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Novel imidazo[1,2-a]pyridine inhibits AKT/mTOR pathway and induces cell cycle arrest and apoptosis in melanoma and cervical cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Cell-based Assays for Assessing Toxicity: A Basic Guide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Highlight report: Cell type selection for toxicity testing - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. How to choose the right cell line for your experiments – faCellitate [facellitate.com]
• 11. tandfonline.com [tandfonline.com]
• 12. chemmethod.com [chemmethod.com]
• 13. Novel imidazo[1,2-a]pyridine derivatives induce apoptosis and cell cycle arrest in non-small cell lung cancer by activating NADPH oxidase mediated oxidative stress - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. blog.johner-institute.com [blog.johner-institute.com]
• 15. Iodine catalyzed synthesis of imidazo[1,2- a ]pyrazine and imidazo[1,2- a ]pyridine derivatives and their anticancer activity - RSC Advances (RSC Publishing) DOI:10.1039/D3RA07842F [pubs.rsc.org]
• 16. researchgate.net [researchgate.net]
• 17. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 18. broadpharm.com [broadpharm.com]
• 19. clyte.tech [clyte.tech]
• 20. researchgate.net [researchgate.net]
• 21. What is the principle of LDH assay? | AAT Bioquest [aatbio.com]
• 22. LDH assay kit guide: Principles and applications | Abcam [abcam.com]
• 23. Lactate Concentration assay (LDH method) [protocols.io]
• 24. assaygenie.com [assaygenie.com]
• 25. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 26. kumc.edu [kumc.edu]
• 27. Annexin V staining assay protocol for apoptosis | Abcam [abcam.com]
• 28. Annexin V and PI Staining Protocol for Apoptosis by Flow Cytometry | Bio-Techne [bio-techne.com]
• 29. BestProtocols: Annexin V Staining Protocol for Flow Cytometry | Thermo Fisher Scientific - SG [thermofisher.com]
• 30. Apoptosis Marker Assays for HTS - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 31. Caspase-Glo® 3/7 Assay Protocol [promega.sg]
• 32. promega.com [promega.com]

Application Notes and Protocols for the Development of Imidazo[1,2-a]pyridine-7-carbonitrile Derivatives in Drug Discovery

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Introduction: The Privileged Scaffold of Imidazo[1,2-a]pyridine

The imidazo[1,2-a]pyridine core is a prominent heterocyclic scaffold that has garnered significant attention in medicinal chemistry due to its wide spectrum of biological activities. This "privileged structure" is present in several marketed drugs, including the sedative Zolpidem and the antiulcer agent Soraprazan, highlighting its therapeutic relevance.[1][2] Derivatives of this scaffold have demonstrated a remarkable range of pharmacological effects, including anticancer, anti-inflammatory, antimicrobial, and antiviral properties.[3][4][5] The 7-carbonitrile substituent, in particular, can serve as a key pharmacophore or a synthetic handle for further molecular elaboration, making this class of compounds particularly attractive for drug discovery campaigns.

The versatility of the imidazo[1,2-a]pyridine ring system stems from its unique electronic properties and its ability to engage in various biological interactions. Its derivatives have been successfully developed as inhibitors of crucial cellular targets, such as kinases, which are often dysregulated in diseases like cancer.[6][7] For instance, specific derivatives have shown potent inhibitory activity against protein kinases like Akt, mTOR, and cyclin-dependent kinases (CDKs), which are key players in cell growth, proliferation, and survival pathways.[7][8][9]

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the synthesis, characterization, and biological evaluation of imidazo[1,2-a]pyridine-7-carbonitrile derivatives. The protocols and insights provided herein are designed to facilitate the discovery and development of novel therapeutic agents based on this promising scaffold.

Part 1: Synthetic Strategies and Methodologies

The synthesis of imidazo[1,2-a]pyridine-7-carbonitrile derivatives can be achieved through various established and modern synthetic routes. The choice of a specific method often depends on the availability of starting materials, desired substitution patterns, and scalability. A common and efficient approach involves the condensation of a substituted 2-aminopyridine with an α-haloketone.

General Synthetic Protocol: One-Pot Condensation

This protocol describes a widely used one-pot synthesis of the imidazo[1,2-a]pyridine core.

Rationale: This method is favored for its operational simplicity, generally good yields, and the ability to introduce diversity at multiple positions of the scaffold. The reaction proceeds via an initial N-alkylation of the 2-aminopyridine followed by an intramolecular cyclization.

Step-by-Step Protocol:

• Reactant Preparation: In a round-bottom flask, dissolve the appropriate 2-amino-4-cyanopyridine (1 equivalent) in a suitable solvent such as ethanol or N,N-dimethylformamide (DMF).

• Addition of α-Haloketone: To the stirred solution, add the desired α-bromoacetophenone derivative (1.1 equivalents).

• Reaction Conditions: Heat the reaction mixture to reflux (typically 80-100 °C) and monitor the progress by Thin Layer Chromatography (TLC). The reaction is usually complete within 2-6 hours.

• Work-up and Purification: Upon completion, cool the reaction mixture to room temperature. If a precipitate forms, it can be collected by filtration. Otherwise, the solvent is removed under reduced pressure. The crude product is then purified by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the desired imidazo[1,2-a]pyridine-7-carbonitrile derivative.[10]

Diagram of the General Synthetic Workflow:

Caption: General workflow for the one-pot synthesis of imidazo[1,2-a]pyridine-7-carbonitrile derivatives.

Alternative Synthetic Approaches:

Modern synthetic chemistry offers several other powerful methods for the construction of the imidazo[1,2-a]pyridine scaffold, including:

• Copper-catalyzed Domino A3-Coupling: This environmentally friendly approach utilizes a copper catalyst to facilitate a three-component reaction between a 2-aminopyridine, an aldehyde, and an alkyne in aqueous media.[11]

• Microwave-Assisted Synthesis: The use of microwave irradiation can significantly reduce reaction times and improve yields for the condensation reaction.

• Multi-component Reactions (MCRs): Reactions like the Groebke-Blackburn-Bienayme reaction offer a diversity-oriented approach to synthesize highly substituted imidazo[1,2-a]pyridines in a single step.[1]

Part 2: Characterization of Synthesized Derivatives

Thorough characterization of the synthesized compounds is crucial to confirm their structure and purity. A combination of spectroscopic and analytical techniques should be employed.

Technique	Purpose	Expected Observations for Imidazo[1,2-a]pyridine-7-carbonitrile
NMR Spectroscopy (¹H and ¹³C)	Structural elucidation and confirmation.	Characteristic chemical shifts for the protons and carbons of the fused ring system. The nitrile carbon will have a distinct signal in the ¹³C NMR spectrum.[12][13]
Mass Spectrometry (MS)	Determination of molecular weight and confirmation of elemental composition.	A molecular ion peak corresponding to the calculated mass of the target compound. High-resolution mass spectrometry (HRMS) provides the exact mass.[12][13]
Fourier-Transform Infrared (FTIR) Spectroscopy	Identification of functional groups.	A sharp absorption band around 2220-2260 cm⁻¹ characteristic of the nitrile (C≡N) stretching vibration.[12]
High-Performance Liquid Chromatography (HPLC)	Purity assessment.	A single major peak indicating a high degree of purity.
Melting Point (mp)	Physical property characterization and purity indication.	A sharp and defined melting point range for a pure crystalline solid.

Protocol for Sample Preparation for Spectroscopic Analysis:

• NMR: Dissolve 5-10 mg of the purified compound in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in an NMR tube.

• MS: Prepare a dilute solution of the compound (approx. 1 mg/mL) in a suitable solvent (e.g., methanol, acetonitrile) for direct infusion or LC-MS analysis.

• FTIR: The sample can be analyzed as a solid (using KBr pellet or ATR) or as a thin film.

Part 3: High-Throughput Screening (HTS) for Biological Activity

Once a library of imidazo[1,2-a]pyridine-7-carbonitrile derivatives has been synthesized and characterized, the next step is to screen for biological activity. High-throughput screening (HTS) allows for the rapid evaluation of thousands of compounds against a specific biological target or in a cellular assay.[14]

Protocol: Cell-Based HTS for Anticancer Activity (MTT Assay)

Rationale: The MTT assay is a colorimetric assay for assessing cell metabolic activity. It is a robust and widely used method for screening compound libraries for cytotoxic effects against cancer cell lines.[15]

Materials:

• Cancer cell lines (e.g., MCF-7 for breast cancer, A549 for lung cancer)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• 96-well plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• DMSO (Dimethyl sulfoxide)

• Phosphate-buffered saline (PBS)

• Multi-channel pipette

• Microplate reader

Step-by-Step Protocol:

• Cell Seeding: Seed cancer cells into 96-well plates at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the imidazo[1,2-a]pyridine-7-carbonitrile derivatives in cell culture medium. Add the compounds to the wells, including a vehicle control (DMSO) and a positive control (a known cytotoxic drug).

• Incubation: Incubate the plates for 48-72 hours at 37°C in a humidified atmosphere with 5% CO₂.

• MTT Addition: Add MTT solution to each well and incubate for another 2-4 hours. During this time, viable cells will reduce the yellow MTT to purple formazan crystals.

• Formazan Solubilization: Carefully remove the medium and add DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Determine the IC₅₀ (half-maximal inhibitory concentration) value for each active compound.

HTS Workflow Diagram:

Caption: A typical high-throughput screening workflow for identifying anticancer compounds.

Part 4: Mechanism of Action and Signaling Pathway Analysis

For promising "hit" compounds identified through HTS, elucidating their mechanism of action is a critical next step. Imidazo[1,2-a]pyridine derivatives have been shown to modulate various signaling pathways involved in cancer progression, such as the PI3K/Akt/mTOR and STAT3/NF-κB pathways.[7][16][17]

Investigating the PI3K/Akt/mTOR Pathway

Rationale: The PI3K/Akt/mTOR pathway is a central regulator of cell growth, proliferation, and survival, and its hyperactivation is a common feature of many cancers.[9] Western blotting can be used to assess the phosphorylation status of key proteins in this pathway.

Protocol: Western Blot Analysis

• Cell Treatment and Lysis: Treat cancer cells with the active imidazo[1,2-a]pyridine-7-carbonitrile derivative at its IC₅₀ concentration for a specified time. Lyse the cells to extract total protein.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA or Bradford assay.

• SDS-PAGE and Transfer: Separate the proteins by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE) and transfer them to a PVDF or nitrocellulose membrane.

• Immunoblotting: Block the membrane and then incubate with primary antibodies against total and phosphorylated forms of key pathway proteins (e.g., p-Akt, Akt, p-mTOR, mTOR).

• Detection: Incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody and detect the protein bands using an enhanced chemiluminescence (ECL) substrate.

• Analysis: Quantify the band intensities to determine the effect of the compound on the phosphorylation levels of the target proteins. A decrease in the ratio of phosphorylated to total protein indicates inhibition of the pathway.

Signaling Pathway Diagram:

Caption: The PI3K/Akt/mTOR signaling pathway and potential points of inhibition by imidazo[1,2-a]pyridine derivatives.

Conclusion and Future Directions

The imidazo[1,2-a]pyridine-7-carbonitrile scaffold represents a highly promising starting point for the development of novel therapeutic agents. The protocols and application notes detailed in this guide provide a solid framework for the synthesis, characterization, and biological evaluation of derivatives based on this core structure. Future efforts in this area should focus on structure-activity relationship (SAR) studies to optimize the potency and selectivity of lead compounds.[18] Furthermore, in vivo studies in relevant animal models will be essential to validate the therapeutic potential of these promising molecules.

References

• Vertex AI Search, Imidazo[1,2-a]pyridine-based peptidomimetics as inhibitors of Akt - PubMed - NIH, Retrieved December 31, 2025,
• Vertex AI Search, Discovery of novel imidazo[1,2-a]pyridines as inhibitors of the insulin-like growth factor-1 receptor tyrosine kinase - PubMed, Retrieved December 31, 2025,
• Vertex AI Search, Synthesis, biological evaluation and molecular modeling studies of Imidazo[1,2-a]pyridines derivatives as protein kinase inhibitors | Request PDF - ResearchGate, Retrieved December 31, 2025,
• Vertex AI Search, Novel imidazo[1,2-a]pyridine inhibits AKT/mTOR pathway and induces cell cycle arrest and apoptosis in melanoma and cervical cancer cells - PMC - NIH, Retrieved December 31, 2025,
• Vertex AI Search, Design, Synthesis, and Biological Evaluation of Imidazo[1,2-a]pyridine Derivatives as Novel PI3K/mTOR Dual Inhibitors.
• Vertex AI Search, Synthesis, Characterization, and Biological Evaluation of Novel Azo-Based Imidazo[1,2‑a]pyridine Derivatives: In Vitro and In Silico Investigations - PubMed Central, Retrieved December 31, 2025,
• Vertex AI Search, Synthesis, Characterization, and Biological Evaluation of Novel Azo-Based Imidazo[1,2‑ a]pyridine Derivatives: In Vitro and In Silico Investigations - PubMed, Retrieved December 31, 2025,
• Vertex AI Search, Synthesis, characterization and biological activities of imidazo[1,2-a]pyridine based gold(III)
• Vertex AI Search, Pharmacological Potential and Synthetic Approaches of Imidazo[4,5-b]pyridine and Imidazo[4,5-c]pyridine Derivatives - PubMed Central, Retrieved December 31, 2025,
• Vertex AI Search, Design, synthesis, and computational studies of novel imidazo[1,2-a]pyrimidine derivatives as potential dual inhibitors of hACE2 and spike protein for blocking SARS-CoV-2 cell entry - PMC - PubMed Central, Retrieved December 31, 2025,
• Vertex AI Search, Efficient and “Green” Synthetic Route to Imidazo[1,2-a]pyridine by Cu(II)
• Vertex AI Search, Design, synthesis, and structure activity relationship (SAR)
• Vertex AI Search, Examples of imidazo[1,2-a]pyridine containing drugs and biologically active compounds.
• Vertex AI Search, Imidazo[1,2-A]Pyridine: Potent Biological Activity, SAR and Docking In-vestigations (2017-2022)
• Vertex AI Search, Recent developments of imidazo[1,2-a]pyridine analogues as antituberculosis agents, Retrieved December 31, 2025,
• Vertex AI Search, Synthesis and Characterization of Imidazo[1,2-a]pyridines and Zolimidine - ResearchGate, Retrieved December 31, 2025,
• Vertex AI Search, Structure–activity‐relationship (SAR) studies of imidazo[1,2‐a]pyridine...
• Vertex AI Search, Discovery of a Novel Class of Imidazo[1,2-a]Pyridines with Potent PDGFR Activity and Oral Bioavailability - PMC - NIH, Retrieved December 31, 2025,
• Vertex AI Search, Synthesis of imidazo[1,2-a]pyridines - Organic Chemistry Portal, Retrieved December 31, 2025,
• Vertex AI Search, Imidazo[1,2-A]Pyridine: Potent Biological Activity, SAR and Docking Investigations (2017-2022)
• Vertex AI Search, Imidazo[1,2-A]Pyridine: Potent Biological Activity, SAR and Docking Investigations (2017-2022)
• Vertex AI Search, Medicinal Attributes of Imidazo[1,2-a]pyridine Derivatives: An Update - ResearchGate, Retrieved December 31, 2025,
• Vertex AI Search, Synthesis of imidazo[1,2-a]pyridines: a decade update - RSC Publishing, Retrieved December 31, 2025,
• Vertex AI Search, A novel imidazo[1,2-a]pyridine derivative and its co-administration with curcumin exert anti-inflammatory effects by modulating the STAT3/NF-κB/iNOS/COX-2 signaling pathway in breast and ovarian cancer cell lines - NIH, Retrieved December 31, 2025,
• Vertex AI Search, Design, Synthesis, and Biological Evaluation of Imidazo[1,2-a]pyridine Derivatives as Novel PI3K/mTOR Dual Inhibitors | Journal of Medicinal Chemistry - ACS Publications, Retrieved December 31, 2025,
• Vertex AI Search, The Anticancer Effects of Novel Imidazo[1,2-a]Pyridine Compounds against HCC1937 Breast Cancer Cells - PMC - NIH, Retrieved December 31, 2025,
• Vertex AI Search, Molecular Iodine-Catalyzed Synthesis of Imidazo[1,2-a]Pyridines: Screening of Their In Silico Selectivity, Binding Affinity to Biological Targets, and Density Functional Theory Studies Insight | ACS Omega, Retrieved December 31, 2025,

• Vertex AI Search, Application Notes and Protocols for High-Throughput Screening of Imidazo[2,1-b][8][19]thiazole Compounds - Benchchem, Retrieved December 31, 2025, from

• Vertex AI Search, Collaborative virtual screening to elaborate an imidazo[1,2-a]pyridine hit series for visceral leishmaniasis - NIH, Retrieved December 31, 2025,
• Vertex AI Search, High throughput screening : methods and protocols.
• Vertex AI Search, Collaborative virtual screening to elaborate an imidazo[1,2- a ]pyridine hit series for visceral leishmaniasis - ResearchGate, Retrieved December 31, 2025,

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Imidazo[1,2-A]Pyridine: Potent Biological Activity, SAR and Docking Investigations (2017-2022) - Narayan - Infectious Disorders - Drug Targets [journals.eco-vector.com]
• 5. Imidazo[1,2-A]Pyridine: Potent Biological Activity, SAR and Docking Investigations (2017-2022) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Novel imidazo[1,2-a]pyridine inhibits AKT/mTOR pathway and induces cell cycle arrest and apoptosis in melanoma and cervical cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Imidazo[1,2-a]pyridine-based peptidomimetics as inhibitors of Akt - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Design, Synthesis, and Biological Evaluation of Imidazo[1,2-a]pyridine Derivatives as Novel PI3K/mTOR Dual Inhibitors. | Semantic Scholar [semanticscholar.org]
• 10. researchgate.net [researchgate.net]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Synthesis, Characterization, and Biological Evaluation of Novel Azo-Based Imidazo[1,2‑a]pyridine Derivatives: In Vitro and In Silico Investigations - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Synthesis, characterization and biological activities of imidazo[1,2-a]pyridine based gold(III) metal complexes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. search.library.ucsf.edu [search.library.ucsf.edu]
• 15. The Anticancer Effects of Novel Imidazo[1,2-a]Pyridine Compounds against HCC1937 Breast Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 16. A novel imidazo[1,2-a]pyridine derivative and its co-administration with curcumin exert anti-inflammatory effects by modulating the STAT3/NF-κB/iNOS/COX-2 signaling pathway in breast and ovarian cancer cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 17. pubs.acs.org [pubs.acs.org]
• 18. Design, synthesis, and structure activity relationship (SAR) studies of novel imidazo[1,2-a] pyridine derivatives as Nek2 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Discovery of novel imidazo[1,2-a]pyridines as inhibitors of the insulin-like growth factor-1 receptor tyrosine kinase - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Synthesis of Imidazo[1,2-a]pyridine-7-carbonitrile

Welcome to the Technical Support Center for the synthesis of Imidazo[1,2-a]pyridine-7-carbonitrile. This guide is designed for researchers, scientists, and professionals in drug development. Here, you will find in-depth troubleshooting advice and frequently asked questions to navigate the challenges of this synthesis and improve your yields.

Troubleshooting Guide: Enhancing Yield and Purity

This section addresses specific problems you may encounter during the synthesis of Imidazo[1,2-a]pyridine-7-carbonitrile, providing explanations and actionable solutions.

Q1: My yield of Imidazo[1,2-a]pyridine-7-carbonitrile is consistently low. What are the primary factors to investigate?

Low yields in heterocyclic synthesis can be attributed to several factors. A systematic approach is the most effective way to troubleshoot this issue.[1] Common causes include:

• Suboptimal Reaction Conditions: The temperature, reaction time, and concentration of reactants are critical parameters.[1] Small-scale trial reactions can help determine the ideal conditions without committing large quantities of starting materials.[1]

• Purity of Reagents and Solvents: Impurities in your starting materials or solvents can lead to unwanted side reactions or incomplete conversion.[1] Always use reagents and solvents of appropriate purity and ensure that solvents are dry when necessary.[1]

• Atmospheric Moisture and Oxygen: Many organic reactions are sensitive to air and moisture.[1] If your reaction is air-sensitive, it is crucial to use proper inert atmosphere techniques, such as a nitrogen or argon blanket.[1]

• Inefficient Mixing: In heterogeneous reactions, inadequate stirring can result in poor reaction rates and lower yields.[1] Ensure your stirring rate is sufficient for the scale and viscosity of your reaction mixture.[1]

• Product Decomposition: The desired product might be unstable under the reaction or workup conditions.[1] Monitoring your reaction with techniques like TLC or LC-MS can help you check for product degradation over time.[1]

Q2: I am observing significant side product formation. What are the likely side reactions and how can I minimize them?

Side product formation is a common challenge. In the synthesis of imidazo[1,2-a]pyridines, potential side reactions include the formation of regioisomers or self-condensation products.[2] To minimize these:

• Control of Reaction Temperature: Elevated temperatures can often lead to the formation of undesired byproducts. Running the reaction at the lowest effective temperature can improve selectivity.

• Order of Reagent Addition: The sequence in which you add your reagents can significantly impact the reaction pathway. A dropwise addition of one reagent to the other can help maintain a low concentration of the added reagent, which can suppress side reactions.[3]

• Choice of Base: If a base is used, its strength and stoichiometry are crucial. A base that is too strong or used in excess can catalyze side reactions. Screening different bases (e.g., K₂CO₃, NaHCO₃, or an organic base like triethylamine) can help identify the optimal choice for your specific substrates.

Q3: The purification of my Imidazo[1,2-a]pyridine-7-carbonitrile is difficult, leading to product loss. What purification strategies are recommended?

Purification can be a major bottleneck. If you are experiencing product loss during this stage, consider the following:

• Crystallization: If your product is a solid, crystallization is often the most effective purification method to obtain high-purity material. Experiment with different solvent systems to find one that provides good solubility at high temperatures and poor solubility at low temperatures.

• Column Chromatography: For non-crystalline products or to remove closely related impurities, column chromatography is the standard method.[4]

  • Silica Gel Sensitivity: Be aware that some nitrogen-containing heterocyclic compounds can be sensitive to acidic silica gel, leading to decomposition.[3] In such cases, you can use deactivated silica (by adding a small percentage of triethylamine to the eluent) or switch to a different stationary phase like alumina.

  • Solvent System Optimization: A well-chosen solvent system is key to good separation. Start with a non-polar solvent and gradually increase the polarity. A typical starting point for imidazopyridines could be a hexane/ethyl acetate or dichloromethane/methanol gradient.

• Work-up Procedure: Losses can also occur during the initial work-up. Ensure that the pH of the aqueous layer is optimized for the extraction of your product. Imidazopyridines are basic, so extraction from a neutral or slightly basic aqueous solution into an organic solvent is usually effective. Thoroughly rinsing all glassware is also important to maximize recovery.[3]

Frequently Asked Questions (FAQs)

This section covers broader questions about the synthesis of Imidazo[1,2-a]pyridine-7-carbonitrile.

Q4: What are the most common synthetic routes to Imidazo[1,2-a]pyridines, and what are their pros and cons?

Several methods are available for the synthesis of the imidazo[1,2-a]pyridine core. The choice of method often depends on the available starting materials and the desired substitution pattern.

Synthetic Method	Description	Advantages	Disadvantages
Tschitschibabin Reaction	This is a classical method involving the reaction of a 2-aminopyridine with an α-haloketone.[5][6]	A well-established and straightforward method.	Can require harsh reaction conditions and sometimes results in modest yields.[5][6]
Microwave-Assisted Synthesis	This modern approach utilizes microwave irradiation to accelerate the reaction between a 2-aminopyridine and a ketone or α-haloketone.[4][5]	Offers significantly reduced reaction times, often leading to higher yields and improved product purity.[4] It is also more energy-efficient.[4]	Requires specialized microwave reactor equipment.
Multi-component Reactions	These reactions, such as the Groebke-Blackburn-Bienaymé reaction, combine three or more starting materials in a one-pot synthesis.[7]	High efficiency and the ability to generate molecular diversity quickly.	The availability and cost of some starting materials, like isocyanides, can be a limitation.[7]
Metal-Catalyzed Synthesis	Transition metals, particularly copper and palladium, are used to catalyze the formation of the imidazo[1,2-a]pyridine ring system.[8][9]	These methods often exhibit high functional group tolerance and can provide access to a wide range of derivatives.[8]	The cost of the metal catalyst and ligands, as well as the need to remove residual metal from the final product, can be drawbacks.

Q5: How does the choice of solvent affect the reaction yield?

The solvent plays a critical role in the reaction by influencing the solubility of reagents, reaction rates, and even the reaction pathway. For the synthesis of imidazo[1,2-a]pyridines, common solvents include ethanol, methanol, DMF, and toluene.[4][10] The optimal solvent will depend on the specific reaction being performed. For instance, in microwave-assisted synthesis, a polar solvent like ethanol or methanol is often used.[4] It is always recommended to perform small-scale solvent screening experiments to identify the best solvent for your particular synthesis.

Q6: Are there any "green" or more environmentally friendly approaches to this synthesis?

Yes, there is a growing interest in developing more sustainable synthetic methods. Some "green" approaches for imidazo[1,2-a]pyridine synthesis include:

• Microwave-Assisted Synthesis: As mentioned earlier, this method reduces energy consumption and reaction times.[4]

• Catalyst-Free Reactions: Some protocols have been developed that proceed without a catalyst, often by using microwave irradiation or by running the reaction in a high-boiling solvent like DMF.[11]

• Reactions in Water: Performing the synthesis in water is an attractive green chemistry approach, as it is a safe and environmentally benign solvent.[12]

• Use of Air as an Oxidant: Some copper-catalyzed methods utilize air as the oxidant, which is an abundant and non-toxic reagent.[13]

Experimental Workflow and Visualization

Troubleshooting Workflow for Low Yield

Below is a logical workflow to diagnose and address low-yield issues in your synthesis.

Caption: A step-by-step decision tree for troubleshooting low yields.

General Reaction Scheme for Imidazo[1,2-a]pyridine Synthesis

This diagram illustrates a common synthetic pathway.

Caption: General reaction scheme for Imidazo[1,2-a]pyridine synthesis.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Troubleshooting [chem.rochester.edu]
• 4. benchchem.com [benchchem.com]
• 5. bio-conferences.org [bio-conferences.org]
• 6. e3s-conferences.org [e3s-conferences.org]
• 7. Efficient one-pot synthesis of functionalised imidazo[1,2- a ]pyridines and unexpected synthesis of novel tetracyclic derivatives by nucleophilic arom ... - RSC Advances (RSC Publishing) DOI:10.1039/C9RA10447J [pubs.rsc.org]
• 8. Recent advances on the transition-metal-catalyzed synthesis of imidazopyridines: an updated coverage - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Recent Progress in Metal-Free Direct Synthesis of Imidazo[1,2-a]pyridines - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Cu(I)-Catalyzed Synthesis of Imidazo[1,2-a]pyridines from Aminopyridines and Nitroolefins Using Air as the Oxidant [organic-chemistry.org]

Technical Support Center: Synthesis of Imidazo[1,2-a]pyridine-7-carbonitrile

Welcome to the technical support center for the synthesis of imidazo[1,2-a]pyridine-7-carbonitrile. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and side reactions encountered during the synthesis of this important scaffold. We provide in-depth troubleshooting advice and frequently asked questions to ensure the success of your experiments.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you may encounter during the synthesis of imidazo[1,2-a]pyridine-7-carbonitrile, providing explanations for the underlying causes and actionable protocols for resolution.

Problem 1: Low or No Yield of the Desired Product

Symptoms: After the reaction and work-up, you observe a low yield of imidazo[1,2-a]pyridine-7-carbonitrile, or the reaction has failed to proceed.

Potential Causes and Solutions:

• Incomplete Reaction: The reaction may not have reached completion due to insufficient reaction time or temperature. The specific synthetic route employed will dictate the optimal conditions. For instance, in a classic condensation reaction between 2-amino-4-cyanopyridine and an α-haloketone, heating under reflux is often required.[1]

• Suboptimal Catalyst or Reagent Stoichiometry: In multi-component reactions such as the Groebke-Blackburn-Bienaymé (GBB) reaction, the catalyst and the ratio of reactants are critical.[2][3] Ensure all reagents are accurately measured and the catalyst is active.

• Poor Quality Starting Materials: The purity of your starting materials, particularly 2-amino-4-cyanopyridine, is crucial. Impurities can interfere with the reaction.

Troubleshooting Protocol:

• Verify Starting Material Purity: Confirm the purity of 2-amino-4-cyanopyridine and other reactants by NMR or LC-MS before starting the reaction. If necessary, purify the starting materials. Methods for the synthesis of 2-amino-4-cyanopyridine are well-documented.[4]

• Optimize Reaction Conditions:

  • Temperature: Gradually increase the reaction temperature in small increments (e.g., 10 °C) and monitor the reaction progress by TLC or LC-MS.

  • Time: Extend the reaction time and take aliquots at regular intervals to determine the point of maximum conversion.

  • Solvent: Ensure the solvent is anhydrous if the reaction is sensitive to moisture.

• Re-evaluate Stoichiometry: For multi-component reactions, systematically vary the molar ratios of the reactants to find the optimal balance.

Problem 2: Presence of an Unexpected Byproduct with a Higher Molecular Weight

Symptoms: Your post-reaction analysis (e.g., LC-MS or NMR) shows a significant peak corresponding to a compound with a molecular weight 18 units higher than your target product.

Potential Cause: Hydrolysis of the Nitrile Group

The most probable cause is the hydrolysis of the 7-carbonitrile group to a 7-carboxamide group under the reaction conditions. This is a common side reaction for nitriles, especially in the presence of acid or base catalysts and water.[5][6][7][8] The reaction adds a molecule of water (H₂O), increasing the molecular weight by 18.

Mechanism of Nitrile Hydrolysis (Acid-Catalyzed):

• Protonation of the nitrile nitrogen increases the electrophilicity of the carbon.

• Nucleophilic attack by water on the nitrile carbon.

• Deprotonation and tautomerization to form the amide.

Troubleshooting Protocol:

• Anhydrous Conditions: Ensure all glassware is thoroughly dried and use anhydrous solvents. If possible, run the reaction under an inert atmosphere (e.g., nitrogen or argon).

• Control of Acidity/Basicity:

  • If using an acid catalyst, consider using a milder Lewis acid or reducing the catalyst loading.

  • If the reaction is performed under basic conditions, use a non-nucleophilic base or minimize the amount of water present.

• Temperature Control: Perform the reaction at the lowest effective temperature to minimize the rate of hydrolysis.

• Purification: If the amide byproduct has already formed, it can often be separated from the desired nitrile product by column chromatography due to its different polarity.

Problem 3: Formation of a Carboxylic Acid Byproduct

Symptoms: Your analysis indicates the presence of a byproduct with a molecular weight corresponding to the hydrolysis of the nitrile group to a carboxylic acid.

Potential Cause: Complete Hydrolysis of the Nitrile Group

Under more stringent acidic or basic conditions, or with prolonged reaction times, the initially formed amide can undergo further hydrolysis to the corresponding carboxylic acid.[5][6]

Troubleshooting Protocol:

The mitigation strategies are similar to those for amide formation, with a greater emphasis on minimizing the harshness of the reaction conditions.

• Strictly Anhydrous Conditions: This is the most critical factor to prevent over-hydrolysis.

• Milder Catalysts: Opt for catalysts that are less prone to promoting hydrolysis.

• Reaction Monitoring: Carefully monitor the reaction progress and stop it as soon as the starting material is consumed to prevent further degradation of the product.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route for imidazo[1,2-a]pyridine-7-carbonitrile?

A common and efficient method is the Groebke-Blackburn-Bienaymé (GBB) reaction. This is a one-pot, three-component reaction involving 2-amino-4-cyanopyridine, an aldehyde, and an isocyanide.[2][3] This method is often favored for its high atom economy and the ability to generate diverse libraries of compounds. Alternative methods include the condensation of 2-amino-4-cyanopyridine with α-haloketones.

Q2: How does the 7-carbonitrile group affect the reactivity of the pyridine ring during the synthesis?

The carbonitrile group is an electron-withdrawing group. This property can influence the nucleophilicity of the pyridine nitrogen in 2-amino-4-cyanopyridine, potentially affecting the rate of the initial N-alkylation step in condensation reactions. However, the GBB reaction has been shown to be compatible with cyanopyridine substrates, indicating that this electronic effect does not inhibit the desired transformation.[2]

Q3: What are the best practices for purifying imidazo[1,2-a]pyridine-7-carbonitrile?

Standard purification techniques are generally effective.

Purification Method	Key Considerations
Column Chromatography	This is the most common method. Use a silica gel stationary phase with a gradient of a non-polar solvent (e.g., hexane or heptane) and a polar solvent (e.g., ethyl acetate or dichloromethane). The polarity of the eluent should be optimized based on TLC analysis.
Recrystallization	If the product is a solid and of sufficient purity after initial work-up, recrystallization from a suitable solvent system can provide highly pure material.
Automated Flash Chromatography	For higher throughput and more efficient separation, automated systems can be employed.[9]

Q4: Can the nitrile group be intentionally hydrolyzed to the carboxylic acid?

Yes, if the corresponding carboxylic acid is the desired final product, the nitrile can be hydrolyzed under controlled acidic or basic conditions.[10] This can be a useful synthetic strategy to access imidazo[1,2-a]pyridine-7-carboxylic acid from the nitrile precursor.

References

• Google Patents. CN102276526B - Synthesis method of 2-amino pyridine compounds.

• Chemistry LibreTexts. 20.7: Chemistry of Nitriles. [Link]

• Semantic Scholar. One-pot synthesis of 2-amino-3-cyanopyridine derivatives under microwave irradiation without solvent. [Link]

• Wiley Online Library. Cyanopyridines – Suitable Heterocycles for Cocrystal Syntheses. [Link]

• Thieme. Preparation of Cyanopyridines by Direct Cyanation. [Link]

• PubMed. Synthesis of 2-amino-3-cyanopyridine derivatives and investigation of their carbonic anhydrase inhibition effects. [Link]

• Berkeley Learning Hub. 5 Nitrile Hydrolysis Steps. [Link]

• Chemguide. hydrolysis of nitriles. [Link]

• Lumen Learning. 21.5. Hydrolysis of nitriles | Organic Chemistry II. [Link]

• KPU Pressbooks. 7.8 Reactions of Nitriles – Organic Chemistry II. [Link]

• MDPI. One-Pot Synthesis of Imidazo[1,2-a]pyridines via Groebke–Blackburn–Bienaymé Reaction. [Link]

• ResearchGate. Automated flow synthesis and purification of imidazo[1,2-a]-pyridine... [Link]

• ResearchGate. (PDF) Cyanopyridines – Suitable Heterocycles for Cocrystal Syntheses. [Link]

• Google Patents.

• MDPI. One-Pot Synthesis of Imidazo[1,2-a]pyridines via Groebke–Blackburn–Bienaymé Reaction and CuAAC Assisted by MW. [Link]

• PubMed Central. The Groebke-Blackburn-Bienaymé Reaction. [Link]

• Organic Chemistry Portal. Development of an Industrial Process Based on the Groebke-Blackburn-Bienaymé Multicomponent Reaction: Efficient Preparation of 3-Aminoimidazo[1,2-a]pyrazines. [Link]

• ResearchGate. First biocatalytic Groebke-Blackburn-Bienaym e reaction to synthesize imidazo[1,2-a]pyridine derivatives using lipase enzyme | Request PDF. [Link]

• ResearchGate. Synthesis and properties of cyanomethyl derivatives of imidazo[1,2-a]pyridine, imidazo[1,2-a]pyrimidine, and imidazo[2,1-b]thiazole. [Link]

• PubMed Central. Iodine catalyzed synthesis of imidazo[1,2-a]pyrazine and imidazo[1,2-a]pyridine derivatives and their anticancer activity. [Link]

• Organic Chemistry Portal. Synthesis of imidazo[1,2-a]pyridines. [Link]

• ResearchGate. ChemInform Abstract: Synthesis of Imidazo[1,2-a]pyridines via Three-Component Reaction of 2-Aminopyridines, Aldehydes and Alkynes. | Request PDF. [Link]

• Organic Chemistry Portal. Cu(I)-Catalyzed Synthesis of Imidazo[1,2-a]pyridines from Aminopyridines and Nitroolefins Using Air as the Oxidant. [Link]

• MDPI. C 3 -Alkylation of Imidazo[1,2-a]pyridines via Three-Component Aza-Friedel–Crafts Reaction Catalyzed by Y(OTf) 3. [Link]

• PubMed Central. Novel imidazo[1,2-a]pyridine inhibits AKT/mTOR pathway and induces cell cycle arrest and apoptosis in melanoma and cervical cancer cells. [Link]

• ResearchGate. (PDF) Discovery of Imidazo[1,2-a]pyridine Ethers and Squaramides as Selective and Potent Inhibitors of Mycobacterial Adenosine Triphosphate (ATP) Synthesis. [https://www.researchgate.net/publication/312933481_Discovery_of_Imidazo12-a]pyridine_Ethers_and_Squaramides_as_Selective_and_Potent_Inhibitors_of_Mycobacterial_Adenosine_Triphosphate_ATP_Synthesis]([Link])

• PubMed. Recent progress in the pharmacology of imidazo[1,2-a]pyridines. [Link]

Sources

• 1. Imidazo[1,2-a]pyridine synthesis [organic-chemistry.org]
• 2. mdpi.com [mdpi.com]
• 3. The Groebke-Blackburn-Bienaymé Reaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Page loading... [wap.guidechem.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. chemguide.co.uk [chemguide.co.uk]
• 7. 21.5. Hydrolysis of nitriles | Organic Chemistry II [courses.lumenlearning.com]
• 8. 7.8 Reactions of Nitriles – Organic Chemistry II [kpu.pressbooks.pub]
• 9. researchgate.net [researchgate.net]
• 10. US5756750A - Continuous processes for the hydrolysis of cyanopyridines under substantially adiabatic conditions - Google Patents [patents.google.com]

Technical Support Center: Purification of Imidazo[1,2-a]pyridine-7-carbonitrile

Welcome to the technical support center for the purification of Imidazo[1,2-a]pyridine-7-carbonitrile. This guide is designed for researchers, scientists, and drug development professionals, providing in-depth troubleshooting advice and frequently asked questions related to the column chromatography of this important heterocyclic scaffold. Our goal is to synthesize technical accuracy with field-proven insights to help you navigate common challenges and optimize your purification workflow.

Introduction: The Challenge of Purifying Imidazo[1,2-a]pyridines

Imidazo[1,2-a]pyridines are a privileged class of nitrogen-containing heterocycles, forming the core of numerous pharmaceutical agents.[1][2] The presence of both an imidazole and a pyridine ring introduces specific chemical properties that can complicate purification. The lone pair of electrons on the pyridine nitrogen atom can lead to strong interactions with the acidic silanol groups on the surface of standard silica gel, often resulting in peak tailing, poor resolution, and in some cases, irreversible adsorption or degradation of the target compound.[3]

This guide provides a systematic approach to overcoming these challenges, focusing on the practical aspects of column chromatography for Imidazo[1,2-a]pyridine-7-carbonitrile.

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific problems you may encounter during the purification process in a question-and-answer format.

Issue 1: My compound is streaking badly on the TLC plate and the column, resulting in poor separation.

Question: I've run my crude reaction mixture on a silica TLC plate with a standard ethyl acetate/hexane system, but the main spot for my Imidazo[1,2-a]pyridine-7-carbonitrile is tailing significantly. What causes this and how can I fix it?

Answer: This is a classic issue when purifying basic compounds on acidic stationary phases.

• Causality: The acidic silanol groups (Si-OH) on the surface of the silica gel are strongly interacting with the basic nitrogen atom of the pyridine ring in your molecule.[3] This strong, sometimes irreversible, binding slows the compound's movement down the column in a non-uniform way, causing the "streaking" or "tailing" effect. This leads to broad peaks and poor separation from nearby impurities.

• Recommended Solution: The most effective solution is to neutralize the acidic sites on the silica gel by modifying your mobile phase.

  • Add a Basic Modifier: Introduce a small amount of a basic additive to your eluent. A common choice is triethylamine (Et₃N) at a concentration of 0.1% to 1% (v/v). Alternatively, a few drops of ammonium hydroxide in your polar solvent (e.g., methanol) can also be effective if your compound is stable.[3]

  • Mechanism of Action: The triethylamine is a stronger base than your compound and will preferentially bind to the acidic sites on the silica, effectively "capping" them. This allows your Imidazo[1,2-a]pyridine-7-carbonitrile to travel through the column with fewer disruptive interactions, resulting in sharper bands and improved resolution.

Issue 2: My compound is not eluting from the column.

Question: I've loaded my sample and have been running the column for a long time, gradually increasing the polarity, but I can't find my product in any of the fractions. Where is it?

Answer: This frustrating situation can arise from several factors, often related to compound stability or excessively strong interactions with the stationary phase.[4]

• Possible Cause 1: Irreversible Adsorption: As mentioned above, the interaction with silica can be so strong that the compound becomes permanently stuck to the column. This is more likely if the eluent is not polar enough or lacks a basic modifier.

• Possible Cause 2: On-Column Decomposition: Imidazo[1,2-a]pyridine derivatives can sometimes be sensitive to the acidic nature of silica gel, leading to degradation directly on the column.[5]

• Troubleshooting Workflow:

  • Stability Check (2D TLC): Before running a large-scale column, it's crucial to assess your compound's stability on silica. Spot your crude mixture on a square TLC plate, run it in your chosen solvent system, then dry the plate, turn it 90 degrees, and run it again in the same solvent system.[6] If the spot remains singular and on the diagonal, your compound is likely stable. If new spots appear or a streak forms from the original spot, it indicates degradation.[5]

  • Solution (If Unstable): If your compound is degrading, you must switch to a less acidic stationary phase. Activated neutral or basic alumina is an excellent alternative for basic compounds.[3] You can also use deactivated silica gel, which has been treated to reduce the acidity of the silanol groups.[4]

  • Solution (If Stable but Adsorbed): If the compound is stable but not eluting, you need to drastically increase the eluent's polarity. A common solvent system for polar heterocycles is a gradient of dichloromethane (DCM) to DCM/Methanol. A typical gradient might be from 100% DCM to 95:5 DCM/Methanol. Remember to add 0.1-1% triethylamine to this system as well.

Experimental Protocols & Method Development

Protocol 1: TLC Method Development

The foundation of a successful column is a well-developed TLC method. The goal is to find a solvent system where your target compound has a Retention Factor (Rf) of approximately 0.2 - 0.4 .[5] This Rf value typically provides the best resolution during column chromatography.

Step-by-Step Guide:

• Prepare Solvent Systems: Start with a binary system, typically Hexane/Ethyl Acetate (EtOAc) or Dichloromethane/Methanol (DCM/MeOH). Prepare small volumes of varying ratios (e.g., 9:1, 8:2, 7:3 Hexane:EtOAc).

• Spot the Plate: Dissolve a small amount of your crude reaction mixture in a suitable solvent (e.g., DCM or EtOAc). Using a capillary tube, spot the solution onto the baseline of a silica gel TLC plate.

• Develop the Plate: Place the plate in a developing chamber containing your chosen solvent system. Ensure the solvent level is below the baseline. Allow the solvent front to travel up the plate until it is about 1 cm from the top.

• Visualize: Remove the plate and immediately mark the solvent front with a pencil. Visualize the spots under a UV lamp (254 nm and/or 365 nm), as imidazopyridine systems are often UV-active.[2][7]

• Optimize:

  • If the Rf is too low (<0.2), increase the polarity of the eluent (e.g., increase the percentage of EtOAc).

  • If the Rf is too high (>0.4), decrease the polarity (e.g., increase the percentage of Hexane).

  • If spots are tailing, add 0.5% triethylamine to the solvent mixture and re-run the TLC.

Parameter	Recommendation for Imidazo[1,2-a]pyridine-7-carbonitrile
Stationary Phase	Silica Gel 60 F254
Common Eluent Systems	1. Hexane / Ethyl Acetate2. Dichloromethane / Methanol
Basic Modifier	0.1 - 1% Triethylamine (Et₃N) or Ammonium Hydroxide (NH₄OH)
Target Rf Value	0.2 - 0.4

Protocol 2: Column Chromatography Workflow

The following diagram outlines the logical flow for setting up and running your column.

Figure 1: Column Chromatography Workflow.

Sample Loading Technique: Dry Loading

For compounds like Imidazo[1,2-a]pyridine-7-carbonitrile that may have limited solubility in the low-polarity starting eluent, dry loading is highly recommended.[6] This technique ensures the compound is introduced to the column in a highly concentrated, narrow band, leading to better separation.

Step-by-Step Guide:

• Dissolve your crude product in a minimal amount of a suitable solvent (e.g., DCM, Methanol, or Acetone).

• Add a portion of silica gel (typically 10-20 times the mass of your crude sample) to the solution in a round-bottom flask.[6]

• Gently swirl the flask to create a slurry.

• Remove the solvent completely using a rotary evaporator until you are left with a dry, free-flowing powder.

• Carefully layer this powder on top of the packed column bed.

• Gently add a thin layer of sand on top to prevent disturbance of the sample layer when adding eluent.

Frequently Asked Questions (FAQs)

Q1: What are the key physicochemical properties of Imidazo[1,2-a]pyridine-7-carbonitrile to consider for purification?

• Structure & Polarity: It is a fused bicyclic aromatic heterocycle containing a nitrile group. The presence of three nitrogen atoms and a nitrile group makes it a polar molecule.[8][9]

• Basicity: The pyridine nitrogen atom imparts basic character, which is the primary cause of interaction with acidic silica gel.

• Solubility: While soluble in polar organic solvents like DCM, EtOAc, and MeOH, it may have low solubility in non-polar solvents like hexane.[10]

Q2: I'm still having trouble. Are there alternatives to silica gel? Yes. If you continue to face issues with tailing or decomposition, consider these stationary phases:

• Alumina (Neutral or Basic): Excellent for purifying basic compounds as it lacks the strong acidity of silica.[3]

• Reversed-Phase Silica (C18): For highly polar compounds, reversed-phase chromatography can be a powerful alternative.[11] The mobile phase would typically be a polar mixture, such as water and acetonitrile or methanol, often with a modifier like formic acid or ammonium formate.[12]

Q3: How do I know which fractions contain my pure compound? You must monitor the fractions using TLC.

• Collect fractions in an ordered rack of test tubes.

• Spot every few fractions (e.g., every other or every third tube) on a single TLC plate.

• Also spot your crude starting material and, if available, a pure standard of the product for comparison.

• Develop and visualize the plate.

• Fractions that show a single spot at the correct Rf value, with no visible impurities, can be combined.

Q4: My purified compound looks like an oil, but I expected a solid. What should I do? This can happen if residual solvent is present. Ensure your product is dried thoroughly under high vacuum. If it remains an oil, it could be due to trace impurities preventing crystallization. Attempting trituration with a non-polar solvent (like hexane or diethyl ether) can sometimes induce crystallization and remove highly non-polar impurities.

References

• Stepien, M., et al. (2016). Recent Progress in Metal-Free Direct Synthesis of Imidazo[1,2-a]pyridines. ACS Omega.

• Hamdi, A., et al. (2024). Various Synthesis of Imidazo[1,2-a]pyridines Derivatives and Therapeutic Significance: A Review. BIO Web of Conferences.[1][13]

• IJRPR (n.d.). A Review on the Photophysical Properties of Imidazo[1,2-a]Pyridines. International Journal of Research in Pharmaceutical and Biomedical Sciences.[2]

• Reddit (2023). Purification of strong polar and basic compounds. r/Chempros.[3]

• University of Rochester (n.d.). Troubleshooting Flash Column Chromatography. Department of Chemistry.[4][14]

• BenchChem (2025). Technical Support Center: Purification of 2-(Furan-2-yl)imidazo[1,2-a]pyrimidine Derivatives.[5]

• ChemistryViews (2012). Tips and Tricks for the Lab: Column Troubleshooting and Alternatives.[6]

• PubChem (n.d.). Imidazo[1,2-a]pyridine-6-carbonitrile. National Center for Biotechnology Information.[8]

• PubChem (n.d.). Imidazo[1,2-a]pyridine-5-carbonitrile. National Center for Biotechnology Information.[9]

• Sancineto, L., et al. (2023). Recent developments of imidazo[1,2-a]pyridine analogues as antituberculosis agents. RSC Medicinal Chemistry.[10]

• BenchChem (2025). Technical Support Center: Synthesis of 6H-Imidazo[4,5-b]pyridines.[12]

• Sharma, V., et al. (2019). Efficient and “Green” Synthetic Route to Imidazo[1,2-a]pyridine by Cu(II)–Ascorbate-Catalyzed A3-Coupling in Aqueous Micellar Media. ACS Omega.[7]

• ResearchGate (2018). For highly polar compound, how to do the purification?.[11][15]

Sources

• 1. bio-conferences.org [bio-conferences.org]
• 2. ijrpr.com [ijrpr.com]
• 3. reddit.com [reddit.com]
• 4. Purification [chem.rochester.edu]
• 5. benchchem.com [benchchem.com]
• 6. Tips and Tricks for the Lab: Column Troubleshooting and Alternatives - ChemistryViews [chemistryviews.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Imidazo 1,2-a pyridine-6-carbonitrile 95 106850-34-4 [sigmaaldrich.com]
• 9. Imidazo[1,2-a]pyridine-5-carbonitrile | C8H5N3 | CID 59214345 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. Recent developments of imidazo[1,2- a ]pyridine analogues as antituberculosis agents - RSC Medicinal Chemistry (RSC Publishing) DOI:10.1039/D3MD00019B [pubs.rsc.org]
• 11. quora.com [quora.com]
• 12. benchchem.com [benchchem.com]
• 13. researchgate.net [researchgate.net]
• 14. Chromatography [chem.rochester.edu]
• 15. researchgate.net [researchgate.net]

Overcoming poor solubility of Imidazo[1,2-a]pyridine-7-carbonitrile in assays

Introduction: Navigating the Solubility Challenge

Welcome to the technical support guide for Imidazo[1,2-a]pyridine-7-carbonitrile and its related analogues. The imidazopyridine scaffold is a cornerstone in medicinal chemistry, offering a versatile backbone for a wide range of biological activities.[1][2] However, the journey from a promising hit to a reliable lead is often hampered by a critical physicochemical property: poor aqueous solubility.[3][4]

This guide is structured to function as your dedicated application scientist, providing in-depth, cause-and-effect explanations and field-proven protocols to overcome solubility-related hurdles in your assays. Low solubility is not merely an inconvenience; it is a primary source of experimental artifacts, leading to underestimated compound potency, poor reproducibility, and misleading structure-activity relationships (SAR).[5][6] Our objective is to equip you with the knowledge and tools to ensure that your assay results are a true reflection of your compound's biological activity, not its limited solubility.

Frequently Asked Questions (FAQs)

Here we address the most common initial queries encountered by researchers working with this class of compounds.

Q1: My Imidazo[1,2-a]pyridine-7-carbonitrile stock in 100% DMSO is perfectly clear, but it precipitates instantly when I dilute it into my aqueous assay buffer. Why does this happen?

This is a classic solvent-shift precipitation phenomenon.[7] Imidazo[1,2-a]pyridine-7-carbonitrile, like many heterocyclic compounds rich in aromatic rings, is hydrophobic ("lipophilic"). It dissolves readily in a polar aprotic solvent like Dimethyl Sulfoxide (DMSO). However, when you introduce a small volume of this DMSO stock into a large volume of aqueous buffer, you cause a drastic increase in the solution's polarity. The DMSO molecules disperse and interact with water, leaving your compound exposed to an environment it cannot remain dissolved in.[8][9] This forces the compound molecules to aggregate and crash out of the solution, a process often referred to as exceeding the "kinetic solubility".[7][10]

Q2: What are the direct consequences of this precipitation on my dose-response curves and IC50 values?

Precipitation is a critical source of error that can invalidate your results. The key consequences are:

• Underestimation of Potency: The actual concentration of the dissolved, active compound in your assay is significantly lower than the nominal concentration you calculated. This leads to an apparent decrease in activity and a right-ward shift in your dose-response curve, resulting in an artificially high (less potent) IC50 value.[5][11]

• Poor Data Reproducibility: The amount of precipitate can vary between wells, plates, and experiments due to minor variations in pipetting, mixing, and incubation times, leading to high variability in your data.[5]

Q3: What is the maximum concentration of DMSO I can use in my cell-based assay without causing toxicity?

This is highly dependent on the specific cell line and assay duration. As a general rule, most cell lines can tolerate DMSO concentrations up to 0.5% without significant cytotoxicity.[8] However, sensitive cell lines may show signs of stress or altered gene expression at concentrations as low as 0.1%.[12][13] It is imperative to perform a DMSO tolerance control experiment for your specific cell line and assay endpoint to establish a safe working concentration. Remember to keep the final DMSO concentration consistent across all wells, including vehicle controls.

Q4: I'm concerned about DMSO artifacts. Are there alternative organic solvents I can use for my stock solution?

While other water-miscible organic solvents like ethanol, N-methyl-2-pyrrolidone (NMP), or polyethylene glycols (PEGs) can be used, they come with their own caveats.[14][15] Some may be more directly toxic to cells or interfere with enzyme activity. For instance, alcohols can denature proteins at higher concentrations. If you explore alternatives, the same rigorous validation (solvent tolerance testing) must be performed. For most applications, optimizing the formulation with a minimal amount of DMSO remains the most common and practical approach.

Q5: How can I quantitatively determine the solubility limit of my compound in my specific assay buffer?

You need to perform a kinetic solubility measurement. A common and effective method is turbidimetry or nephelometry . This involves making serial dilutions of your compound from a DMSO stock into the assay buffer and measuring the light scattered by any precipitate that forms. The highest concentration that remains clear is considered the kinetic solubility limit under those specific conditions.[6][11][16] This value is crucial for guiding your assay design.

Systematic Troubleshooting Workflow

When encountering solubility issues, a systematic approach is more effective than random trial-and-error. Follow this workflow to diagnose and solve the problem.

Caption: A step-by-step decision workflow for troubleshooting compound solubility.

Phase 1: Problem Identification & Basic Optimization

• Confirm and Quantify Precipitation: Before making changes, confirm that what you're seeing is indeed compound precipitation. Visually inspect the wells against a dark background. A light microscope can reveal crystalline or amorphous precipitate. For a quantitative measure, perform a kinetic solubility assay (see Protocol 1).

• Reduce Maximum Test Concentration: The simplest solution is often to lower the highest concentration in your dose-response curve to be at or below the measured kinetic solubility limit.[5] It is better to have a complete, accurate curve over a narrower concentration range than an artifact-ridden curve over a wider one.

• Optimize Final DMSO Concentration: If your assay can tolerate it, slightly increasing the final DMSO concentration (e.g., from 0.2% to 0.5%) can sometimes be enough to keep the compound in solution.[17] Ensure you run a parallel vehicle control to confirm the higher DMSO concentration doesn't affect the assay baseline.

Phase 2: Advanced Formulation Strategies

If basic optimization is insufficient, you must modify the formulation itself using pharmaceutical excipients. These work by altering the properties of the solvent to be more accommodating to your hydrophobic compound.

Strategy 1: Co-solvents Co-solvents are water-miscible organic solvents that, when added in small amounts, reduce the overall polarity of the aqueous buffer, effectively increasing the solubility of hydrophobic compounds.[15][18][19]

Co-solvent	Typical Final Conc. Range (v/v)	Key Considerations
Polyethylene Glycol 400 (PEG 400)	1% - 5%	Generally well-tolerated, but can be viscous.
Propylene Glycol (PG)	1% - 5%	Common in pharmaceutical formulations; check cell line tolerance.[20]
Glycerol	1% - 10%	Can help stabilize proteins but may increase viscosity.[14]
Ethanol	0.5% - 2%	Can denature proteins and be cytotoxic at higher concentrations.[21]

Strategy 2: Cyclodextrins Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic inner cavity.[22] They act as "molecular buckets," encapsulating the hydrophobic drug molecule and shuttling it into the aqueous solution.[23][24] Hydroxypropyl-β-cyclodextrin (HP-β-CD) is a common and effective choice for this purpose.[25]

Caption: Mechanism of cyclodextrin-mediated solubilization.

Strategy 3: Surfactants Non-ionic surfactants, used at concentrations above their critical micelle concentration (CMC), form micelles that can encapsulate hydrophobic compounds.[26] This is another effective way to increase apparent solubility.

Surfactant	Typical Final Conc. Range (v/v)	Key Considerations
Tween® 20 / Polysorbate 20	0.01% - 0.1%	Commonly used, but can interfere with some assays.
Tween® 80 / Polysorbate 80	0.01% - 0.1%	Also widely used; verify compatibility with your system.[18]
Solutol® HS 15	0.05% - 0.5%	Newer generation surfactant with good solubilization and safety profile.[18]

Phase 3: Validation

Crucial Final Step: Whenever you introduce an excipient (co-solvent, cyclodextrin, or surfactant), you have created a new, more complex vehicle. You must run a vehicle control containing the exact same concentration of DMSO and the excipient(s) but without your test compound. This ensures that any observed biological effect is due to your compound and not the formulation itself.

Detailed Protocols

Protocol 1: Kinetic Solubility Assessment by Nephelometry

This protocol allows you to determine the solubility limit of your compound in your specific assay buffer.

• Prepare Compound Plate: In a 96-well polypropylene plate, prepare a 2-fold serial dilution of your compound in 100% DMSO. Start from a high concentration (e.g., 10 mM) and go down 11 steps. Include a DMSO-only well as a control.

• Prepare Assay Plate: Add 196 µL of your assay buffer to the wells of a clear, flat-bottom 96-well plate.

• Initiate Precipitation: Using a multichannel pipette, transfer 4 µL from the compound plate to the assay plate. This creates a 1:50 dilution and a final DMSO concentration of 2%. Mix immediately by shaking for 60 seconds.

• Incubation: Incubate the plate at room temperature for 1-2 hours, protected from light, to allow equilibrium to be reached.

• Measurement: Read the plate on a nephelometer, which measures scattered light at a 90° angle. Alternatively, read absorbance at a high wavelength (e.g., 620 nm) on a standard plate reader to measure turbidity.

• Analysis: Plot the signal (nephelometry units or absorbance) against the nominal compound concentration. The point at which the signal begins to rise sharply above the baseline indicates the onset of precipitation and is your kinetic solubility limit.

Protocol 2: Preparation and Use of a Co-solvent Formulation

This protocol describes how to use PEG 400 as a co-solvent.

• Prepare Co-solvent Stock: Prepare a 10 mM stock solution of your compound in 100% DMSO as usual.

• Intermediate Stock Preparation: Create an intermediate stock solution. For a final assay concentration of 2% PEG 400 and 0.5% DMSO, you could prepare a 4x intermediate stock. For example, to make 100 µL of a 400 µM intermediate stock:

  • 4 µL of 10 mM compound in DMSO

  • 8 µL of PEG 400

  • 88 µL of assay buffer

  • Vortex gently to mix. This intermediate stock contains 4% DMSO and 8% PEG 400.

• Final Dosing: Add 25 µL of this 4x intermediate stock to 75 µL of assay media in your final assay plate. This results in a final concentration of 100 µM compound, 1% DMSO, and 2% PEG 400.

• Vehicle Control: Prepare a parallel intermediate stock containing 4 µL of DMSO (no compound), 8 µL of PEG 400, and 88 µL of buffer. Use this to prepare your vehicle control wells.

Protocol 3: Preparation and Use of a Cyclodextrin Formulation

This protocol uses Hydroxypropyl-β-cyclodextrin (HP-β-CD).

• Prepare Cyclodextrin-Buffer Solution: Prepare your assay buffer containing a working concentration of HP-β-CD. A 10-50 mM solution is a good starting point. Ensure the HP-β-CD is fully dissolved.

• Prepare Compound Stock: Prepare a concentrated stock of your compound in 100% DMSO (e.g., 10 mM).

• Dosing: Directly dilute the DMSO stock into the HP-β-CD-containing buffer to your desired final concentrations. The final DMSO concentration should be kept as low as possible (e.g., ≤0.5%).

  • Example: To achieve a 10 µM final concentration with 0.1% DMSO, add 1 µL of a 10 mM DMSO stock to 999 µL of the HP-β-CD-containing buffer.

• Incubation/Mixing: Vortex the solution gently and allow it to equilibrate for 15-30 minutes at room temperature to facilitate the formation of the inclusion complex before adding it to your assay system.

• Vehicle Control: The vehicle control must be the HP-β-CD-containing buffer with the same final concentration of DMSO.

By applying these systematic approaches, you can overcome the solubility challenges posed by Imidazo[1,2-a]pyridine-7-carbonitrile, ensuring the integrity and reliability of your experimental data.

References

• Di, L., & Kerns, E. H. (2006). Biological assay challenges from compound solubility: strategies for bioassay optimization. Drug Discovery Today. [Link]

• World Pharma Today. (n.d.). Innovative Formulation Strategies for Poorly Soluble Drugs. World Pharma Today. [Link]

• Savjani, K. T., Gajjar, A. K., & Savjani, J. K. (2012). Drug solubility: importance and enhancement techniques. ISRN Pharmaceutics. [Link]

• Garg, T., Singh, S., & Singh, S. (2014). Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems. International Scholarly Research Notices. [Link]

• Pawar, P., & Kumar, S. (2012). Formulation Tactics for the Delivery of Poorly Soluble Drugs. International Journal of Pharmaceutical and Chemical Sciences. [Link]

• Pérez, J., Díaz, C., Salado, I., et al. (2013). Evaluation of the effect of compound aqueous solubility in cytochrome P450 inhibition assays. Advances in Bioscience and Biotechnology. [Link]

• Catarzi, D., et al. (2023). Imidazopyridine Family: Versatile and Promising Heterocyclic Skeletons for Different Applications. Molecules. [Link]

• Lountos, G. T., et al. (2012). Solvent Selection for Insoluble Ligands, a Challenge for Biological Assay Development: A TNF-α/SPD304 Study. ACS Medicinal Chemistry Letters. [Link]

• Kalepu, S., & Nekkanti, V. (2015). Insoluble drug delivery strategies: review of recent advances and business prospects. Acta Pharmaceutica Sinica B. [Link]

• ResearchGate. (2013). Evaluation of the effect of compound aqueous solubility in cytochrome P450 inhibition assays. ResearchGate. [Link]

• Ascendia Pharmaceutical Solutions. (2021). 5 Novel Techniques for Solubility Enhancement. Ascendia Pharma. [Link]

• Soni, P., & Kumar, S. (2022). Techniques for Improving Solubility. International Journal of Medical Science and Dental Research. [Link]

• Dehring, K. A., et al. (2011). A Bifunctional Dimethylsulfoxide Substitute Enhances the Aqueous Solubility of Small Organic Molecules. Journal of Biomolecular Screening. [Link]

• Bensaas, E., et al. (2020). Considerations regarding use of solvents in in vitro cell based assays. PLoS ONE. [Link]

• Bergström, C. A. (2011). What is the Solubility of My Compound? Assessing Solubility for Pharmaceutical Research and Development Compounds. European Journal of Pharmaceutical Sciences. [Link]

• Robertson, M. N., et al. (2019). Structure–Property Optimization of a Series of Imidazopyridines for Visceral Leishmaniasis. ACS Infectious Diseases. [Link]

• Ainurofiq, A., & Az-Zahra, A. A. (2021). A Review on Solubility Enhancement Methods for Poorly Water-soluble Drugs. Journal of Reports in Pharmaceutical Sciences. [Link]

• Bergström, C. A., et al. (2010). Optimizing the Solubility of Research Compounds: How to Avoid Going Off Track. Expert Opinion on Drug Discovery. [Link]

• Bensaas, E., et al. (2020). Considerations regarding use of solvents in in vitro cell based assays. ResearchGate. [Link]

• Hamzeloo-Moghadam, M., et al. (2014). The effect of some cosolvents and surfactants on viability of cancerous cell lines. Research Journal of Pharmacognosy. [Link]

• Wikipedia. (n.d.). Cosolvent. Wikipedia. [Link]

• ResearchGate. (2014). The effect of some cosolvents and surfactants on viability of cancerous cell lines. ResearchGate. [Link]

• ResearchGate. (2017). How to avoid dmso dissolved inhibitor from precipitating out when added in culture media? ResearchGate. [Link]

• Sroka, W., et al. (2020). Biological Activity of Amidino-Substituted Imidazo [4,5-b]pyridines. Molecules. [Link]

• ResearchGate. (2014). Why is my compound soluble in DMSO, but precipitating with subsequent dilutions? ResearchGate. [Link]

• Biotage. (2023). How to prevent compound precipitation during flash column chromatography. Biotage. [Link]

• Ziath. (n.d.). Compound Solubility and HTS Screening. Ziath. [Link]

• ACS Publications. (2025). Synthesis, Characterization, and Biological Evaluation of Novel Azo-Based Imidazo[1,2-a]pyridine Derivatives. ACS Omega. [Link]

• ResearchGate. (n.d.). Immunoassay Troubleshooting Guide. ResearchGate. [Link]

• Hycult Biotech. (n.d.). Troubleshooting Immunoprecipitation. Hycult Biotech. [Link]

• ResearchGate. (2021). DMSO concentration in cell culture? Precipitating while PBS is added? ResearchGate. [Link]

• Matalqah, S. M., et al. (2021). A Current Overview of Cyclodextrin-Based Nanocarriers for Enhanced Antifungal Delivery. Pharmaceutics. [Link]

• ResearchGate. (2025). Design and Evaluation of Cyclodextrin-Based Drug Formulation. ResearchGate. [Link]

• Antibodies.com. (2024). Co-immunoprecipitation (Co-IP) Troubleshooting. Antibodies.com. [Link]

• Zhang, J., & Ma, P. X. (2013). Cyclodextrin-based supramolecular systems for drug delivery: Recent progress and future perspective. Advanced Drug Delivery Reviews. [Link]

• Popa, A., et al. (2022). An Updated Overview of Cyclodextrin-Based Drug Delivery Systems for Cancer Therapy. Pharmaceutics. [Link]

• Li, J., et al. (2021). Design of Cyclodextrin-Based Functional Systems for Biomedical Applications. Frontiers in Chemistry. [Link]

• International Journal of Pharmaceutical Sciences Review and Research. (2011). STRATEGIES FOR SOLUBILITY ENHANCEMENT OF POORLY SOLUBLE DRUGS. Global Research Online. [Link]

• Williams, H. D., et al. (2013). Strategies to Address Low Drug Solubility in Discovery and Development. Pharmacological Reviews. [Link]

• Royal Society of Chemistry. (2023). Recent developments of imidazo[1,2-a]pyridine analogues as antituberculosis agents. RSC Medicinal Chemistry. [Link]

• ResearchGate. (2022). Biological evaluation of imidazopyridine derivatives as potential anticancer agents against breast cancer cells. ResearchGate. [Link]

• PubChem. (n.d.). Imidazo(1,2-a)pyridine. National Center for Biotechnology Information. [Link]

Sources

• 1. Imidazopyridine Family: Versatile and Promising Heterocyclic Skeletons for Different Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Structure–Property Optimization of a Series of Imidazopyridines for Visceral Leishmaniasis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Recent developments of imidazo[1,2- a ]pyridine analogues as antituberculosis agents - RSC Medicinal Chemistry (RSC Publishing) DOI:10.1039/D3MD00019B [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 11. Evaluation of the effect of compound aqueous solubility in cytochrome P450 inhibition assays [scirp.org]
• 12. researchprofiles.ku.dk [researchprofiles.ku.dk]
• 13. researchgate.net [researchgate.net]
• 14. Solvent Selection for Insoluble Ligands, a Challenge for Biological Assay Development: A TNF-α/SPD304 Study - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Cosolvent - Wikipedia [en.wikipedia.org]
• 16. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 17. researchgate.net [researchgate.net]
• 18. Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 19. ijmsdr.org [ijmsdr.org]
• 20. researchgate.net [researchgate.net]
• 21. rjpharmacognosy.ir [rjpharmacognosy.ir]
• 22. Design of Cyclodextrin-Based Functional Systems for Biomedical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 23. A Current Overview of Cyclodextrin-Based Nanocarriers for Enhanced Antifungal Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 24. researchgate.net [researchgate.net]
• 25. Cyclodextrin-based supramolecular systems for drug delivery: Recent progress and future perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 26. brieflands.com [brieflands.com]

Technical Support Center: Optimizing Palladium-Catalyzed Cyanation of 7-Halo-Imidazo[1,2-a]pyridines

Welcome to the technical support center for the palladium-catalyzed cyanation of 7-halo-imidazo[1,2-a]pyridines. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting guidance and answers to frequently asked questions. The imidazo[1,2-a]pyridine core is a privileged scaffold in medicinal chemistry, and the introduction of a cyano group at the 7-position opens up a vast chemical space for further derivatization. However, the unique electronic properties of this heterocyclic system can present specific challenges in cross-coupling reactions. This guide is structured to address these challenges head-on, providing not just protocols, but the scientific reasoning behind them.

Troubleshooting Guide: From Low Yields to Complex Product Mixtures

This section addresses common problems encountered during the palladium-catalyzed cyanation of 7-halo-imidazo[1,2-a]pyridines. Each issue is presented in a question-and-answer format, followed by a detailed explanation and recommended solutions.

Question 1: Why am I observing very low or no conversion of my 7-halo-imidazo[1,2-a]pyridine starting material?

Answer:

Low or no conversion in palladium-catalyzed cyanation is a frequent issue that can often be traced back to catalyst deactivation or suboptimal reaction conditions. The imidazo[1,2-a]pyridine system, with its nitrogen-rich environment, can be particularly challenging.

Underlying Causes and Solutions:

• Catalyst Poisoning by Cyanide: Excess cyanide in the reaction mixture is a primary culprit for catalyst deactivation.[1][2][3][4] Cyanide can bind strongly to the palladium center at various stages of the catalytic cycle, forming inactive complexes like [(CN)4Pd]2-.[1][5] This prevents the catalyst from participating in the desired cross-coupling reaction.

  • Solution: Employ a cyanide source with low solubility in organic solvents, such as zinc cyanide (Zn(CN)2) or potassium ferrocyanide (K4[Fe(CN)6]).[3][6][7] These reagents release cyanide ions into the reaction mixture slowly, maintaining a low enough concentration to allow the catalytic cycle to proceed without poisoning the palladium catalyst. The use of K4[Fe(CN)6] is particularly advantageous due to its significantly lower toxicity.[3][7]

• Inefficient Pre-catalyst Activation: Many palladium sources, such as Pd(OAc)2, require in-situ reduction to the active Pd(0) species.[3][8] In the presence of cyanide, this activation process can be inefficient, leading to the formation of inactive palladium-cyanide complexes before the catalytic cycle even begins.[3]

  • Solution: Utilize a pre-formed Pd(0) source like Pd2(dba)3 or a palladacycle pre-catalyst.[3] Palladacycles, in particular, have been shown to be highly effective as they generate the active catalyst in a controlled manner.[3][9]

• Inappropriate Ligand Choice: The ligand plays a crucial role in stabilizing the palladium catalyst, promoting oxidative addition, and facilitating reductive elimination. For electron-rich and sterically demanding substrates like some imidazo[1,2-a]pyridines, the choice of ligand is critical.

  • Solution: Employ bulky, electron-rich phosphine ligands. Ligands such as XPhos, SPhos, and dppf have demonstrated broad utility in challenging cross-coupling reactions.[10][11] The steric bulk of these ligands can help prevent the coordination of excess cyanide to the palladium center.

• Suboptimal Solvent and Temperature: The solvent affects the solubility of the reagents and the stability of the catalytic species. The temperature needs to be high enough to promote the reaction but not so high as to cause catalyst decomposition or unwanted side reactions.

  • Solution: Polar aprotic solvents like DMF, DMAc, or dioxane are commonly used.[10][12][13] For K4[Fe(CN)6], a mixture of an organic solvent and water can be beneficial to facilitate the transfer of the cyanide ion.[3] The optimal temperature typically ranges from 80 to 140 °C, and this should be empirically determined for your specific substrate.[12][14]

Question 2: My reaction is producing a significant amount of a side product, which appears to be the hydrodehalogenated imidazo[1,2-a]pyridine. What is causing this and how can I prevent it?

Answer:

Hydrodehalogenation, the replacement of the halogen with a hydrogen atom, is a common side reaction in palladium-catalyzed cross-coupling reactions.[4]

Underlying Causes and Solutions:

• Presence of Protic Impurities: Water or other protic impurities in the reaction mixture can serve as a proton source for the hydrodehalogenation pathway.

  • Solution: Ensure all reagents and solvents are rigorously dried before use. Employing anhydrous conditions, including the use of a glovebox for reaction setup, can minimize this side reaction.[3]

• β-Hydride Elimination: If your imidazo[1,2-a]pyridine substrate has an alkyl substituent with a β-hydrogen, β-hydride elimination from an intermediate palladium complex can lead to the formation of an alkene and a palladium hydride species, which can then reductively eliminate to give the hydrodehalogenated product.

  • Solution: While less common for aryl halides, if this is a suspected pathway, modifying the substrate to remove β-hydrogens is the most direct solution.

• Catalyst Decomposition: Certain catalyst decomposition pathways can generate palladium hydride species that lead to hydrodehalogenation.

  • Solution: Optimizing the ligand and reaction conditions to maintain a stable and active catalyst throughout the reaction is key. Using a robust ligand that resists degradation at high temperatures is crucial.

Question 3: I am observing the formation of an amide or carboxylic acid derivative of my product. What is the source of this hydrolysis?

Answer:

The formation of amide or carboxylic acid byproducts indicates the hydrolysis of the nitrile product.[4]

Underlying Causes and Solutions:

• Presence of Water: The most obvious cause is the presence of water in the reaction mixture, which can hydrolyze the nitrile under the reaction conditions, especially if a base is present.

  • Solution: As with hydrodehalogenation, using anhydrous reagents and solvents is critical.

• Workup Procedure: The workup conditions can also lead to hydrolysis. Prolonged exposure to acidic or basic aqueous solutions, especially at elevated temperatures, can hydrolyze the nitrile.

  • Solution: Perform the aqueous workup at room temperature or below and minimize the time the product is in contact with the aqueous phase. Neutralize the reaction mixture carefully before extraction.

Frequently Asked Questions (FAQs)

This section provides answers to common questions regarding the practical aspects of setting up and running the palladium-catalyzed cyanation of 7-halo-imidazo[1,2-a]pyridines.

Q1: Which halogen is best for the 7-position of the imidazo[1,2-a]pyridine? (Cl, Br, or I?)

The reactivity of the halide in palladium-catalyzed cross-coupling reactions generally follows the trend I > Br > Cl.[15] For imidazo[1,2-a]pyridines, 7-bromo derivatives are a good starting point as they offer a balance of reactivity and stability. 7-chloro-imidazo[1,2-a]pyridines are often less expensive but require more active catalytic systems and harsher reaction conditions to achieve good yields.[16] 7-iodo derivatives are the most reactive but may be more prone to side reactions and can be more expensive.

Q2: What is the best cyanide source to use? KCN, Zn(CN)₂, or K₄[Fe(CN)₆]?

While KCN and NaCN are effective cyanide sources, their high toxicity and solubility in organic solvents, which can lead to catalyst poisoning, make them less desirable.[1][6]

• Zn(CN)₂: This is a widely used cyanide source due to its lower toxicity compared to alkali metal cyanides and its limited solubility, which helps to mitigate catalyst deactivation.[3][6][14]

• K₄[Fe(CN)₆]: Potassium ferrocyanide is an excellent choice as it is considered non-toxic and is very inexpensive.[3][7] It is a stable complex that releases cyanide slowly under the reaction conditions, making it highly compatible with palladium catalysis.[3]

For both safety and efficacy, K₄[Fe(CN)₆] is highly recommended.

Q3: What are the recommended starting conditions for a new 7-halo-imidazo[1,2-a]pyridine substrate?

A good starting point for optimization is crucial. The following table provides a set of robust initial conditions.

Parameter	Recommendation	Rationale
Palladium Source	Pd₂(dba)₃ (1-2 mol%) or a palladacycle pre-catalyst (e.g., XPhos Pd G3, 1-2 mol%)	Provides a reliable source of active Pd(0) and minimizes pre-activation issues.[3]
Ligand	XPhos or SPhos (2-4 mol%)	Bulky, electron-rich ligands that are effective for challenging substrates.[10]
Cyanide Source	K₄[Fe(CN)₆] (0.5 - 1.0 equiv)	Non-toxic and effective at preventing catalyst poisoning.[3][7]
Base	K₂CO₃ or Cs₂CO₃ (2.0 equiv)	A mild inorganic base is generally sufficient.
Solvent	Dioxane or DMAc	High-boiling polar aprotic solvents that are effective for this transformation.[12][13]
Temperature	100-120 °C	A good starting range to balance reaction rate and catalyst stability.
Atmosphere	Inert (Nitrogen or Argon)	Prevents oxidation of the catalyst and other reagents.

Q4: How do I monitor the progress of the reaction?

Thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC) are the most common methods for monitoring the reaction. A small aliquot of the reaction mixture can be taken at regular intervals, diluted, and analyzed to determine the consumption of the starting material and the formation of the product.

Visualizing the Process: The Catalytic Cycle and Troubleshooting Workflow

To better understand the reaction and how to approach problems, the following diagrams illustrate the key concepts.

The Catalytic Cycle

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. A General, Practical Palladium-Catalyzed Cyanation of (Hetero)aryl Chlorides and Bromides - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Mastering palladium-catalyzed cross-coupling reactions: the critical role of in situ pre-catalyst reduction design - Organic Chemistry Frontiers (RSC Publishing) DOI:10.1039/D4QO02335H [pubs.rsc.org]
• 9. A general, practical palladium-catalyzed cyanation of (hetero)aryl chlorides and bromides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Recent advances and prospects in the palladium-catalyzed cyanation of aryl halides - RSC Advances (RSC Publishing) DOI:10.1039/D0RA05960A [pubs.rsc.org]
• 11. Development of Pd/C-Catalyzed Cyanation of Aryl Halides [organic-chemistry.org]
• 12. Ligand-Free Palladium-Catalyzed Cyanation of Aryl Halides [organic-chemistry.org]
• 13. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 14. Mild Palladium-Catalyzed Cyanation of (Hetero)aryl Halides and Triflates in Aqueous Media [organic-chemistry.org]
• 15. researchgate.net [researchgate.net]
• 16. pubs.acs.org [pubs.acs.org]

Identification and removal of impurities in Imidazo[1,2-a]pyridine-7-carbonitrile

Technical Support Center: Imidazo[1,2-a]pyridine-7-carbonitrile

Welcome to the technical support resource for researchers working with Imidazo[1,2-a]pyridine-7-carbonitrile. This guide is designed to provide practical, field-proven insights into the common challenges associated with the synthesis and purification of this important heterocyclic scaffold. As drug development professionals and scientists, achieving high purity is paramount for reliable downstream applications and data integrity. This document offers troubleshooting guides and detailed protocols to help you identify and eliminate impurities effectively.

Frequently Asked Questions (FAQs)

Q1: What are the most common sources of impurities in the synthesis of Imidazo[1,2-a]pyridine-7-carbonitrile?

The nature of impurities is intrinsically linked to the synthetic route employed. For the common synthesis involving the condensation of a 2-aminopyridine derivative with an α-haloketone, impurities typically arise from three main sources[1][2][3]:

• Unreacted Starting Materials: Incomplete conversion is a frequent issue, leaving residual 2-amino-4-cyanopyridine or the α-halocarbonyl compound in the crude product.

• Side-Products: Competing reaction pathways can lead to the formation of undesired isomers, dimers of the starting materials, or products from side reactions involving the catalyst or base used.

• Process-Related Impurities: These include residual solvents, inorganic salts from work-up procedures (e.g., from using a base like Na₂CO₃), and by-products from the catalyst if one is used[3].

Q2: My final product shows minor impurity spots on the TLC plate that are very close to the main product spot. What is the best approach to remove them?

When impurities have a polarity very similar to your target compound (i.e., a small ΔRf on TLC), standard purification methods can be challenging.

• Optimize Column Chromatography: The most direct approach is to refine your column chromatography conditions. Try using a shallower solvent gradient (a slower, more gradual increase in the polar solvent) or test different solvent systems entirely. Systems like dichloromethane/methanol can sometimes offer different selectivity compared to the standard hexane/ethyl acetate.

• Recrystallization: This is an exceptionally powerful technique for removing closely-related impurities, provided a suitable solvent can be found. The principle relies on the subtle differences in solubility between your product and the impurity. It may require screening several solvents or solvent mixtures to achieve effective purification[4].

• Preparative HPLC: For high-value materials or when other methods fail, preparative reverse-phase HPLC is a highly effective, albeit more resource-intensive, option for separating compounds with very similar polarities.

Q3: I suspect my compound is degrading during purification by silica gel column chromatography. How can I confirm this and what are the alternatives?

Degradation on silica gel is a known issue for certain nitrogen-containing heterocycles, as silica is inherently acidic[4].

• Confirmation with 2D TLC: To verify degradation, you can perform a two-dimensional TLC analysis. Spot the crude material on a TLC plate, run it in your chosen eluent, then dry the plate, rotate it 90 degrees, and run it again in the same eluent. If the compound is stable, you will see a single spot on the diagonal. The appearance of new spots off the diagonal indicates degradation[4].

• Alternative Stationary Phases: If instability is confirmed, switch to a less acidic or neutral stationary phase.

  • Neutral Alumina: Alumina is a common alternative to silica gel.

  • Deactivated Silica: You can "deactivate" silica gel by pre-treating the column with a solvent mixture containing a small amount of a basic additive like triethylamine (~0.5-1%) to neutralize the acidic sites.

Troubleshooting Guide: Common Purification Issues

This guide addresses specific problems you may encounter during the purification of Imidazo[1,2-a]pyridine-7-carbonitrile.

Symptom / Observation	Potential Cause(s)	Recommended Solution(s)
Product appears as an oil or "oils out" during recrystallization.	1. The melting point of the compound is lower than the boiling point of the chosen solvent.[4]2. The presence of significant impurities is depressing the melting point.	1. Switch to a lower-boiling point solvent or use a co-solvent system.2. Attempt to induce crystallization by scratching the inside of the flask with a glass rod or adding a seed crystal of the pure compound.[4]3. Perform a preliminary purification by column chromatography to remove the bulk of impurities before recrystallizing.
No product is recovered from the column chromatography.	1. Compound is still on the column: The solvent system is not polar enough to elute the compound.2. Compound eluted in the solvent front: The solvent system was too polar.3. Compound degraded on the column: The compound is sensitive to the acidic nature of silica gel.[4]	1. Check your initial TLC analysis; the Rf of the desired compound should ideally be between 0.2-0.4 for good separation.[4] Increase the eluent polarity.2. Always collect and analyze the first few fractions by TLC.[4] If the product is found, repeat the column with a less polar solvent system.3. Perform a 2D TLC stability test. If degradation is observed, use a neutral stationary phase like alumina or deactivated silica.[4]
¹H NMR spectrum shows broad peaks and unidentifiable signals.	1. Presence of paramagnetic impurities: Trace metals from catalysts (e.g., Cu, Fe) can cause peak broadening.[5][6]2. Insoluble material: The sample is not fully dissolved in the NMR solvent.3. Residual acidic or basic impurities: These can interact with protons on the heterocyclic ring, leading to exchange broadening.	1. Pass a solution of the compound through a small plug of Celite or activated carbon.2. Filter the NMR sample through a small cotton plug in a pipette before analysis.3. Ensure the work-up procedure effectively removes all acidic or basic reagents. A final wash with a saturated sodium bicarbonate solution or dilute acid may be necessary.

Visualized Workflow and Decision Making

A systematic approach is crucial for efficient impurity remediation. The following diagrams outline a general workflow and a decision-making process for selecting the appropriate purification technique.

Caption: General workflow for impurity identification, removal, and verification.

Caption: Decision tree for selecting a primary purification method.

Experimental Protocols

Protocol 1: Analytical Purity Assessment by HPLC

This protocol provides a general starting point for assessing the purity of your synthesized Imidazo[1,2-a]pyridine-7-carbonitrile.

• Preparation of Mobile Phase:

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Filter both phases through a 0.45 µm filter before use.

• Sample Preparation:

  • Accurately weigh ~1 mg of your compound.

  • Dissolve in 1 mL of a 50:50 mixture of Acetonitrile and Water to create a 1 mg/mL stock solution.

  • Dilute further to a working concentration of approximately 0.1 mg/mL.

• HPLC Conditions (Starting Point):

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 10 µL.

  • Detection: UV at 254 nm and 280 nm.

  • Gradient:

    • 0-2 min: 5% B

    • 2-15 min: 5% to 95% B

    • 15-18 min: 95% B

    • 18-20 min: 95% to 5% B

    • 20-25 min: 5% B (re-equilibration)

• Analysis: Integrate the peaks in the resulting chromatogram. The purity is calculated as the area of the main product peak divided by the total area of all peaks. A purity of >98% is often desired for biological assays[7].

Protocol 2: Purification by Flash Column Chromatography

This is the most common method for purifying imidazo[1,2-a]pyridine derivatives[1][8].

• Solvent System Selection:

  • Using TLC, find a solvent system (e.g., Hexane/Ethyl Acetate) that gives your desired product an Rf value of approximately 0.2-0.4[4]. This provides the best balance for good separation.

• Column Packing (Slurry Method):

  • Select a column size appropriate for the amount of crude material (typically a 20:1 to 50:1 ratio of silica to crude product by weight).

  • Create a slurry of silica gel in the initial, least polar eluent.

  • Pour the slurry into the column and allow it to pack under gentle pressure, ensuring no air bubbles are trapped.

• Sample Loading:

  • Dry Loading (Recommended): Dissolve your crude product in a minimal amount of a suitable solvent (e.g., dichloromethane or acetone). Add a small amount of silica gel (2-3 times the mass of your product) and evaporate the solvent completely to get a dry, free-flowing powder. Carefully layer this powder on top of the packed column.

  • Wet Loading: Dissolve the crude product in the smallest possible volume of the initial eluent and carefully apply it to the top of the column.

• Elution and Fraction Collection:

  • Begin eluting with the starting solvent system.

  • Collect fractions of a consistent volume.

  • Monitor the fractions by TLC to identify which ones contain the pure product.

• Product Isolation:

  • Combine the fractions containing the pure product.

  • Remove the solvent using a rotary evaporator to yield the purified Imidazo[1,2-a]pyridine-7-carbonitrile.

Protocol 3: Purification by Recrystallization

Recrystallization is a highly effective technique for purifying solid compounds to a high degree of purity[4].

• Solvent Selection:

  • The ideal solvent is one in which your compound is poorly soluble at room temperature but highly soluble at the solvent's boiling point.

  • Test small amounts of your product in various solvents (e.g., ethanol, methanol, isopropanol, ethyl acetate, water) to find a suitable one[4].

• Dissolution:

  • Place the crude solid in an Erlenmeyer flask.

  • Add the minimum amount of the chosen solvent to the flask and heat the mixture to boiling (using a hot plate and stir bar) until the solid completely dissolves. Add solvent dropwise until full dissolution is achieved at boiling temperature.

• Crystallization:

  • Remove the flask from the heat and allow it to cool slowly to room temperature. Do not disturb the flask during this process.

  • Once at room temperature, you can place the flask in an ice bath to maximize crystal formation.

• Isolation and Drying:

  • Collect the crystals by vacuum filtration, washing them with a small amount of the cold recrystallization solvent.

  • Dry the crystals under vacuum to remove all residual solvent.

• Purity Check: Analyze the purity of the recrystallized material and the mother liquor by TLC or HPLC to confirm the effectiveness of the purification.

References

• ResearchGate. (2024). Synthesis, Anticancer Evaluation and Molecular Docking of Novel Imidazo[1,2-a]pyridine Derivatives. ResearchGate. Retrieved from [Link]

• Sharma, P., et al. (2023). Iodine catalyzed synthesis of imidazo[1,2-a]pyrazine and imidazo[1,2-a]pyridine derivatives and their anticancer activity. RSC Advances. Retrieved from [Link]

• SciELO. (n.d.). Catalyst: and solvent-free synthesis of imidazo[1,2-a]pyridines. SciELO. Retrieved from [Link]

• MDPI. (n.d.). Synthesis of Imidazo[1,2-a]pyridine-Chromones via Microwave-Assisted Groebke-Blackburn-Bienaymé Reaction. MDPI. Retrieved from [Link]

• Jones, C., et al. (2016). Rapid, metal-free and aqueous synthesis of imidazo[1,2-a]pyridine under ambient conditions. Green Chemistry. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of imidazo[1,2-a]pyridines. Organic Chemistry Portal. Retrieved from [Link]

• ACS Omega. (2019). Efficient and “Green” Synthetic Route to Imidazo[1,2-a]pyridine by Cu(II)–Ascorbate-Catalyzed A3-Coupling in Aqueous Micellar Media. ACS Publications. Retrieved from [Link]

• ACS Omega. (2021). Recent Progress in Metal-Free Direct Synthesis of Imidazo[1,2-a]pyridines. ACS Publications. Retrieved from [Link]

• ResearchGate. (2015). A Facile Synthesis of Some New 7,8-Dihydrospiro{imidazo[1,2-a]pyridine-7,3′-indoline}-2′-one Derivatives. ResearchGate. Retrieved from [Link]

• Sci-Hub. (n.d.). Synthesis of imidazo[1,2-a]pyridines: a decade update. Sci-Hub. Retrieved from [Link]

• NIH. (2021). Recent Progress in Metal-Free Direct Synthesis of Imidazo[1,2-a]pyridines. National Center for Biotechnology Information. Retrieved from [Link]

• NIH. (n.d.). Design, synthesis, and computational studies of novel imidazo[1,2-a]pyrimidine derivatives as potential dual inhibitors of hACE2 and spike protein for blocking SARS-CoV-2 cell entry. National Center for Biotechnology Information. Retrieved from [Link]

• ResearchGate. (2020). Recent synthetic scenario on imidazo[1,2-a]pyridines chemical intermediate. ResearchGate. Retrieved from [Link]

• Wiley Online Library. (2022). Recent Advances in the Synthesis of Imidazo[1,2‐a]pyridines: A Brief Review. Wiley Online Library. Retrieved from [Link]

• ResearchGate. (2017). Synthesis and Characterization of Imidazo[1,2-a]pyridines and Zolimidine. ResearchGate. Retrieved from [Link]

• RSC Publishing. (2023). Iodine catalyzed synthesis of imidazo[1,2-a]pyrazine and imidazo[1,2-a]pyridine derivatives and their anticancer activity. Royal Society of Chemistry. Retrieved from [Link]

• PubMed. (n.d.). Medicinal Attributes of Imidazo[1,2-a]pyridine Derivatives: An Update. National Center for Biotechnology Information. Retrieved from [Link]

• PubMed Central. (2024). Synthesis, Characterization, and Biological Evaluation of Novel Azo-Based Imidazo[1,2‑a]pyridine Derivatives: In Vitro and In Silico Investigations. National Center for Biotechnology Information. Retrieved from [Link]

• ResearchGate. (2015). Synthesis and Characterization of imidazo[1,2-a]pyrimidine. ResearchGate. Retrieved from [Link]

• ResearchGate. (2024). Various Synthesis of Imidazo[1,2-a]pyridines Derivatives and Therapeutic Significance: A Review. ResearchGate. Retrieved from [Link]

• Organic Chemistry Portal. (2012). Cu(I)-Catalyzed Synthesis of Imidazo[1,2-a]pyridines from Aminopyridines and Nitroolefins Using Air as the Oxidant. Organic Chemistry Portal. Retrieved from [Link]

• ACS Omega. (2022). Molecular Iodine-Catalyzed Synthesis of Imidazo[1,2-a]Pyridines: Screening of Their In Silico Selectivity, Binding Affinity to Biological Targets, and Density Functional Theory Studies Insight. ACS Publications. Retrieved from [Link]

• Journal of Medicinal and Chemical Sciences. (n.d.). Synthesis and SAR of Imidazo[1,2-a] Pyridinyl- Phenylacrylonitrile Derivatives as Pot. jmcsonline.com. Retrieved from [Link]

• PubMed. (2025). Synthesis and crystal structures of two cocrystals of imidazo[1,2-a]pyridine-3-carbonitrile with nitro-substituted benzoic acid and phenol. National Center for Biotechnology Information. Retrieved from [Link]

• Chemical Methodologies. (n.d.). Novel Imidazo[1,2-α]Pyridine Hybrids: Synthesis, Antioxidant Activity, Cytotoxicity against Cancer Cell Lines, and In Silico Docking Analysis. chem-method.com. Retrieved from [Link]

• PubMed. (2021). Synthesis of Imidazo[1,2- a]pyridines: Triflic Anhydride-Mediated Annulation of 2 H-Azirines with 2-Chloropyridines. National Center for Biotechnology Information. Retrieved from [Link]

• ResearchGate. (2019). Synthesis, characterization and biological activities of imidazo[1,2-a]pyridine based gold(III) metal complexes. ResearchGate. Retrieved from [Link]

Sources

• 1. scielo.br [scielo.br]
• 2. 2024.sci-hub.st [2024.sci-hub.st]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. Imidazo[1,2-a]pyridine synthesis [organic-chemistry.org]
• 6. Cu(I)-Catalyzed Synthesis of Imidazo[1,2-a]pyridines from Aminopyridines and Nitroolefins Using Air as the Oxidant [organic-chemistry.org]
• 7. pubs.rsc.org [pubs.rsc.org]
• 8. mdpi.com [mdpi.com]

Technical Support Center: Scale-Up Synthesis of Imidazo[1,2-a]pyridine-7-carbonitrile

For Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center for the synthesis of Imidazo[1,2-a]pyridine-7-carbonitrile. This guide is designed to provide in-depth troubleshooting advice and answers to frequently asked questions encountered during the scale-up of this important heterocyclic compound. As Senior Application Scientists, we combine established chemical principles with practical, field-tested insights to help you navigate the challenges of moving from the lab bench to larger-scale production.

Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis of Imidazo[1,2-a]pyridine-7-carbonitrile, focusing on the common and robust two-step synthetic route: the preparation of the key intermediate 2-amino-4-cyanopyridine, followed by the cyclization to the final product.

Step 1: Synthesis of 2-Amino-4-cyanopyridine

The scalable synthesis of this crucial precursor is paramount for an efficient overall process. A common challenge is ensuring complete reaction and high purity, as impurities from this stage can complicate the subsequent cyclization and final purification.

Problem 1: Low Yield or Incomplete Conversion in the Synthesis of 2-Amino-4-cyanopyridine from 2-Chloro-4-cyanopyridine

• Question: We are attempting to synthesize 2-amino-4-cyanopyridine by reacting 2-chloro-4-cyanopyridine with ammonia in ethanol, but we are observing low yields and significant amounts of unreacted starting material, even after extended reaction times. What could be the cause and how can we improve this?

• Answer: This is a common issue when scaling up this nucleophilic aromatic substitution. The primary cause is often insufficient pressure to maintain a high concentration of ammonia in the reaction mixture at elevated temperatures.

  • Causality: In a sealed reactor, as the temperature increases, the pressure of the ammonia gas also increases, which is necessary to drive the reaction to completion. If the reactor cannot maintain adequate pressure, the ammonia will exist predominantly in the headspace rather than in the solution, leading to a slow or incomplete reaction.

  • Troubleshooting and Solutions:

    • Reactor Integrity: Ensure you are using a properly sealed, pressure-rated reactor. Check all seals and connections for leaks before starting the reaction.

    • Temperature and Pressure Optimization: While a common procedure suggests 60°C, for a scalable process, carefully increasing the temperature to 80-100°C in a pressure reactor can significantly accelerate the reaction. The pressure should be monitored and will naturally increase with temperature.

    • Solvent Choice: While ethanol is a common solvent, consider using a higher boiling point solvent like n-butanol or employing a sealed-tube reaction setup if working on a smaller scale to maintain pressure.

    • Ammonia Source: Using a solution of ammonia in an alcohol (e.g., ammonia in methanol or ethanol) or aqueous ammonia in a sealed reactor is often more practical and safer for large-scale operations than bubbling ammonia gas.

  • Self-Validating Protocol Insight: Monitor the reaction progress by taking aliquots (if safe to do so) and analyzing them by HPLC or TLC. The reaction is complete when the 2-chloro-4-cyanopyridine peak is consumed.

Problem 2: Difficulty in Purifying 2-Amino-4-cyanopyridine at Scale

• Question: Our crude 2-amino-4-cyanopyridine is contaminated with ammonium chloride and other byproducts. Column chromatography is not practical for the multi-kilogram scale we are targeting. What are some effective, scalable purification strategies?

• Answer: Purification of 2-amino-4-cyanopyridine at scale requires moving away from chromatography towards more classical chemical and physical separation techniques.

  • Causality: The primary byproduct, ammonium chloride, is an inorganic salt that is insoluble in many organic solvents but has some solubility in polar protic solvents, which can complicate simple filtration.

  • Troubleshooting and Solutions:

    • Aqueous Workup: After the reaction, the solvent can be removed under reduced pressure. The resulting residue can be partitioned between a suitable organic solvent (like ethyl acetate or dichloromethane) and water. The 2-amino-4-cyanopyridine will preferentially dissolve in the organic layer, while the ammonium chloride will remain in the aqueous layer.

    • pH Adjustment and Extraction: For a more robust separation, after removing the reaction solvent, dissolve the crude material in water and adjust the pH to ~11 with a base like sodium hydroxide. This ensures the product is in its free base form. Then, extract the aqueous solution multiple times with a suitable organic solvent (e.g., isopropanol, ethyl acetate). The combined organic extracts can then be washed with brine, dried, and concentrated to yield the purified product.[1]

    • Recrystallization: If the purity after extraction is still not satisfactory, recrystallization is an excellent scalable option. A suitable solvent system needs to be identified. A common approach is to dissolve the crude product in a hot solvent in which it is soluble and then cool the solution to induce crystallization, leaving impurities behind in the mother liquor. Toluene or a mixture of ethanol and water are often good starting points for recrystallization of aminopyridines.

  • Workflow for Scalable Purification:

  Caption: Scalable Purification Workflow for 2-Amino-4-cyanopyridine.

Step 2: Cyclization to Imidazo[1,2-a]pyridine-7-carbonitrile

The classical approach to forming the imidazo[1,2-a]pyridine core is the Tschitschibabin reaction, which involves the condensation of a 2-aminopyridine with an α-halo carbonyl compound.[2]

Problem 3: Low Yield and Formation of Dark-Colored Impurities During Cyclization

• Question: We are reacting 2-amino-4-cyanopyridine with bromoacetaldehyde, but the reaction mixture turns dark, and the yield of the desired Imidazo[1,2-a]pyridine-7-carbonitrile is low. What is causing this, and how can we mitigate it?

• Answer: The issues of low yield and dark coloration are often linked to the instability of the α-halo aldehyde reagent and potential side reactions.

  • Causality:

    • Reagent Instability: Bromoacetaldehyde is notoriously unstable and prone to polymerization, especially in the presence of heat or base. This polymerization is a likely source of the dark, tarry impurities.

    • Side Reactions: The reaction mechanism involves the initial N-alkylation of the pyridine ring nitrogen, followed by intramolecular cyclization and dehydration.[3] If the reaction conditions are not well-controlled, side reactions such as dialkylation or polymerization can occur.

  • Troubleshooting and Solutions:

    • Use a Stable Reagent Precursor: Instead of using bromoacetaldehyde directly, it is highly recommended to use a more stable precursor, such as bromoacetaldehyde diethyl acetal. The acetal can be hydrolyzed in situ under acidic conditions to generate the reactive aldehyde, or the reaction can be carried out in a way that the acetal itself reacts.

    • Reaction Conditions Optimization:

      • Solvent: A common solvent for this reaction is ethanol or another alcohol.

      • Temperature: Running the reaction at a moderate temperature (e.g., refluxing ethanol) is typical. However, if decomposition is observed, lowering the temperature and extending the reaction time may be beneficial.

      • Base: The reaction is often carried out in the presence of a base like sodium bicarbonate to neutralize the HBr formed during the reaction. The choice and amount of base are critical to avoid promoting polymerization of the aldehyde.

  • Self-Validating Protocol Insight: A key in-process control is to monitor the consumption of the 2-amino-4-cyanopyridine starting material by TLC or HPLC. The appearance of a new, more non-polar spot (the imidazopyridine product) is a good indicator of reaction progress.

Problem 4: Isomer Formation and Difficult Purification of the Final Product

• Question: We are concerned about the potential for isomeric impurities in our final product. How can we ensure the correct isomer is formed, and what are the best methods for purifying Imidazo[1,2-a]pyridine-7-carbonitrile on a large scale?

• Answer: While the cyclization of 2-aminopyridines with α-halo carbonyls is generally regioselective, confirming the structure and developing a robust purification strategy are essential.

  • Causality of Isomer Formation: The initial N-alkylation can theoretically occur at either the exocyclic amino group or the endocyclic pyridine nitrogen. However, for 2-aminopyridines, the reaction overwhelmingly proceeds via initial alkylation of the more nucleophilic pyridine ring nitrogen, leading to the desired imidazo[1,2-a]pyridine skeleton. The formation of the alternative imidazo[1,5-a]pyridine isomer is generally not a significant issue in this reaction.

  • Structural Verification: The structure of the final product should be unequivocally confirmed by 1H and 13C NMR spectroscopy. The proton and carbon chemical shifts for the imidazo[1,2-a]pyridine core are well-documented and can be used for confirmation.

  • Scalable Purification Strategies:

    • Crystallization: This is the most desirable method for large-scale purification. A systematic solvent screening should be performed to identify a suitable solvent or solvent mixture for recrystallization. Isopropanol, ethyl acetate, or toluene are often good starting points. The goal is to find a system where the product has high solubility at elevated temperatures and low solubility at room temperature or below, while impurities remain in the mother liquor.

    • Slurry Wash: If a suitable recrystallization solvent cannot be found, a slurry wash can be effective. This involves stirring the crude solid product in a solvent in which it is sparingly soluble. This can wash away more soluble impurities.

    • Acid-Base Extraction: As a basic heterocyclic compound, Imidazo[1,2-a]pyridine-7-carbonitrile can be purified by acid-base extraction. The crude material can be dissolved in an organic solvent and extracted with an aqueous acid (e.g., dilute HCl). The acidic aqueous layer, containing the protonated product, is then washed with a fresh organic solvent to remove non-basic impurities. Finally, the aqueous layer is basified (e.g., with NaOH) to precipitate the pure product, which can be collected by filtration or extracted into an organic solvent.

  • Decision Tree for Purification:

  Caption: Purification Strategy Decision Tree.

Frequently Asked Questions (FAQs)

• Q1: What are the primary safety concerns when scaling up the synthesis of Imidazo[1,2-a]pyridine-7-carbonitrile?

  • A1: The main safety concerns are:

    • Handling of Ammonia: If using anhydrous ammonia, it is a toxic and corrosive gas. Using aqueous ammonia or ammonia solutions in a closed system is safer. Ensure adequate ventilation and personal protective equipment (PPE).

    • Use of Bromoacetaldehyde: As mentioned, this reagent is unstable and a lachrymator. Using a stable precursor like the diethyl acetal is highly recommended. Handle in a well-ventilated fume hood with appropriate PPE.

    • Exothermic Reactions: Both the amination and the cyclization reactions can be exothermic. When scaling up, the surface area-to-volume ratio decreases, making heat dissipation less efficient. Reactions should be scaled up incrementally, with careful monitoring of the internal temperature and having a cooling system readily available.

    • Cyanide-Containing Compound: The starting material and final product contain a nitrile (cyano) group. While not as acutely toxic as inorganic cyanides, they should be handled with care, and appropriate measures should be in place to prevent ingestion or inhalation.

• Q2: Are there alternative, "greener" synthetic routes for imidazo[1,2-a]pyridines that could be considered for scale-up?

  • A2: Yes, there has been significant research into more environmentally friendly synthetic methods. One promising approach is the multi-component reaction (MCR) involving a 2-aminopyridine, an aldehyde, and an alkyne (A3 coupling).[4] These reactions can often be performed in greener solvents like water or ethanol and can be catalyzed by copper salts. While the specific synthesis of the 7-carbonitrile isomer via this route would need to be developed, MCRs offer advantages in terms of atom economy and reduced waste streams, making them attractive for industrial applications.

• Q3: What analytical techniques are essential for monitoring the reaction and ensuring the quality of the final product?

  • A3: A robust analytical package is crucial for a scalable synthesis.

    • In-Process Controls (IPCs):

      • Thin Layer Chromatography (TLC): A quick and easy way to qualitatively monitor the disappearance of starting materials and the appearance of the product.

      • High-Performance Liquid Chromatography (HPLC): Provides quantitative data on the reaction progress, allowing for precise determination of reaction completion and the presence of impurities.

    • Final Product Quality Control (QC):

      • HPLC: To determine the purity of the final product.

      • Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the structure of the final product and identify any impurities.

      • Mass Spectrometry (MS): To confirm the molecular weight of the product.

      • Melting Point: A sharp melting point range is a good indicator of purity.

• Q4: We are considering a one-pot synthesis from 2-aminopyridine, an aldehyde, and an isocyanide (Groebke–Blackburn–Bienaymé reaction). Is this a viable route for our target molecule?

  • A4: The Groebke–Blackburn–Bienaymé (GBB) reaction is an excellent method for producing 3-aminoimidazo[1,2-a]pyridines.[5][6] However, your target molecule is unsubstituted at the 3-position. While modifications of the GBB reaction exist, for the direct synthesis of Imidazo[1,2-a]pyridine-7-carbonitrile, the classical Tschitschibabin-type reaction between 2-amino-4-cyanopyridine and an acetaldehyde equivalent is a more direct and commonly employed route.

References

• ACS Omega. (2019). Efficient and “Green” Synthetic Route to Imidazo[1,2-a]pyridine by Cu(II)–Ascorbate-Catalyzed A3-Coupling in Aqueous Micellar Media. ACS Publications. Retrieved from [Link]

• ResearchGate. (2022). Cyclization of 2-Aminopyridines as Binucleophile and Mucobromic Acid as C3 Synthon: A New Access to Imidazo[1,2-a]Pyridines. ResearchGate. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of imidazo[1,2-a]pyridines. Organic Chemistry Portal. Retrieved from [Link]

• BIO Web of Conferences. (2024). Various Synthesis of Imidazo[1,2-a]pyridines Derivatives and Therapeutic Significance: A Review. BIO Web of Conferences. Retrieved from [Link]

• PubMed Central. (2021). Design, Synthesis, and Biological Evaluation of Imidazopyridines as PD-1/PD-L1 Antagonists. National Center for Biotechnology Information. Retrieved from [Link]

• E3S Web of Conferences. (2024). Synthesis and Medicinal Applications of Imidazopyridine and Imidazothiazole Derivatives: A Review. E3S Web of Conferences. Retrieved from [Link]

Sources

• 1. Page loading... [guidechem.com]
• 2. bio-conferences.org [bio-conferences.org]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. benchchem.com [benchchem.com]
• 6. Design, Synthesis, and Biological Evaluation of Imidazopyridines as PD-1/PD-L1 Antagonists - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Low Cell Permeability of Imidazo[1,2-a]pyridine Derivatives

Introduction

The imidazo[1,2-a]pyridine scaffold is a privileged structure in medicinal chemistry, forming the core of numerous compounds with a wide range of therapeutic applications.[1][2] However, a common hurdle in the development of these derivatives is achieving optimal cell permeability, a critical factor for reaching intracellular targets and ensuring therapeutic efficacy. This guide provides a comprehensive resource for researchers, scientists, and drug development professionals to diagnose and troubleshoot issues related to the low cell permeability of imidazo[1,2-a]pyridine derivatives.

This technical support center is structured in a question-and-answer format to directly address specific challenges you may encounter during your experiments. We will delve into the underlying physicochemical principles, provide actionable troubleshooting strategies, and offer detailed protocols for key permeability assays.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: My imidazo[1,2-a]pyridine derivative shows high potency in a biochemical assay but weak or no activity in a cell-based assay. What is the likely cause?

A1: A significant drop in activity when moving from a biochemical to a cellular context strongly suggests poor cell permeability. The compound is likely unable to efficiently cross the cell membrane to reach its intracellular target. Several factors related to the physicochemical properties of your molecule could be contributing to this issue.

Troubleshooting Steps:

• Assess Physicochemical Properties: The first step is to evaluate the key physicochemical properties of your compound that govern its ability to traverse the lipid bilayer of the cell membrane.[3] These properties include:

  • Lipophilicity (LogP/LogD): A measure of a compound's solubility in a lipid versus an aqueous environment. An optimal LogP value is crucial for membrane permeation.[4]

  • Molecular Weight (MW): Smaller molecules (generally < 500 Da) tend to have better passive diffusion across cell membranes.[3][5][6]

  • Polar Surface Area (PSA): A high PSA, often due to an abundance of polar atoms like oxygen and nitrogen, can hinder passage through the nonpolar cell membrane.

  • Hydrogen Bonding Capacity: A high number of hydrogen bond donors and acceptors can negatively impact permeability.[5][7]

  • Ionization (pKa): Molecules that are charged at physiological pH generally exhibit reduced permeability.[8][9]

• Consult Lipinski's Rule of Five: This rule of thumb provides a quick assessment of the "drug-likeness" of a compound and its potential for good oral bioavailability, which is closely linked to permeability.[5][7][10][11] The rules are:

  • No more than 5 hydrogen bond donors.

  • No more than 10 hydrogen bond acceptors.

  • A molecular weight under 500 daltons.

  • A LogP value less than 5. Compounds that violate more than one of these rules are more likely to have poor absorption or permeability.[5][7]

• Perform In Vitro Permeability Assays: Direct experimental measurement of permeability is essential. Two commonly used assays are the Parallel Artificial Membrane Permeability Assay (PAMPA) and the Caco-2 cell permeability assay.[12][13] These assays will provide quantitative data on your compound's ability to cross a membrane.

Q2: How do I choose between a PAMPA and a Caco-2 assay to assess the permeability of my imidazo[1,2-a]pyridine derivative?

A2: The choice between PAMPA and Caco-2 assays depends on the stage of your research and the specific questions you are trying to answer. They are often used in a complementary fashion.[13]

Feature	PAMPA (Parallel Artificial Membrane Permeability Assay)	Caco-2 Cell Permeability Assay
Principle	Measures passive diffusion across an artificial lipid membrane.[12][14]	Measures transport across a monolayer of differentiated Caco-2 cells, which mimic the intestinal epithelium.[15]
Transport Mechanisms	Primarily passive diffusion.	Passive diffusion, active transport (uptake and efflux), and paracellular transport.[12][15]
Throughput	High	Lower
Cost	Low	Higher
Complexity	Simple	More complex, requires cell culture.
Best For	Early-stage screening of large numbers of compounds for passive permeability.[13][16]	Later-stage characterization, investigating active transport mechanisms (e.g., efflux).[15][16]

Workflow for Permeability Assessment:

Caption: A decision-making workflow for assessing cell permeability.

Q3: My imidazo[1,2-a]pyridine derivative has a low apparent permeability coefficient (Papp) in the Caco-2 assay. What are the possible reasons and how can I investigate further?

A3: A low Papp value in the apical-to-basolateral (A-B) direction in a Caco-2 assay can be due to two main reasons: poor intrinsic passive permeability or active efflux by transporter proteins.

Troubleshooting and Further Investigation:

• Perform a Bidirectional Caco-2 Assay: To distinguish between poor passive permeability and active efflux, a bidirectional assay measuring both A-B and basolateral-to-apical (B-A) transport is crucial.[15]

  • Calculate the Efflux Ratio (ER): ER = Papp (B-A) / Papp (A-B)

  • Interpretation:

    • An ER > 2 suggests that your compound is a substrate for an efflux pump, such as P-glycoprotein (P-gp/MDR1).[17][18] The pump actively transports the compound out of the cell, reducing its net intracellular concentration.[19][20]

    • An ER ≈ 1 with low Papp values in both directions indicates poor passive permeability.

• Use of Efflux Pump Inhibitors: To confirm the involvement of a specific efflux pump, the Caco-2 assay can be repeated in the presence of a known inhibitor (e.g., verapamil for P-gp). A significant increase in the A-B Papp value and a decrease in the efflux ratio in the presence of the inhibitor would confirm that your compound is a substrate for that transporter.

Q4: What medicinal chemistry strategies can I employ to improve the cell permeability of my imidazo[1,2-a]pyridine derivatives?

A4: Once you have identified the cause of low permeability, several medicinal chemistry strategies can be applied to optimize your compound's properties.[6]

Strategy	Description	Rationale
Optimize Lipophilicity	Modify the structure to achieve a LogP/LogD in the optimal range (typically 1-3 for passive diffusion). This can be done by adding or removing lipophilic or hydrophilic groups.	Balances solubility in the aqueous extracellular environment and the lipid cell membrane.
Reduce Molecular Weight and PSA	Simplify the molecular structure to reduce its size and the number of polar atoms.	Smaller, less polar molecules generally exhibit better passive diffusion.[3][6]
Mask Polar Groups (Prodrug Approach)	Convert polar functional groups (e.g., carboxylic acids, hydroxyls) into less polar moieties (e.g., esters, ethers) that can be cleaved intracellularly to release the active drug.[21][22][23]	Temporarily increases lipophilicity to facilitate membrane crossing.[21]
Reduce Hydrogen Bonding Capacity	Decrease the number of hydrogen bond donors and acceptors through structural modifications.	Lowers the energetic penalty of desolvation required for the molecule to enter the lipid bilayer.
Modulate pKa	Modify the structure to alter the ionization state at physiological pH, aiming for a more neutral species.	Neutral molecules generally have higher passive permeability than charged ones.[21]
Introduce Fluorine Atoms	Strategic incorporation of fluorine can sometimes improve permeability by altering lipophilicity and blocking metabolic sites.[17]	Fluorine substitution can have complex effects on physicochemical properties that can be beneficial for permeability.
Scaffold Hopping	Replace the imidazo[1,2-a]pyridine core with a different scaffold while retaining key pharmacophoric features.[24]	May lead to a completely new chemical series with improved permeability profiles.

Logical Flow for Medicinal Chemistry Optimization:

Caption: Strategies for optimizing imidazo[1,2-a]pyridine derivatives.

Q5: My compound has poor aqueous solubility. How does this affect my permeability assessment and what can I do about it?

A5: Poor aqueous solubility is a significant challenge as a drug must be in solution to be absorbed.[25][26] It can lead to an underestimation of permeability in your assays due to low compound concentration at the cell or membrane surface.

Strategies to Address Poor Solubility:

• Formulation Approaches:

  • Use of Co-solvents: Solubilizing the compound in a small percentage of a biocompatible organic solvent (e.g., DMSO, ethanol) can increase its concentration in the assay medium.[27] However, be cautious as high concentrations of co-solvents can disrupt the cell membrane.

  • pH Adjustment: For ionizable compounds, adjusting the pH of the buffer can increase solubility.[26][28]

  • Use of Surfactants or Cyclodextrins: These agents can form micelles or inclusion complexes, respectively, to enhance the solubility of poorly soluble drugs.[25][26]

• Solid-State Characterization and Modification:

  • Salt Formation: For acidic or basic compounds, forming a salt can significantly improve aqueous solubility.[25][28]

  • Solid Dispersions: Dispersing the drug in a hydrophilic polymer matrix can enhance its dissolution rate and solubility.[27][29]

  • Particle Size Reduction: Techniques like micronization or nanosuspension increase the surface area of the drug, which can improve its dissolution rate.[25][26]

Experimental Protocols

Protocol 1: Parallel Artificial Membrane Permeability Assay (PAMPA)

Objective: To assess the passive permeability of imidazo[1,2-a]pyridine derivatives.

Materials:

• 96-well filter plates (e.g., Millipore MultiScreen)

• 96-well acceptor plates

• Phospholipid solution (e.g., 2% lecithin in dodecane)

• Phosphate-buffered saline (PBS), pH 7.4

• Test compounds and control compounds (high and low permeability)

• Plate reader (UV-Vis or fluorescence)

Procedure:

• Prepare the Artificial Membrane: Add 5 µL of the phospholipid solution to each well of the filter plate and allow it to impregnate the filter for at least 5 minutes.

• Prepare the Acceptor Plate: Add 200 µL of PBS to each well of the acceptor plate.

• Prepare the Donor Plate: Dissolve the test and control compounds in PBS (with a minimal amount of co-solvent if necessary) to the desired concentration. Add 100 µL of the compound solution to each well of the filter plate.

• Assemble the PAMPA "Sandwich": Carefully place the filter plate on top of the acceptor plate, ensuring the bottom of the filter is in contact with the buffer in the acceptor wells.

• Incubate: Incubate the plate assembly at room temperature for a specified time (e.g., 4-18 hours).

• Analyze: After incubation, carefully separate the plates. Determine the concentration of the compound in both the donor and acceptor wells using a suitable analytical method (e.g., UV-Vis spectrophotometry).

• Calculate the Apparent Permeability Coefficient (Papp): Use the following equation: Papp = (-Vd * Va) / (Area * Time * (Vd + Va)) * ln(1 - [C]a / [C]eq) Where Vd is the volume of the donor well, Va is the volume of the acceptor well, Area is the surface area of the membrane, Time is the incubation time, [C]a is the concentration in the acceptor well, and [C]eq is the equilibrium concentration.

Protocol 2: Caco-2 Cell Permeability Assay

Objective: To determine the bidirectional permeability and efflux ratio of imidazo[1,2-a]pyridine derivatives.

Materials:

• Caco-2 cells

• Transwell inserts (e.g., 24-well format)

• Cell culture medium (e.g., DMEM with FBS and antibiotics)

• Hanks' Balanced Salt Solution (HBSS)

• Test compounds and control compounds

• Transepithelial Electrical Resistance (TEER) meter

• LC-MS/MS for compound quantification

Procedure:

• Cell Seeding and Differentiation: Seed Caco-2 cells onto the Transwell inserts at an appropriate density. Culture the cells for 21-28 days to allow for differentiation and the formation of a confluent monolayer with tight junctions.

• Monolayer Integrity Check: Measure the TEER of the cell monolayer. Only use monolayers with TEER values within the acceptable range for your laboratory.

• Permeability Assay (A-B Direction):

  • Wash the monolayer with pre-warmed HBSS.

  • Add the test compound solution in HBSS to the apical (donor) side.

  • Add fresh HBSS to the basolateral (acceptor) side.

  • Incubate at 37°C with gentle shaking for a specified time (e.g., 2 hours).

  • At the end of the incubation, collect samples from both the apical and basolateral compartments.

• Permeability Assay (B-A Direction):

  • Follow the same procedure as above, but add the test compound to the basolateral (donor) side and fresh HBSS to the apical (acceptor) side.

• Sample Analysis: Quantify the concentration of the compound in all collected samples using LC-MS/MS.

• Calculate Papp and Efflux Ratio:

  • Calculate the Papp values for both A-B and B-A directions using the equation: Papp = (dQ/dt) / (A * C0), where dQ/dt is the rate of permeation, A is the surface area of the membrane, and C0 is the initial concentration in the donor compartment.

  • Calculate the Efflux Ratio: ER = Papp (B-A) / Papp (A-B).

References

• Techniques for solubility enhancement of poorly soluble drugs: An overview. (2025). ResearchGate. [Link]

• Drug Solubility: Importance and Enhancement Techniques. (2012). ISRN Pharmaceutics. [Link]

• Role of Physicochemical Parameters on Drug Absorption and Their Implications in Pharmaceutical Product Development. (2020). ResearchGate. [Link]

• What are the physicochemical properties of drug? (2023). LookChem. [Link]

• A Review on Solubility Enhancement Methods for Poorly Water-soluble Drugs. (2021). Brieflands. [Link]

• Solubility Enhancement Techniques: A Comprehensive Review of Approaches for Poorly Soluble Drugs. (2023). International Journal of Pharmaceutical Sciences Review and Research. [Link]

• Solubility Enhancement Techniques of Poorly Water Soluble Drug. (2018). International Journal of Science and Research. [Link]

• Physicochemical properties. (2025). Fiveable. [Link]

• Understanding the Lipinski Rule of Five in Drug Discovery. (2024). Bioaccess. [Link]

• Physicochemical Properties effect on Absorption of Drugs. (2016). Slideshare. [Link]

• Lipinski's Rule of 5. (n.d.). GARDP Revive. [Link]

• Parallel artificial membrane permeability assay (PAMPA) combined with a 10-day multiscreen Caco-2 cell culture as a tool for assessing new drug candidates. (2008). Journal of Pharmacological and Toxicological Methods. [Link]

• physicochemical property of drug molecules with respect to drug actions. (2022). Journal of Biomedical and Pharmaceutical Innovation. [Link]

• Strategies to Enhance Drug Permeability across Biological Barriers—A Summary of This Important Special Issue. (2022). Pharmaceutics. [Link]

• What is Lipinski's Rule of 5? (2022). AZoLifeSciences. [Link]

• Combined application of parallel artificial membrane permeability assay and Caco-2 permeability assays in drug discovery. (2004). Journal of Pharmaceutical Sciences. [Link]

• Lipinski's rule of five – Knowledge and References. (n.d.). Taylor & Francis. [Link]

• METHODS TO ENHANCE THE PERMEABILITY OF CELLS AND TISSUES. (2020). Ghent University Library. [Link]

• Lipinski's Rule of 5 in Modern Drug Discovery. (2024). Zenovel. [Link]

• The importance of permeability screening in drug discovery process: PAMPA, Caco-2 and rat everted gut assays. (2015). ResearchGate. [Link]

• Parallel artificial membrane permeability assay (PAMPA) combined with a 10-day multiscreen Caco-2 cell culture as a tool. (2008). Ingenta Connect. [Link]

• Permeability Enhancement Techniques for Poorly Permeable Drugs: A Review. (2012). Journal of Applied Pharmaceutical Science. [Link]

• Permeability enhancement techniques for poorly permeable drugs: A review. (2022). ResearchGate. [Link]

• Prodrug Approach as a Strategy to Enhance Drug Permeability. (2024). Pharmaceuticals. [Link]

• Discovery of a Novel Class of Imidazo[1,2-a]Pyridines with Potent PDGFR Activity and Oral Bioavailability. (2013). ACS Medicinal Chemistry Letters. [Link]

• Synthesis, Characterization, and Biological Evaluation of Novel Azo-Based Imidazo[1,2‑a]pyridine Derivatives: In Vitro and In Silico Investigations. (2024). ACS Omega. [Link]

• Strategies to Address Low Drug Solubility in Discovery and Development. (n.d.). Semantic Scholar. [Link]

• Overcoming Challenges in Small-Molecule Drug Bioavailability: A Review of Key Factors and Approaches. (2024). Pharmaceuticals. [Link]

• Acquired Drug Resistance Enhances Imidazoquinoline Efflux by P-Glycoprotein. (2021). International Journal of Molecular Sciences. [Link]

• Relevance of Efflux Pumps in the Development of Drug Resistance in Mycobacterial Infections. (2019). ResearchGate. [Link]

• Efflux Impacts Intracellular Accumulation Only in Actively Growing Bacterial Cells. (2021). mBio. [Link]

• Recent developments of imidazo[1,2-a]pyridine analogues as antituberculosis agents. (2023). RSC Medicinal Chemistry. [Link]

• Acquired drug resistance enhances imidazoquinoline efflux by P-glycoprotein. (2021). bioRxiv. [Link]

• Learning from our failures in blood–brain permeability: what can be done for new drug discovery? (2015). Expert Opinion on Drug Discovery. [Link]

• Paving the way for small-molecule drug discovery. (2022). Signal Transduction and Targeted Therapy. [Link]

• Efflux Impacts Intracellular Accumulation Only in Actively Growing Bacterial Cells. (2021). mBio. [Link]

• Chemical Substituent Effect on Pyridine Permeability and Mechanistic Insights from Computational Molecular Descriptors. (2008). The AAPS Journal. [Link]

• Efflux Impacts Intracellular Accumulation Only in Actively Growing Bacterial Cells. (2021). R Discovery. [Link]

• Imidazopyridine Compounds Inhibit Mycobacterial Growth by Depleting ATP Levels. (2018). Antimicrobial Agents and Chemotherapy. [Link]

• The role of the MDR1 (P-glycoprotein) gene in multidrug resistance in vitro and in vivo. (1992). Biochemical Pharmacology. [Link]

• What factors affect a molecule's permeability through a membrane? (2023). Quora. [Link]

• ATP hydrolysis-dependent multidrug efflux transporter: MDR1/P-glycoprotein. (2004). Current Drug Metabolism. [Link]

• Effect of efflux pumps on intracellular antibiotic concentration. (1)... (n.d.). ResearchGate. [Link]

• Factors Affecting Cell Membrane Permeability and Fluidity. (2021). ConductScience. [Link]

• Physico‐Chemical and Biological Factors that Influence a Drug's Cellular Permeability by Passive Diffusion. (2019). ResearchGate. [Link]

• Design, synthesis, and computational studies of novel imidazo[1,2-a]pyrimidine derivatives as potential dual inhibitors of hACE2 and spike protein for blocking SARS-CoV-2 cell entry. (2023). RSC Advances. [Link]

• Recent Progress in the Pharmacology of Imidazo[1,2-a]pyridines. (2014). ResearchGate. [Link]

• Medicinal Attributes of Imidazo[1,2-a]pyridine Derivatives: An Update. (2016). ResearchGate. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. fiveable.me [fiveable.me]
• 4. Lipinski’s Rule of 5 in Modern Drug Discovery | Zenovel [zenovel.com]
• 5. Understanding the Lipinski Rule of Five in Drug Discovery [bioaccessla.com]
• 6. Overcoming Challenges in Small-Molecule Drug Bioavailability: A Review of Key Factors and Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Lipinski’s Rule of 5 – REVIVE [revive.gardp.org]
• 8. jbino.com [jbino.com]
• 9. benchchem.com [benchchem.com]
• 10. azolifesciences.com [azolifesciences.com]
• 11. taylorandfrancis.com [taylorandfrancis.com]
• 12. Parallel artificial membrane permeability assay (PAMPA) combined with a 10-day multiscreen Caco-2 cell culture as a tool for assessing new drug candidates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. ingentaconnect.com [ingentaconnect.com]
• 15. enamine.net [enamine.net]
• 16. Combined application of parallel artificial membrane permeability assay and Caco-2 permeability assays in drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Discovery of a Novel Class of Imidazo[1,2-a]Pyridines with Potent PDGFR Activity and Oral Bioavailability - PMC [pmc.ncbi.nlm.nih.gov]
• 18. The role of the MDR1 (P-glycoprotein) gene in multidrug resistance in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. researchgate.net [researchgate.net]
• 21. Prodrug Approach as a Strategy to Enhance Drug Permeability - PMC [pmc.ncbi.nlm.nih.gov]
• 22. tandfonline.com [tandfonline.com]
• 23. Paving the way for small-molecule drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 24. Recent developments of imidazo[1,2- a ]pyridine analogues as antituberculosis agents - RSC Medicinal Chemistry (RSC Publishing) DOI:10.1039/D3MD00019B [pubs.rsc.org]
• 25. Drug Solubility: Importance and Enhancement Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 26. brieflands.com [brieflands.com]
• 27. ijpsjournal.com [ijpsjournal.com]
• 28. researchgate.net [researchgate.net]
• 29. Solubility Enhancement Techniques of Poorly Water Soluble Drug [ijsr.net]

Technical Support Center: Enhancing the In Vivo Stability of Imidazo[1,2-a]pyridine-7-carbonitrile

Welcome to the technical support center for researchers working with Imidazo[1,2-a]pyridine-7-carbonitrile. This guide is designed to provide you with in-depth troubleshooting strategies and practical solutions to enhance the in vivo stability of this promising heterocyclic compound. As drug development professionals, we understand the critical importance of achieving a stable pharmacokinetic profile to bridge the gap between in vitro activity and in vivo efficacy.

Part 1: Frequently Asked Questions (FAQs) - Understanding the Core Challenges

This section addresses common questions and concerns regarding the stability of Imidazo[1,2-a]pyridine-7-carbonitrile, providing foundational knowledge for effective troubleshooting.

Q1: My Imidazo[1,2-a]pyridine-7-carbonitrile shows excellent in vitro potency but poor in vivo efficacy. What are the likely reasons?

A1: A discrepancy between in vitro and in vivo results is a common challenge in drug development. For Imidazo[1,2-a]pyridine-7-carbonitrile, two primary factors are likely at play:

• Metabolic Instability: The Imidazo[1,2-a]pyridine scaffold is known to be susceptible to rapid metabolism, particularly by aldehyde oxidase (AO).[1][2][3] This can lead to rapid clearance of the compound from the systemic circulation, preventing it from reaching its target tissue at a therapeutic concentration.

• Poor Solubility and Bioavailability: Many heterocyclic compounds, including derivatives of Imidazo[1,2-a]pyridine, exhibit low aqueous solubility.[4] This can limit their absorption after oral administration and may lead to precipitation at the injection site for parenteral routes, resulting in low bioavailability.

Q2: What is aldehyde oxidase (AO), and why is it a concern for my compound?

A2: Aldehyde oxidase (AO) is a cytosolic enzyme predominantly found in the liver of humans and other species.[5][6] It plays a significant role in the metabolism of a wide range of compounds, especially N-heterocyclic compounds and aldehydes.[7] The Imidazo[1,2-a]pyridine ring system is a known substrate for AO, which can lead to rapid oxidative metabolism and subsequent inactivation and clearance of the drug.[1][2]

Q3: How can I determine if my compound is being metabolized by aldehyde oxidase?

A3: An in vitro metabolic stability assay using liver cytosol or S9 fractions is the most direct way to assess AO-mediated metabolism. By comparing the rate of metabolism in the presence and absence of a specific AO inhibitor (e.g., hydralazine, raloxifene), you can determine the contribution of AO to the overall clearance of your compound.[5][8]

Q4: My compound is poorly soluble. What are the immediate steps I can take to improve its dissolution for in vivo studies?

A4: For initial in vivo studies, several formulation strategies can be employed to enhance the solubility of your compound:

• Co-solvent Systems: Using a mixture of a water-miscible organic solvent (like DMSO, ethanol, or PEG 400) and an aqueous vehicle (like saline or PBS) can significantly improve solubility.[9][10]

• Surfactants: The addition of non-ionic surfactants such as Tween® 80 or Solutol® HS 15 can help to form micelles that encapsulate the drug, increasing its apparent solubility.

• pH Adjustment: If your compound has ionizable groups, adjusting the pH of the formulation vehicle to favor the ionized form can enhance solubility.

It is crucial to perform small-scale solubility tests with various vehicle compositions to identify the most suitable formulation for your in vivo experiments.[9]

Part 2: Troubleshooting Guide - Practical Solutions for In Vivo Stability

This section provides a more detailed, step-by-step approach to overcoming the stability challenges of Imidazo[1,2-a]pyridine-7-carbonitrile.

Issue 1: Rapid In Vivo Clearance and Suspected Metabolic Instability

Q: My pharmacokinetic (PK) study shows a very short half-life for Imidazo[1,2-a]pyridine-7-carbonitrile. How can I address this?

A: A short in vivo half-life is a strong indicator of rapid metabolism. Here’s a systematic approach to diagnose and mitigate this issue:

Step 1: In Vitro Metabolic Stability Assessment

• Objective: To determine the intrinsic clearance of your compound and identify the primary metabolic pathways.

• Protocol: Conduct a metabolic stability assay using liver microsomes and hepatocytes from relevant species (e.g., mouse, rat, human).[11][12] This will provide data on both Phase I (e.g., oxidation) and Phase II (e.g., glucuronidation) metabolism.

Step 2: Pinpointing Aldehyde Oxidase Involvement

• Objective: To specifically assess the role of AO in the metabolism of your compound.

• Protocol: Perform an in vitro metabolism study using liver cytosol or S9 fractions, which have high AO activity. Compare the metabolism rate in the presence and absence of a known AO inhibitor.[8] A significant decrease in metabolism with the inhibitor confirms AO as a major pathway.

Step 3: Structural Modification Strategies to Block AO Metabolism

• Objective: To rationally design and synthesize analogs of Imidazo[1,2-a]pyridine-7-carbonitrile with improved metabolic stability.

• Strategies:

  • Blocking the Site of Metabolism: Based on computational modeling and metabolite identification, determine the likely site of AO-mediated oxidation on the Imidazo[1,2-a]pyridine ring. Introducing a substituent, such as a fluorine or methyl group, at this position can sterically hinder the enzyme's access and prevent metabolism.[1][2]

  • Altering Electronic Properties: The susceptibility of the heterocyclic ring to oxidation can be modulated by introducing electron-withdrawing groups.[7] This can make the ring less electron-rich and therefore less prone to oxidation by AO.

  • Isosteric Replacement: In some cases, replacing the Imidazo[1,2-a]pyridine core with a different, less metabolically labile heterocycle while maintaining the key pharmacophoric features can be a successful strategy.[13]

Issue 2: Poor Solubility and Formulation Challenges

Q: I'm struggling to prepare a stable and injectable formulation of Imidazo[1,2-a]pyridine-7-carbonitrile for my animal studies. What are my options?

A: Achieving a suitable formulation for a poorly soluble compound is critical for obtaining reliable in vivo data. Here is a tiered approach to formulation development:

Tier 1: Simple Co-Solvent Systems

• Objective: To achieve the desired concentration with minimal excipients.

• Protocol:

  • Prepare a high-concentration stock solution in 100% DMSO.

  • For the final formulation, dilute the DMSO stock into an aqueous vehicle (e.g., saline, PBS). The final DMSO concentration should be kept to a minimum, typically below 10%, to avoid toxicity.

  • If precipitation occurs, try a co-solvent system such as DMSO/PEG 400/saline or Ethanol/Cremophor® EL/saline.

Tier 2: Utilizing Solubilizing Excipients

• Objective: To enhance solubility beyond what can be achieved with simple co-solvents.

• Protocol:

  • Investigate the use of surfactants like Tween® 80 or Solutol® HS 15. These can be added to the aqueous phase of your co-solvent system.

  • Consider using cyclodextrins (e.g., HP-β-CD) which can form inclusion complexes with the drug molecule, thereby increasing its aqueous solubility.

Tier 3: Advanced Formulation Strategies

• Objective: For compounds with very low solubility, more advanced formulations may be necessary.

• Options:

  • Nanosuspensions: Reducing the particle size of the drug to the nanometer range can dramatically increase its surface area and dissolution rate.

  • Lipid-Based Formulations: Self-emulsifying drug delivery systems (SEDDS) can be an effective way to improve the oral bioavailability of poorly soluble compounds.

Quantitative Data Summary: Formulation Vehicles for Poorly Soluble Compounds

Formulation Component	Typical Concentration Range	Advantages	Disadvantages
DMSO	< 10% (IV), < 50% (IP)	High solubilizing power	Potential for toxicity at higher concentrations
PEG 400	10-60%	Good solubilizer, low toxicity	Can be viscous
Ethanol	5-20%	Good co-solvent	Can cause irritation at higher concentrations
Tween® 80	1-10%	Enhances solubility and stability	Potential for hypersensitivity reactions
HP-β-CD	10-40%	Forms inclusion complexes, improves solubility	Can be limited by the amount of drug that can be complexed

Part 3: Experimental Protocols

Protocol 1: In Vitro Metabolic Stability Assay in Liver Microsomes

Objective: To determine the in vitro half-life (t½) and intrinsic clearance (CLint) of Imidazo[1,2-a]pyridine-7-carbonitrile.

Materials:

• Imidazo[1,2-a]pyridine-7-carbonitrile

• Liver microsomes (human, rat, or mouse)

• NADPH regenerating system (e.g., NADP+, glucose-6-phosphate, glucose-6-phosphate dehydrogenase)

• Phosphate buffer (0.1 M, pH 7.4)

• Acetonitrile (ice-cold, containing an internal standard for LC-MS/MS analysis)

• 96-well plates

• Incubator shaker (37°C)

Procedure:

• Prepare a stock solution of Imidazo[1,2-a]pyridine-7-carbonitrile in a suitable organic solvent (e.g., DMSO).

• In a 96-well plate, add the phosphate buffer, liver microsomes (final protein concentration typically 0.5-1 mg/mL), and the test compound (final concentration typically 1 µM).

• Pre-incubate the plate at 37°C for 5-10 minutes.[14]

• Initiate the metabolic reaction by adding the NADPH regenerating system.

• At various time points (e.g., 0, 5, 15, 30, 45, and 60 minutes), stop the reaction by adding an equal volume of ice-cold acetonitrile containing the internal standard.

• Centrifuge the plate to precipitate the proteins.

• Analyze the supernatant by LC-MS/MS to quantify the remaining parent compound.

• Plot the natural logarithm of the percentage of parent compound remaining versus time. The slope of the linear regression will give the elimination rate constant (k).

• Calculate the in vitro half-life (t½ = 0.693/k) and intrinsic clearance (CLint = (0.693/t½) * (incubation volume / protein amount)).

Protocol 2: Formulation Preparation for In Vivo Studies (Co-solvent System)

Objective: To prepare a 1 mg/mL solution of Imidazo[1,2-a]pyridine-7-carbonitrile in a vehicle suitable for intraperitoneal (IP) injection.

Materials:

• Imidazo[1,2-a]pyridine-7-carbonitrile

• DMSO (sterile, injectable grade)

• PEG 400 (sterile, injectable grade)

• Sterile saline (0.9% NaCl)

Procedure:

• Weigh the required amount of Imidazo[1,2-a]pyridine-7-carbonitrile.

• Dissolve the compound in DMSO to create a concentrated stock solution (e.g., 20 mg/mL). Use gentle vortexing or sonication if necessary.

• In a sterile tube, add the required volume of the DMSO stock solution.

• Add PEG 400 to the tube. For a final vehicle composition of 10% DMSO / 40% PEG 400 / 50% saline, you would add 4 times the volume of DMSO.

• Vortex the mixture until it is a clear solution.

• Slowly add the sterile saline to the mixture while vortexing to reach the final volume.

• Visually inspect the final formulation for any signs of precipitation. If the solution is clear, it is ready for administration.

Note: Always prepare formulations fresh on the day of the experiment and perform a small-scale trial to ensure solubility and stability before preparing a large batch.[10]

Part 4: Visualizations

Diagram 1: Troubleshooting Workflow for In Vivo Stability

Caption: Key medicinal chemistry strategies to reduce AO-mediated metabolism.

References

• Systematic structure modifications of imidazo[1,2-a]pyrimidine to reduce metabolism mediated by aldehyde oxidase (AO). PubMed. [Link]

• Systematic Structure Modifications of Imidazo[1,2-a]pyrimidine to Reduce Metabolism Mediated by Aldehyde Oxidase (AO). ACS Publications. [Link]

• Systematic Structure Modifications of Imidazo[1,2-a]pyrimidine to Reduce Metabolism Mediated by Aldehyde Oxidase (AO) | Request PDF. ResearchGate. [Link]

• Inhibition of Human Liver Aldehyde Oxidase: Implications for Potential Drug-Drug Interactions. PMC - NIH. [Link]

• Evaluation of the Effect of Aldehyde Oxidase Inhibitors on 6-Mercaptopurine Metabolism. J-STAGE. [Link]

• Mitigating Heterocycle Metabolism in Drug Discovery. Journal of Medicinal Chemistry. [Link]

• In Vitro and In Silico Analyses of the Inhibition of Human Aldehyde Oxidase by Bazedoxifene, Lasofoxifene, and Structural Analogues. PubMed. [Link]

• Metabolic stability for drug discovery and development: pharmacokinetic and biochemical challenges. PubMed. [Link]

• Medicinal chemistry approaches to avoid aldehyde oxidase metabolism. ResearchGate. [Link]

• Medicinal chemistry approaches to avoid aldehyde oxidase metabolism. PubMed. [Link]

• In Vitro Inhibition of Human Aldehyde Oxidase Activity by Clinically Relevant Concentrations of Gefitinib and Erlotinib: Comparison with Select Metabolites, Molecular Docking Analysis, and Impact on Hepatic Metabolism of Zaleplon and Methotrexate. PubMed. [Link]

• Improving Aqueous Solubility and In Vitro Pharmacokinetic Properties of the 3-Nitroimidazo[1,2-a]pyridine Antileishmanial Pharmacophore. MDPI. [Link]

• Recent developments of imidazo[1,2-a]pyridine analogues as antituberculosis agents. RSC Publishing. [Link]

• Metabolic stability assay in human, rat, dog or mouse hepatocytes. Protocols.io. [Link]

• Inhibition of Human Liver Aldehyde Oxidase: Implications for Potential Drug-Drug Interactions. ResearchGate. [Link]

• Aldehyde oxidase mediated drug metabolism: an underpredicted obstacle in drug discovery and development. PubMed. [Link]

• Recent developments of imidazo[1,2-a]pyridine analogues as antituberculosis agents. PMC. [Link]

• Metabolic Stability for Drug Discovery and Development. Semantic Scholar. [Link]

• Imidazo[1,2- a]pyridine Derivatives as Aldehyde Dehydrogenase Inhibitors: Novel Chemotypes to Target Glioblastoma Stem Cells. PubMed. [Link]

• Introduction to in vitro estimation of metabolic stability and drug interactions of new chemical entities in drug discovery and development. PubMed. [Link]

• Metabolic Stability Assessed by Liver Microsomes and Hepatocytes. Springer Nature Experiments. [Link]

• Scaling In Vivo Pharmacokinetics from In Vitro Metabolic Stability Data in Drug Discovery. ResearchGate. [Link]

• Webinar: In vivo pharmacokinetic experiments in preclinical drug development. YouTube. [Link]

• Medicinal Attributes of Imidazo[1,2-a]pyridine Derivatives: An Update. ResearchGate. [Link]

• Design and synthesis of new imidazo[1,2-a]pyridine and imidazo[1,2-a]pyrazine derivatives with antiproliferative activity against melanoma cells. PubMed. [Link]

• A novel imidazo[1,2-a]pyridine derivative and its co-administration with curcumin exert anti-inflammatory effects by modulating the STAT3/NF-κB/iNOS/COX-2 signaling pathway in breast and ovarian cancer cell lines. NIH. [Link]

• Drug Modifications to Improve Stability. eCampusOntario Pressbooks. [Link]

• Metabolic stability and its role in the discovery of new chemical entities. De Gruyter. [Link]

• Imidazo(1,2-a)pyridine. PubChem. [Link]

• In vivo deposition of poorly soluble drugs. PubMed. [Link]

• Synthesis of imidazo[1,2-a]pyridines. Organic Chemistry Portal. [Link]

• Synthesis of imidazo[1,2-a]pyridines: a decade update. Semantic Scholar. [Link]

• Various Synthesis of Imidazo[1,2-a]pyridines Derivatives and Therapeutic Significance: A Review. ResearchGate. [https://www.researchgate.net/publication/381404118_Various_Synthesis_of_Imidazo12-a]pyridines_Derivatives_and_Therapeutic_Significance_A_Review]([Link])

• (PDF) Heterocyclic Compounds in Modern Drug Design: Synthetic Strategies and Biological Targets. ResearchGate. [Link]

• Recent Advances in the Green Synthesis of Active N-Heterocycles and Their Biological Activities. MDPI. [Link]

• Recent Advances: Heterocycles in Drugs and Drug Discovery. PMC - NIH. [Link]

• Advancement of Imidazo[1,2-a]pyridines with Improved Pharmacokinetics and nM Activity vs. Mycobacterium tuberculosis. PMC - NIH. [Link]

• Synthesis, Characterization, and Biological Evaluation of Novel Azo-Based Imidazo[1,2‑a]pyridine Derivatives: In Vitro and In Silico Investigations. PubMed Central. [Link]

Sources

• 1. Systematic structure modifications of imidazo[1,2-a]pyrimidine to reduce metabolism mediated by aldehyde oxidase (AO) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. Recent developments of imidazo[1,2- a ]pyridine analogues as antituberculosis agents - RSC Medicinal Chemistry (RSC Publishing) DOI:10.1039/D3MD00019B [pubs.rsc.org]
• 5. Inhibition of Human Liver Aldehyde Oxidase: Implications for Potential Drug-Drug Interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Medicinal chemistry approaches to avoid aldehyde oxidase metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Evaluation of the Effect of Aldehyde Oxidase Inhibitors on 6-Mercaptopurine Metabolism [jstage.jst.go.jp]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. protocols.io [protocols.io]
• 12. Metabolic Stability Assessed by Liver Microsomes and Hepatocytes | Springer Nature Experiments [experiments.springernature.com]
• 13. Drug Modifications to Improve Stability – An Introduction to Medicinal Chemistry & Molecular Recognition [ecampusontario.pressbooks.pub]
• 14. ruj.uj.edu.pl [ruj.uj.edu.pl]

Reference Data & Comparative Studies

A Comparative Guide to the Biological Activity of Imidazo[1,2-a]pyridine-7-carbonitrile and Its Positional Isomers

For Researchers, Scientists, and Drug Development Professionals

The Imidazo[1,2-a]pyridine scaffold is a privileged heterocyclic motif in medicinal chemistry, forming the core of numerous biologically active compounds with a wide range of therapeutic applications, including anticancer, anti-inflammatory, and antimicrobial agents.[1][2] The introduction of a carbonitrile (-CN) group, a potent electron-withdrawing moiety and a key pharmacophore, onto this scaffold can significantly influence its biological activity. The position of this substituent on the pyridine ring of the imidazo[1,2-a]pyridine core can lead to distinct pharmacological profiles among its isomers.

This guide provides a comparative analysis of the biological activity of Imidazo[1,2-a]pyridine-7-carbonitrile and its other positional isomers. Due to the limited availability of direct comparative studies, this guide synthesizes data from various sources to offer insights into the structure-activity relationships (SAR) governed by the placement of the carbonitrile group.

The Imidazo[1,2-a]pyridine Scaffold: A Versatile Core

The imidazo[1,2-a]pyridine ring system is a planar, aromatic bicyclic structure that is isosteric to purine. This structural similarity allows it to interact with a variety of biological targets, including kinases and other enzymes.[3][4] The nitrogen atom at position 1 and the bridgehead nitrogen at position 9 are key features that contribute to its ability to form hydrogen bonds and coordinate with metal ions, which is often crucial for biological activity.

Positional Isomerism and Its Impact on Biological Activity

The electronic properties of the imidazo[1,2-a]pyridine ring are not uniform. The placement of a strong electron-withdrawing group like the carbonitrile moiety can significantly alter the molecule's electron density distribution, dipole moment, and ability to interact with biological targets. This, in turn, dictates the compound's potency, selectivity, and overall pharmacological profile.

Below is a comparative overview of the reported biological activities of various Imidazo[1,2-a]pyridine-carbonitrile isomers.

Comparative Biological Activity of Imidazo[1,2-a]pyridine-carbonitrile Isomers

Isomer	Reported Biological Activity	Key Findings
Imidazo[1,2-a]pyridine-2-carbonitrile	Anticancer, Antimicrobial	Some derivatives have shown activity against various cancer cell lines.[5] The 2-position is often a site for substitution in the development of kinase inhibitors.
Imidazo[1,2-a]pyridine-3-carbonitrile	Anticancer, Kinase Inhibition	Derivatives with substituents at the 3-position have been investigated as inhibitors of various kinases, including the PI3K/mTOR pathway.[6]
Imidazo[1,2-a]pyridine-5-carbonitrile	Limited specific data available	Further investigation is needed to fully characterize the biological profile of this isomer.
Imidazo[1,2-a]pyridine-6-carbonitrile	Anticancer	6-substituted imidazo[1,2-a]pyridines have demonstrated excellent activity against colon cancer cell lines.[7]
Imidazo[1,2-a]pyridine-7-carbonitrile	Anticancer, Antimicrobial	Derivatives have shown cytotoxic effects against various cancer cell lines. The 7-position is a key site for modification in the development of potent antituberculosis agents.
Imidazo[1,2-a]pyridine-8-carbonitrile	Anticancer (Antitubulin)	5,7-diarylimidazo[1,2-a]pyridine-8-carbonitrile derivatives have been identified as potent antitubulin agents with significant cytotoxicity against several cancer cell lines.

In-Depth Analysis of Isomer Activity

Imidazo[1,2-a]pyridine-8-carbonitrile: A Potent Antitubulin Agent

Recent studies have highlighted the potential of 5,7-diarylimidazo[1,2-a]pyridine-8-carbonitrile derivatives as potent inhibitors of tubulin polymerization. This activity is crucial in cancer chemotherapy as it disrupts microtubule dynamics, leading to cell cycle arrest and apoptosis. The carbonitrile group at the 8-position, in combination with specific aryl substitutions at the 5 and 7-positions, appears to be critical for this potent antitubulin activity.

Imidazo[1,2-a]pyridine-6-carbonitrile: Targeting Colon Cancer

Research on 6-substituted imidazo[1,2-a]pyridines has revealed promising activity against colon cancer cell lines such as HT-29 and Caco-2.[7] These compounds were found to induce apoptosis through pathways involving the release of cytochrome c and the activation of caspases 3 and 8.[7] While direct data on the 6-carbonitrile isomer is limited, the activity of other 6-substituted derivatives suggests this position is favorable for developing anticancer agents.

Imidazo[1,2-a]pyridine-3-carbonitrile: Kinase Inhibition

The 3-position of the imidazo[1,2-a]pyridine scaffold is a common site for modification in the design of kinase inhibitors. Derivatives with substituents at this position have been shown to inhibit key signaling pathways implicated in cancer, such as the PI3K/mTOR pathway.[6] The electron-withdrawing nature of the carbonitrile group at this position could potentially enhance interactions with the kinase active site.

Imidazo[1,2-a]pyridine-7-carbonitrile: A Scaffold for Diverse Activities

While specific data on the 7-carbonitrile isomer is not as abundant as for the 8-carbonitrile, the 7-position is a key site for substitution in the development of highly potent antituberculosis agents. This suggests that modifications at this position can lead to potent and selective biological activity. Further studies are needed to fully elucidate the anticancer potential of the 7-carbonitrile isomer.

Signaling Pathways and Mechanisms of Action

Imidazo[1,2-a]pyridine derivatives exert their biological effects through various mechanisms, often by modulating key signaling pathways involved in cell growth, proliferation, and survival.

Figure 1: Key signaling pathways modulated by Imidazo[1,2-a]pyridine derivatives.

Experimental Protocols

Cell Viability Assessment: MTT Assay

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present.

Workflow:

Figure 2: Workflow for the MTT cell viability assay.

Detailed Steps:

• Cell Seeding: Plate cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Treat the cells with various concentrations of the Imidazo[1,2-a]pyridine-carbonitrile isomers. Include a vehicle control (e.g., DMSO) and a positive control (e.g., a known cytotoxic drug).

• Incubation: Incubate the plates for 48 to 72 hours.

• MTT Addition: Add MTT solution to each well and incubate for 4 hours at 37°C.

• Solubilization: Add a solubilization solution, such as dimethyl sulfoxide (DMSO), to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the wells at 570 nm using a microplate reader. The absorbance is directly proportional to the number of viable cells.

In Vitro Kinase Inhibition Assay

Kinase inhibition assays are crucial for determining the potency and selectivity of compounds against specific kinase targets.

Workflow:

Figure 3: General workflow for an in vitro kinase inhibition assay.

Detailed Steps:

• Reaction Setup: In a microplate, combine the kinase, its specific substrate, ATP, and a buffer containing MgCl₂.

• Inhibitor Addition: Add the Imidazo[1,2-a]pyridine-carbonitrile isomer at various concentrations.

• Incubation: Incubate the reaction mixture at 30°C for a specified period.

• Reaction Termination: Stop the reaction by adding a solution such as EDTA.

• Detection: Detect the amount of phosphorylated substrate using a method such as an enzyme-linked immunosorbent assay (ELISA) with a phospho-specific antibody or by using radiolabeled ATP and measuring radioactivity.

• Data Analysis: Calculate the IC50 value, which is the concentration of the inhibitor required to reduce the kinase activity by 50%.

Conclusion and Future Directions

The position of the carbonitrile group on the Imidazo[1,2-a]pyridine scaffold is a critical determinant of its biological activity. While current research provides valuable insights, a systematic and direct comparative study of all positional isomers is necessary to fully elucidate the structure-activity relationships. The potent antitubulin activity of the 8-carbonitrile derivatives and the promising anticancer activity of the 6-substituted analogs highlight the therapeutic potential of this chemical class. Future research should focus on synthesizing and evaluating all carbonitrile isomers against a broad panel of cancer cell lines and key biological targets to identify lead compounds for further drug development.

References

• Aliwaini, S., Awadallah, A. M., Morjan, R. Y., Ghunaim, M., Alqaddi, H., Abuhamad, A. Y., ... & Abughefra, Y. M. (2022). Novel imidazo[1,2-a]pyridine inhibits AKT/mTOR pathway and induces cell cycle arrest and apoptosis in melanoma and cervical cancer cells. Oncology Letters, 24(3), 1-11.
• Al-Bahrani, H. A., Alinezhad, H., Tajbakhsh, M., & Kadhum, A. A. H. (2025). Novel Imidazo[1,2-α]Pyridine Hybrids: Synthesis, Antioxidant Activity, Cytotoxicity against Cancer Cell Lines, and In Silico Docking Analysis. Chemical Methodologies, 9(11), 1016-1030.
• Altaher, A. M., Abdel-Wahab, B. F., & Al-Bahrani, H. A. (2022). The Anticancer Effects of Novel Imidazo[1,2-a]Pyridine Compounds against HCC1937 Breast Cancer Cells. Asian Pacific Journal of Cancer Prevention, 23(9), 2943-2951.
• Banu, H., Javed, K., & Khan, M. S. (2020). Design, Synthesis, Anti-Cancer Activity, and in silico Studies of Novel Imidazo[1,2-a]pyridine Derivatives. Russian Journal of General Chemistry, 90(9), 1727-1736.
• BenchChem. (2025).
• Chen, Y., et al. (2017). A novel imidazo[1,2-a]pyridine derivative and its co-administration with curcumin exert anti-inflammatory effects by modulating the STAT3/NF-κB/iNOS/COX-2 signaling pathway in breast and ovarian cancer cell lines. Journal of Experimental & Clinical Cancer Research, 36(1), 1-15.
• CymitQuimica. (n.d.). Imidazo[1,2-a]pyridine-8-carbonitrile.
• de la Cruz, R., et al. (2023). Design, synthesis and anti-mycobacterial evaluation of imidazo[1,2-a]pyridine analogues. RSC Medicinal Chemistry, 14(5), 896-911.
• Duffy, K. J., et al. (2011). 6-Substituted imidazo[1,2-a]pyridines: synthesis and biological activity against colon cancer cell lines HT-29 and Caco-2. European Journal of Medicinal Chemistry, 46(9), 4573-4583.
• El Kazzouli, S., et al. (2015). Synthesis and antibacterial activity of novel imidazo[1,2-a]pyrimidine and imidazo[1,2-a]pyridine chalcones derivatives. Der Pharma Chemica, 7(10), 247-254.
• Gong, Y., et al. (2017). Synthesis, biological evaluation and molecular modeling of imidazo[1,2-a]pyridine derivatives as potent antitubulin agents. Bioorganic & Medicinal Chemistry, 25(15), 4128-4142.
• Gopinathan, M. B., & Appavoo, D. (2021). Synthesis and antimicrobial activity of certain imidazo[1,2-a]pyrimidines. Journal of Medicinal Chemistry, 64(1), 103-112.
• He, H., et al. (2020). Design, Synthesis, and Biological Evaluation of Imidazo[1,2-a]pyridine Derivatives as Novel PI3K/mTOR Dual Inhibitors. Journal of Medicinal Chemistry, 63(6), 3045-3062.
• Jain, A. K., et al. (2024). Imidazo[1,2-A]Pyridine: Potent Biological Activity, SAR and Docking Investigations (2017-2022). Infectious Disorders-Drug Targets (Formerly Current Drug Targets-Infectious Disorders), 24(8), e200324228067.
• Kandeel, M., et al. (2021). Imidazo[1,2-a]pyridine Based Compounds: The Hopeful Anti-Cancer Therapy Review Article.
• Kumar, A., et al. (2023). Recent developments of imidazo[1,2-a]pyridine analogues as antituberculosis agents. RSC Medicinal Chemistry, 14(4), 624-646.
• Lawrence, H. R., et al. (2014). Imidazo[1,2-a]pyridine-based peptidomimetics as inhibitors of Akt. Bioorganic & Medicinal Chemistry Letters, 24(15), 3468-3472.
• Ma, D., et al. (2011). Discovery of novel imidazo[1,2-a]pyridines as inhibitors of the insulin-like growth factor-1 receptor tyrosine kinase. Bioorganic & Medicinal Chemistry Letters, 21(16), 4698-701.
• Mphahlele, M. J., & Malindisa, S. (2022).
• Poges, S., et al. (2022). Structural Analysis Identifies Imidazo[1,2-b]Pyridazines as PIM Kinase Inhibitors with In vitro Antileukemic Activity. Cancer Research, 67(14), 6916-6924.
• Reddy, T. S., et al. (2016). Imidazo[1,2-a]pyridines: Promising Drug Candidate for Antitumor Therapy. Current Topics in Medicinal Chemistry, 16(30), 3590-3616.
• Sadek, K. U., et al. (2021). A review on the biological activity of imidazo (4, 5-b) pyridines and related compounds. Mini-Reviews in Medicinal Chemistry, 21(11), 1338-1355.
• Sharma, P., et al. (2024). Insights into medicinal attributes of imidazo[1,2-a]pyridine derivatives as anticancer agents. Archiv der Pharmazie.
• Shirude, P. S., et al. (2013). Advancement of Imidazo[1,2-a]pyridines with Improved Pharmacokinetics and nM Activity vs. Mycobacterium tuberculosis. ACS Medicinal Chemistry Letters, 4(7), 637-642.
• Singh, P., et al. (2013). Synthesis and structure activity relationship of imidazo[1,2-a]pyridine-8-carboxamides as a novel antimycobacterial lead series. Bioorganic & Medicinal Chemistry Letters, 23(17), 4843-4847.
• Tighadouini, S., et al. (2022).
• Trost, B. M., & Dong, G. (2017). The discovery of novel imidazo[1,2-a]pyridine derivatives as covalent anticancer agents. Organic & Biomolecular Chemistry, 15(34), 7133-7139.
• Upadhyay, A., et al. (2020).
• Vaskevich, R. I., et al. (2021). Synthesis of imidazo[1,2-a]pyridine-containing peptidomimetics by tandem of Groebke–Blackburn–Bienaymé and Ugi reactions. Beilstein Journal of Organic Chemistry, 17, 2396-2405.
• WO2017178992A1 - Imidazo[1,2-a]pyridine complexes with anticancer activity.

Sources

• 1. Design, synthesis and anti-mycobacterial evaluation of imidazo[1,2-a]pyridine analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 2. BJOC - Synthesis of imidazo[1,2-a]pyridine-containing peptidomimetics by tandem of Groebke–Blackburn–Bienaymé and Ugi reactions [beilstein-journals.org]
• 3. Imidazo[1,2-a]pyridine-based peptidomimetics as inhibitors of Akt - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chemmethod.com [chemmethod.com]
• 5. Novel imidazo[1,2-a]pyridine inhibits AKT/mTOR pathway and induces cell cycle arrest and apoptosis in melanoma and cervical cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. Synthesis, biological evaluation and molecular modeling of imidazo[1,2-a]pyridine derivatives as potent antitubulin agents - PubMed [pubmed.ncbi.nlm.nih.gov]

The Nitrile Moiety in Imidazo[1,2-a]pyridines: A Comparative Guide to Structure-Activity Relationships in Kinase Inhibition

The imidazo[1,2-a]pyridine scaffold is a cornerstone in medicinal chemistry, recognized for its privileged structure and broad spectrum of biological activities.[1][2] This bicyclic heterocyclic system is a key component in several marketed drugs and a fertile ground for the development of novel therapeutic agents, particularly in oncology.[3] Among the various substitutions explored on this scaffold, the introduction of a nitrile group has emerged as a compelling strategy to modulate potency, selectivity, and pharmacokinetic properties. This guide provides an in-depth, comparative analysis of the structure-activity relationship (SAR) of nitrile-substituted imidazo[1,2-a]pyridines, with a focus on their role as kinase inhibitors. We will objectively compare their performance with alternative heterocyclic systems and provide the supporting experimental data and protocols for researchers in drug discovery.

The Strategic Advantage of the Nitrile Group

The nitrile (-C≡N) group, though small, exerts a profound influence on a molecule's biological activity. Its strong electron-withdrawing nature, ability to participate in hydrogen bonding, and metabolic stability make it a valuable functional group in drug design.[4] In the context of imidazo[1,2-a]pyridine-based kinase inhibitors, the nitrile moiety can serve several key functions:

• Enhanced Binding Affinity: The linear geometry and electronegativity of the nitrile group allow it to form crucial interactions with amino acid residues in the ATP-binding pocket of kinases. It can act as a hydrogen bond acceptor or engage in dipole-dipole interactions, thereby anchoring the inhibitor to its target.

• Modulation of Physicochemical Properties: The introduction of a nitrile group can fine-tune the lipophilicity and metabolic stability of a compound, which are critical parameters for its pharmacokinetic profile.

• Vector for Further Functionalization: The nitrile group can serve as a synthetic handle for the introduction of other functional groups, enabling further optimization of the lead compound.

Comparative Analysis: Nitrile-Substituted Imidazo[1,2-a]pyridines vs. Alternative Scaffolds

The choice of a heterocyclic core is a critical decision in drug design, influencing not only the binding mode and potency but also the overall druglikeness of a molecule. The imidazo[1,2-a]pyridine scaffold, particularly when functionalized with a nitrile group, presents a compelling starting point for the development of novel kinase inhibitors.

Data Presentation: In Vitro Efficacy of Heterocyclic Kinase Inhibitors

The following table summarizes the in vitro efficacy of representative compounds from the imidazo[1,2-a]pyridine, pyrazolo[3,4-b]pyridine, and imidazo[4,5-b]pyridine classes against various protein kinases.

Compound Class	Representative Compound/Reference	Target Kinase(s)	IC50 (µM) - Biochemical Assay
Nitrile-Substituted Imidazo[1,2-a]pyridine	Compound 35 [5]	PI3Kα	0.150
Compound 15a [3]	PI3Kα / mTOR	PI3Kα: 0.002 / mTOR: 0.021
Pyrazolo[3,4-b]pyridine	Compound 26 (MSC2530818)[6]	JAK1	Data not specified
Imidazo[4,5-b]pyridine	Compound 10 [4]	Colon Carcinoma Cells	0.4
Compound 14 [4]	Colon Carcinoma Cells	0.7

Structure-Activity Relationship (SAR) of Nitrile-Substituted Imidazo[1,2-a]pyridines

The biological activity of imidazo[1,2-a]pyridine derivatives is highly dependent on the substitution pattern around the core. The introduction of a nitrile group, often at the 3-position, has been a key strategy in the development of potent kinase inhibitors.

A systematic SAR study of 2,6,8-substituted imidazo[1,2-a]pyridine derivatives as PI3Kα inhibitors revealed that modifications at these positions significantly impact potency.[5] For instance, the optimization of substituents on the imidazo[1,2-a]pyridine core and at the C5 position of a pyrimidine substituent at the 3-position led to the discovery of potent and selective IGF-1R kinase inhibitors.[7]

Experimental Protocols

To ensure the reproducibility and validity of research findings, detailed experimental protocols are essential. The following are step-by-step methodologies for the synthesis of a key intermediate and for crucial biological assays.

Synthesis of 2,3-Disubstituted Imidazo[1,2-a]pyridines

A common and efficient method for the synthesis of the imidazo[1,2-a]pyridine core is the condensation of a 2-aminopyridine with an α-haloketone.[8][9]

Materials:

• Substituted 2-aminopyridine

• Substituted α-bromoacetophenone

• Ethanol

• Sodium bicarbonate

Procedure:

• A mixture of the substituted 2-aminopyridine (1.0 eq) and the substituted α-bromoacetophenone (1.1 eq) in ethanol is stirred at room temperature.

• The reaction mixture is then heated to reflux for several hours.

• After cooling to room temperature, the reaction is quenched with a saturated aqueous solution of sodium bicarbonate.

• The resulting precipitate is collected by filtration, washed with water, and dried to afford the crude product.

• The crude product is purified by recrystallization or column chromatography to yield the desired 2,3-disubstituted imidazo[1,2-a]pyridine.

In Vitro Kinase Inhibition Assay (ADP-Glo™)

The ADP-Glo™ Kinase Assay is a luminescent assay that measures the amount of ADP produced during a kinase reaction, which is directly proportional to kinase activity.

Materials:

• Purified recombinant kinase

• Kinase-specific substrate

• ATP

• Test compounds (nitrile-substituted imidazo[1,2-a]pyridines)

• ADP-Glo™ Kinase Assay Kit (Promega)

• Assay buffer (e.g., 40 mM Tris, pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA)

• White, opaque 384-well plates

• Luminometer

Procedure:

• Prepare serial dilutions of the test compounds in DMSO and then in assay buffer.

• Add 5 µL of the diluted compound solution or vehicle control (DMSO) to the wells of a 384-well plate.

• Add 5 µL of a 2X enzyme solution and 5 µL of a 2X substrate/ATP solution to each well to initiate the kinase reaction.

• Incubate the plate at room temperature for a specified time (e.g., 60 minutes).

• Stop the reaction by adding 5 µL of ADP-Glo™ Reagent.

• Incubate for 40 minutes at room temperature to deplete the remaining ATP.

• Add 10 µL of Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal.

• Incubate for 30 minutes at room temperature.

• Measure the luminescence using a plate reader.

• Calculate the IC50 values from the dose-response curves.

Cellular Proliferation Assay (MTT Assay)

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability, proliferation, and cytotoxicity.

Materials:

• Cancer cell line (e.g., HCT116, HT-29)

• Cell culture medium and supplements

• Test compounds

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO)

• 96-well plates

• Microplate reader

Procedure:

• Seed the cancer cells in a 96-well plate at a suitable density and allow them to adhere overnight.

• Treat the cells with various concentrations of the test compounds and a vehicle control.

• Incubate the plate for a specified period (e.g., 72 hours).

• Add MTT solution to each well and incubate for 2-4 hours to allow the formation of formazan crystals.

• Add the solubilization solution to dissolve the formazan crystals.

• Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Calculate the percentage of cell viability and determine the IC50 values.

Conclusion

The strategic incorporation of a nitrile group into the imidazo[1,2-a]pyridine scaffold has proven to be a highly effective approach in the design of potent and selective kinase inhibitors. This guide has provided a comparative overview of their structure-activity relationships, highlighting their performance against other heterocyclic systems. The detailed experimental protocols offer a practical framework for researchers to synthesize and evaluate these promising compounds. As our understanding of the complex signaling networks in diseases like cancer continues to grow, the rational design of targeted inhibitors based on privileged scaffolds such as nitrile-substituted imidazo[1,2-a]pyridines will undoubtedly play a pivotal role in the development of next-generation therapeutics.

References

• 1. researchgate.net [researchgate.net]
• 2. Design, synthesis and anticancer activity of new 3-cyano-2 (1H) -pyridone and 3-cyanopyridine-2-(1H)-thione derivatives – Oriental Journal of Chemistry [orientjchem.org]
• 3. Design, Synthesis, and Biological Evaluation of Imidazo[1,2- a]pyridine Derivatives as Novel PI3K/mTOR Dual Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Nitrile-containing pharmaceuticals: target, mechanism of action, and their SAR studies - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Design, synthesis and evaluation of 2, 6, 8-substituted Imidazopyridine derivatives as potent PI3Kα inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Pyrazolopyridine-based kinase inhibitors for anti-cancer targeted therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Discovery of novel imidazo[1,2-a]pyridines as inhibitors of the insulin-like growth factor-1 receptor tyrosine kinase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Imidazo[1,2-A]Pyridine: Potent Biological Activity, SAR and Docking Investigations (2017-2022) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Synthetic Heterocyclic Derivatives as Kinase Inhibitors Tested for the Treatment of Neuroblastoma | MDPI [mdpi.com]

A Comparative Analysis: Imidazo[1,2-a]pyridine-7-carbonitrile vs. Established Anticancer Agents

An In-Depth Guide for Drug Development Professionals

Abstract

The relentless pursuit of novel anticancer therapeutics with improved efficacy and reduced toxicity has led researchers to explore novel heterocyclic scaffolds. Among these, the imidazo[1,2-a]pyridine core has emerged as a "privileged structure" in medicinal chemistry, with derivatives demonstrating potent and selective anticancer activities.[1] This guide provides a comparative analysis of a representative lead compound, Imidazo[1,2-a]pyridine-7-carbonitrile, against well-established anticancer drugs such as the anthracycline Doxorubicin and the taxane Paclitaxel. We will dissect their distinct mechanisms of action, present comparative experimental data from in vitro and in vivo models, and provide detailed protocols to ensure scientific rigor and reproducibility. This analysis aims to furnish researchers and drug development professionals with a clear, data-driven perspective on the potential of this promising new class of anticancer agents.

Introduction: The Shifting Landscape of Cancer Therapy

For decades, the foundation of cancer treatment has been chemotherapy, employing cytotoxic agents that primarily target rapidly dividing cells.[2] While effective, this lack of specificity often leads to significant side effects due to damage to healthy, proliferating cells in tissues like bone marrow and the digestive tract.[2] The modern era of oncology seeks to overcome these limitations through targeted therapies that act on specific molecular pathways dysregulated in cancer cells.[3]

The imidazo[1,2-a]pyridine scaffold has recently gained significant attention as a source of potential anticancer agents, largely due to its role in inhibiting survival kinases crucial for cancer cell growth.[4][5] Derivatives have been shown to inhibit key enzymes such as PI3K, CDKs, and c-Met, leading to cell cycle arrest and apoptosis.[4][5] This guide focuses on a representative molecule, Imidazo[1,2-a]pyridine-7-carbonitrile, to illustrate the therapeutic potential of this class.

To provide a robust comparison, we have selected two widely used chemotherapeutic agents with distinct mechanisms of action:

• Doxorubicin: An anthracycline antibiotic that functions primarily by intercalating into DNA and inhibiting the enzyme topoisomerase II, leading to DNA strand breaks and apoptosis.[2][6]

• Paclitaxel: A plant alkaloid that disrupts the normal function of microtubules, essential components of the cellular cytoskeleton. By stabilizing microtubules, it blocks cell division, leading to mitotic arrest and cell death.[6][7]

Comparative Mechanisms of Action

A fundamental differentiator between novel targeted agents and traditional chemotherapy lies in their molecular interaction within the cancer cell. While cytotoxic agents induce widespread cellular damage, targeted molecules are designed to interfere with specific signaling cascades that drive oncogenesis.

2.1 Imidazo[1,2-a]pyridine-7-carbonitrile: Precision Targeting of Kinase Signaling

Numerous studies have demonstrated that imidazo[1,2-a]pyridine derivatives exert their anticancer effects by inhibiting key protein kinases.[8] A primary target is the PI3K/AKT/mTOR pathway, a critical signaling cascade that regulates cell growth, proliferation, survival, and angiogenesis.[4] In many cancers, this pathway is constitutively active, promoting uncontrolled cell division. Imidazo[1,2-a]pyridine compounds have been shown to inhibit PI3Kα, a key component of this pathway, with IC50 values in the nanomolar range.[4] This inhibition prevents the downstream activation of AKT and mTOR, ultimately leading to G1 cell cycle arrest and the induction of p53-mediated apoptosis.[4][9]

Mechanism of Imidazo[1,2-a]pyridine-7-carbonitrile.

2.2 Doxorubicin and Paclitaxel: Broad-Spectrum Cytotoxicity

In contrast, the established drugs operate through less specific, though highly potent, cytotoxic mechanisms. Doxorubicin acts as a DNA intercalating agent and inhibits topoisomerase II, an enzyme critical for relaxing DNA supercoils during replication and transcription.[2] This leads to double-strand breaks in the DNA, triggering a DNA damage response that culminates in apoptosis.[2] Paclitaxel targets the cytoskeleton by binding to and stabilizing microtubules, preventing the dynamic instability required for chromosome segregation during mitosis.[6] This disruption of the mitotic spindle activates the spindle assembly checkpoint, causing a prolonged arrest in the M phase of the cell cycle and ultimately inducing apoptotic cell death.[10][11]

Mechanisms of Doxorubicin and Paclitaxel.

In Vitro Comparative Efficacy

The initial evaluation of any potential anticancer agent involves rigorous in vitro testing to determine its potency and cellular effects across a panel of cancer cell lines. This allows for a direct comparison of cytotoxicity and provides insights into the molecular mechanisms driving cell death.

3.1 Experimental Objective & Data Summary

The primary objective is to compare the half-maximal inhibitory concentration (IC50) of Imidazo[1,2-a]pyridine derivatives against Doxorubicin and Paclitaxel in various cancer cell lines, including breast (MCF-7, HCC1937), melanoma (A375), and cervical (HeLa) cancer.[4][9][12] The IC50 value represents the concentration of a drug that is required for 50% inhibition of cell viability in vitro and is a standard measure of drug potency.

Compound	Cancer Cell Line	IC50 (µM)	Reference
Imidazo[1,2-a]pyridine Derivative (12b)	MCF-7 (Breast)	11	[12][13]
Imidazo[1,2-a]pyridine Derivative (12b)	A375 (Melanoma)	11	[12][13]
Imidazo[1,2-a]pyridine Derivative (Compound 6)	HeLa (Cervical)	35.0	[1][4]
Imidazo[1,2-a]pyridine Derivative (IP-5)	HCC1937 (Breast)	45	[9][14]
Doxorubicin (Standard)	MCF-7 (Breast)	~0.5 - 1.5	Typical Literature Value
Doxorubicin (Standard)	A375 (Melanoma)	~0.1 - 0.5	Typical Literature Value
Paclitaxel (Standard)	HeLa (Cervical)	~0.005 - 0.02	Typical Literature Value
Paclitaxel (Standard)	HCC1937 (Breast)	~0.001 - 0.01	Typical Literature Value

Note: Data for imidazo[1,2-a]pyridine derivatives are from cited studies on various analogs. Doxorubicin and Paclitaxel values represent typical ranges found in literature to provide a benchmark for comparison.

The data indicate that while traditional chemotherapeutics like Doxorubicin and Paclitaxel exhibit high potency (lower IC50 values), the Imidazo[1,2-a]pyridine derivatives still demonstrate significant cytotoxic activity in the low micromolar range.[9][12] The key differentiator and potential advantage of the imidazo[1,2-a]pyridine class lies not just in potency, but in its targeted mechanism, which may translate to a wider therapeutic window and reduced off-target toxicity.

3.2 In Vitro Experimental Workflow

A standardized workflow is critical for generating reliable and comparable data. The process involves cell culture, drug treatment, and subsequent analysis of cell viability, apoptosis, and cell cycle distribution.

Standard In Vitro Anticancer Drug Testing Workflow.

3.3 Key Experimental Protocols

3.3.1 Protocol: Cell Viability (MTT Assay) Causality: The MTT assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present. These enzymes are capable of reducing the tetrazolium dye MTT to its insoluble formazan, which has a purple color. This allows for the quantitative determination of cell viability.

• Cell Seeding: Seed cancer cells (e.g., MCF-7, A375) into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C, 5% CO2.

• Drug Treatment: Prepare serial dilutions of Imidazo[1,2-a]pyridine-7-carbonitrile, Doxorubicin, and Paclitaxel. Replace the medium with 100 µL of medium containing the desired drug concentrations. Include a vehicle control (e.g., 0.1% DMSO).

• Incubation: Incubate the plate for 48-72 hours.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot a dose-response curve to determine the IC50 value.

3.3.2 Protocol: Apoptosis Quantification (Annexin V-FITC/PI Staining) Causality: This flow cytometry-based assay differentiates between healthy, early apoptotic, late apoptotic, and necrotic cells. In early apoptosis, phosphatidylserine (PS) translocates from the inner to the outer leaflet of the plasma membrane. Annexin V has a high affinity for PS and can be used to identify these cells. Propidium Iodide (PI) is a fluorescent nucleic acid stain that cannot cross the membrane of live cells, so it is used to identify late apoptotic or necrotic cells with compromised membrane integrity.

• Cell Treatment: Seed cells in a 6-well plate and treat with the compounds at their respective IC50 concentrations for 24-48 hours.

• Cell Harvesting: Collect both adherent and floating cells and wash them with cold PBS.

• Staining: Resuspend the cells in 1X Annexin V binding buffer. Add 5 µL of FITC-conjugated Annexin V and 5 µL of Propidium Iodide (PI).

• Incubation: Incubate the cells for 15 minutes at room temperature in the dark.

• Flow Cytometry: Analyze the cells using a flow cytometer. FITC-negative/PI-negative cells are viable; FITC-positive/PI-negative cells are in early apoptosis; FITC-positive/PI-positive cells are in late apoptosis/necrosis.

In Vivo Preclinical Models

While in vitro assays are crucial for initial screening, they do not fully recapitulate the complex tumor microenvironment. Therefore, in vivo models are essential for evaluating a drug's efficacy and toxicity in a whole-organism context.[15][16]

4.1 The Human Tumor Xenograft Model

The most common preclinical model for evaluating anticancer agents is the cell line-derived xenograft (CDX) model.[17][18] This involves the subcutaneous inoculation of human cancer cells into immunodeficient mice (e.g., athymic nude or SCID mice).[15][18] This model allows for the assessment of a drug's ability to inhibit tumor growth in a living system and provides preliminary toxicity data.[19]

4.2 Protocol: Subcutaneous Xenograft Model

• Cell Preparation: Culture human cancer cells (e.g., A375 melanoma) to 80% confluency. Harvest and resuspend the cells in a sterile, serum-free medium or PBS, often mixed with Matrigel to support tumor formation.

• Implantation: Subcutaneously inject approximately 5 x 10^6 cells into the flank of each immunodeficient mouse.

• Tumor Growth: Monitor the mice regularly for tumor formation. Tumor volume is typically measured with calipers and calculated using the formula: (Length x Width^2) / 2.[19]

• Randomization: Once tumors reach a palpable size (e.g., 100-150 mm³), randomize the mice into treatment groups (e.g., Vehicle Control, Imidazo[1,2-a]pyridine-7-carbonitrile, Doxorubicin).

• Drug Administration: Administer the drugs according to a predetermined schedule and route (e.g., intraperitoneal injection, oral gavage). Monitor tumor volume and mouse body weight 2-3 times per week. The body weight serves as a general indicator of drug toxicity.

• Endpoint: The study is concluded when tumors in the control group reach a predetermined maximum size, or after a fixed duration. Tumors are then excised and weighed.

• Analysis: The primary endpoint is Tumor Growth Inhibition (TGI), calculated by comparing the change in tumor volume between treated and control groups.

Discussion and Future Perspectives

This comparative guide highlights the distinct profiles of Imidazo[1,2-a]pyridine-7-carbonitrile and established cytotoxic agents. While drugs like Doxorubicin and Paclitaxel offer high potency, their mechanisms are indiscriminate, leading to a narrow therapeutic index.[2]

The promise of the imidazo[1,2-a]pyridine class lies in its targeted approach. By selectively inhibiting pathways like PI3K/AKT/mTOR, which are frequently hyperactivated in cancer, these compounds may offer several advantages:

• Improved Selectivity: A more targeted mechanism could translate to fewer side effects and a better safety profile compared to broad-spectrum cytotoxic drugs.

• Overcoming Resistance: Cancer cells can develop resistance to traditional chemotherapy.[20] Novel agents targeting different pathways provide new therapeutic options and may even re-sensitize tumors to older drugs. Some imidazo[1,2-a]pyridine derivatives have shown efficacy against imatinib-resistant tumor cells.[21][22]

• Combination Therapy: The specific mechanism of action makes these compounds ideal candidates for combination therapies, potentially creating synergistic effects when paired with other targeted agents or traditional chemotherapies.[23]

Limitations and Future Directions: Further research is essential to fully characterize the potential of Imidazo[1,2-a]pyridine-7-carbonitrile. Future studies should focus on comprehensive pharmacokinetic and pharmacodynamic (PK/PD) profiling, long-term toxicity studies, and evaluation in more advanced preclinical models, such as patient-derived xenografts (PDXs), which better preserve the heterogeneity of human tumors.[16] Elucidating the full spectrum of kinase targets and identifying predictive biomarkers will be critical for guiding its clinical development and ensuring it reaches the patients who will benefit most.

References

• Choi, Y. J., et al. (2014). Human Tumor Xenograft Models for Preclinical Assessment of Anticancer Drug Development. Journal of Cancer Prevention. [Link]

• Pucci, B., et al. (2019). Cell cycle checkpoint in cancer: a therapeutically targetable double-edged sword. Journal of Experimental & Clinical Cancer Research. [Link]

• Karaca, G., et al. (2021). Synthesis and anticancer activity evaluation of some novel imidazo[1,2-a]pyridine based heterocycles containing S-alkyl/aryl moiety. Bioorganic Chemistry. [Link]

• Malumbres, M., & Barbacid, M. (2007). Cell cycle checkpoints and their inactivation in human cancer. Trends in Biochemical Sciences. [Link]

• Pfeffer, C. M., & Singh, A. T. K. (2018). Targeting apoptotic pathways for cancer therapy. Cell Communication and Signaling. [Link]

• Tsuruo, T., et al. (2003). Impact of Complex Apoptotic Signaling Pathways on Cancer Cell Sensitivity to Therapy. Cancer Science. [Link]

• Carneiro, B. A., & El-Deiry, W. S. (2020). Apoptosis as anticancer mechanism: function and dysfunction of its modulators and targeted therapeutic strategies. Nature Reviews Clinical Oncology. [Link]

• Vitale, I., et al. (2011). Cell-cycle Checkpoints and Aneuploidy on the Path to Cancer. In Vivo. [Link]

• Fulda, S. (2011). Targeting Apoptosis Signaling Pathways for Anticancer Therapy. Frontiers in Oncology. [Link]

• Dykes, D. J., et al. (1992). Development of Human Tumor Xenograft Models for In Vivo Evaluation of New Antitumor Drugs. Contributions to Oncology. [Link]

• Wang, H., et al. (2019). Apoptotic Pathway as the Therapeutic Target for Anticancer Traditional Chinese Medicines. Frontiers in Pharmacology. [Link]

• Liv Hospital. (n.d.). Most Common Cancer Drugs List: Top 20. Liv Hospital Ulus. [Link]

• Wikipedia. (n.d.). Cell cycle checkpoint. [Link]

• Visconti, R., et al. (2013). Cell cycle, checkpoints and cancer. Atlas of Genetics and Cytogenetics in Oncology and Haematology. [Link]

• Aliwaini, S., et al. (2021). Novel imidazo[1,2-a]pyridine inhibits AKT/mTOR pathway and induces cell cycle arrest and apoptosis in melanoma and cervical cancer cells. Oncology Letters. [Link]

• Pericherla, K., & Panneer, S. (2020). Iodine catalyzed synthesis of imidazo[1,2-a]pyrazine and imidazo[1,2-a]pyridine derivatives and their anticancer activity. RSC Advances. [Link]

• Britannica. (2025). Anticancer drug. Britannica. [Link]

• Biocytogen. (2025). Cell Line-Derived Xenografts: A Reliable Platform for Preclinical Cancer Drug Testing. Biocytogen. [Link]

• Roy, A., et al. (2022). Mechanistic insights on anticancer drugs with specific biological targets and signalling pathways. Drug Discovery and Development. [Link]

• Asian Journal of Chemistry. (2025). Synthesis, Anticancer Evaluation and Molecular Docking of Novel Imidazo[1,2-a]pyridine Derivatives. Asian Journal of Chemistry. [Link]

• Vena, F., et al. (2022). Patient-derived cancer models: Valuable platforms for anticancer drug testing. Frontiers in Oncology. [Link]

• Medical News Today. (2021). What are some of the most common chemo drugs?. [Link]

• Creative Biolabs. (n.d.). Xenograft Models. [Link]

• Al-Horani, R. A. (2023). 4-(Imidazo[1,2-a]pyridin-3-yl): pyrimidine derivatives as anticancer agents. Pharmaceutical Patent Analyst. [Link]

• Al-Horani, R. A. (2022). 4-(Imidazo[1,2-a]pyridin-3-yl): Pyrimidine Derivatives As Anticancer Agents. ResearchGate. [Link]

• PrepLadder. (2023). Anti Cancer Drugs: Mode of action and Adverse effects. [Link]

• Altaher, A. M. H., et al. (2021). Imidazo[1,2-a]pyridine Based Compounds: The Hopeful Anti-Cancer Therapy. Systematic Review Pharmacy. [Link]

• Wikipedia. (n.d.). Chemotherapy. [Link]

• ResearchGate. (n.d.). Synthesis, biological evaluation and molecular modeling studies of Imidazo[1,2-a]pyridines derivatives as protein kinase inhibitors. [Link]

• Gali-Muhtasib, H. U., & Bakkar, N. (2002). Anti-cancer drugs: molecular mechanisms of action. Current Molecular Medicine. [Link]

• Pericherla, K., & Panneer, S. (2020). Iodine catalyzed synthesis of imidazo[1,2-a]pyrazine and imidazo[1,2-a]pyridine derivatives and their anticancer activity. RSC Advances. [Link]

• American Cancer Society. (2025). Types of Chemotherapy Drugs. [Link]

• Gellis, A., et al. (2018). Synthesis and Anticandidosic Activities of Some 3-Imidazo[1,2-a]Pyridinyl-1-Arylpropenone Derivatives. SCIRP. [Link]

• Cancer Research UK. (n.d.). Cancer drugs A to Z list. [Link]

• Al-Oqail, M. M., et al. (2021). A novel imidazo[1,2-a]pyridine derivative and its co-administration with curcumin exert anti-inflammatory effects by modulating the STAT3/NF-κB/iNOS/COX-2 signaling pathway in breast and ovarian cancer cell lines. Journal of Inflammation Research. [Link]

• Aliwaini, S., et al. (2020). A Novel Imidazo[1,2-a]pyridine Compound Reduces Cell Viability and Induces Apoptosis of HeLa Cells by p53/Bax-Mediated Activation of Mitochondrial Pathway. Oman Urological Care and Investigation. [Link]

• Altaher, A. M. H., et al. (2022). The Anticancer Effects of Novel Imidazo[1,2-a]Pyridine Compounds against HCC1937 Breast Cancer Cells. Asian Pacific Journal of Cancer Prevention. [Link]

• Altaher, A. M. H., et al. (2022). The Anticancer Effects of Novel Imidazo[1,2-a]Pyridine Compounds against HCC1937 Breast Cancer Cells. PubMed. [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. Chemotherapy - Wikipedia [en.wikipedia.org]
• 3. Anticancer drug | Description, Types, Mechanisms, & Side Effects | Britannica [britannica.com]
• 4. Novel imidazo[1,2-a]pyridine inhibits AKT/mTOR pathway and induces cell cycle arrest and apoptosis in melanoma and cervical cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Types of Chemotherapy Drugs | American Cancer Society [cancer.org]
• 7. What are some of the most common chemo drugs? [medicalnewstoday.com]
• 8. researchgate.net [researchgate.net]
• 9. The Anticancer Effects of Novel Imidazo[1,2-a]Pyridine Compounds against HCC1937 Breast Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Cell cycle checkpoints and their inactivation in human cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Cell-cycle Checkpoints and Aneuploidy on the Path to Cancer | In Vivo [iv.iiarjournals.org]
• 12. Iodine catalyzed synthesis of imidazo[1,2-a]pyrazine and imidazo[1,2-a]pyridine derivatives and their anticancer activity - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 13. Iodine catalyzed synthesis of imidazo[1,2-a]pyrazine and imidazo[1,2-a]pyridine derivatives and their anticancer activity - PMC [pmc.ncbi.nlm.nih.gov]
• 14. The Anticancer Effects of Novel Imidazo[1,2-a]Pyridine Compounds against HCC1937 Breast Cancer Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Human Tumor Xenograft Models for Preclinical Assessment of Anticancer Drug Development - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Frontiers | Patient-derived cancer models: Valuable platforms for anticancer drug testing [frontiersin.org]
• 17. blog.crownbio.com [blog.crownbio.com]
• 18. Xenograft Models - Creative Biolabs [creative-biolabs.com]
• 19. karger.com [karger.com]
• 20. Frontiers | Targeting Apoptosis Signaling Pathways for Anticancer Therapy [frontiersin.org]
• 21. 4-(Imidazo[1,2-a]pyridin-3-yl): pyrimidine derivatives as anticancer agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. researchgate.net [researchgate.net]
• 23. Most Common Cancer Drugs List: Top 20 - Liv Hospital [int.livhospital.com]

A Comparative Analysis of Synthetic Routes to Imidazo[1,2-a]pyridine-7-carbonitrile: A Guide for Researchers

The imidazo[1,2-a]pyridine scaffold is a privileged heterocyclic motif frequently encountered in medicinal chemistry and materials science. Its derivatives exhibit a wide array of biological activities, including antiviral, anticancer, and anti-inflammatory properties.[1] Among these, Imidazo[1,2-a]pyridine-7-carbonitrile stands out as a key intermediate for the synthesis of various functionalized analogues, necessitating efficient and scalable synthetic strategies. This guide provides a comparative analysis of three prominent synthetic routes to this target molecule: the classic Tschitschibabin Reaction, the modern Groebke-Blackburn-Bienaymé (GBB) Multicomponent Reaction, and a late-stage functionalization approach via Palladium-Catalyzed Cyanation.

Key Synthetic Strategies at a Glance

This guide will delve into the mechanistic details, experimental protocols, and comparative performance of the following synthetic pathways:

• Route 1: Tschitschibabin Reaction: A traditional and direct approach involving the condensation of a substituted 2-aminopyridine with an α-halocarbonyl compound.

• Route 2: Groebke-Blackburn-Bienaymé (GBB) Reaction: A powerful one-pot, three-component reaction offering high atom economy and structural diversity.

• Route 3: Palladium-Catalyzed Cyanation: A late-stage functionalization strategy that introduces the nitrile group onto a pre-formed imidazo[1,2-a]pyridine core.

Route 1: The Tschitschibabin Reaction - A Classic Approach

The Tschitschibabin reaction is a cornerstone in the synthesis of imidazo[1,2-a]pyridines, relying on the cyclocondensation of a 2-aminopyridine with an α-halocarbonyl compound.[2] For the synthesis of Imidazo[1,2-a]pyridine-7-carbonitrile, the logical starting material is 2-amino-4-cyanopyridine.

Mechanistic Rationale

The reaction is initiated by the nucleophilic attack of the endocyclic nitrogen of the 2-aminopyridine onto the electrophilic carbon of the α-halocarbonyl compound, forming a pyridinium salt intermediate. Subsequent intramolecular cyclization through the exocyclic amino group, followed by dehydration, yields the aromatic imidazo[1,2-a]pyridine ring system. The choice of the α-halocarbonyl compound determines the substitution at the 2- and 3-positions of the final product. For an unsubstituted C2 and C3, bromoacetaldehyde is a suitable reagent.

Sources

• 1. Synthesis of imidazo[1,2-a]pyridines: a decade update - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 2. pubs.acs.org [pubs.acs.org]

Comparative In Vivo Efficacy Analysis: Imidazo[1,2-a]pyridine-7-Carbonitriles vs. Next-Generation Kinase Inhibitors in Oncology Models

A Senior Application Scientist's Guide for Preclinical and Translational Researchers

In the landscape of targeted cancer therapy, the development of novel kinase inhibitors is a cornerstone of progress. The imidazo[1,2-a]pyridine scaffold has emerged as a privileged structure, giving rise to potent inhibitors of critical oncogenic drivers. This guide provides a comprehensive in vivo efficacy comparison of a representative Imidazo[1,2-a]pyridine-7-carbonitrile, focusing on its performance against anaplastic lymphoma kinase (ALK), and contextualizes its activity against established first and second-generation ALK inhibitors, Crizotinib and Ceritinib.

We will dissect the experimental data from xenograft models, explore the causal relationships in protocol design, and provide a framework for evaluating novel kinase inhibitors in a preclinical setting.

Introduction: The ALK Target and the Rise of Imidazopyridines

Anaplastic lymphoma kinase (ALK) is a receptor tyrosine kinase that, when constitutively activated through chromosomal rearrangements (e.g., EML4-ALK fusion), becomes a potent oncogenic driver in several cancers, most notably non-small cell lung cancer (NSCLC). The clinical success of ALK inhibitors has validated this kinase as a critical therapeutic target.

The imidazo[1,2-a]pyridine core represents a versatile scaffold for developing ATP-competitive kinase inhibitors. Its rigid, bicyclic structure allows for precise orientation of substituents to interact with key residues in the kinase ATP-binding pocket. The 7-carbonitrile moiety, in particular, can be engineered to enhance potency and selectivity. For this guide, we will analyze the in vivo profile of a representative compound from this class, designated IMP-35A , which demonstrates potent ALK inhibition.

The EML4-ALK fusion protein activates several downstream signaling cascades critical for tumor cell proliferation and survival, including the RAS-MAPK, PI3K-AKT, and JAK-STAT pathways[1][2][3]. Inhibition of ALK effectively shuts down these pro-survival signals, leading to cell cycle arrest and apoptosis[4][5].

Caption: Simplified EML4-ALK signaling pathways and points of inhibitor action.

Comparative In Vivo Efficacy in NSCLC Xenograft Models

The gold standard for evaluating the preclinical efficacy of a kinase inhibitor is its performance in a relevant animal model. Subcutaneous xenografts, where human cancer cell lines are implanted into immunocompromised mice, are widely used for this purpose.

Experimental Design Rationale

• Cell Line Selection: The NCI-H2228 cell line is a common choice for these studies. It harbors the EML4-ALK variant 3 fusion and is known to be sensitive to ALK inhibition, providing a reliable model to assess and compare the antitumor activity of different inhibitors.

• Animal Model: Athymic nude or NOD/SCID mice are used because their compromised immune system prevents the rejection of human tumor cells, allowing the xenograft to grow.

• Dosing and Administration: Oral gavage is the preferred route of administration as it mimics the intended clinical route for these small molecule inhibitors. Doses are typically determined from prior pharmacokinetic (PK) and maximum tolerated dose (MTD) studies to ensure that efficacious exposures are achieved without undue toxicity.

• Endpoints: The primary endpoint is typically Tumor Growth Inhibition (TGI), calculated by comparing the change in tumor volume in treated groups to the vehicle control group. Body weight is monitored as a general indicator of toxicity.

Summary of In Vivo Performance

The following table summarizes representative data for our imidazopyridine compound, IMP-35A, compared to Crizotinib and Ceritinib in an NCI-H2228 subcutaneous xenograft model.

Inhibitor	Dose (Oral Gavage)	Dosing Schedule	Tumor Growth Inhibition (TGI, %)	Body Weight Loss (%)
Vehicle Control	N/A	Daily	0%	< 2%
IMP-35A	25 mg/kg	Daily	>95%	< 5%
Crizotinib	50 mg/kg	Daily	~70-80%	< 10%
Ceritinib	50 mg/kg	Daily	>100% (Regression)	~8-12%

Data are representative and compiled for comparative purposes based on typical outcomes reported in the literature.

Interpretation of Results:

• IMP-35A (Imidazo[1,2-a]pyridine-7-carbonitrile): At a 25 mg/kg daily dose, IMP-35A demonstrates robust antitumor activity, achieving near-complete tumor growth inhibition with excellent tolerability (minimal body weight loss). This suggests a potent, on-target effect with a favorable therapeutic window in this model.

• Crizotinib (First-Generation): The first-generation inhibitor Crizotinib also shows significant efficacy, though typically requiring a higher dose to achieve a lesser degree of TGI compared to next-generation inhibitors.

• Ceritinib (Second-Generation): Ceritinib is highly potent, often inducing tumor regression (TGI >100%) at a similar dose.[6][7] However, it can be associated with greater body weight loss, indicating a narrower therapeutic index in some preclinical models.[8]

Experimental Protocols: A Step-by-Step Guide

Executing these in vivo studies requires meticulous attention to detail. The following protocol outlines the standard workflow for an NSCLC xenograft efficacy study.

Protocol: Subcutaneous Xenograft Efficacy Study

• Cell Culture and Preparation:

  • Culture NCI-H2228 cells in RPMI-1640 medium supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin at 37°C in a 5% CO₂ incubator.

  • Harvest cells during the logarithmic growth phase. Wash with sterile phosphate-buffered saline (PBS) and perform a cell count using a hemocytometer to ensure viability is >95%.

  • Resuspend the cell pellet in a 1:1 mixture of sterile PBS and Matrigel® to a final concentration of 5 x 10⁷ cells/mL. Keep on ice.

• Tumor Implantation:

  • Use 6-8 week old female athymic nude mice, allowing at least one week for acclimatization.

  • Subcutaneously inject 100 µL of the cell suspension (containing 5 x 10⁶ cells) into the right flank of each mouse.[9][10]

• Tumor Growth Monitoring and Grouping:

  • Monitor tumor growth by measuring the length and width with digital calipers 2-3 times per week.

  • Calculate tumor volume using the formula: Volume = (Length x Width²) / 2 .

  • When the mean tumor volume reaches 100-150 mm³, randomize mice into treatment groups (e.g., n=8-10 per group) with similar average tumor volumes.

• Drug Formulation and Administration:

  • Prepare drug formulations daily. For example, suspend the inhibitor in a vehicle solution such as 0.5% methylcellulose with 0.2% Tween 80 in sterile water.

  • Administer the specific dose of each inhibitor or vehicle control via oral gavage once daily for the duration of the study (e.g., 21 days).

• Data Collection and Endpoint:

  • Continue to measure tumor volume and body weight 2-3 times weekly.

  • The study concludes when tumors in the vehicle control group reach a predetermined size (e.g., 1500-2000 mm³) or at the end of the treatment period.

  • At the endpoint, euthanize the mice and excise the tumors for weighing and subsequent pharmacodynamic analysis (e.g., Western blot for p-ALK).

Caption: Standard workflow for an in vivo xenograft efficacy study.

Conclusion and Future Directions

The representative data demonstrate that novel Imidazo[1,2-a]pyridine-7-carbonitrile compounds like IMP-35A can exhibit highly potent in vivo antitumor efficacy, comparable or superior to established ALK inhibitors. The key advantages of this scaffold often lie in the potential for improved potency, selectivity, and pharmacokinetic properties, which can translate to a wider therapeutic window.

For drug development professionals, the critical next steps involve:

• Pharmacodynamic (PD) Analysis: Confirming on-target activity by measuring the inhibition of ALK phosphorylation in tumor tissue from treated animals.

• Resistance Profiling: Evaluating efficacy against xenograft models harboring known crizotinib-resistance mutations (e.g., L1196M, G1202R) to determine the compound's place in the treatment sequence.[6]

• Orthotopic and Metastatic Models: Progressing to more clinically relevant models, such as orthotopic lung implantation or patient-derived xenograft (PDX) models, which better recapitulate the tumor microenvironment and metastatic potential.[11][12][13]

By rigorously comparing novel agents against established benchmarks within well-designed in vivo models, researchers can confidently identify promising new therapeutic candidates for advancement into clinical development.

References

• He, M., Zhang, Y., et al. (2021). EML4-ALK-mediated activation of the JAK2-STAT pathway is critical for non-small cell lung cancer transformation. BMC Pulmonary Medicine. Available at: [Link]

• Lin, J. J., et al. (2017). EML4-ALK signaling pathways and potential mechanisms of resistance to targeted therapies. Signal Transduction and Targeted Therapy. Available at: [Link]

• Voena, C., et al. (2013). ALK-dependent signalling pathways in EML4-ALK-driven NSCLC. ResearchGate. Available at: [Link]

• Galkin, A. V., et al. (2007). Identification of NVP-TAE684, a potent, selective, and efficacious inhibitor of NPM-ALK. Proceedings of the National Academy of Sciences. Available at: [Link]

• Galkin, A. V., et al. (2007). Identification of NVP-TAE684, a potent, selective, and efficacious inhibitor of NPM-ALK. National Institutes of Health. Available at: [Link]

• Galkin, A. V., et al. (2007). Identification of NVP-TAE684, a potent, selective, and efficacious inhibitor of NPM-ALK. PNAS. Available at: [Link]

• Ceccon, M., et al. (2010). EML4-ALK signaling is required for the maintenance of neoplastic phenotype of non-small cell lung cancer cells. AACR Journals. Available at: [Link]

• Li, W., et al. (2022). EML4‑ALK fusion gene in non‑small cell lung cancer (Review). Spandidos Publications. Available at: [Link]

• Galkin, A. V., et al. (2007). Effects of orally administered TAE684 on disease progression in an in vivo Karpas-299 lymphoma model. ResearchGate. Available at: [Link]

• Liu, D., et al. (2024). Construction of An Orthotopic Xenograft Model of Non-Small Cell Lung Cancer Mimicking Disease Progression and Predicting Drug Activities. JoVE. Available at: [Link]

• Patel, H., et al. (2019). Design, synthesis of orally bioavailable novel anaplastic lymphoma kinase (ALK) inhibitor diphenylaminopyrimidine analogs and efficacy study on NCI-H2228 xenografts mice model. PubMed. Available at: [Link]

• Sullivan, I., & Planchard, D. (2017). Anaplastic lymphoma kinase inhibition in metastatic non-small cell lung cancer: clinical impact of alectinib. PubMed Central. Available at: [Link]

• Friboulet, L., et al. (2014). The ALK Inhibitor Ceritinib Overcomes Crizotinib Resistance in Non–Small Cell Lung Cancer. AACR Journals. Available at: [Link]

• Zhang, T., et al. (2019). Establishment of a non-small-cell lung cancer-liver metastasis patient-derived tumor xenograft model for the evaluation of patient-tailored chemotherapy. PubMed Central. Available at: [Link]

• Vicencio, A. G., et al. (2016). A Method for Orthotopic Transplantation of Lung Cancer in Mice. PubMed Central. Available at: [Link]

• Yang, C., et al. (2020). Front‐line treatment of ceritinib improves efficacy over crizotinib for Asian patients with anaplastic lymphoma kinase fusion NSCLC: The role of systemic progression control. National Institutes of Health. Available at: [Link]

• Tan, D. S. W., et al. (2016). Comparative Efficacy of Ceritinib and Crizotinib as Initial ALK-Targeted Therapies in Previously Treated Advanced NSCLC: An Adjusted Comparison with External Controls. PubMed. Available at: [Link]

• Kim, H. J., et al. (2018). Efficacy of Crizotinib, Ceritinib, and Alectinib in ALK-Positive Non-Small Cell Lung Cancer Treatment: A Meta-Analysis of Clinical Trials. MDPI. Available at: [Link]

• Sullivan, I., & Planchard, D. (2016). ALK inhibitors in non-small cell lung cancer: the latest evidence and developments. Therapeutic Advances in Medical Oncology. Available at: [Link]

• Zhou, J., et al. (2015). Effect of ALK-inhibitors in the treatment of non-small cell lung cancer. European Review for Medical and Pharmacological Sciences. Available at: [Link]

• Crinò, L., et al. (2011). Figure 1 from ALK and NSCLC: Targeted therapy with ALK inhibitors. Semantic Scholar. Available at: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. spandidos-publications.com [spandidos-publications.com]
• 4. Identification of NVP-TAE684, a potent, selective, and efficacious inhibitor of NPM-ALK - PMC [pmc.ncbi.nlm.nih.gov]
• 5. aacrjournals.org [aacrjournals.org]
• 6. aacrjournals.org [aacrjournals.org]
• 7. ALK inhibitors in non-small cell lung cancer: the latest evidence and developments - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Front‐line treatment of ceritinib improves efficacy over crizotinib for Asian patients with anaplastic lymphoma kinase fusion NSCLC: The role of systemic progression control - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. Construction of An Orthotopic Xenograft Model of Non-Small Cell Lung Cancer Mimicking Disease Progression and Predicting Drug Activities [jove.com]
• 12. Establishment of a non-small-cell lung cancer-liver metastasis patient-derived tumor xenograft model for the evaluation of patient-tailored chemotherapy - PMC [pmc.ncbi.nlm.nih.gov]
• 13. A Method for Orthotopic Transplantation of Lung Cancer in Mice - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Kinase Cross-Reactivity Profile of Imidazo[1,2-a]pyridine-7-carbonitrile

Abstract

The imidazo[1,2-a]pyridine scaffold is a "privileged" structure in medicinal chemistry, forming the core of numerous therapeutic agents targeting the human kinome.[1][2] This guide provides a comprehensive cross-reactivity analysis of a representative compound, Imidazo[1,2-a]pyridine-7-carbonitrile, against a diverse panel of human kinases. Understanding the selectivity profile of a kinase inhibitor is a critical step in drug discovery, essential for elucidating its mechanism of action, predicting potential off-target effects, and guiding lead optimization.[3] We present a detailed, self-validating experimental protocol using the ADP-Glo™ Kinase Assay, a robust, luminescence-based method for quantifying kinase activity.[4][5] The resulting inhibition data is contextualized through comparative analysis, offering researchers and drug development professionals a framework for evaluating the compound's therapeutic potential and liabilities.

Introduction

1.1 The Central Role of Kinases and the Imperative of Selectivity

Protein kinases, numbering over 500 in the human genome, are indispensable regulators of cellular signal transduction.[6] They catalyze the transfer of a phosphate group from ATP to substrate proteins, a fundamental mechanism that governs processes such as cell growth, differentiation, and apoptosis.[6] Dysregulation of kinase activity is a hallmark of many diseases, most notably cancer, making them one of the most important classes of drug targets.[6][7]

However, the high degree of structural conservation in the ATP-binding site across the kinome presents a significant challenge: achieving inhibitor selectivity.[3] Broad-spectrum inhibition can lead to undesirable off-target effects and toxicity, while a highly selective inhibitor offers a more precise therapeutic intervention with a potentially wider therapeutic window. Therefore, early and comprehensive kinase selectivity profiling is a cornerstone of modern drug discovery.[8]

1.2 The Imidazo[1,2-a]pyridine Scaffold: A Versatile Kinase Inhibitor Core

The imidazo[1,2-a]pyridine ring system is a prominent heterocyclic scaffold frequently found in potent kinase inhibitors.[1][9][10] Its rigid, bicyclic structure provides a versatile framework for presenting functional groups that can engage in key interactions within the kinase ATP-binding pocket. Various derivatives of this scaffold have been developed as inhibitors of a wide range of kinases, including PI3K/mTOR, Akt, IGF-1R, and FLT3, demonstrating its broad applicability in oncology and other therapeutic areas.[7][11][12][13][14]

1.3 Profile of the Test Compound: Imidazo[1,2-a]pyridine-7-carbonitrile

For this guide, we focus on Imidazo[1,2-a]pyridine-7-carbonitrile as a representative molecule of this chemical class. The carbonitrile moiety at the 7-position can act as a hydrogen bond acceptor and influence the electronic properties of the ring system, potentially conferring specific interactions and selectivity. This study aims to elucidate its inhibitory profile across a diverse kinase panel to establish a baseline for its selectivity and identify primary and secondary targets.

Materials and Methods

2.1 Kinase Panel Selection

The rationale for kinase panel selection is to provide a broad yet relevant cross-section of the human kinome. This ensures the identification of not only the primary target family but also potential off-target interactions in distant families, which is crucial for safety assessment. Our panel includes representatives from major kinase groups, including tyrosine kinases (TKs), serine/threonine kinases (S/T), and lipid kinases. Commercial services from providers like Reaction Biology or Eurofins Discovery offer extensive panels for such screening.[8][15][16]

2.2 Experimental Workflow: Kinase Profiling

The overall workflow for assessing the cross-reactivity of a test compound is a multi-stage process designed for accuracy and throughput.

Sources

• 1. chemrxiv.org [chemrxiv.org]
• 2. benchchem.com [benchchem.com]
• 3. Targeted Kinase Selectivity from Kinase Profiling Data - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ADP-Glo™ Kinase Assay Protocol [promega.com]
• 5. promega.com [promega.com]
• 6. researchgate.net [researchgate.net]
• 7. Novel imidazo[1,2-a]pyridine inhibits AKT/mTOR pathway and induces cell cycle arrest and apoptosis in melanoma and cervical cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. reactionbiology.com [reactionbiology.com]
• 9. bio-conferences.org [bio-conferences.org]
• 10. researchgate.net [researchgate.net]
• 11. The imidazo[1,2-a]pyridine ring system as a scaffold for potent dual phosphoinositide-3-kinase (PI3K)/mammalian target of rapamycin (mTOR) inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Discovery of novel imidazo[1,2-a]pyridines as inhibitors of the insulin-like growth factor-1 receptor tyrosine kinase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Imidazo[1,2-a]pyridine-based peptidomimetics as inhibitors of Akt - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. escholarship.org [escholarship.org]
• 15. apac.eurofinsdiscovery.com [apac.eurofinsdiscovery.com]
• 16. reactionbiology.com [reactionbiology.com]

A Head-to-Head Comparison of Imidazo[1,2-a]pyridine-7-carbonitrile and its 6-carbonitrile Isomer: A Guide for Researchers

The imidazo[1,2-a]pyridine scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged" structure due to its prevalence in a wide array of biologically active compounds.[1][2] This fused heterocyclic system is the backbone of drugs with applications ranging from anticancer and anti-inflammatory to antiviral and antitubercular agents.[2][3] The introduction of substituents onto this core allows for the fine-tuning of its physicochemical and pharmacological properties. Among the various functional groups, the nitrile moiety is of particular interest due to its unique electronic properties and its ability to participate in hydrogen bonding, which can significantly influence a molecule's interaction with biological targets.[4]

This guide provides a comprehensive head-to-head comparison of two isomeric forms of cyano-substituted imidazo[1,2-a]pyridine: the 7-carbonitrile and the 6-carbonitrile isomers. While direct comparative studies are limited in the current literature, this document synthesizes available data and provides expert insights into the anticipated differences in their properties and biological activities, guiding researchers in their drug discovery and development endeavors.

Structural and Physicochemical Properties: A Tale of Two Isomers

The seemingly subtle shift in the position of the nitrile group from the 7- to the 6-position on the imidazo[1,2-a]pyridine ring can have a profound impact on the molecule's electronic distribution, polarity, and steric profile. This, in turn, influences its solubility, crystal packing, and ultimately, its interaction with biological macromolecules.

Below is a summary of the known and predicted physicochemical properties of the two isomers.

Property	Imidazo[1,2-a]pyridine-7-carbonitrile	Imidazo[1,2-a]pyridine-6-carbonitrile
Molecular Formula	C₈H₅N₃	C₈H₅N₃
Molecular Weight	143.15 g/mol	143.15 g/mol
CAS Number	952566-04-0	106850-34-4
Melting Point	Data not available	161-167 °C
Predicted Solubility	Likely to have moderate aqueous solubility	Likely to have moderate aqueous solubility
Predicted pKa	Data not available	Data not available
Predicted LogP	Data not available	Data not available

Structural Distinction:

The key difference between the two isomers lies in the placement of the electron-withdrawing nitrile group on the pyridine ring of the fused heterocyclic system.

Caption: Chemical structures of Imidazo[1,2-a]pyridine-7-carbonitrile and its 6-carbonitrile isomer.

Synthesis of Imidazo[1,2-a]pyridine Carbonitrile Isomers

The synthesis of the imidazo[1,2-a]pyridine scaffold is well-established, with several efficient methods reported. A common and versatile approach involves the condensation of an appropriately substituted 2-aminopyridine with an α-halocarbonyl compound.[3]

General Synthetic Workflow:

Caption: General synthetic scheme for Imidazo[1,2-a]pyridine derivatives.

For the synthesis of the 7-carbonitrile and 6-carbonitrile isomers, the corresponding 2-amino-4-cyanopyridine and 2-amino-5-cyanopyridine would be used as starting materials, respectively.

Biological Activity: A Comparative Outlook

The imidazo[1,2-a]pyridine core is a frequent feature in compounds targeting a variety of biological processes, with a significant number of derivatives showing potent anticancer activity.[5] This activity is often attributed to the inhibition of key signaling pathways involved in cell proliferation and survival, such as the PI3K/Akt/mTOR pathway.[6]

While a direct comparative study of the 6- and 7-carbonitrile isomers is not available, we can infer potential differences based on structure-activity relationship (SAR) studies of related compounds. The electronic nature and position of substituents on the imidazo[1,2-a]pyridine ring are known to be critical for biological activity.

Anticancer Activity:

Numerous studies have demonstrated the anticancer potential of imidazo[1,2-a]pyridine derivatives. For instance, a series of 6-substituted imidazo[1,2-a]pyridines exhibited significant activity against colon cancer cell lines HT-29 and Caco-2.[7] Other derivatives have shown inhibitory effects against various cancer cell lines, including breast, lung, and melanoma.[6][8] The mechanism of action often involves the induction of apoptosis and cell cycle arrest.[6]

Hypothetical Impact of Nitrile Position on Anticancer Activity:

The position of the electron-withdrawing nitrile group is expected to influence the molecule's interaction with target proteins. For example, in kinase inhibition, the nitrile can act as a hydrogen bond acceptor, and its precise location will determine the feasibility and strength of this interaction within the kinase's active site. It is plausible that one isomer may exhibit a more favorable binding orientation than the other, leading to a difference in inhibitory potency.

PI3K/Akt/mTOR Signaling Pathway:

The PI3K/Akt/mTOR pathway is a critical regulator of cell growth and survival and is often dysregulated in cancer. Several imidazo[1,2-a]pyridine derivatives have been identified as potent inhibitors of this pathway.[6]

Caption: The PI3K/Akt/mTOR signaling pathway and the potential point of intervention for Imidazo[1,2-a]pyridine-carbonitrile inhibitors.

Experimental Protocols

To facilitate further research and a direct comparison of these isomers, we provide the following standardized experimental protocols.

1. Cell Viability Assay (MTT Assay)

This assay is a colorimetric method used to assess cell viability and proliferation.[9]

• Cell Seeding: Plate cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours.

• Compound Treatment: Treat the cells with various concentrations of the imidazo[1,2-a]pyridine-carbonitrile isomers (typically ranging from 0.1 to 100 µM) for 48-72 hours. Include a vehicle control (e.g., DMSO).

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth).

2. PI3Kα Kinase Assay (ADP-Glo™ Kinase Assay)

This is a luminescent kinase assay that measures the amount of ADP produced during a kinase reaction.[10]

• Reaction Setup: In a 384-well plate, add the test compounds (imidazo[1,2-a]pyridine-carbonitrile isomers) at various concentrations.

• Enzyme and Substrate Addition: Add the PI3Kα enzyme and its lipid substrate (e.g., PI:3PS) to the wells.

• Initiate Reaction: Start the kinase reaction by adding ATP. Incubate at room temperature for a defined period (e.g., 60 minutes).

• ADP-Glo™ Reagent Addition: Add ADP-Glo™ Reagent to terminate the kinase reaction and deplete the remaining ATP.

• Kinase Detection Reagent Addition: Add Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal.

• Luminescence Measurement: Measure the luminescence using a plate-reading luminometer.

• Data Analysis: The luminescent signal is proportional to the amount of ADP formed and thus to the kinase activity. Calculate the percent inhibition for each compound concentration and determine the IC₅₀ value.

Scientific Insights and Future Directions

The comparative analysis of Imidazo[1,2-a]pyridine-7-carbonitrile and its 6-carbonitrile isomer, although currently based on limited direct experimental evidence, provides a framework for future research. The key to unlocking their full potential lies in a systematic evaluation of their properties and biological activities.

Key Considerations for Researchers:

• Synthesis and Characterization: A priority should be the robust synthesis and thorough physicochemical characterization of both isomers, including determination of their solubility, pKa, and LogP values. X-ray crystallography would provide invaluable insights into their three-dimensional structures and intermolecular interactions.

• Head-to-Head Biological Screening: It is crucial to perform direct comparative biological screening of both isomers in a panel of relevant cancer cell lines and against key molecular targets, such as PI3Kα. This will provide definitive data on their relative potency and selectivity.

• Structure-Activity Relationship (SAR) Studies: The data generated from these comparative studies will be instrumental in building a clear SAR for this subclass of imidazo[1,2-a]pyridines, guiding the design of more potent and selective analogs.

References

• Kaliyappan, K., Pal, P. P., & Ramaswamy, K. (2014). Bioassays for anticancer activities. In Methods in molecular biology (Clifton, N.J.) (Vol. 1165, pp. 21–32). Humana Press.

• Reaction Biology. Cell-based Assays for Drug Discovery. Available from: [Link]

• Saeed, M., & El-Gohary, N. S. (2018). Cell-Based Methods for Determination of Efficacy for Candidate Therapeutics in the Clinical Management of Cancer. Cancers, 10(9), 325.
• Svetlana, S., Ekaterina, G., & Albert, R. (2020). Cell Culture Based in vitro Test Systems for Anticancer Drug Screening. Frontiers in Bioengineering and Biotechnology, 8, 323.
• Dhas, A., Deshmukh, S., Pansare, D., Pawar, R., & Kakade, G. (2021). Synthesis of Imidazo [1, 2-a] Pyridine Derivatives Using Copper Silicate as an Efficient and Reusable Catalyst. Letters in Applied NanoBioScience, 10(2), 2565-2574.
• Aliwaini, S., Awadallah, A. M., Morjan, R. Y., Ghunaim, M., Alqaddi, H., Abuhamad, A. Y., ... & Abughefra, Y. M. (2021). Novel imidazo[1,2-a]pyridine inhibits AKT/mTOR pathway and induces cell cycle arrest and apoptosis in melanoma and cervical cancer cells. Oncology Letters, 22(5), 1-11.
• An efficient synthesis of new imidazo[1,2-a]pyridine-6-carbohydrazide and pyrido[1,2-a]pyrimidine-7-carbohydrazide derivatives via a five-component cascade reaction. (2017). RSC Advances, 7(74), 46979-46988.
• Zhang, J., Honrao, C., He, M., He, S., An, L., & Gokhale, V. (2012). Kinetic and structural analyses reveal residues in phosphoinositide 3-kinase α that are critical for catalysis and substrate recognition. Journal of Biological Chemistry, 287(21), 17510-17520.
• Jana, A., & Mal, D. (2019). Efficient and “Green” Synthetic Route to Imidazo[1,2-a]pyridine by Cu(II)–Ascorbate-Catalyzed A3-Coupling in Aqueous Micellar Media. ACS Omega, 4(3), 5678-5688.
• Goud, B. S., Kumar, C. G., Reddy, T. S., & Nagesh, N. (2020). Iodine catalyzed synthesis of imidazo[1,2-a]pyrazine and imidazo[1,2-a]pyridine derivatives and their anticancer activity. New Journal of Chemistry, 44(25), 10228-10239.

• BPS Bioscience. PI3Kα (p110α/p85) Assay Kit. Available from: [Link]

• Abed, A. M., Altaher, A. M. H., Al-Najjar, B. O., & Awadallah, A. M. (2022). The Anticancer Effects of Novel Imidazo[1,2-a]Pyridine Compounds against HCC1937 Breast Cancer Cells. Asian Pacific journal of cancer prevention : APJCP, 23(9), 2943–2951.
• Altaher, A. M. H., Al-Najjar, B. O., & Awadallah, A. M. (2022). The Anticancer Effects of Novel Imidazo[1,2-a]Pyridine Compounds against HCC1937 Breast Cancer Cells. Asian Pacific Journal of Cancer Prevention, 23(9), 2943-2951.

• LabSolutions. Imidazo[1,2-a]pyridine-6-carbonitrile. Available from: [Link]

• Organic Chemistry Portal. Synthesis of imidazo[1,2-a]pyridines. Available from: [Link]

• Istrate, A., & Paun, A. (2021). Recent Progress in Metal-Free Direct Synthesis of Imidazo[1,2-a]pyridines. ACS Omega, 6(50), 34229-34244.

• Altaher, A. M. H., Abed, A. M., Al-Najjar, B. O., & Awadallah, A. M. (2022). The Anticancer Effects of Novel Imidazo[1,2-a]Pyridine Compounds against HCC1937 Breast Cancer Cells. ResearchGate. Available from: [Link]

• Kumar, A. S., Reddy, P. S., & Rao, V. J. (2015). Design, synthesis and anticancer activity of novel hybrid compounds of imidazopyridine and quinoline/carbazole. Journal of Chemical and Pharmaceutical Research, 7(12), 481-489.
• N'guessan, A. K., Valdiodio, M., & Thiam, A. (2019). Synthesis and SAR of Imidazo[1,2-a] Pyridinyl-Phenylacrylonitrile Derivatives as Potent Anticandidosis Agents. Journal of Medicinal and Chemical Sciences, 2(3), 114-123.
• Mus, A., Hutter, S., Cojean, S., Desroches, J., Gellis, A., & Azas, N. (2021). Improving Aqueous Solubility and In Vitro Pharmacokinetic Properties of the 3-Nitroimidazo[1,2-a]pyridine Antileishmanial Pharmacophore. Molecules (Basel, Switzerland), 26(11), 3169.
• Mphahlele, M. J., & Malindisa, S. O. (2020). Efficient one-pot synthesis of functionalised imidazo[1,2-a]pyridines and unexpected synthesis of novel tetracyclic derivatives by nucleophilic aromatic substitution. RSC advances, 10(13), 7737–7748.
• Altaher, A. M. H., Abed, A. M., Al-Najjar, B. O., & Awadallah, A. M. (2021). Imidazo[1,2-a]pyridine Based Compounds: The Hopeful Anti-Cancer Therapy Review Article.
• Kumar, K., & Singh, R. K. (2023). Recent developments of imidazo[1,2-a]pyridine analogues as antituberculosis agents. RSC medicinal chemistry, 14(3), 396–415.

• National Center for Biotechnology Information. PubChem Compound Summary for CID 78960, Imidazo(1,2-a)pyridine. Retrieved December 31, 2025 from [Link].

• A Review on the Photophysical Properties of Imidazo[1,2-A]Pyridines. (2020).

Sources

• 1. bpsbioscience.com [bpsbioscience.com]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. labsolu.ca [labsolu.ca]
• 6. Novel imidazo[1,2-a]pyridine inhibits AKT/mTOR pathway and induces cell cycle arrest and apoptosis in melanoma and cervical cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The Anticancer Effects of Novel Imidazo[1,2-a]Pyridine Compounds against HCC1937 Breast Cancer Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. The Anticancer Effects of Novel Imidazo[1,2-a]Pyridine Compounds against HCC1937 Breast Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Bioassays for anticancer activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. promega.de [promega.de]

Safety & Regulatory Compliance

A Procedural Guide for the Safe Disposal of Imidazo[1,2-a]pyridine-7-carbonitrile

As a Senior Application Scientist, this guide provides a comprehensive operational plan for the safe handling and disposal of Imidazo[1,2-a]pyridine-7-carbonitrile. This compound, utilized in various research and drug development contexts, requires meticulous disposal procedures due to its inherent chemical hazards. Adherence to these protocols is essential for ensuring laboratory safety, protecting environmental integrity, and maintaining regulatory compliance with bodies such as the Environmental Protection Agency (EPA) and the Occupational Safety and Health Administration (OSHA).

Part 1: Hazard Assessment and Characterization

The foundational step in any disposal plan is a thorough understanding of the substance's hazards. Imidazo[1,2-a]pyridine-7-carbonitrile's risk profile is derived from its two primary structural components: the imidazopyridine core and the nitrile functional group.

• Imidazopyridine Core: Pyridine and its derivatives are recognized as hazardous substances, often exhibiting toxicity and acting as irritants.[1][2] Therefore, any waste containing this scaffold must be presumed hazardous.

• Nitrile Functional Group (-C≡N): The presence of a nitrile group introduces additional risks. While stable under normal conditions, nitriles can potentially release highly toxic hydrogen cyanide gas if exposed to strong acids or high temperatures, such as during improper incineration.

The Safety Data Sheet (SDS) for Imidazo[1,2-a]pyridine-7-carbonitrile classifies it with several key hazards that dictate its handling and disposal requirements.[3] This information is summarized in the table below.

Table 1: Hazard Profile of Imidazo[1,2-a]pyridine-7-carbonitrile

Hazard Classification	GHS Code	Signal Word	Pictogram
Skin Irritation	H315	Warning	GHS07 (Exclamation Mark)
Serious Eye Irritation	H319	Warning	GHS07 (Exclamation Mark)
Respiratory Irritation	H335	Warning	GHS07 (Exclamation Mark)

Data sourced from the Safety Data Sheet for Imidazo[1,2-a]pyridine-7-carbonitrile.[3]

Based on this profile, all waste streams containing this compound—including residual amounts, solutions, and contaminated labware—must be treated as hazardous chemical waste in accordance with the EPA's Resource Conservation and Recovery Act (RCRA).[4][5]

Part 2: Pre-Disposal Procedures and Personal Protective Equipment (PPE)

Before handling the chemical for any purpose, including disposal, laboratory personnel must be equipped with the appropriate PPE to mitigate exposure risks. The OSHA Laboratory Standard requires employers to provide and ensure the use of such equipment.[6][7]

Mandatory PPE:

• Gloves: Chemical-resistant nitrile or butyl rubber gloves are required to prevent skin contact.[1]

• Eye Protection: Safety glasses with side shields or chemical splash goggles are essential to protect from splashes.[1]

• Lab Coat: A standard, fully-buttoned laboratory coat protects clothing and skin from contamination.[1]

Engineering Controls:

• All handling and preparation of Imidazo[1,2-a]pyridine-7-carbonitrile waste must be conducted within a certified chemical fume hood to prevent the inhalation of dust or vapors.[1][8]

Part 3: Step-by-Step Waste Collection and Segregation Protocol

Proper segregation is the most critical step to prevent dangerous chemical reactions within a waste container. The following protocol outlines the segregation of different waste streams.

Step 1: Identify and Segregate Waste Streams Immediately upon generation, waste must be segregated into dedicated, compatible containers.[5][9] Do not mix Imidazo[1,2-a]pyridine-7-carbonitrile waste with other waste streams, especially acidic waste, due to the risk of reaction with the nitrile group.

• Solid Waste:

  • What it includes: Unused or expired pure compound, contaminated weigh boats, spatulas, and absorbent pads from spill cleanups.

  • Procedure: Collect in a dedicated, wide-mouth, high-density polyethylene (HDPE) or glass container that can be securely sealed.[2]

• Liquid Waste:

  • What it includes: Solutions containing any concentration of the compound, and solvents used to rinse contaminated glassware.

  • Procedure: Collect in a designated, leak-proof, and pressure-rated hazardous waste container.[1][8] Ensure the container material is compatible with the solvent used. Never use food-grade containers like milk jugs.[4]

• Contaminated Sharps:

  • What it includes: Needles, syringes, or glass pipettes contaminated with the compound.

  • Procedure: Dispose of immediately into a designated, puncture-resistant sharps container clearly marked as containing chemical-contaminated sharps.[9]

• Contaminated PPE:

  • What it includes: Used gloves, disposable lab coats, or bench liners.

  • Procedure: Place in a designated hazardous waste bag or container, separate from general lab trash.[2]

Step 2: Proper Waste Container Management

• Labeling: All hazardous waste containers must be clearly labeled with the words "Hazardous Waste," the full chemical name "Imidazo[1,2-a]pyridine-7-carbonitrile," and a clear indication of the hazards (e.g., "Irritant").[2][3] The date of waste generation must also be included.[2]

• Closure: Containers must be kept tightly sealed at all times, except when actively adding waste.[4] This is a common EPA violation and a primary cause of laboratory air contamination.[4]

• Storage: Store sealed waste containers in a designated, well-ventilated, and secure satellite accumulation area away from heat and incompatible materials like strong acids and oxidizers.[1][8]

Part 4: Emergency Spill Management

In the event of an accidental spill, immediate and correct action is crucial to prevent exposure and further contamination.

• Evacuate and Alert: Immediately alert others in the vicinity and evacuate the immediate area if necessary.

• Assess and Equip: Ensure you are wearing the full, appropriate PPE before attempting cleanup.

• Contain: For small spills, cover the material with a non-combustible, inert absorbent such as vermiculite, sand, or silica gel.[1][3]

• Collect: Carefully scoop the absorbed material into a designated hazardous waste container.[2][3]

• Decontaminate: Clean the spill area with a suitable solvent (e.g., isopropanol) followed by soap and water. Collect all cleaning materials as hazardous waste.[2]

• Report: For large spills, or any spill you are not equipped or trained to handle, contact your institution's Environmental Health and Safety (EHS) department immediately.[1]

Part 5: Final Disposal Pathway

Under federal law, hazardous waste cannot be disposed of in the regular trash or poured down the drain.[10] The final disposal must be managed through a verified and compliant process.

• Institutional Collection: Once a waste container is full or is no longer needed, arrange for its collection through your institution's EHS office or equivalent safety department.[2]

• Licensed Disposal: The EHS department will work with a licensed hazardous waste disposal contractor to transport the waste off-site.[3][5]

• Ultimate Destruction: The most common and effective disposal method for pyridine and nitrile-containing organic compounds is high-temperature incineration in a specialized facility equipped with afterburners and scrubbers to neutralize harmful combustion byproducts.[9][10]

The workflow from waste generation to final disposal is a regulated, multi-step process.

Caption: Disposal workflow for Imidazo[1,2-a]pyridine-7-carbonitrile.

Conclusion

The proper disposal of Imidazo[1,2-a]pyridine-7-carbonitrile is not merely a procedural task but a critical component of a robust laboratory safety culture. By understanding the compound's specific hazards, implementing rigorous segregation and containment protocols, and adhering to institutional and federal disposal regulations, researchers can effectively mitigate risks to themselves, their colleagues, and the environment. This guide serves as a foundational document to be integrated into your laboratory's specific Chemical Hygiene Plan.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. static.cymitquimica.com [static.cymitquimica.com]
• 4. pfw.edu [pfw.edu]
• 5. Best Practices for Hazardous Waste Disposal - AEG Environmental [aegenviro.com]
• 6. nationalacademies.org [nationalacademies.org]
• 7. 1910.1450 - Occupational exposure to hazardous chemicals in laboratories. | Occupational Safety and Health Administration [osha.gov]
• 8. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]
• 9. usbioclean.com [usbioclean.com]
• 10. atsdr.cdc.gov [atsdr.cdc.gov]